Leu-enkephalin-arg

Core Science & Biosynthesis

The Biosynthesis of Leu-enkephalin-Arg from Proenkephalin: A Technical Guide for Researchers

This guide provides an in-depth exploration of the intricate biosynthetic pathway of Leu-enkephalin-Arg, a crucial intermediate in the generation of the endogenous opioid peptide Leu-enkephalin. We will delve into the molecular machinery, cellular compartmentalization, and regulatory networks that govern the precise proteolytic processing of the precursor protein, proenkephalin. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this fundamental neurobiological process.

Introduction: The Proenkephalin Precursor

The journey to bioactive opioid peptides begins with the synthesis of a large, inactive precursor protein, proenkephalin A. In humans, the PENK gene encodes a 267-amino acid preproprotein. Following the cleavage of a 24-amino acid signal peptide, the resulting 243-amino acid proenkephalin protein is transported into the secretory pathway.[1] This precursor contains multiple copies of opioid peptides, including four copies of Met-enkephalin and one copy of Leu-enkephalin.[2] Each of these peptide sequences is typically flanked by pairs of basic amino acid residues (Lys-Arg, Arg-Arg, Lys-Lys), which serve as recognition sites for a cascade of processing enzymes.[2][3]

The generation of Leu-enkephalin-Arg is a critical step in the pathway leading to the mature Leu-enkephalin pentapeptide. Understanding the enzymes and mechanisms involved in its formation is paramount for elucidating the regulation of opioid signaling and for the development of novel therapeutics targeting this system.

The Enzymatic Cascade: A Two-Step Process

The liberation of Leu-enkephalin-Arg from the proenkephalin backbone is a meticulously orchestrated two-step enzymatic process that occurs primarily within the trans-Golgi network and mature secretory granules.[4] This process relies on the sequential action of endo- and exopeptidases.

Endoproteolytic Cleavage by Prohormone Convertases

The initial and rate-limiting step in proenkephalin processing is the endoproteolytic cleavage at paired basic residues by members of the prohormone convertase (PC) family of subtilisin-like serine proteases.[5] Two key PCs are implicated in proenkephalin processing: PC1/3 (also known as PC1) and PC2.[6]

• PC1/3 is generally involved in the initial cleavages of proenkephalin, generating larger intermediate peptides.[6]

• PC2 exhibits a broader specificity and is considered the principal enzyme responsible for the generation of smaller, bioactive opioid peptides from these intermediates.[5][7]

Specifically, to generate the precursor to Leu-enkephalin-Arg, PC2 cleaves the proenkephalin polypeptide chain at the C-terminal side of a Lys-Arg pair located upstream of the Leu-enkephalin sequence. The human proenkephalin A sequence contains the Leu-enkephalin sequence (Tyr-Gly-Gly-Phe-Leu) at amino acid positions 228-232. This sequence is flanked by a Lys-Arg upstream (positions 226-227) and a Lys-Lys downstream (positions 233-234). The initial cleavage by PC2 occurs after the Lys-Arg pair, releasing a C-terminally extended intermediate.

Exoproteolytic Trimming by Carboxypeptidase E

Following the endoproteolytic cleavage by PCs, the resulting peptide intermediate possesses C-terminal basic residue extensions. The removal of these residues is accomplished by the exopeptidase Carboxypeptidase E (CPE) , also known as enkephalin convertase.[8] CPE specifically recognizes and cleaves C-terminal lysine and arginine residues, thereby trimming the intermediate to yield the final Leu-enkephalin-Arg peptide.

The following diagram illustrates the sequential processing of proenkephalin to yield Leu-enkephalin-Arg.

Caption: Biosynthetic pathway of Leu-enkephalin-Arg from proenkephalin.

Regulation of Leu-enkephalin-Arg Biosynthesis

The production of Leu-enkephalin-Arg is tightly regulated at multiple levels, primarily through the transcriptional control of the PENK gene. This regulation ensures that the synthesis of opioid peptides can be dynamically modulated in response to physiological demands. Two major intracellular signaling pathways converge to control PENK gene expression: the cyclic AMP (cAMP) and calcium pathways.[9]

The cAMP/PKA Signaling Pathway

Activation of G-protein coupled receptors that stimulate adenylyl cyclase leads to an increase in intracellular cAMP levels. cAMP, in turn, activates protein kinase A (PKA).[10] PKA phosphorylates and activates various transcription factors, including members of the CREB (cAMP response element-binding protein) family. These activated transcription factors then bind to specific DNA sequences in the promoter region of the PENK gene, known as cAMP response elements (CREs), to enhance gene transcription.[11]

The Calcium/Calcineurin Signaling Pathway

Neuronal activity and depolarization lead to an influx of calcium ions (Ca2+) through voltage-gated calcium channels.[12] The increase in intracellular Ca2+ activates calmodulin, which in turn activates the calcium/calmodulin-dependent protein phosphatase, calcineurin.[12] Calcineurin can dephosphorylate and activate transcription factors, such as CREB, which then promote PENK gene expression.[12]

These two pathways can act synergistically to fine-tune the expression of proenkephalin in response to a variety of extracellular signals and neuronal activity levels.

The following diagram depicts the signaling pathways regulating proenkephalin gene expression.

Caption: Signaling pathways regulating proenkephalin gene expression.

Experimental Methodologies

The study of Leu-enkephalin-Arg biosynthesis requires a combination of molecular, cellular, and analytical techniques. This section provides an overview of key experimental protocols.

In Vitro Proenkephalin Processing Assay

This assay allows for the controlled study of proenkephalin cleavage by specific processing enzymes.

Step-by-Step Protocol:

• Recombinant Protein Expression and Purification:

  • Clone the human PENK cDNA into an appropriate expression vector (e.g., pET vector for E. coli expression).[13]

  • Transform the expression vector into a suitable E. coli strain (e.g., BL21(DE3)).

  • Induce protein expression with IPTG and purify the recombinant proenkephalin using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).[14][15]

  • Similarly, express and purify recombinant PC2 and CPE.

• In Vitro Cleavage Reaction:

  • In a microcentrifuge tube, combine purified recombinant proenkephalin with purified recombinant PC2 in a reaction buffer optimized for PC2 activity (e.g., 100 mM sodium acetate, pH 5.0, 5 mM CaCl2).[16]

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 2 hours).

  • Following the PC2 digestion, add purified recombinant CPE to the reaction mixture and adjust the buffer to be optimal for CPE activity (pH 5.5-6.0).

  • Incubate at 37°C for an additional period (e.g., 1 hour).

• Analysis of Cleavage Products:

  • Terminate the reactions by adding an acid (e.g., trifluoroacetic acid) or by boiling.

  • Analyze the reaction products by reverse-phase high-performance liquid chromatography (RP-HPLC) or liquid chromatography-mass spectrometry (LC-MS/MS) to identify and quantify the generated Leu-enkephalin-Arg.

Quantitative Analysis of Leu-enkephalin-Arg

Accurate quantification of Leu-enkephalin-Arg in biological samples or from in vitro assays is crucial. Two common methods are radioimmunoassay (RIA) and LC-MS/MS.

4.2.1. Radioimmunoassay (RIA)

RIA is a highly sensitive method based on the competition between a radiolabeled antigen and an unlabeled antigen for a limited number of antibody binding sites.

Step-by-Step Protocol:

• Antibody and Radiolabeled Tracer:

  • Generate or obtain a highly specific antibody against Leu-enkephalin-Arg.

  • Synthesize or purchase a radiolabeled version of Leu-enkephalin-Arg (e.g., with 125I or 3H).

• Assay Procedure:

  • Prepare a standard curve with known concentrations of unlabeled Leu-enkephalin-Arg.

  • In assay tubes, combine the sample or standard, a fixed amount of the specific antibody, and a fixed amount of the radiolabeled Leu-enkephalin-Arg.

  • Incubate the mixture to allow for competitive binding to reach equilibrium.

  • Separate the antibody-bound from the free radiolabeled antigen (e.g., using a secondary antibody precipitation).

  • Measure the radioactivity of the bound fraction using a gamma or scintillation counter.

• Data Analysis:

  • Plot the radioactivity of the standards against their concentrations to generate a standard curve.

  • Determine the concentration of Leu-enkephalin-Arg in the samples by interpolating their radioactivity values on the standard curve.

4.2.2. Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high specificity and sensitivity for the quantification of peptides.

Step-by-Step Protocol:

• Sample Preparation:

  • Extract peptides from the biological matrix (e.g., tissue homogenate, cell lysate) using a suitable method like solid-phase extraction.

  • Incorporate a stable isotope-labeled internal standard of Leu-enkephalin-Arg for accurate quantification.

• LC Separation:

  • Separate the peptides in the extract using a reverse-phase HPLC column with a gradient of an organic solvent (e.g., acetonitrile) in water with an ion-pairing agent (e.g., formic acid).

• MS/MS Detection:

  • Introduce the eluent from the LC into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Operate the mass spectrometer in multiple reaction monitoring (MRM) mode. Select the precursor ion of Leu-enkephalin-Arg in the first quadrupole, fragment it in the collision cell, and monitor specific product ions in the third quadrupole.

• Data Analysis:

  • Quantify Leu-enkephalin-Arg by comparing the peak area of its specific transitions to that of the internal standard.[17][18]

The following diagram outlines a general experimental workflow for studying Leu-enkephalin-Arg biosynthesis.

Caption: Experimental workflow for studying Leu-enkephalin-Arg biosynthesis.

Quantitative Data Summary

The following table summarizes key quantitative parameters relevant to the study of Leu-enkephalin-Arg biosynthesis.

Parameter	Enzyme	Substrate	Value	Reference
Kinetic Constants
kcat/Km (M⁻¹s⁻¹)	PC2	Abz-Val-Pro-Arg-Met-Glu-Lys-Arg-Tyr-Gly-Gly-Phe-Met-Gln-EDDnp	9.4 x 10⁴	[19]
kcat/Km (M⁻¹s⁻¹)	PC2		1.8 x 10⁴	[19]
Analytical Performance
Limit of Quantitation (LOQ)	LC-MS/MS	Leu-enkephalin	10 pg/mL	[18]
Limit of Detection (LOD)	CZE-MS/MS	Leu-enkephalin	60 pM	[17]

Conclusion

The biosynthesis of Leu-enkephalin-Arg from proenkephalin is a highly regulated and complex process that is fundamental to the functioning of the endogenous opioid system. This guide has provided a detailed overview of the key enzymatic players, the intricate regulatory networks, and the essential experimental methodologies required to investigate this pathway. A thorough understanding of these mechanisms is not only crucial for advancing our knowledge of neurobiology but also holds significant promise for the development of novel therapeutic strategies for pain management and other neurological disorders.

References

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• cAMP-dependent regulation of proenkephalin by JunD and JunB:. (n.d.). ResearchGate. Retrieved from [Link]

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• Determination of methionine-enkephalin and leucine-enkephalin by LC-MS in human plasma: Study of pre-analytical stability. (2018). Analytical Biochemistry, 559, 24–29.
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• Noda, M., Teranishi, Y., Takahashi, H., Toyosato, M., Notake, M., Nakanishi, S., & Numa, S. (1982). Isolation and structural organization of the human preproenkephalin gene.

• Specificity of Prohormone Convertase 2 on Proenkephalin and Proenkephalin-related Substrates*. (n.d.). LSU School of Medicine. Retrieved from [Link]

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• Quantitative Multiple Reaction Monitoring of Peptide Abundance Introduced via a Capillary Zone Electrophoresis-Electrospray Interface. (n.d.). National Institutes of Health. Retrieved from [Link]

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• Mechanisms Involved in the Transcriptional Activation of Proenkephalin Gene Expression in Bovine Chromaffin Cells. (n.d.). National Institutes of Health. Retrieved from [Link]

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• Differential processing of proenkephalin by prohormone convertases 1(3) and 2 and furin. (n.d.). National Institutes of Health. Retrieved from [Link]

• Processing of proenkephalin in bovine chromaffin cells occurs in two phases. (n.d.). National Institutes of Health. Retrieved from [Link]

• The transcriptional regulation of the preproenkephalin gene. (n.d.). National Institutes of Health. Retrieved from [Link]

• The opposing action of stromal cell proenkephalin and stem cell transcription factors in prostate cancer differentiation. (n.d.). National Institutes of Health. Retrieved from [Link]

• Neuronal Signaling: At the crossroads of calcium signaling, protein synthesis and neuropeptide release. (2025). eLife. Retrieved from [Link]

• Determination of methionine-enkephalin and leucine-enkephalin by LC-MS in human plasma: Study of pre-analytical stability. (n.d.). National Institutes of Health. Retrieved from [Link]

• Proenkephalin A gene products activate a new family of sensory neuron--specific GPCRs. (n.d.). National Institutes of Health. Retrieved from [Link]

• Regulation of transcription by cyclic AMP-dependent protein kinase. (n.d.). National Institutes of Health. Retrieved from [Link]

• Generation, control, and processing of cellular calcium signals. (n.d.). National Institutes of Health. Retrieved from [Link]

• Leu-Enkephalin. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• A generic protocol for the expression and purification of recombinant proteins in Escherichia coli using a combinatorial His6-maltose binding protein fusion tag. (n.d.). National Institutes of Health. Retrieved from [Link]

• Step-by-Step Protocol for Optimizing Recombinant Protein Expression. (2025). Patsnap. Retrieved from [Link]

• Analytical HPLC profiles of crude peptides Leu-enkephalin obtained by a... (n.d.). ResearchGate. Retrieved from [Link]

• Protein Expression Protocol. (n.d.). Popa Lab. Retrieved from [Link]

• In Vitro Transcription and Translation. (2003). Springer Nature. Retrieved from [Link]

• Expression and Purification of Recombinant Proteins Using the pET System. (n.d.). National Institutes of Health. Retrieved from [Link]

• The proenkephalin-A-derivative Met-enkephalin-Arg-Gly-Leu is not present in the feline species. (n.d.). National Institutes of Health. Retrieved from [Link]

• N-linked glycosylation of a proenkephalin A-derived peptide. Evidence for the glycosylation of an NH2-terminally extended Met-enkephalin Arg6-Gly7-Leu8 variant. (n.d.). National Institutes of Health. Retrieved from [Link]

• Bridging Disciplines in Enzyme Kinetics: Understanding Steady-State, Transient-State and Performance Parameters. (n.d.). MDPI. Retrieved from [Link]

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An In-Depth Technical Guide to the Mechanism of Action of Leu-enkephalin-Arg at Opioid Receptors

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg), an endogenous opioid hexapeptide, represents a critical component of the body's intrinsic pain modulation system. As a derivative of the proenkephalin precursor, its mechanism of action is centered on its interaction with the opioid receptor family, a class of G-protein coupled receptors (GPCRs) integral to nociception, mood, and autonomic function. This guide provides a detailed examination of the molecular pharmacology of Leu-enkephalin-Arg, dissecting its receptor binding profile, the canonical and non-canonical signaling pathways it initiates, and the experimental methodologies used to characterize its function. We explore the dual signaling axes of G-protein activation and β-arrestin recruitment, contextualizing the peptide's action within the modern framework of biased agonism and its implications for therapeutic development.

Introduction: The Endogenous Opioid System and Leu-enkephalin-Arg

The discovery of endogenous opioid peptides, or endorphins, revolutionized our understanding of pain and analgesia. These peptides, including enkephalins, dynorphins, and endorphins, act as neurotransmitters and neuromodulators by binding to specific opioid receptors located throughout the central and peripheral nervous systems.[1][2] Leu-enkephalin-Arg is an endogenous hexapeptide derived from the precursor protein proenkephalin.[3][4] Like its more studied pentapeptide relative, Leu-enkephalin, it plays a significant role in modulating pain signals.[1][5] Understanding its precise mechanism of action at the molecular level is paramount for leveraging the therapeutic potential of the opioid system while mitigating adverse effects.

Opioid receptors are class A GPCRs, characterized by seven transmembrane helices.[6][7] The three classical opioid receptor types—mu (µOR), delta (δOR), and kappa (κOR)—are the primary targets for both endogenous peptides and exogenous opiates like morphine.[7][8] Leu-enkephalin and its derivatives primarily exhibit affinity for the µOR and δOR subtypes.[9]

Receptor Binding Profile and Selectivity

The initial step in Leu-enkephalin-Arg's mechanism of action is its binding to an opioid receptor. The affinity and selectivity of this binding event dictate the peptide's subsequent physiological effects. While specific binding data for the Arg-extended peptide is less common in literature than for Leu-enkephalin, studies on closely related enkephalin analogs show a strong preference for δ- and µ-opioid receptors.[9][10] The addition of the C-terminal arginine residue can modulate this binding profile, influencing interactions within the receptor pocket.

The binding affinity is quantitatively determined using radioligand binding assays, which measure the displacement of a radiolabeled ligand by the unlabeled peptide of interest. The resulting inhibition constant (Kᵢ) is a measure of the peptide's affinity for the receptor.

Table 1: Representative Opioid Receptor Binding Affinities of Leu-enkephalin Analogs

Compound	δOR Kᵢ (nM)	µOR Kᵢ (nM)	Selectivity (µOR Kᵢ / δOR Kᵢ)
Leu-enkephalin	1.26	1.7	1.35
Analog 1a (meta-F-Phe⁴)	0.93	0.98	1.05
Analog 1c (meta-Cl-Phe⁴)	0.023	0.059	2.56

Data adapted from a study on Leu-enkephalin analogs to illustrate typical values.[9] This highlights how minor structural modifications can significantly alter binding affinity and selectivity.

Intracellular Signal Transduction: A Dual-Pathway Paradigm

Upon agonist binding, the opioid receptor undergoes a conformational change that triggers intracellular signaling cascades.[6] This process is not monolithic; rather, it proceeds primarily through two distinct pathways: the canonical G-protein pathway and the β-arrestin pathway. The balance between these two pathways, a concept known as "biased agonism," is a critical determinant of a ligand's overall pharmacological profile.[11][12]

The Canonical G-Protein Pathway (Gαᵢ/ₒ)

The primary and most well-characterized signaling mechanism for opioid receptors involves coupling to inhibitory heterotrimeric G-proteins of the Gαᵢ/ₒ family.[6][13] This cascade is generally associated with the therapeutic analgesic effects of opioids.[11][14]

The sequence of events is as follows:

• Receptor Activation: Leu-enkephalin-Arg binds to the extracellular face of the receptor, stabilizing an active conformation.

• G-Protein Coupling: The activated receptor acts as a guanine nucleotide exchange factor (GEF) for its coupled Gαᵢ/ₒ protein. It promotes the exchange of GDP for GTP on the Gα subunit.[6]

• Subunit Dissociation: The Gαᵢ/ₒ-GTP complex dissociates from both the receptor and the Gβγ dimer.

• Downstream Effector Modulation: Both Gαᵢ/ₒ-GTP and the free Gβγ dimer interact with and modulate various intracellular effector proteins.

  • Inhibition of Adenylyl Cyclase: The primary target of Gαᵢ/ₒ-GTP is adenylyl cyclase. Its inhibition leads to a decrease in intracellular cyclic AMP (cAMP) levels.[6][7][15] This reduction in cAMP alters the activity of downstream proteins like Protein Kinase A (PKA).

  • Modulation of Ion Channels: The Gβγ subunit directly interacts with ion channels. It activates G-protein-coupled inwardly-rectifying potassium (GIRK) channels, leading to potassium efflux and membrane hyperpolarization.[6][7] This hyperpolarization makes neurons less excitable, inhibiting neurotransmitter release. Concurrently, Gβγ can inhibit N-type voltage-gated calcium channels, further reducing neurotransmitter release from presynaptic terminals.[6]

  • MAPK Pathway Activation: Opioid receptor activation can also stimulate the mitogen-activated protein kinase (MAPK) cascade, particularly ERK1/2, which is involved in longer-term cellular adaptations.[6][8]

Figure 1: Canonical Gαᵢ/ₒ-protein signaling pathway activated by Leu-enkephalin-Arg.

The β-Arrestin Pathway: Desensitization and Signal Transduction

While G-protein signaling mediates acute effects, the β-arrestin pathway is crucial for terminating this signal and initiating distinct signaling cascades of its own. Some effects mediated by β-arrestin, such as respiratory depression and constipation, are considered adverse side effects of clinical opioids.[11][12][14]

The process involves:

• Receptor Phosphorylation: Following prolonged or robust activation by an agonist, G-protein coupled receptor kinases (GRKs) are recruited to the receptor's intracellular domain.[6][15] GRKs phosphorylate specific serine and threonine residues on the receptor's C-terminal tail.

• β-Arrestin Recruitment: The phosphorylated tail serves as a high-affinity docking site for β-arrestin proteins (β-arrestin1 or β-arrestin2).[16][17]

• Signal Desensitization: The binding of β-arrestin sterically hinders the receptor's ability to couple with G-proteins, effectively terminating the canonical signaling pathway. This is a primary mechanism of rapid desensitization.[6]

• Receptor Internalization: β-arrestin acts as an adaptor protein, linking the receptor to components of the endocytic machinery (e.g., clathrin, AP-2), leading to receptor internalization into endosomes.[17][18] From here, the receptor can either be dephosphorylated and recycled back to the cell surface (resensitization) or targeted for lysosomal degradation (downregulation).

• β-Arrestin-Mediated Signaling: In addition to its role in desensitization, β-arrestin can act as a signal transducer by scaffolding other signaling proteins, such as components of the MAPK cascade (ERK, JNK, p38), independent of G-protein activation.[6][8]

The ability of different opioid agonists to promote GRK-mediated phosphorylation and subsequent β-arrestin recruitment can vary significantly.[15] Ligands that potently activate G-protein signaling but weakly recruit β-arrestin are termed "G-protein biased agonists" and are a major focus of modern drug development to create safer analgesics.[16][19] Studies on enkephalin derivatives have shown that modifications to the peptide structure can reduce β-arrestin recruitment efficacy while retaining G-protein signaling potency.[12]

Figure 2: Conceptual diagram of biased agonism at the opioid receptor.

Key Experimental Protocols for Mechanistic Elucidation

The detailed understanding of Leu-enkephalin-Arg's mechanism of action is built upon a foundation of robust in vitro pharmacological assays. The causality behind experimental choices is to build a self-validating system: binding assays confirm target engagement, while functional assays quantify the downstream consequences of that engagement.

Protocol: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Kᵢ) of Leu-enkephalin-Arg for a specific opioid receptor subtype (e.g., µOR).

Rationale: This assay directly measures the interaction between the ligand and the receptor. By competing against a known high-affinity radioligand, we can infer the affinity of our unlabeled test compound. This is the foundational experiment to confirm a ligand interacts with the intended target.

Methodology:

• Membrane Preparation: Homogenize tissues or cells expressing the target opioid receptor (e.g., CHO or HEK293 cells stably expressing human µOR) in a cold buffer. Centrifuge to pellet the membranes and resuspend in an assay buffer.

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Receptor membranes.

  • A fixed concentration of a high-affinity radioligand (e.g., [³H]-DAMGO for µOR).

  • Increasing concentrations of the unlabeled competitor ligand (Leu-enkephalin-Arg).

  • For non-specific binding control wells, add a high concentration of a non-radioactive antagonist (e.g., Naloxone).

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a set time (e.g., 60-90 minutes) to allow binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand from the unbound. Wash the filters with cold buffer to remove residual unbound radioactivity.

• Quantification: Place the filter discs in scintillation vials with a scintillation cocktail. Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of Leu-enkephalin-Arg by subtracting the non-specific binding (CPM in the presence of Naloxone) from the total binding.

  • Plot the percentage of specific binding versus the log concentration of Leu-enkephalin-Arg.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ value (the concentration of Leu-enkephalin-Arg that inhibits 50% of the specific radioligand binding).

  • Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Figure 3: Workflow for a competitive radioligand binding assay.

Protocol: cAMP Inhibition Functional Assay

Objective: To measure the potency (EC₅₀) and efficacy (Eₘₐₓ) of Leu-enkephalin-Arg in activating the Gαᵢ/ₒ pathway.

Rationale: Since the canonical pathway for µOR and δOR involves inhibiting adenylyl cyclase, measuring the resulting decrease in cAMP is a direct functional readout of G-protein activation. This assay quantifies the biological response initiated by receptor binding.

Methodology:

• Cell Culture: Use cells expressing the target receptor and a cAMP-responsive reporter system (e.g., HEK293 cells with a GloSensor™ cAMP plasmid). Plate the cells in a 96-well plate and allow them to adhere.

• Assay Setup:

  • Pre-treat cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Stimulate adenylyl cyclase with a fixed concentration of Forskolin to generate a detectable baseline level of cAMP.

  • Immediately add increasing concentrations of Leu-enkephalin-Arg to the wells.

• Incubation: Incubate at room temperature for a specified time (e.g., 15-20 minutes).

• Detection: Add the cAMP detection reagent (e.g., a luciferin-based substrate for GloSensor™). This reagent generates a luminescent signal that is inversely proportional to the amount of cAMP present.

• Quantification: Read the luminescence on a plate reader.

• Data Analysis:

  • Normalize the data to the Forskolin-only control (0% inhibition) and a maximal inhibition control (100%).

  • Plot the percent inhibition versus the log concentration of Leu-enkephalin-Arg.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (the concentration that produces 50% of the maximal response) and the Eₘₐₓ (the maximal efficacy relative to a standard full agonist).[9]

Conclusion and Future Directions

The mechanism of action of Leu-enkephalin-Arg at opioid receptors is a multifaceted process initiated by selective binding to µ- and δ-opioid receptors. This binding event triggers two primary signaling arms: the G-protein pathway, which inhibits adenylyl cyclase and modulates ion channels to produce analgesia, and the β-arrestin pathway, which governs receptor desensitization and initiates separate signaling events. The interplay between these pathways is a crucial determinant of the peptide's overall physiological effect.

For drug development professionals, a deep understanding of this dual signaling paradigm is essential. The ability to design ligands that are "biased" toward the G-protein pathway while minimizing β-arrestin recruitment holds the promise of developing potent analgesics with a significantly improved side-effect profile, decoupling pain relief from adverse effects like respiratory depression and tolerance. Further research into the specific structural determinants on Leu-enkephalin-Arg that govern this bias will be critical for the rational design of next-generation opioid therapeutics.

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Receptor binding affinity of Leu-enkephalin-arg to mu and delta receptors

An In-Depth Technical Guide to Characterizing the Receptor Binding Affinity of Leu-enkephalin-Arg to Mu (µ) and Delta (δ) Opioid Receptors

Foreword: From Endogenous Peptide to Pharmacological Insight

As a Senior Application Scientist, my focus extends beyond mere protocol execution to encompass the strategic rationale that underpins experimental design. This guide addresses the characterization of Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg), a naturally occurring hexapeptide derived from the processing of proenkephalin.[1] The parent pentapeptide, Leu-enkephalin, is a canonical endogenous ligand for opioid receptors, demonstrating a moderate preference for the delta (δ) subtype over the mu (µ) subtype.[2][3] The addition of a C-terminal arginine residue, a common motif in peptide processing, presents a compelling case for detailed pharmacological investigation. C-terminal modifications are known to significantly influence receptor affinity and selectivity.[4][5]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals aiming to elucidate the binding profile of Leu-enkephalin-Arg. We will proceed from the foundational principles of receptor pharmacology to the granular details of experimental execution and data interpretation. The methodologies described herein are designed as a self-validating system to generate robust and reproducible binding affinity data, specifically the inhibition constant (Kᵢ), for both the µ- and δ-opioid receptors. While specific binding data for Leu-enkephalin-Arg is not prevalent in publicly accessible literature, this guide provides the exact framework required to generate it.

Foundational Principles: Understanding Receptor-Ligand Interactions

The interaction between a ligand, such as Leu-enkephalin-Arg, and its receptor is governed by the principles of mass action. The primary metric we seek to determine is the inhibition constant (Kᵢ) , which quantifies the affinity of our unlabeled test ligand for the receptor.[6] A lower Kᵢ value signifies a higher binding affinity.

The Kᵢ is derived from the IC₅₀ (half-maximal inhibitory concentration) , an experimentally determined value that represents the concentration of the test ligand required to displace 50% of a competing radioligand from the receptor.[7] The conversion from the operational IC₅₀ value to the thermodynamically-derived Kᵢ constant is achieved using the Cheng-Prusoff equation , which accounts for the concentration and affinity (Kₑ) of the radioligand used in the assay.[8][9]

This guide will focus on the gold-standard methodology for determining these parameters: the competitive radioligand binding assay .[1][10] This technique is robust, highly quantitative, and allows for the direct measurement of interactions at the receptor of interest.

Experimental Framework: A Validating System Approach

Our experimental design is centered on a competitive binding assay utilizing membranes prepared from cell lines stably expressing a single subtype of human opioid receptor (µ or δ). This approach eliminates the confounding variables associated with using heterogeneous tissue preparations.

Causality in Experimental Choices

• Receptor Source: We use membranes from Human Embryonic Kidney 293 (HEK293) or Chinese Hamster Ovary (CHO) cells stably transfected with either the human µ-opioid receptor (OPRM1) or the human δ-opioid receptor (OPRD1).[11] This provides a high-density, homogenous population of the target receptor, increasing the signal-to-noise ratio and ensuring subtype specificity.[2] Using isolated membranes is often preferable to whole cells for initial binding assays as it removes complexities like cellular uptake and provides a more stable preparation.[2]

• Radioligands: The choice of radioligand is critical. It must exhibit high affinity, high specific activity, and, most importantly, high selectivity for the receptor subtype under investigation.[10]

  • For the µ-opioid receptor , we select [³H]-DAMGO ([D-Ala², N-MePhe⁴, Gly-ol]-enkephalin), a highly selective and high-affinity µ-agonist.

  • For the δ-opioid receptor , we select [³H]-DPDPE ([D-Pen², D-Pen⁵]-enkephalin), a highly selective and high-affinity δ-agonist.

• Controls for Self-Validation:

  • Non-Specific Binding (NSB): Defined by adding a high concentration (e.g., 10 µM) of a non-selective antagonist like Naloxone . This allows us to quantify and subtract the portion of radioligand binding that is not to the specific opioid receptor site, ensuring accuracy.

  • Reference Compound: The parent peptide, Leu-enkephalin , is run in parallel. This serves as an internal control, validating the assay's performance against a compound with a known binding profile and providing a direct comparison for the effect of the arginine extension.

Workflow Visualization

The overall experimental process, from reagent preparation to data analysis, follows a logical and systematic progression designed to ensure data integrity.

Workflow for Competitive Radioligand Binding Assay.

Detailed Experimental Protocols

These protocols provide a robust starting point. Optimization, particularly of membrane protein concentration and incubation time, is recommended for any new assay setup.

Protocol 1: Preparation of Opioid Receptor-Containing Cell Membranes

This protocol is adapted from standard methodologies for preparing membranes from cultured cells.

• Cell Culture & Harvesting:

  • Culture HEK293 cells stably expressing either human µ-opioid or δ-opioid receptors to ~90% confluency in appropriate media.

  • Wash cells with ice-cold Dulbecco's Phosphate-Buffered Saline (DPBS).

  • Harvest cells by gentle scraping into ice-cold DPBS and pellet by centrifugation (e.g., 1,000 x g for 5 minutes at 4°C).

• Cell Lysis:

  • Resuspend the cell pellet in 20 volumes of ice-cold Lysis Buffer (50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4) supplemented with a protease inhibitor cocktail.

  • Homogenize the cell suspension using a Dounce or Polytron homogenizer on ice. This step is critical for disrupting cell integrity while preserving receptor structure.

• Membrane Isolation:

  • Centrifuge the homogenate at 20,000 x g for 20 minutes at 4°C to pellet the membranes.

  • Discard the supernatant. Resuspend the membrane pellet in fresh, ice-cold Lysis Buffer and repeat the centrifugation step to wash away cytosolic proteins.

• Final Preparation and Storage:

  • Resuspend the final pellet in a smaller volume of Assay Buffer (50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4) containing 10% sucrose as a cryoprotectant.

  • Determine the total protein concentration using a standard method such as the bicinchoninic acid (BCA) assay.

  • Aliquot the membrane preparation, snap-freeze in liquid nitrogen, and store at -80°C until use. Properly stored membranes are stable for months.

Protocol 2: Competitive Radioligand Binding Assay (96-Well Format)

This protocol outlines the procedure for a single receptor subtype. An identical, parallel experiment must be performed for the other receptor.

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

  • Radioligand Stock: Prepare [³H]-DAMGO (for µ) or [³H]-DPDPE (for δ) in Assay Buffer at a concentration that is 2x the final desired concentration (typically near its Kₑ, e.g., final concentration of 1 nM).

  • Test Ligand Stock: Prepare a serial dilution series of Leu-enkephalin-Arg and the reference compound Leu-enkephalin in Assay Buffer. A typical range would span from 10⁻¹¹ M to 10⁻⁵ M.

  • NSB Stock: Prepare a 10 µM solution of Naloxone in Assay Buffer.

  • Membrane Suspension: Thaw the prepared membranes on ice and dilute in ice-cold Assay Buffer to a final concentration that yields sufficient signal (e.g., 10-20 µg of protein per well).

• Assay Plate Setup (in triplicate):

  • Total Binding Wells: Add 50 µL of Assay Buffer.

  • Non-Specific Binding (NSB) Wells: Add 50 µL of 10 µM Naloxone.

  • Competition Wells: Add 50 µL of each concentration of Leu-enkephalin-Arg or Leu-enkephalin.

  • To all wells, add 50 µL of the 2x radioligand solution.

  • Initiate the binding reaction by adding 100 µL of the diluted membrane suspension to all wells. The final assay volume is 200 µL.

• Incubation:

  • Incubate the plate at 30°C for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.

• Termination and Filtration:

  • Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter (e.g., GF/B or GF/C, pre-soaked in 0.5% polyethyleneimine to reduce non-specific filter binding) using a cell harvester.

  • Quickly wash the filters three times with 3 mL of ice-cold Wash Buffer (50 mM Tris-HCl, pH 7.4) to remove unbound radioligand. The speed of this step is crucial to prevent dissociation of the bound ligand.

• Radioactivity Measurement:

  • Dry the filter mats.

  • Place the filters into scintillation vials, add an appropriate scintillation cocktail, and measure the retained radioactivity in a scintillation counter. The output will be in Counts Per Minute (CPM).

Data Analysis and Interpretation

• Calculate Specific Binding:

  • Average the CPM values for each triplicate.

  • Specific Binding (CPM) = Total Binding (CPM) - Non-Specific Binding (CPM)

  • For competition wells, specific binding at each concentration is calculated as: CPM_sample - NSB (CPM).

• Generate Dose-Response Curve:

  • Convert the specific binding CPM values for the competition wells into a percentage of the maximum specific binding (% Bound = (Specific Binding_sample / Specific Binding_total) * 100).

  • Plot % Bound against the logarithm of the test ligand concentration. This will generate a sigmoidal dose-response curve.

• Determine IC₅₀:

  • Use a non-linear regression analysis software (e.g., GraphPad Prism) to fit the dose-response curve and calculate the IC₅₀ value. This is the concentration of your ligand that corresponds to 50% on the y-axis of the normalized curve.

• Calculate Inhibition Constant (Kᵢ):

  • Convert the IC₅₀ to the Kᵢ using the Cheng-Prusoff equation:[8] Kᵢ = IC₅₀ / (1 + ([L] / Kₑ)) Where:

    • IC₅₀ is the experimentally determined half-maximal inhibitory concentration.

    • [L] is the concentration of the radioligand used in the assay.

    • Kₑ is the equilibrium dissociation constant of the radioligand for the receptor. This value should be determined independently via a saturation binding experiment or obtained from reliable literature sources for the specific batch of radioligand and receptor preparation.

• Determine Selectivity:

  • The selectivity of Leu-enkephalin-Arg is determined by calculating the ratio of its Kᵢ values for the two receptors.

  • µ/δ Selectivity Ratio = Kᵢ (µ-receptor) / Kᵢ (δ-receptor)

  • A ratio > 1 indicates δ-selectivity, while a ratio < 1 indicates µ-selectivity.

Anticipated Data and Receptor Signaling Context

The experiments outlined above will generate the data needed to populate the following table. For illustrative purposes, typical literature values for the reference compound, Leu-enkephalin, are included.

Ligand	Receptor Subtype	Kᵢ (nM)	µ/δ Selectivity Ratio	Source
Leu-enkephalin	µ-Opioid (hMOR)	1.7	1.35	[2]
δ-Opioid (hDOR)	1.26	[2]
Leu-enkephalin-Arg	µ-Opioid (hMOR)	TBD	TBD
δ-Opioid (hDOR)	TBD
TBD: To Be Determined by the described protocol.

Upon binding, agonist ligands like enkephalins trigger a conformational change in the µ and δ receptors, which are G-protein coupled receptors (GPCRs). This activates intracellular heterotrimeric G-proteins, specifically of the Gᵢ/G₀ family. The activated Gαᵢ subunit then inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[4] This is a primary mechanism through which opioids exert their inhibitory effects on neuronal transmission.

Canonical Gᵢ-Coupled Opioid Receptor Signaling Pathway.

Conclusion and Forward Outlook

This guide provides a comprehensive, scientifically-grounded framework for the definitive characterization of Leu-enkephalin-Arg's binding affinity at µ- and δ-opioid receptors. By adhering to these detailed protocols, researchers can generate high-fidelity data that will precisely define the peptide's affinity and selectivity profile. This information is fundamental for understanding its potential physiological role and for guiding any future drug development efforts based on its structure. The principles and methodologies detailed here are broadly applicable to the characterization of any novel ligand targeting these critical receptor systems.

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The Discovery and Isolation of Endogenous Leu-enkephalin-Arg: A Technical Guide for Researchers

This guide provides a comprehensive technical overview of the discovery, isolation, and characterization of the endogenous opioid hexapeptide, Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg). It is designed for researchers, scientists, and drug development professionals seeking a deeper understanding of the intricate processes involved in neuropeptide biochemistry. This document moves beyond a simple recitation of facts to provide a field-proven perspective on the experimental rationale and self-validating systems inherent in this area of research.

Section 1: The Dawn of Endogenous Opioids - A Paradigm Shift

The journey to understanding endogenous opioid peptides began with a fundamental question: why does the brain possess highly specific receptors for exogenous opiates like morphine? This line of inquiry led to the groundbreaking discovery in 1975 by John Hughes and Hans Kosterlitz of two pentapeptides with potent opiate-like activity, which they named Met-enkephalin and Leu-enkephalin.[1][2] This seminal work unveiled the existence of the body's own system for modulating pain and emotion, a system mediated by a family of endogenous opioid peptides.[1]

These peptides are not synthesized directly but are processed from larger precursor proteins.[3] Three main precursor genes have been identified: proopiomelanocortin (POMC), prodynorphin, and proenkephalin.[3] Leu-enkephalin, with the amino acid sequence Tyr-Gly-Gly-Phe-Leu, is primarily derived from proenkephalin.[4]

Section 2: Unveiling the Proenkephalin Processing Pathway

The generation of biologically active enkephalins from the proenkephalin precursor is a multi-step enzymatic process primarily occurring within neuronal and endocrine secretory vesicles. This process involves a series of proteolytic cleavages at specific sites, typically pairs of basic amino acids (lysine and arginine).

The initial cleavage of proenkephalin is carried out by prohormone convertases, a family of serine proteases.[5] Subsequent processing by carboxypeptidases removes the C-terminal basic residues, yielding the mature enkephalin pentapeptides. However, this processing is not always complete, leading to the existence of C-terminally extended enkephalin variants, such as Leu-enkephalin-Arg. The identification of these intermediates provided crucial insights into the biosynthetic pathway and hinted at the possibility of these extended peptides having their own unique biological activities.

Caption: Biosynthetic pathway of Leu-enkephalin-Arg from proenkephalin.

Section 3: Isolation of Leu-enkephalin-Arg from Bovine Adrenal Medulla - A Methodological Deep Dive

The bovine adrenal medulla has proven to be a rich source for the isolation of a variety of proenkephalin-derived peptides, including Leu-enkephalin-Arg.[6][7][8] The high concentration of these peptides within chromaffin granules makes this tissue ideal for extraction and purification. The following protocol is a synthesis of established methodologies for the isolation of enkephalin-containing peptides.

Experimental Workflow: From Tissue to Purified Peptide

The isolation of Leu-enkephalin-Arg is a multi-stage process that leverages the peptide's physicochemical properties to separate it from a complex biological matrix. Each step is designed to enrich the target peptide while removing contaminants.

Caption: Experimental workflow for the isolation of Leu-enkephalin-Arg.

Detailed Step-by-Step Protocol

Step 1: Tissue Extraction

The primary objective of this step is to efficiently lyse the chromaffin granules and solubilize the enkephalin-containing peptides while simultaneously inactivating endogenous proteases that would otherwise degrade the target molecule.

• Tissue Preparation: Obtain fresh bovine adrenal medullae and immediately place them on ice. Dissect the medullae from the surrounding cortical tissue.

• Homogenization: Homogenize the tissue in a solution of 1 M acetic acid containing protease inhibitors (e.g., pepstatin A, leupeptin, and phenylmethylsulfonyl fluoride). The acidic environment aids in protein denaturation and protease inactivation.

• Rationale: The choice of an acidic extraction medium is critical. It serves to denature and precipitate high molecular weight proteins while keeping smaller peptides like Leu-enkephalin-Arg in solution. The inclusion of a cocktail of protease inhibitors is a self-validating measure to ensure the integrity of the isolated peptides.

Step 2: Clarification of the Extract

This step removes insoluble cellular debris and precipitated proteins, yielding a clarified supernatant enriched in peptides.

• Centrifugation: Subject the homogenate to high-speed centrifugation (e.g., 100,000 x g for 60 minutes at 4°C).

• Supernatant Collection: Carefully collect the supernatant, which contains the peptide fraction.

Step 3: Size-Exclusion Chromatography

This chromatographic step separates molecules based on their size, providing an effective initial fractionation of the peptide extract.

• Column: A Sephadex G-25 column is suitable for separating small peptides from larger proteins and salts.

• Elution: Elute the column with a volatile buffer such as 0.1 M acetic acid.

• Fraction Collection and Assay: Collect fractions and assay for opioid activity using a radioreceptor assay or a specific radioimmunoassay (RIA) for Leu-enkephalin and its extended forms.

• Rationale: This step provides a significant purification factor by removing both high and very low molecular weight contaminants. The use of a volatile buffer simplifies the subsequent lyophilization of the active fractions.

Step 4: Ion-Exchange Chromatography

Further purification is achieved by separating the peptides based on their net charge at a specific pH.

• Column: A cation-exchange column, such as CM-Sephadex, is appropriate given the basic nature of the arginine residue in Leu-enkephalin-Arg.

• Elution: Apply the pooled active fractions from the previous step to the column and elute with a salt gradient (e.g., a linear gradient of ammonium acetate).

• Rationale: The positively charged arginine residue will cause Leu-enkephalin-Arg to bind to the cation-exchange resin. Elution with an increasing salt concentration will then selectively release the bound peptides based on the strength of their ionic interactions.

Step 5: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This is the final and highest resolution purification step, separating peptides based on their hydrophobicity.

• Column: A C18 reversed-phase column is the standard choice for peptide purification.

• Mobile Phase: A gradient of increasing acetonitrile concentration in water containing 0.1% trifluoroacetic acid (TFA) is typically used for elution.

• Detection: Monitor the column effluent at 214 nm and 280 nm to detect peptide bonds and aromatic residues (tyrosine and phenylalanine), respectively.

• Fraction Collection: Collect narrow peaks and subject them to characterization.

• Rationale: RP-HPLC offers exceptional resolving power, capable of separating peptides that differ by a single amino acid. The use of TFA as an ion-pairing agent improves peak shape and resolution.

Characterization of Purified Leu-enkephalin-Arg

Once a homogenous peak is obtained from RP-HPLC, its identity as Leu-enkephalin-Arg must be unequivocally confirmed.

• Amino Acid Analysis: Hydrolyze the purified peptide and determine its amino acid composition. The expected ratio would be Tyr:Gly:Phe:Leu:Arg of 1:2:1:1:1.

• Protein Sequencing: Employ Edman degradation to determine the amino acid sequence.

• Mass Spectrometry: Use mass spectrometry to confirm the molecular weight of the purified peptide.

• Radioimmunoassay (RIA): A specific RIA using antibodies that recognize the C-terminus of Leu-enkephalin-Arg can confirm its identity and allow for quantification in tissue extracts.

Section 4: Biological Activity and Significance

Leu-enkephalin-Arg, like its pentapeptide counterpart, exhibits affinity for opioid receptors, though with potentially different selectivity and potency profiles.

Receptor Binding Profile

While specific binding data for Leu-enkephalin-Arg is not as extensively documented as for Leu-enkephalin, studies on C-terminally extended enkephalin analogues provide valuable insights. The addition of a charged residue at the C-terminus can influence receptor affinity and selectivity.

Peptide	Receptor Affinity (Ki, nM) - Representative Data
Leu-enkephalin	High affinity for δ-opioid receptors, moderate for μ-opioid receptors.
Leu-enkephalin-Arg	Expected to retain affinity for δ and μ receptors, with potential alterations in the δ/μ selectivity ratio.

Note: Specific Ki values can vary depending on the assay conditions and tissue preparation.

Physiological Roles

The physiological significance of C-terminally extended enkephalins like Leu-enkephalin-Arg is an area of active research. They may act as precursors to the more stable pentapeptides or possess unique biological functions of their own. The presence of the C-terminal arginine may also influence their metabolic stability, potentially leading to a longer duration of action compared to Leu-enkephalin.[9]

Section 5: Conclusion and Future Directions

The discovery and isolation of Leu-enkephalin-Arg have been instrumental in elucidating the intricate processing of the proenkephalin precursor and have expanded our understanding of the diversity of endogenous opioid signaling molecules. The methodological advancements in peptide chemistry, particularly the advent of HPLC, have been pivotal in the purification and characterization of this and other neuropeptides from complex biological sources.

Future research will likely focus on delineating the specific physiological roles of Leu-enkephalin-Arg and other C-terminally extended enkephalins. Understanding their unique receptor interaction profiles and metabolic pathways will be crucial for the development of novel therapeutics that can more precisely target the endogenous opioid system for the management of pain and other neurological disorders.

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Proenkephalin A processing pathway to yield Leu-enkephalin-arg

An In-Depth Technical Guide to the Proenkephalin A Processing Pathway: Generation of the Leu-enkephalin-Arg Intermediate

Introduction: The Proenkephalin A Precursor

Proenkephalin A (PENK) is a polypeptide precursor that belongs to the family of endogenous opioid prohormones.[1] Synthesized in the endoplasmic reticulum as preproenkephalin, it undergoes cleavage of its signal peptide to become proenkephalin, which is then transported through the Golgi apparatus and packaged into dense-core secretory vesicles.[2] Within these vesicles, a cascade of post-translational modifications, primarily proteolytic cleavage, occurs to liberate biologically active neuropeptides. The human PENK precursor contains multiple copies of opioid peptides, including four copies of Met-enkephalin and one copy of Leu-enkephalin.[1] The precise processing of PENK is a highly regulated, tissue-specific process that dictates the profile of liberated neuropeptides, thereby influencing a range of physiological functions from pain modulation to neuroendocrine control.[3][4] This guide provides a detailed technical overview of the core enzymatic pathway responsible for processing proenkephalin A, with a specific focus on the sequential cleavages that yield the transient intermediate, Leu-enkephalin-Arg.

The Canonical Two-Step Processing Cascade

The maturation of enkephalins from the PENK precursor is predominantly a two-step enzymatic process that takes place within the acidic and calcium-rich environment of secretory granules.[5] This process involves the coordinated action of two classes of enzymes: endoproteases that make the initial cuts and exopeptidases that trim the resulting intermediates.

• Endoproteolytic Cleavage by Prohormone Convertases (PCs): The first step is the cleavage of the prohormone backbone at specific sites, which are typically marked by pairs of basic amino acid residues (e.g., Lys-Arg, Arg-Arg, Lys-Lys).[6][7] This action is performed by a family of calcium-dependent serine proteases known as prohormone convertases (PCs), primarily PC1/3 (also known as PCSK1) and PC2 (PCSK2).[8] These enzymes exhibit distinct but overlapping specificities and are differentially expressed across tissues, contributing to the tissue-specific processing of PENK.[9][10]

  • Prohormone Convertase 1/3 (PC1/3): Tends to generate larger intermediate peptides from the proenkephalin precursor.[9]

  • Prohormone Convertase 2 (PC2): Exhibits a broader specificity against PENK and is considered the principal enzyme for liberating smaller, active opioid peptides from both the primary precursor and the intermediates generated by PC1/3.[8][9]

• Exopeptidic Trimming by Carboxypeptidase E (CPE): Following the initial endoproteolytic cuts by PCs, the resulting peptide intermediates often possess C-terminal basic residues (Lys or Arg). These extensions are removed by Carboxypeptidase E (CPE), also known as enkephalin convertase.[11][12] CPE is a zinc-dependent metallocarboxypeptidase that is co-packaged with the PCs and prohormones in secretory vesicles.[13][14] It specifically catalyzes the removal of C-terminal arginine or lysine residues, a crucial step for generating the final, fully active neuropeptides.[11]

Generating Leu-enkephalin-Arg: A Mechanistic View

The single Leu-enkephalin sequence (Tyr-Gly-Gly-Phe-Leu) within human proenkephalin A is flanked N-terminally by a Lys-Arg pair and C-terminally by an Arg-Arg pair. The generation of the Leu-enkephalin-Arg intermediate is a direct consequence of the sequential enzymatic action detailed above.

The process begins with the endoproteolytic cleavage of PENK by prohormone convertases, particularly PC2, at the C-terminal side of the dibasic pair preceding the Leu-enkephalin sequence.[8][9] Simultaneously or subsequently, another cleavage event must occur C-terminally. If the cleavage by a PC occurs after the first arginine of the C-terminal Arg-Arg pair, an intermediate peptide is released: Tyr-Gly-Gly-Phe-Leu-Arg .

This C-terminally extended hexapeptide, Leu-enkephalin-Arg, is a transient but essential substrate for Carboxypeptidase E. CPE then efficiently removes the C-terminal arginine residue to produce the mature, bioactive pentapeptide, Leu-enkephalin.[11][12] Therefore, Leu-enkephalin-Arg represents the penultimate intermediate in this specific processing branch.

Caption: Sequential enzymatic processing of Proenkephalin A to yield Leu-enkephalin.

Quantitative Analysis of Enzyme and Peptide Products

The study of the PENK processing pathway relies on precise quantitative measurements. This includes determining the kinetic parameters of the processing enzymes and identifying the resulting peptide fragments by their mass-to-charge ratio (m/z) in mass spectrometry.

Table 1: Representative Kinetic Parameters for PC2

The specificity and efficiency of prohormone convertases can be quantified by determining their kinetic constants (Kₘ and kcat) using synthetic fluorogenic or internally quenched peptide substrates that mimic the cleavage sites in proenkephalin.

Substrate (Mimicking Cleavage Site)	kcat (s⁻¹)	Kₘ (µM)	kcat/Kₘ (M⁻¹s⁻¹)	Reference
	0.49	27	1.8 x 10⁴	[3]
Ac-Orn-Ser-Lys-Arg-MCA	0.08	40	2.0 x 10³	[3]
IQ Peptide (Peptide B → Met-enk-Arg-Phe)	-	-	9.4 x 10⁴	[3]
Data derived from studies on recombinant mouse PC2.[3] Values for kcat and Kₘ were not reported for the IQ peptide, only the specificity constant.

Table 2: Theoretical Mass-to-Charge Ratios of Key Peptides

Mass spectrometry is the definitive tool for identifying the products of PENK processing. The table below lists the theoretical monoisotopic masses and corresponding m/z values for the singly protonated ions [M+H]⁺ of key peptides in the Leu-enkephalin pathway.

Peptide	Sequence	Monoisotopic Mass (Da)	m/z for [M+H]⁺
Leu-enkephalin	Tyr-Gly-Gly-Phe-Leu	555.2795	556.2868
Leu-enkephalin-Arg	Tyr-Gly-Gly-Phe-Leu-Arg	711.3816	712.3889
Leu-enkephalin-Arg-Arg	Tyr-Gly-Gly-Phe-Leu-Arg-Arg	867.4837	868.4910

Experimental Protocols for Studying PENK Processing

Investigating the proenkephalin A processing pathway requires robust and validated experimental workflows. Below are detailed methodologies for an in vitro enzymatic assay and for the extraction of neuropeptides from biological tissue for subsequent analysis.

Protocol 1: In Vitro Proenkephalin A Cleavage Assay

This protocol provides a framework for assessing the cleavage of a proenkephalin-derived substrate by recombinant processing enzymes in a controlled environment.

Causality and Self-Validation: This protocol is designed to be self-validating through the inclusion of critical controls. The "No Enzyme" control ensures that any observed substrate cleavage is due to enzymatic activity and not spontaneous degradation. The "Enzyme + Inhibitor" control validates the specificity of the observed activity to the enzyme class being studied. Time-course analysis provides data on reaction kinetics.

Caption: Workflow for an in vitro enzymatic assay of proenkephalin processing.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: Prepare a buffer optimal for PC and CPE activity (e.g., 100 mM Sodium Acetate, pH 5.5, containing 5 mM CaCl₂). The acidic pH mimics the environment of secretory vesicles, and calcium is a required cofactor for PC activity.[5]

  • Enzymes: Dilute purified, recombinant PC2 and/or CPE to the desired final concentration in assay buffer.

  • Substrate: Prepare a stock solution of a synthetic peptide substrate (e.g., a peptide containing the Leu-enkephalin sequence with C-terminal extensions like Arg-Arg) in nuclease-free water.

  • Stop Solution: Prepare a solution to quench the enzymatic reaction (e.g., 10% Trifluoroacetic Acid - TFA).

• Reaction Setup:

  • In separate microcentrifuge tubes on ice, combine the assay buffer and substrate.

  • Add the enzyme solution to the "Experimental" and "Enzyme + Inhibitor" tubes. Add an equivalent volume of assay buffer to the "No Enzyme" control.

  • If using an inhibitor, pre-incubate the enzyme with the inhibitor for 10-15 minutes before adding the substrate.

  • Initiate the reaction by transferring the tubes to a 37°C water bath.

• Time-Course and Reaction Quenching:

  • At designated time points (e.g., 0, 15, 30, 60, 120 minutes), remove an aliquot from each reaction tube.

  • Immediately quench the reaction by adding the aliquot to a tube containing the Stop Solution. This denatures the enzyme and halts all activity.

• Analysis of Products:

  • Analyze the quenched samples using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • In HPLC, substrate and product peptides will elute at different retention times based on their hydrophobicity. In LC-MS/MS, peptides are identified by their specific mass-to-charge ratios and fragmentation patterns.

• Data Interpretation:

  • Quantify the decrease in the substrate peak area and the corresponding increase in product peak areas over time.

  • Compare the results from the experimental tube to the controls to confirm that the observed processing is specific and enzyme-dependent.

Protocol 2: Neuropeptide Extraction from Brain Tissue for Mass Spectrometry

This protocol details the steps for extracting endogenous neuropeptides from complex biological samples, such as brain tissue, for analysis by LC-MS/MS.

Causality and Self-Validation: The use of an acidic extraction solution is critical as it simultaneously precipitates larger proteins and inactivates endogenous proteases, preserving the integrity of the low-abundance neuropeptides. The solid-phase extraction (SPE) step is essential for desalting and concentrating the peptides, which is crucial for successful analysis by mass spectrometry.[15][16]

Step-by-Step Methodology:

• Tissue Homogenization:

  • Rapidly dissect the brain region of interest and immediately freeze it in liquid nitrogen or on dry ice to halt all metabolic and proteolytic activity.[15]

  • Weigh the frozen tissue and add it to a tube containing ice-cold extraction buffer (e.g., 10% glacial acetic acid, 1% water in methanol) at a ratio of 10:1 (v/w).[15]

  • Homogenize the tissue thoroughly using a mechanical homogenizer, keeping the sample on ice at all times.

• Peptide Extraction:

  • Incubate the homogenate on ice for 20 minutes to allow for complete extraction and protein precipitation.

  • Centrifuge the sample at high speed (e.g., 16,000 x g) for 20 minutes at 4°C.[15]

  • Carefully collect the supernatant, which contains the peptide fraction. Avoid disturbing the pellet of precipitated proteins and cellular debris.

• Solid-Phase Extraction (SPE) for Desalting and Concentration:

  • Column Activation: Activate a C18 SPE spin column by passing an activation solution (e.g., 50% acetonitrile / 0.1% formic acid) through it. This solvates the C18 functional groups.[15]

  • Column Equilibration: Equilibrate the column with an equilibration/wash solution (e.g., 0.1% formic acid in water). This prepares the column for sample binding in an aqueous environment.

  • Sample Loading: Load the peptide-containing supernatant onto the equilibrated C18 column. Peptides will bind to the C18 stationary phase, while salts and other hydrophilic contaminants will pass through.

  • Washing: Wash the column with the equilibration/wash solution to remove any remaining salts that could interfere with mass spectrometry analysis.

  • Elution: Elute the bound peptides from the column using an elution buffer with a high organic content (e.g., 50% acetonitrile / 0.1% formic acid).[15]

• Sample Preparation for LC-MS/MS:

  • Dry the eluted peptide sample completely using a vacuum concentrator.

  • Reconstitute the dried peptides in a small volume of a solution suitable for LC-MS injection (e.g., 0.1% formic acid in water).[15]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC-MS/MS system. Peptides are first separated by reverse-phase liquid chromatography and then introduced into the mass spectrometer.

  • The mass spectrometer will acquire MS1 scans to determine the m/z of intact peptides and MS2 (fragmentation) scans to determine their amino acid sequence, allowing for confident identification of Leu-enkephalin-Arg and other PENK-derived products.

Conclusion

The processing of proenkephalin A is a paradigm of neuropeptide biosynthesis, involving a precise, multi-step enzymatic cascade that is fundamental to opioid signaling. The generation of the transient intermediate Leu-enkephalin-Arg exemplifies this process, highlighting the sequential and specific actions of prohormone convertases and carboxypeptidase E. For researchers in neuroscience and drug development, a thorough understanding of this pathway, supported by robust quantitative and analytical methodologies, is essential. The protocols and data presented in this guide offer a technical framework for investigating this and other neuropeptide processing pathways, ultimately enabling deeper insights into the complex regulation of neuropeptidergic systems in health and disease.

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• Lindberg, I., et al. (1987). Cleavage of proenkephalin by a chromaffin granule processing enzyme. Biochemical and Biophysical Research Communications, 149(2), 648-654. Available at: [Link]*

• Bis-Hémi, S., et al. (2016). Biochemical and Cell Biological Properties of the Human Prohormone Convertase 1/3 Ser357Gly Mutation: A PC1/3 Hypermorph. Journal of Biological Chemistry, 291(19), 10284-10296. Available at: [Link]*

• Inturrisi, C. E., et al. (1988). The proenkephalin A fragment, peptide E: central processing and CNS activity in vivo. Brain Research, 448(1), 205-210. Available at: [Link]*

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A Deep Dive into the Structural Elucidation of Leu-enkephalin-Arg: A Technical Guide for Researchers

This in-depth technical guide provides a comprehensive overview of the core methodologies and scientific rationale behind the structural characterization of the Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg) peptide. Designed for researchers, scientists, and drug development professionals, this document moves beyond a mere listing of protocols to offer field-proven insights into the causality of experimental choices, ensuring a robust and self-validating approach to structural analysis.

Introduction: The Significance of Leu-enkephalin-Arg

Leu-enkephalin-Arg is an endogenous opioid hexapeptide that plays a crucial role in pain modulation and various physiological processes. As an extended form of the pentapeptide Leu-enkephalin, the addition of a C-terminal arginine residue significantly alters its physicochemical properties, including its charge, hydrophilicity, and potential for receptor interactions. A thorough understanding of its three-dimensional structure is paramount for elucidating its mechanism of action, designing novel therapeutic analogs with enhanced stability and receptor selectivity, and ultimately, for advancing the development of next-generation analgesics.

This guide will navigate through the primary, secondary, and tertiary structural characterization of Leu-enkephalin-Arg, detailing the application of key analytical techniques.

I. Primary Structure Determination: Unveiling the Amino Acid Sequence

The foundational step in characterizing any peptide is the unambiguous determination of its amino acid sequence. While the sequence of Leu-enkephalin-Arg is known, verification is a critical quality control step in any research or drug development pipeline, especially after chemical synthesis.

Mass Spectrometry: The Gold Standard for Sequence Verification

Mass spectrometry (MS) is the cornerstone for determining the primary structure of peptides. Its high sensitivity, accuracy, and speed make it an indispensable tool. For a peptide like Leu-enkephalin-Arg, electrospray ionization (ESI) coupled with tandem mass spectrometry (MS/MS) is the preferred method.

Causality Behind Experimental Choices: ESI is a soft ionization technique that allows the peptide to be transferred from a liquid phase to the gas phase as intact, charged molecules, minimizing fragmentation during the ionization process. This is crucial for preserving the integrity of the peptide for subsequent analysis. The addition of the basic arginine residue at the C-terminus makes Leu-enkephalin-Arg particularly amenable to positive-ion ESI, as the guanidinium group of arginine is readily protonated.

Experimental Protocol: ESI-MS/MS of Leu-enkephalin-Arg

• Sample Preparation: Dissolve the synthesized Leu-enkephalin-Arg peptide in a suitable solvent system, typically a mixture of water, acetonitrile, and a small amount of formic acid (e.g., 0.1%). The formic acid aids in the protonation of the peptide.

• Infusion and Ionization: Infuse the sample solution into the ESI source of the mass spectrometer. The applied high voltage will generate a fine spray of charged droplets. As the solvent evaporates, charged peptide ions are released into the gas phase.

• MS1 Scan: In the first stage of mass analysis (MS1), the mass-to-charge ratio (m/z) of the intact protonated peptide ([M+H]⁺, [M+2H]²⁺, etc.) is determined. The presence of the arginine residue increases the likelihood of observing multiply charged species.

• Precursor Ion Selection: Isolate the most abundant precursor ion (e.g., the [M+2H]²⁺ ion) in the quadrupole.

• Collision-Induced Dissociation (CID): The selected precursor ion is then subjected to fragmentation in a collision cell by colliding it with an inert gas (e.g., argon or nitrogen). This process, known as collision-induced dissociation (CID), primarily cleaves the peptide bonds.

• MS2 Scan: The resulting fragment ions are analyzed in the second stage of mass analysis (MS2), generating a tandem mass spectrum.

• Data Interpretation: The MS/MS spectrum will contain a series of fragment ions, primarily b- and y-ions, which correspond to fragments containing the N- and C-terminus, respectively. The mass difference between consecutive b- or y-ions corresponds to the mass of a specific amino acid residue, allowing for the de novo sequencing of the peptide.

Trustworthiness through Self-Validation: The detection of a complete or near-complete series of b- and y-ions that precisely match the theoretical fragmentation pattern of Tyr-Gly-Gly-Phe-Leu-Arg provides a high degree of confidence in the primary structure. Any deviation would immediately flag a potential issue with the synthesis or sample integrity.

Table 1: Theoretical Monoisotopic Masses of Precursor and Major Fragment Ions of Leu-enkephalin-Arg

Ion Type	Sequence	Monoisotopic Mass (Da)
[M+H]⁺	YGGFLR	712.3898
[M+2H]²⁺	YGGFLR	356.6993
b₁	Y	164.0706
b₂	YG	221.0921
b₃	YGG	278.1136
b₄	YGGF	425.1820
b₅	YGGFL	538.2661
y₁	R	175.1188
y₂	LR	288.2029
y₃	FLR	435.2713
y₄	GFLR	492.2928
y₅	GGFLR	549.3143

II. Secondary and Tertiary Structure: Probing the Peptide's Fold

Unlike the primary structure, the three-dimensional conformation of Leu-enkephalin-Arg is not static and can be highly dependent on its environment (e.g., in solution, bound to a receptor, or in a crystal). A combination of spectroscopic techniques is employed to gain insights into its secondary and tertiary structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Solution Conformation

NMR spectroscopy is a powerful technique for determining the three-dimensional structure of peptides in solution at atomic resolution. For a flexible peptide like Leu-enkephalin-Arg, NMR can reveal information about the average conformation and dynamic properties.

Causality Behind Experimental Choices: Two-dimensional (2D) NMR experiments, such as COSY (Correlation Spectroscopy), TOCSY (Total Correlation Spectroscopy), and NOESY (Nuclear Overhauser Effect Spectroscopy), are essential.

• COSY and TOCSY are used to assign the proton resonances to specific amino acid residues by identifying through-bond scalar couplings.

• NOESY is the key experiment for obtaining structural information. It detects through-space dipolar couplings between protons that are close in space (typically < 5 Å), regardless of their position in the primary sequence. These NOE-derived distance restraints are then used in computational modeling to generate a family of structures consistent with the experimental data.

The presence of the charged arginine residue can influence the peptide's conformation in solution due to electrostatic interactions and altered solvation. NMR is uniquely suited to probe these subtle conformational changes.

Experimental Protocol: 2D NMR of Leu-enkephalin-Arg

• Sample Preparation: Dissolve the peptide in a suitable deuterated solvent (e.g., D₂O or a mixture of H₂O/D₂O) to minimize the solvent proton signal. The pH of the solution should be carefully controlled as it can significantly impact the conformation.

• Data Acquisition: Acquire a series of 1D and 2D NMR spectra (COSY, TOCSY, NOESY) on a high-field NMR spectrometer.

• Resonance Assignment: Use the COSY and TOCSY spectra to assign the proton chemical shifts to each amino acid residue in the sequence.

• NOE Identification and Integration: Identify and integrate the cross-peaks in the NOESY spectrum. The volume of each cross-peak is proportional to the inverse sixth power of the distance between the two corresponding protons.

• Structure Calculation: Use the NOE-derived distance restraints, along with dihedral angle restraints obtained from coupling constants, as input for molecular dynamics or simulated annealing calculations to generate an ensemble of 3D structures.

Trustworthiness through Self-Validation: The quality of the final structural ensemble is validated by assessing its agreement with the experimental data (e.g., low number of NOE violations) and by analyzing its stereochemical quality using programs like PROCHECK.

Circular Dichroism (CD) Spectroscopy: A Rapid Assessment of Secondary Structure

Circular Dichroism (CD) spectroscopy is a rapid and sensitive technique for assessing the overall secondary structure content of a peptide in solution. It measures the differential absorption of left- and right-circularly polarized light by chiral molecules.

Causality Behind Experimental Choices: Different secondary structure elements (α-helix, β-sheet, β-turn, random coil) give rise to characteristic CD spectra. While Leu-enkephalin is known to be quite flexible in aqueous solution, it can adopt more ordered structures, such as β-turns, in membrane-mimicking environments.[1] The addition of arginine may influence this conformational equilibrium.

Experimental Protocol: CD Spectroscopy of Leu-enkephalin-Arg

• Sample Preparation: Dissolve the peptide in an appropriate buffer. To investigate conformational changes, spectra can be recorded in different solvents, such as trifluoroethanol (TFE), which is known to promote helical structures, or in the presence of micelles or liposomes to mimic a membrane environment.

• Data Acquisition: Record the CD spectrum in the far-UV region (typically 190-250 nm).

• Data Analysis: The resulting spectrum is analyzed to estimate the percentage of different secondary structural elements. A spectrum with a negative band around 200 nm is indicative of a random coil structure, while characteristic minima at ~208 nm and ~222 nm suggest α-helical content. β-turns often show a weak positive band around 220-230 nm and a strong negative band around 200 nm.[2]

Trustworthiness through Self-Validation: The consistency of CD data with results from other techniques like NMR provides a more complete and reliable picture of the peptide's conformational landscape.

III. High-Resolution 3D Structure: The Crystalline State

X-ray Crystallography: The Atomic-Level Blueprint

X-ray crystallography can provide the most detailed, atomic-resolution three-dimensional structure of a molecule, but it requires the molecule to be in a crystalline form.

Causality Behind Experimental Choices: For a small and flexible peptide like Leu-enkephalin-Arg, obtaining suitable crystals can be challenging. However, if successful, the resulting electron density map can reveal the precise conformation of the peptide in the solid state, including the arrangement of side chains and the network of intermolecular interactions. It is important to note that the conformation in the crystal may not be the same as the biologically active conformation in solution or when bound to a receptor. Nevertheless, crystal structures of enkephalins have revealed various conformations, including β-bends and extended structures.

Experimental Protocol: X-ray Crystallography of Leu-enkephalin-Arg

• Crystallization: Screen a wide range of conditions (e.g., pH, temperature, precipitating agents) to induce the formation of single, well-ordered crystals of Leu-enkephalin-Arg.

• X-ray Diffraction: Mount a suitable crystal and expose it to a focused beam of X-rays. The crystal will diffract the X-rays in a specific pattern that depends on the arrangement of atoms within the crystal lattice.

• Data Collection and Processing: Collect the diffraction data and process it to obtain the intensities and positions of the diffracted spots.

• Structure Solution and Refinement: Use computational methods to solve the phase problem and generate an initial electron density map. Build a molecular model into the electron density and refine it to obtain the final, high-resolution 3D structure.

Trustworthiness through Self-Validation: The quality of the final crystal structure is assessed by various statistical parameters, such as the R-factor and R-free, which measure the agreement between the model and the experimental diffraction data.

Visualizing the Workflow and Relationships

Diagram 1: Overall Workflow for Structural Characterization of Leu-enkephalin-Arg

Caption: Workflow for the comprehensive structural characterization of Leu-enkephalin-Arg.

Diagram 2: Logical Relationships in Tandem Mass Spectrometry

Caption: Logical flow of a tandem mass spectrometry experiment for peptide sequencing.

Conclusion

The structural characterization of Leu-enkephalin-Arg is a multi-faceted process that requires the synergistic application of several advanced analytical techniques. By understanding the underlying principles and the rationale for each experimental choice, researchers can build a comprehensive and reliable structural model of this important opioid peptide. This knowledge is not merely academic; it is the bedrock upon which the rational design of novel and improved therapeutics is built. The self-validating nature of these combined methodologies ensures the scientific integrity of the structural data, providing a solid foundation for future research and development endeavors.

References

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• Cai, X., & Dass, C. (2005). Structural characterization of methionine and leucine enkephalins by hydrogen/deuterium exchange and electrospray ionization tandem mass spectrometry. Rapid communications in mass spectrometry : RCM, 19(1), 1–8. [Link]

• Marcotte, I., & Auger, M. (2005). A multidimensional 1H NMR investigation of the conformation of methionine-enkephalin in fast-tumbling bicelles. Biophysical journal, 88(6), 4119–4129. [Link]

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Introduction: Situating Leu-enkephalin-Arg in Spinal Nociception

An In-Depth Technical Guide to Leu-enkephalin-Arg as a Neurotransmitter in the Spinal Cord

The modulation of pain within the spinal cord is a complex process governed by a delicate interplay of excitatory and inhibitory neurotransmitters. Among the most crucial inhibitory systems are the endogenous opioids, a family of peptides that act on opioid receptors to produce potent analgesia. Historically, research has focused on the pentapeptides Met-enkephalin and Leu-enkephalin (LE) as the primary enkephalinergic signaling molecules. However, the processing of their precursor proteins is a cascade that generates a variety of intermediates, many of which may possess unique biological activities.

This technical guide focuses on one such molecule: Leu-enkephalin-Arg (LER) , the hexapeptide Tyr-Gly-Gly-Phe-Leu-Arg. While the pentapeptide Leu-enkephalin is a well-established neurotransmitter, LER represents its immediate C-terminally extended precursor, primarily derived from the processing of prodynorphin (also known as proenkephalin B).[1][2] LER exists as a critical but transient intermediate, rapidly converted to LE or degraded.[3][4] Understanding the biochemistry, anatomical context, and functional implications of LER is essential for researchers and drug developers seeking a more nuanced understanding of the spinal opioid system. This guide provides an in-depth examination of LER, from its biosynthesis and degradation to its role in the intricate circuitry of spinal pain modulation and the methodologies used to study it.

Molecular Biology and Biochemistry

The presence and activity of LER in the spinal cord are dictated by the expression of its precursor gene, the specific enzymatic machinery available for processing, and its rapid degradation.

The Prodynorphin (Proenkephalin B) Precursor

Unlike Met-enkephalin and its extended forms which are primarily derived from proenkephalin A (PENK), Leu-enkephalin and its immediate precursor LER are major products of the prodynorphin (PDYN) gene.[2][5] The PDYN protein contains three peptide sequences that begin with the Y-G-G-F-L motif of Leu-enkephalin:

• α-Neo-endorphin

• Dynorphin A

• Dynorphin B (Rimorphin)

The differential processing of these larger peptides in various neuronal populations gives rise to a diverse array of active opioid molecules, including LER as a key intermediate on the path to generating the final Leu-enkephalin pentapeptide.[6][7]

Biosynthesis Pathway: From Precursor to Active Peptide

The generation of LER is a multi-step process occurring within the dense-core secretory vesicles of prodynorphin-expressing neurons.

• Initial Cleavage: Proprotein convertases, particularly PC2, cleave the large dynorphin peptides at paired basic amino acid residues (e.g., Lys-Arg).[8] This releases intermediate-sized peptides like Dynorphin A (1-17).

• Generation of LER: These intermediates are further processed. While direct conversion of larger dynorphins to LE by PC2 is inefficient, the pathway likely involves the generation of C-terminally extended intermediates.[8] A specific carboxypeptidase, known as enkephalin convertase, then cleaves the C-terminal basic residue (Arginine or Lysine) from hexapeptide intermediates like LER to produce the final pentapeptide, Leu-enkephalin.[4]

• Final Product: The final, more stable product is Leu-enkephalin (YGGFL). Therefore, the concentration and lifespan of LER in the synaptic cleft are tightly regulated by the activity of these processing enzymes.

Caption: Biosynthesis of Leu-enkephalin-Arg (LER) from the Prodynorphin precursor.

Rapid Enzymatic Degradation

A defining characteristic of LER is its rapid degradation, which significantly curtails its duration of action. In human cerebrospinal fluid, LER is degraded approximately 10 times faster than LE.[3] The primary enzyme responsible for this rapid breakdown exhibits properties similar to Angiotensin-Converting Enzyme (ACE) , which cleaves the C-terminal dipeptide.[3] In contrast, LE is predominantly inactivated by aminopeptidases that cleave the N-terminal Tyrosine.[9] This profound difference in metabolic stability is a key factor limiting the direct neurotransmitter role of LER and positioning it as a transient signaling molecule or pro-neurotransmitter.

Neuroanatomy of the LER/LE System in the Spinal Cord

The functional role of LER/LE is intrinsically linked to its precise anatomical location within the spinal dorsal horn, the primary integration center for nociceptive information.

• Cellular Localization: Immunohistochemical studies show that enkephalin- and dynorphin-containing neuronal cell bodies and terminals are densely concentrated in the superficial laminae of the dorsal horn, particularly Laminae I (marginal zone) and II (substantia gelatinosa) , with additional presence in Lamina V .[10][11] This positions them to directly influence the transmission of pain signals from primary afferent fibers to second-order projection neurons.

• Synaptology: At the ultrastructural level, enkephalin-containing terminals form predominantly axodendritic synapses with the dendrites of dorsal horn neurons.[10] They are also found in axosomatic arrangements and, less frequently, in axo-axonic synapses with primary afferent terminals. This dual localization allows for both postsynaptic inhibition of ascending pain pathway neurons and presynaptic inhibition of neurotransmitter release from nociceptors.

Pharmacology and Spinal Signaling

The physiological effects of the LER/LE axis are mediated through activation of specific opioid receptors and their downstream intracellular signaling cascades.

Opioid Receptor Interactions

While specific receptor binding data for LER is limited, the pharmacology is largely inferred from its product, Leu-enkephalin. LE acts as an agonist at both μ- and δ-opioid receptors, with a significantly greater preference for the δ-opioid receptor (DOPr) .[12][13] It has little to no significant activity at the κ-opioid receptor.[12][14] The presence of the C-terminal arginine in LER may subtly alter its binding profile, but it is generally expected to retain a preference for δ-receptors.

Peptide	Primary Receptor Target	Secondary Receptor Target	Reference
Leu-enkephalin (LE)	δ-Opioid Receptor (DOPr)	μ-Opioid Receptor (MOR)	[12][13][14]
Leu-enkephalin-Arg (LER)	Presumed δ-Opioid Receptor	Presumed μ-Opioid Receptor	Inferred from LE

Downstream Signaling and Functional Consequences

Activation of δ-opioid receptors (and to a lesser extent, μ-receptors) by LE on spinal neurons initiates a canonical Gi/o protein-coupled signaling cascade, leading to neuronal inhibition.

• Presynaptic Inhibition: On the terminals of primary afferent nociceptors (e.g., C-fibers), receptor activation inhibits voltage-gated Ca²⁺ channels. This reduction in calcium influx decreases the release of excitatory neurotransmitters such as glutamate , substance P , and calcitonin gene-related peptide (CGRP) into the synapse.

• Postsynaptic Inhibition: On the dendrites and soma of second-order dorsal horn neurons, receptor activation opens G-protein-coupled inwardly rectifying K⁺ (GIRK) channels. The resulting efflux of potassium hyperpolarizes the neuron, making it less likely to fire an action potential in response to excitatory inputs.

• Inhibition of Adenylyl Cyclase: The Gi/o alpha subunit also inhibits adenylyl cyclase, leading to decreased intracellular cyclic AMP (cAMP) levels, which can modulate neuronal excitability over a longer term.

Caption: Pre- and postsynaptic inhibitory signaling of LER/LE in the spinal cord.

Interestingly, some studies suggest a more complex role. Under conditions where its degradation is blocked, intrathecal administration of LE can produce nociceptive behaviors (biting, licking) through activation of the δ2-opioid receptor subtype and subsequent stimulation of the glutamate-NO-ERK pathway.[15] This highlights the potential for dual pro- and anti-nociceptive roles depending on the specific receptor subtypes and signaling pathways engaged.

Investigative Methodologies

A multi-faceted experimental approach is required to fully elucidate the role of LER and its downstream effector, LE, in the spinal cord.

Experimental Workflow Overview

A logical workflow to investigate the LER/LE system involves progressing from anatomical localization to in vivo functional assessment.

Caption: A typical experimental workflow for studying the LER/LE system.

Protocol 1: Immunohistochemical Localization

Objective: To visualize the distribution of prodynorphin or enkephalin-containing neurons in the lumbar spinal cord.

• Tissue Preparation:

  • Anesthetize an adult rodent (e.g., Sprague-Dawley rat) and perform transcardial perfusion with 0.9% saline followed by 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS).

  • Dissect the lumbar spinal cord and post-fix in 4% PFA overnight at 4°C.

  • Cryoprotect the tissue by incubating in a 30% sucrose solution in PBS until it sinks.

  • Embed the tissue in Optimal Cutting Temperature (OCT) compound and freeze.

• Sectioning:

  • Cut transverse sections (e.g., 30 µm thickness) using a cryostat.

  • Mount sections onto charged glass slides.

• Immunostaining:

  • Wash sections with PBS to remove OCT.

  • Perform antigen retrieval if necessary (e.g., citrate buffer incubation at 95°C).

  • Permeabilize and block non-specific binding by incubating sections for 1 hour in a blocking buffer (e.g., PBS with 0.3% Triton X-100 and 5% normal goat serum).

  • Incubate sections overnight at 4°C with a primary antibody targeting prodynorphin or a general enkephalin sequence.

  • Wash sections extensively with PBS.

  • Incubate for 2 hours with a fluorescently-labeled secondary antibody (e.g., Goat anti-Rabbit Alexa Fluor 488).

  • Wash, counterstain nuclei with DAPI, and coverslip with mounting medium.

• Imaging and Analysis:

  • Visualize sections using a confocal microscope.

  • Analyze the distribution and morphology of labeled neurons across the different laminae of the dorsal horn.

Protocol 2: In Vivo Spinal Microdialysis

Objective: To measure the extracellular concentration of Leu-enkephalin in the spinal dorsal horn of a freely moving animal in response to a stimulus.

• Probe Implantation:

  • Anesthetize the animal and secure it in a stereotaxic frame.

  • Perform a laminectomy at the lumbar level (e.g., L4-L5) to expose the spinal cord.

  • Carefully insert a microdialysis probe vertically into the dorsal horn.

  • Secure the probe assembly to the adjacent vertebrae with dental cement.

• Perfusion and Sampling:

  • Allow the animal to recover from surgery.

  • Connect the probe to a microinfusion pump and perfuse with artificial cerebrospinal fluid (aCSF) at a low flow rate (e.g., 0.5-1.0 µL/min).[16][17]

  • After a stabilization period, collect dialysate samples into vials at regular intervals (e.g., every 15-20 minutes).

  • To evoke release, a stimulus can be applied (e.g., peripheral administration of an inflammatory agent or a behavioral stressor).

• Sample Analysis (LC-MS/MS):

  • Add an isotopically labeled internal standard (e.g., ¹³C,¹⁵N-Leu-enkephalin) to each sample for accurate quantification.[18]

  • Analyze samples using a high-performance liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).

  • Develop a multiple reaction monitoring (MRM) method to specifically detect the mass transitions for native Leu-enkephalin and the internal standard.

  • Calculate the concentration of LE in each dialysate sample based on the ratio of the native peptide peak area to the internal standard peak area.

Therapeutic Implications and Future Directions

The potent analgesic properties of the enkephalinergic system make it an attractive target for novel pain therapeutics.

• Challenges: The primary obstacle to the clinical use of native enkephalins is their extreme metabolic instability.[19][20] LER is even more labile than LE, making its direct therapeutic application unfeasible.[3] Furthermore, poor blood-brain barrier permeability limits systemic delivery.

• Strategies: Research is focused on overcoming these limitations:

  • Enzyme Inhibitors: Co-administration of inhibitors of enkephalin-degrading enzymes (e.g., aminopeptidases) can prolong the analgesic effects of endogenous or exogenous enkephalins.[21]

  • Stable Analogues: Synthetic modifications to the peptide backbone can enhance stability and receptor selectivity.

  • Prodrugs: Chemical modification of Leu-enkephalin to create more stable and permeable prodrugs has shown promise in preclinical models, demonstrating prolonged analgesic effects after systemic administration.[19]

Future Directions: A key unanswered question is whether LER possesses a unique signaling profile distinct from LE. While it is largely considered a pro-neurotransmitter, its transient presence in the synapse could activate a different subset of receptors or downstream effectors. Advanced techniques, such as developing specific pharmacological tools for LER or using sophisticated biosensors, will be required to dissect its specific contribution to spinal neurotransmission. A deeper understanding of the differential processing of prodynorphin in states of acute versus chronic pain could also reveal new therapeutic targets within this complex pathway.

References

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• Lantz, I., & Terenius, L. (1985). High enkephalyl peptide degradation, due to angiotensin-converting enzyme-like activity in human CSF. FEBS Letters, 193(1), 31–34. Available at: [Link]

• McCracken, M. K., et al. (2024). Highly sensitive in vivo detection of dynamic changes in enkephalins following acute stress. eLife. Available at: [Link]

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• Day, R., et al. (1998). Prodynorphin processing by proprotein convertase 2. Cleavage at single basic residues and enhanced processing in the presence of carboxypeptidase activity. The Journal of Biological Chemistry, 273(2), 829–836. Available at: [Link]

• Christensson-Nylander, I., et al. (1985). A general procedure for analysis of proenkephalin B derived opioid peptides. Neuropeptides, 5(4-6), 461–464. Available at: [Link]

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• Al-Hasani, R., et al. (2024). Highly sensitive in vivo detection of dynamic changes in enkephalins following acute stress in mice. eLife. Available at: [Link]

• Goyal, R., & Jialal, I. (2023). Physiology, Enkephalin. In StatPearls. StatPearls Publishing. Available at: [Link]

• Gorenstein, C., & Snyder, S. H. (1986). Characterization of enkephalin degradation in rat plasma. NIDA Research Monograph, 75, 263–266. Available at: [Link]

• Zamir, N., et al. (1985). Distribution of immunoreactive Met-enkephalin-Arg6-Gly7-Leu8 and Leu-enkephalin in discrete regions of the rat brain. Brain Research, 326(1), 1–8. Available at: [Link]

• Larson, A. A. (1980). The potentiation of spinal analgesia by leucine enkephalin. European Journal of Pharmacology, 61(4), 381–383. Available at: [Link]

• Wikipedia contributors. (2023). Leu-enkephalin. In Wikipedia, The Free Encyclopedia. Available at: [Link]

• Iadarola, M. J., et al. (2020). Dynorphin and Enkephalin Opioid Peptides and Transcripts in Spinal Cord and Dorsal Root Ganglion During Peripheral Inflammatory Hyperalgesia and Allodynia. The Journal of Pain, 21(7-8), 827–841. Available at: [Link]

• Mollica, A., et al. (2020). The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. Molecules, 25(21), 5183. Available at: [Link]

• Kruszyński, K., et al. (2024). A Novel Leu-Enkephalin Prodrug Produces Pain-Relieving and Antidepressant Effects. Molecular Pharmaceutics, 21(2), 688–703. Available at: [Link]

• PubChem. (n.d.). Leu-enkephalin. National Center for Biotechnology Information. Available at: [Link]

• Kondo, M., et al. (1993). Binding to opioid receptors of enkephalin derivatives taking alpha-helical conformation and its dimer. International Journal of Peptide and Protein Research, 41(1), 41–47. Available at: [Link]

• Zamir, N., et al. (1985). A dynorphinergic pathway of Leu-enkephalin production in rat substantia nigra. Nature, 314(6012), 624–625. Available at: [Link]

• Okada, Y., et al. (1992). Solid phase synthesis and opioid receptor binding activities of [D-Ala2, D-Leu5]enkephalin analogs containing a fluorinated aromatic amino acid. Peptide Research, 5(4), 224–227.

• Sakurada, S., et al. (2001). Spinorphin, an endogenous inhibitor of enkephalin-degrading enzymes, potentiates leu-enkephalin-induced anti-allodynic and antinociceptive effects in mice. Japanese Journal of Pharmacology, 85(3), 251–256. Available at: [Link]

• McCracken, M. K., et al. (2024). Highly sensitive in vivo detection of dynamic changes in enkephalins following acute stress in mice. eLife, 13, e91609. Available at: [Link]

• Iadarola, M. J., et al. (2020). Dynorphin and Enkephalin Opioid Peptides and Transcripts in Spinal Cord and Dorsal Root Ganglion During Peripheral Inflammatory Hyperalgesia and Allodynia. The Journal of Pain, 21(7-8), 827–841. Available at: [Link]

• Scilit. (n.d.). Inhibition of the enzymatic degradation of leu-enkephalin by puromycin. Available at: [Link]

• Aronin, N., et al. (1981). Ultrastructural localization and biochemical features of immunoreactive LEU-enkephalin in monkey dorsal horn. Journal of Neuroscience, 1(5), 561–577. Available at: [Link]

• Benyhe, S., et al. (2005). Pharmacological and functional biochemical properties of D-Ala2-D-Nle5-enkephalin-Arg-Phe. Brain Research Bulletin, 65(4), 321–327. Available at: [Link]

• Inturrisi, C. E., et al. (1983). The Opioid Octapeptide Met5-enkephalin-Arg6-Gly7-Leu8: Characterization and Distribution in Rat Spinal Cord. Life Sciences, 33(Suppl 1), 73–76. Available at: [Link]

• Sazonova, E. N., et al. (2020). Role of Amino Acid Arginine and Nitric Oxide in Mechanisms of Cytoprotective Effect of Non-Opiate Leu-Enkephalin Analogue In Vitro. Bulletin of Experimental Biology and Medicine, 169(5), 652–656. Available at: [Link]

• Rosenthal, G. F., et al. (1990). Binding selectivity of short [D-Arg2,Leu5]enkephalin analogues to mu- and delta-subclasses of opiate receptors. Biomedical Science, 1(4), 414–416.

• Kruszyński, K., et al. (2022). An Effective and Safe Enkephalin Analog for Antinociception. Pharmaceutics, 14(12), 2795. Available at: [Link]

• Egleton, R. D., et al. (2003). Synthesis and evaluation of derivatives of leucine enkephalin as potential affinity labels for delta opioid receptors. Biopolymers, 71(5), 552–557. Available at: [Link]

• Fricker, L. D., & Snyder, S. H. (1982). Purification and characterization of a specific enkephalin-synthesizing carboxypeptidase localized to adrenal chromaffin granules. Proceedings of the National Academy of Sciences, 79(12), 3886–3890. Available at: [Link]

• Majane, E. A., Iadarola, M. J., & Yang, H. Y. (1983). Distribution of Met5-enkephalin-Arg6, Phe7 in rat spinal cord. Brain Research, 264(2), 336–339. Available at: [Link]

• Hughes, J., Kosterlitz, H. W., & Smith, T. W. (1977). The distribution of methionine-enkephalin and leucine-enkephalin in the brain and peripheral tissues. British Journal of Pharmacology, 61(4), 639–647. Available at: [Link]

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An In-Depth Technical Guide to the Cellular Localization of Leu-enkephalin-Arg in Neuronal Tissue

Foreword: Charting the Cellular Landscape of an Endogenous Opioid

For researchers, scientists, and drug development professionals navigating the intricate world of neuromodulation, understanding the precise location of signaling molecules within the nervous system is paramount. This guide delves into the cellular and subcellular localization of Leu-enkephalin-Arg (YGGFLR), a C-terminally extended form of the endogenous opioid peptide Leu-enkephalin. While often studied in the broader context of enkephalins, the distinct localization and potential functional nuances of Leu-enkephalin-Arg warrant a focused investigation. This document provides a comprehensive framework for such an exploration, blending foundational knowledge with actionable experimental protocols. We will journey from the biosynthesis of this peptide to advanced techniques for its visualization, equipping you with the expertise to illuminate its role in neuronal circuitry.

I. The Genesis of Leu-enkephalin-Arg: A Tale of Precursors and Processing

The story of Leu-enkephalin-Arg begins with its precursor, proenkephalin A. This large, inactive proprotein is a veritable treasure trove of opioid peptides, harboring multiple copies of Met-enkephalin and a single copy of Leu-enkephalin. The liberation of these bioactive peptides is a meticulously orchestrated process of proteolytic cleavage.

The journey commences in the endoplasmic reticulum with the synthesis of proenkephalin A, which is then shuttled to the Golgi apparatus for further processing and packaging into dense-core vesicles (DCVs). It is within these vesicles, during their transport along the axon, that the enzymatic machinery gets to work. The primary architects of this process are the prohormone convertases, PC1/3 and PC2. These enzymes recognize and cleave at specific pairs of basic amino acids (e.g., Lys-Arg, Arg-Arg) that flank the enkephalin sequences within the proenkephalin A backbone.

The generation of Leu-enkephalin-Arg is a direct consequence of this enzymatic activity. Specifically, cleavage at the C-terminal side of the Leu-enkephalin sequence, followed by the action of a carboxypeptidase E (CPE)-like enzyme to remove a basic residue, can result in the formation of this hexapeptide. The precise enzymatic steps and their regulation are complex and can be tissue-specific, leading to a diverse array of proenkephalin A-derived peptides in different neuronal populations.

Caption: Biosynthesis of Leu-enkephalin-Arg from proenkephalin A.

II. Unveiling the Location: Methodologies for Cellular Localization

Determining the precise location of Leu-enkephalin-Arg within the intricate network of the brain requires a combination of sophisticated and rigorously validated techniques. Here, we explore the most powerful approaches.

A. Immunohistochemistry and Immunofluorescence: The Gold Standard

Immunohistochemistry (IHC) and immunofluorescence (IF) remain the cornerstones for localizing neuropeptides in tissue sections. These techniques rely on the highly specific binding of an antibody to its target antigen, in this case, Leu-enkephalin-Arg.

The Critical Choice of Antibody: The success of any IHC/IF experiment hinges on the specificity of the primary antibody. For Leu-enkephalin-Arg, the ideal antibody would recognize the C-terminal arginine residue, thereby distinguishing it from Leu-enkephalin. However, commercially available antibodies with rigorously validated specificity for Leu-enkephalin-Arg are scarce. Many antibodies marketed for "Leu-enkephalin" may exhibit cross-reactivity with its C-terminally extended form.

Self-Validating Systems for Trustworthy Results: To ensure the trustworthiness of your findings, a multi-faceted validation approach is essential:

• Western Blotting: Confirm that the antibody recognizes a band of the correct molecular weight in brain tissue extracts.

• Peptide Pre-adsorption Control: Incubate the antibody with an excess of the immunizing peptide (Leu-enkephalin-Arg). This should abolish the staining in your tissue, demonstrating the specificity of the antibody-antigen interaction.

• Genetic Knockout/Knockdown: The gold standard for antibody validation is to use tissue from an animal model where the gene for proenkephalin A has been knocked out or knocked down. The absence of staining in these tissues provides unequivocal evidence of antibody specificity.

A Step-by-Step Protocol for Immunofluorescence of Leu-enkephalin-Arg in Rodent Brain Tissue:

This protocol is a robust starting point and should be optimized for your specific antibody and tissue.

Step	Procedure	Key Considerations and Causality
1. Tissue Preparation	Perfuse the animal with ice-cold phosphate-buffered saline (PBS) followed by 4% paraformaldehyde (PFA) in PBS. Post-fix the brain in 4% PFA overnight at 4°C. Cryoprotect the brain by incubating in a 30% sucrose solution in PBS until it sinks.	Perfusion fixation is crucial for preserving tissue morphology and antigenicity. PFA cross-links proteins, locking them in place. Sucrose cryoprotection prevents ice crystal formation during freezing, which can damage tissue structure.
2. Sectioning	Freeze the brain and section it on a cryostat at 20-40 µm thickness. Collect sections in a cryoprotectant solution.	Thin sections are necessary for antibody penetration and high-resolution imaging. Free-floating sections allow for better antibody access from all sides.
3. Antigen Retrieval	For some antibodies, antigen retrieval may be necessary to unmask the epitope. This can involve heat-induced epitope retrieval (HIER) in a citrate buffer (pH 6.0) or a Tris-EDTA buffer (pH 9.0).	Fixation can sometimes mask the antigenic site. Heating the tissue in a specific buffer can reverse some of the cross-linking and expose the epitope for antibody binding. The choice of buffer and heating method needs to be empirically determined.
4. Permeabilization and Blocking	Incubate sections in a blocking solution containing 0.3% Triton X-100 and 5% normal goat serum (or serum from the species of the secondary antibody) in PBS for 1-2 hours at room temperature.	Triton X-100 is a detergent that permeabilizes cell membranes, allowing antibodies to access intracellular antigens. The serum blocks non-specific binding sites on the tissue, reducing background noise.
5. Primary Antibody Incubation	Incubate sections with the primary antibody against Leu-enkephalin-Arg, diluted in the blocking solution, overnight at 4°C.	The optimal antibody concentration must be determined through titration. Overnight incubation at 4°C promotes specific binding while minimizing non-specific interactions.
6. Secondary Antibody Incubation	Wash the sections thoroughly with PBS. Incubate with a fluorescently labeled secondary antibody (e.g., goat anti-rabbit Alexa Fluor 488), diluted in PBS, for 1-2 hours at room temperature in the dark.	The secondary antibody recognizes the primary antibody and carries the fluorescent tag for visualization. Using a secondary antibody from a different species than the primary antibody is crucial.
7. Counterstaining and Mounting	Wash the sections with PBS. Counterstain with a nuclear marker like DAPI. Mount the sections onto slides using an anti-fade mounting medium.	DAPI stains cell nuclei, providing anatomical context. The anti-fade medium helps to preserve the fluorescent signal during imaging.
8. Imaging	Visualize the staining using a confocal or fluorescence microscope.	Confocal microscopy provides optical sectioning, allowing for high-resolution, three-dimensional imaging of the labeled structures.

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Sectioning -> Antigen_Retrieval;
Antigen_Retrieval -> Blocking;
Blocking -> Primary_Ab;
Primary_Ab -> Secondary_Ab;
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Caption: A streamlined workflow for immunofluorescent localization.

B. Mass Spectrometry Imaging: A Label-Free Approach

Mass spectrometry imaging (MSI) is a powerful, label-free technique that allows for the simultaneous detection and spatial mapping of hundreds to thousands of molecules, including neuropeptides, directly in tissue sections.[1] This method offers a significant advantage over traditional IHC/IF as it does not rely on the availability of specific antibodies.[2]

The Causality Behind MSI: In MSI, a laser is rastered across the surface of a tissue section, desorbing and ionizing molecules at each point. The mass-to-charge ratio of these ions is then measured, generating a mass spectrum for each pixel. By plotting the intensity of a specific mass-to-charge ratio corresponding to Leu-enkephalin-Arg across the entire tissue section, a detailed map of its distribution can be created.

Key Considerations for MSI:

• Sample Preparation: Proper tissue handling and matrix application are critical for successful MSI experiments.

• Instrumentation: High-resolution mass spectrometers are required to differentiate between peptides with similar masses.

• Data Analysis: Sophisticated software is needed to process the large datasets generated by MSI and to identify specific peptides.

While technically demanding, MSI provides an unbiased view of the neuropeptidome and can reveal the distribution of Leu-enkephalin-Arg and other related peptides without the potential confound of antibody cross-reactivity.

III. The Cellular Address of Leu-enkephalin-Arg: What We Know

Studies on the distribution of proenkephalin-derived peptides provide a general roadmap to the likely locations of Leu-enkephalin-Arg. Enkephalinergic neurons are widely distributed throughout the central nervous system, with high concentrations in areas involved in pain perception, emotional regulation, and motor control.

Regional Distribution: High levels of immunoreactivity for proenkephalin products are found in the striatum , globus pallidus , nucleus accumbens , amygdala , hippocampus , periaqueductal gray , and the spinal cord . It is within these regions that Leu-enkephalin-Arg is expected to be present.

Subcellular Localization: Following its synthesis and processing, Leu-enkephalin-Arg is stored in large dense-core vesicles (LDCVs) . These vesicles are transported from the neuronal cell body down the axon to the nerve terminals. This axonal transport is a dynamic process, with LDCVs moving in both anterograde (towards the terminal) and retrograde (back to the soma) directions.[3]

Upon arrival at the presynaptic terminal, LDCVs await a stimulus, typically a high-frequency train of action potentials, to trigger their fusion with the plasma membrane and the release of their peptide contents into the synaptic cleft. From there, Leu-enkephalin-Arg can diffuse to and act upon opioid receptors on both the presynaptic and postsynaptic neurons, modulating synaptic transmission.

IV. Future Directions and Unanswered Questions

Despite our growing understanding, several key questions regarding the cellular localization of Leu-enkephalin-Arg remain:

• Distinct vs. Overlapping Localization with Leu-enkephalin: Does Leu-enkephalin-Arg have a unique cellular or subcellular distribution compared to Leu-enkephalin, or are they largely co-localized? High-resolution, dual-labeling studies with highly specific antibodies are needed to address this.

• Differential Packaging and Release: Are Leu-enkephalin-Arg and Leu-enkephalin packaged into the same or different populations of LDCVs?[4] Is their release differentially regulated?

• Functional Implications of C-terminal Extension: What is the functional significance of the C-terminal arginine residue? Does it alter the peptide's receptor binding affinity, signaling properties, or its susceptibility to degradation?

Answering these questions will require the development of more specific molecular tools, including validated antibodies and novel imaging probes, as well as the application of advanced techniques like super-resolution microscopy and single-cell peptidomics.

V. Conclusion: A Call for Precision in Neuropeptide Research

The precise cellular localization of Leu-enkephalin-Arg is a critical piece of the puzzle in understanding its role in neuronal function and its potential as a therapeutic target. This guide has provided a comprehensive overview of the current knowledge and a practical framework for its investigation. By embracing a multi-faceted and rigorous approach, from antibody validation to advanced imaging techniques, researchers can confidently map the cellular landscape of this important neuromodulator. The insights gained will undoubtedly pave the way for a deeper understanding of opioid signaling and the development of more targeted and effective therapies for a range of neurological and psychiatric disorders.

References

• Mass Spectrometry Imaging of Neuropeptides in Crustacean Brain Tissue. (n.d.).
• Neuropeptidomics: Improvements in Mass Spectrometry Imaging Analysis and Recent Advancements. (n.d.). PubMed Central.
• Differential axonal trafficking of Neuropeptide Y-, LAMP1-, and RAB7-tagged organelles in vivo. (2022). eLife.
• The life and times of endogenous opioid peptides: Updated understanding of synthesis, spatiotemporal dynamics, and the clinical impact in alcohol use disorder. (n.d.). PubMed Central.

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Pharmacological properties of novel enkephalin analogs

An In-depth Technical Guide to the Pharmacological Properties of Novel Enkephalin Analogs

Abstract

Endogenous enkephalins, the body's natural pain-relieving pentapeptides, represent a foundational blueprint for the development of potent analgesics. However, their therapeutic utility is severely hampered by rapid enzymatic degradation and poor penetration of the blood-brain barrier (BBB). This technical guide provides an in-depth exploration of the pharmacological landscape of novel enkephalin analogs, engineered to overcome these intrinsic limitations. We will dissect the rational design strategies, detail the critical in vitro and in vivo characterization methodologies, and synthesize the findings into a coherent understanding of their structure-activity relationships. This document is intended for researchers, scientists, and drug development professionals engaged in the pursuit of next-generation opioid therapeutics with improved efficacy and safety profiles.

Introduction: The Enkephalin Conundrum

In 1975, Hughes and Kosterlitz identified two pentapeptides from the brain with potent opioid activity: Methionine-enkephalin (Met-Enk; Tyr-Gly-Gly-Phe-Met) and Leucine-enkephalin (Leu-Enk; Tyr-Gly-Gly-Phe-Leu).[1] These molecules act as endogenous ligands for opioid receptors, primarily the μ (mu) and δ (delta) opioid receptors, which are G-protein coupled receptors (GPCRs) integral to modulating pain, mood, and reward pathways.[1][2][3] When activated, these receptors trigger a signaling cascade that inhibits adenylyl cyclase, reduces neurotransmitter release, and hyperpolarizes neuronal membranes, ultimately dampening the transmission of pain signals.[2][4]

Despite their potent intrinsic activity, the clinical application of native enkephalins is unfeasible. They are rapidly hydrolyzed by peptidases like aminopeptidase N and neprilysin, resulting in an extremely short half-life.[5] Furthermore, their hydrophilic nature prevents them from crossing the lipophilic blood-brain barrier to reach their target receptors in the central nervous system (CNS).[6][7] This has catalyzed decades of research into creating novel enkephalin analogs—structurally modified peptides designed to retain high receptor affinity while exhibiting enhanced metabolic stability and bioavailability.[7]

Rational Design Strategies for Enhanced Pharmacological Profiles

The development of effective enkephalin analogs hinges on strategic chemical modifications that address their inherent pharmacokinetic weaknesses without compromising their pharmacodynamic strengths.

• Enhancing Metabolic Stability: The primary approach is to fortify the peptide backbone against enzymatic cleavage. A classic and highly effective strategy is the substitution of the Glycine at position 2 with a D-amino acid, such as D-Alanine. This stereochemical change sterically hinders the approach of peptidases.[8] Further stability is achieved through C-terminal modifications, such as amidation or the attachment of bulky, lipophilic moieties, and through peptide cyclization, which restricts the molecule's conformation and protects cleavage sites.[9][10][11][12]

• Improving Blood-Brain Barrier Permeability: To reach CNS targets, analogs must be engineered to traverse the BBB. This is often achieved by increasing lipophilicity.[6][7] Strategies include the halogenation of aromatic residues (e.g., Phe(p-Cl)) or the conjugation of lipophilic groups, such as moieties derived from fentanyl, to the C-terminus.[6][9] A paradoxical but effective alternative is glycosylation—the attachment of a sugar molecule. This can facilitate transport across the BBB via glucose transporters like GLUT-1, turning a hydrophilic modification into a key for CNS entry.[13][14][15]

• Modulating Receptor Affinity and Selectivity: The ultimate goal is not just to create a stable, brain-penetrant peptide, but one with a desirable opioid receptor interaction profile. Recent efforts have focused on creating "multifunctional" or "bivalent" ligands that interact with multiple opioid receptors simultaneously.[9][16] For instance, developing mixed μ/δ opioid receptor agonists may offer synergistic analgesic effects while mitigating the side effects associated with pure μ-agonists like morphine, such as tolerance and dependence.[16] Some advanced analogs even incorporate κ (kappa) opioid receptor antagonism, which may counteract the dysphoria and pronociceptive effects associated with chronic pain-induced upregulation of the dynorphin/κ-opioid system.[9]

Core Methodologies for Pharmacological Characterization

A rigorous and multi-faceted approach is required to fully characterize the pharmacological properties of a novel enkephalin analog. The process flows from initial in vitro assessments of receptor interaction and stability to comprehensive in vivo evaluation of efficacy and safety.

In Vitro Assessment: Receptor Binding and Functional Activity

The foundational step is to determine how strongly the analog binds to its target receptors and how it modulates their function.

This assay quantifies the affinity of an analog for a specific receptor subtype.

• Preparation: Cell membranes are prepared from cell lines (e.g., CHO, HEK293) stably expressing a single opioid receptor subtype (μ, δ, or κ).

• Competition Binding: A constant concentration of a subtype-selective radioligand (e.g., [³H]DAMGO for μ, [³H]DPDPE for δ) is incubated with the cell membranes in the presence of varying concentrations of the unlabeled novel analog.

• Separation & Quantification: The reaction is terminated by rapid filtration, separating bound from free radioligand. The radioactivity trapped on the filter, representing the bound ligand, is measured using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding versus the log concentration of the analog. A non-linear regression analysis is used to calculate the IC₅₀ (the concentration of the analog that inhibits 50% of radioligand binding). The binding affinity (Kᵢ) is then calculated using the Cheng-Prusoff equation.

• Causality: A lower Kᵢ value indicates a higher binding affinity of the analog for the receptor. This experiment is critical for establishing the potency and selectivity of a new compound at the molecular level.

This assay measures the functional consequence of receptor binding, specifically the activation of the associated G-protein.

• Assay Setup: Receptor-expressing cell membranes are incubated with a fixed concentration of [³⁵S]GTPγS (a non-hydrolyzable GTP analog) and increasing concentrations of the novel analog.

• G-Protein Activation: If the analog is an agonist, it will activate the receptor, causing the associated Gᵢ/Gₒ protein to release GDP and bind [³⁵S]GTPγS.

• Measurement: The amount of [³⁵S]GTPγS bound to the G-proteins is quantified via scintillation counting.

• Data Analysis: Dose-response curves are generated to determine the EC₅₀ (the concentration producing 50% of the maximal response) and the Eₘₐₓ (the maximal effect).

• Causality: The EC₅₀ value reflects the analog's potency as an agonist. The Eₘₐₓ, relative to a standard full agonist, determines its efficacy—whether it is a full agonist, a partial agonist, or an antagonist (which would show no stimulation and could be tested for its ability to inhibit the effects of a known agonist).[9]

Analog	Receptor	Binding Affinity (Kᵢ, nM)	Functional Potency (EC₅₀, nM)	Efficacy (Eₘₐₓ, % vs DAMGO)	Reference
Leu-Enkephalin	μ	~25	-	-	[17]
δ	~1.5	-	-	[17]
Ligand 16	μ	0.38	8.51 (GPI Assay)	Agonist	[16]
δ	0.36	1.83 (MVD Assay)	Agonist	[16]
KK-103	δ	~68% of Leu-ENK	-	-	[17]
LYS744	μ	0.4	0.7 (Agonist)	Full Agonist	[9]
δ	1.5	2.6 (Agonist)	Full Agonist	[9]
κ	1.3	52 (Antagonist)	Antagonist (Iₘₐₓ 122% vs Naloxone)	[9]
(Note: Data compiled from multiple sources for illustrative purposes. Assay conditions (e.g., GPI, MVD) can vary.)

In Vivo Assessment: Analgesic Efficacy and Pharmacokinetics

Successful in vitro candidates must demonstrate efficacy in living systems.

This is a classic model for assessing centrally-mediated analgesia against thermal stimuli.

• Baseline Measurement: A mouse or rat is placed on a surface maintained at a constant temperature (e.g., 55°C). The time until the animal exhibits a nociceptive response (e.g., licking a paw, jumping) is recorded as the baseline latency.

• Drug Administration: The novel analog is administered, typically via subcutaneous (s.c.) or intraperitoneal (i.p.) injection. A vehicle control group is also used.

• Post-Treatment Measurement: At various time points after administration, the animal is placed back on the hot plate, and the response latency is measured again. A cut-off time is used to prevent tissue damage.

• Data Analysis: The analgesic effect is often expressed as the Maximum Possible Effect (%MPE), calculated as: [%MPE = ((Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)) x 100].

• Causality: An increase in response latency indicates an analgesic effect. This test provides robust data on the potency and duration of action of the analog in a live animal model. The N-pivaloyl analog KK-103, for instance, showed a 10-fold improvement in antinociception compared to Leu-Enk in this model.[17]

This assay provides a crucial prediction of a drug's half-life in the bloodstream.

• Incubation: The novel analog is added to fresh human or rodent plasma and incubated in a water bath at 37°C.[6]

• Time Points: Aliquots are removed at multiple time points (e.g., 0, 15, 30, 60, 120 minutes).

• Reaction Quenching: The enzymatic degradation is stopped by adding a quenching solution (e.g., acetonitrile) to precipitate plasma proteins.

• Quantification: After centrifugation, the supernatant is analyzed by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify the concentration of the remaining intact analog.

• Data Analysis: The concentration of the analog over time is plotted, and the half-life (t₁/₂) is calculated.

• Causality: A longer half-life indicates greater resistance to plasma peptidases, a key requirement for a viable drug candidate. The analog KK-103 demonstrated a remarkable plasma half-life of 37 hours, a significant improvement over native enkephalins.[17]

Case Studies: Breakthroughs in Enkephalin Analog Design

• Multifunctional Ligands (MOR/DOR Agonism & KOR Antagonism): Researchers have successfully developed tetrapeptide analogs with a C-terminal N-phenyl-N-piperidin-4-ylpropionamide (Ppp) moiety.[9] The lead compound, LYS744 , acts as a potent agonist at both μ and δ receptors while simultaneously acting as a pure antagonist at the κ receptor.[9] This unique profile is highly desirable, as it promises to deliver powerful analgesia via μ/δ agonism while potentially counteracting chronic pain-induced dysphoria and stress through κ antagonism.[6][9]

• Lipophilic Analogs with Balanced μ/δ Agonism: By attaching different parts of the fentanyl chemical scaffold to the C-terminus of a tetrapeptide, scientists created analogs with high lipophilicity and dramatically increased potency.[16] Ligand 16 , which also incorporates a Dmt (2',6'-dimethyl-L-tyrosine) substitution for Tyr, showed sub-nanomolar binding affinities at both μ and δ receptors (Kᵢ = 0.38 nM and 0.36 nM, respectively) and was exceptionally potent in functional assays.[16] This balanced activity profile is sought after to potentially reduce the side effects associated with μ-selective opioids.[16]

• Glycosylated Analogs for Systemic Efficacy: The attachment of a β-D-glucoside moiety to a δ-selective enkephalin analog created a glycopeptide that could effectively penetrate the BBB.[14] This analog produced profound and long-lasting analgesia in mice following systemic administration.[13][14] Importantly, it demonstrated a reduced liability for physical dependence compared to morphine in naloxone-precipitated withdrawal studies, highlighting a significant improvement in its safety profile.[14]

Future Directions and Conclusion

The journey from the discovery of native enkephalins to the rational design of sophisticated, multifunctional analogs showcases remarkable progress in medicinal chemistry and pharmacology. The core challenges of metabolic instability and poor BBB permeability have been largely surmounted through creative chemical strategies.

The future of enkephalin analog development lies in fine-tuning these properties to create orally bioavailable drugs with minimal side-effect profiles, including reduced tolerance, dependence, and respiratory depression. The exploration of novel multifunctional profiles, such as combining opioid receptor agonism with activity at other CNS targets (e.g., monoamine transporters), may unlock synergistic therapies for complex conditions like chronic neuropathic pain and comorbid depression.[18] As our understanding of the intricate signaling and cross-talk between opioid receptors deepens, so too will our ability to engineer enkephalin-based therapeutics that offer safer and more effective pain management.

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• Lee, Y. S., Yu, K., Kim, D. J., Lee, J. A., Ma, S. W., Davis, P., Lai, J., Porreca, F., & Hruby, V. J. (2021). Multifunctional Enkephalin Analogs with a New Biological Profile: MOR/DOR Agonism and KOR Antagonism. MDPI. Retrieved January 8, 2026, from [Link]

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• Lee, Y. S., Lee, J. A., Lee, C., Ma, S. W., Davis, P., Lai, J., Porreca, F., & Hruby, V. J. (2018). C-terminal Modified Enkephalin-like Tetrapeptides with Enhanced Affinities at the Kappa Opioid Receptor and Monoamine Transporters. ACS Medicinal Chemistry Letters, 9(8), 793–797.
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The Role of Leu-enkephalin-Arg in Stress and Emotional Response: A Technical Guide

Abstract

Endogenous opioid peptides are critical modulators of neural circuits that govern stress, emotion, and motivation. Among these, the hexapeptide Leu-enkephalin-Arg (LER) has emerged as a significant, yet incompletely understood, player. Derived from the precursor proenkephalin, LER exerts its influence through interactions with opioid receptors, primarily the delta (δ) and mu (μ) opioid receptors, which are densely expressed in limbic brain regions. This technical guide provides an in-depth exploration of the biochemical origins, receptor pharmacology, and functional significance of LER in the context of stress and emotional regulation. We will dissect the signaling cascades initiated by LER, its role in modulating the hypothalamic-pituitary-adrenal (HPA) axis, and its impact on behaviors analogous to anxiety and depression in preclinical models. Furthermore, this guide furnishes detailed, field-proven methodologies for the quantification of LER, the characterization of its receptor interactions, and the assessment of its behavioral effects, aiming to equip researchers and drug development professionals with the foundational knowledge and practical tools necessary to advance our understanding of this pivotal neuropeptide.

Introduction: The Biochemical Identity of Leu-enkephalin-Arg

Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg) is an endogenous opioid hexapeptide that belongs to the enkephalin family. These peptides are key neuromodulators in the central and peripheral nervous systems, with well-established roles in pain perception (nociception), mood regulation, and autonomic functions.[1][2]

Biosynthesis and Degradation

LER originates from the post-translational processing of a large precursor protein, proenkephalin (PENK).[3] The PENK gene encodes a polypeptide containing multiple copies of enkephalin sequences.[2] Within dense-core secretory vesicles, proenkephalin is sequentially cleaved by a series of proteolytic enzymes. This process first yields intermediate peptides, which are then further processed by a carboxypeptidase B-like enzyme, often referred to as "enkephalin convertase," to liberate the final, biologically active LER.[4]

The biological activity of LER is terminated by enzymatic degradation. In plasma, the primary route of hydrolysis is via aminopeptidases that cleave the N-terminal Tyr-Gly bond.[5] This rapid degradation results in a short biological half-life, suggesting that LER primarily functions as a local neuromodulator acting in close proximity to its site of release.

Caption: Biosynthesis and degradation pathway of Leu-enkephalin-Arg.

Receptor Pharmacology and Signal Transduction

LER exerts its physiological effects by binding to and activating G-protein coupled receptors (GPCRs), specifically the delta-opioid receptor (DOR) and the mu-opioid receptor (MOR).[6] While it can interact with both, Leu-enkephalin and its analogues typically show a preference for the DOR.[1]

Receptor Binding Affinity

The affinity of a ligand for its receptor is a critical determinant of its biological potency. This is quantified by the inhibition constant (Kᵢ), which represents the concentration of a competing ligand that will bind to half the receptors at equilibrium. A lower Kᵢ value indicates a higher binding affinity. Radioligand binding assays are the standard method for determining these values.[7][8]

Table 1: Illustrative Opioid Receptor Binding Affinities (Kᵢ, nM)

Peptide	δ-Opioid Receptor (DOR)	μ-Opioid Receptor (MOR)	κ-Opioid Receptor (KOR)
Leu-enkephalin	1.26	1.7	No significant interaction
[D-Ala², D-Leu⁵]enkephalin (DADLE)	~1	~20	>1000
DAMGO	>1000	~1	>1000

(Note: Data are representative values from the literature for Leu-enkephalin and common synthetic ligands to illustrate receptor selectivity.[6][9] Actual values can vary based on experimental conditions.)

Downstream Signaling Cascades

Upon binding to DOR or MOR, LER induces a conformational change in the receptor, leading to the activation of intracellular signaling pathways. These receptors are coupled to inhibitory G-proteins (Gαi/o).

The canonical signaling pathway involves:

• Inhibition of Adenylyl Cyclase: The activated Gαi subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[6]

• Modulation of Ion Channels: The dissociated Gβγ subunits can directly interact with ion channels. This typically results in the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels and the closing of voltage-gated calcium channels (VGCCs).

• Neuronal Hyperpolarization: The efflux of K⁺ ions and the reduced influx of Ca²⁺ ions lead to hyperpolarization of the neuronal membrane, making it less likely to fire an action potential. This inhibitory effect is the primary mechanism by which enkephalins modulate neurotransmission.

Caption: LER signaling through the δ-opioid receptor.

LER in the Neurobiology of Stress

The body's response to stress is orchestrated by a complex network of neural circuits, with the hypothalamic-pituitary-adrenal (HPA) axis being a central component. Endogenous opioids, including LER, are potent modulators of this axis and other stress-related pathways.

Modulation of the HPA Axis

The HPA axis is the primary neuroendocrine system that responds to stress. Enkephalins can exert a regulatory influence on the HPA axis.[10] Studies have shown that intracerebroventricular administration of both Leu- and Met-enkephalin can increase serum corticosterone levels in rats, indicating a stimulation of the HPA axis.[11] This effect appears to involve central opioid and adrenergic receptors. However, other studies have suggested opposing effects of Leu- and Met-enkephalin on the stress response, with Leu-enkephalin potentially enhancing the inhibitory feedback on the HPA axis under certain stress conditions.[12] This highlights the complexity of opioid regulation, which can be dependent on the specific peptide, the nature of the stressor, and the brain region involved.

Role in Key Brain Regions for Emotional Processing

LER and its receptors are highly expressed in limbic structures critical for emotional regulation, such as the amygdala, prefrontal cortex, and hippocampus.[13][14]

• Amygdala: This region is central to fear and anxiety processing. Enkephalinergic signaling within the amygdala is thought to dampen neuronal excitability, thereby exerting an anxiolytic (anxiety-reducing) effect.

• Dorsal Raphe Nucleus (DRN): The DRN is a major source of serotonin and is implicated in mood and motivation. Enkephalin-containing neurons in the DRN, which are largely distinct from serotonin cells, have been shown to modulate behavioral preferences for rewarding versus aversive stimuli.[15] Knockdown of enkephalin in this region can enhance anxiety-like behaviors and reduce preference for natural rewards.[15]

LER's Influence on Emotional Behaviors

Preclinical research using animal models is essential for elucidating the causal role of neuropeptides like LER in behaviors analogous to human emotional states.[16][17]

Anxiety-Like Behaviors

Animal models of anxiety, such as the elevated plus-maze and light-dark box test, assess the conflict between the innate drive to explore a novel environment and the aversion to open, brightly lit, or elevated spaces.[18] The general hypothesis is that activation of DOR by enkephalins in circuits involving the amygdala and prefrontal cortex produces anxiolytic effects. Disruption of enkephalin signaling in the DRN has been shown to increase odor avoidance, a measure of anxiety-like behavior.[15]

Depression-Like Behaviors

Depression is a complex disorder characterized by symptoms like anhedonia (the inability to feel pleasure) and behavioral despair.[19] Animal models such as the forced swim test and sucrose preference test are used to screen for antidepressant-like activity.[20] In the forced swim test, animals are placed in an inescapable cylinder of water, and the time they spend immobile is interpreted as a measure of behavioral despair. In the sucrose preference test, a reduction in the consumption of a sweetened solution is considered a measure of anhedonia. Loss of enkephalin signaling in the DRN has been shown to decrease sucrose preference, suggesting a role in mediating reward and motivation.[15] Conversely, some studies have shown that high doses of Leu-enkephalin can induce behavioral depression (reduced locomotor activity) in male mice.[21] These seemingly contradictory findings underscore the U-shaped dose-response curves often observed with neuropeptides and the complex, context-dependent nature of their effects on behavior.[22]

Methodologies for Studying LER Function

Rigorous and validated experimental protocols are paramount for accurately investigating the role of LER.

Protocol: Quantification of LER in Brain Tissue by LC-MS

Rationale: Mass spectrometry (MS) coupled with liquid chromatography (LC) offers high sensitivity and specificity for the identification and quantification of neuropeptides in complex biological samples like brain tissue.[23][24] Microwave fixation is a critical first step to rapidly inactivate peptidases and prevent post-mortem degradation, ensuring the accurate measurement of endogenous peptide levels.[25][26]

Step-by-Step Methodology:

• Tissue Collection:

  • Anesthetize the subject animal (e.g., Sprague-Dawley rat) according to approved institutional animal care protocols.

  • Perform rapid decapitation and immediately subject the head to high-power microwave irradiation (e.g., 5-7 kW for 1-2 seconds) to inactivate enzymes.[26]

  • Immediately dissect the brain on an ice-cold plate. Isolate the brain region of interest (e.g., amygdala, striatum).

  • Weigh the tissue and snap-freeze in liquid nitrogen. Store at -80°C until processing.

• Peptide Extraction:

  • Place the frozen tissue (20-40 mg) into 1 mL of ice-cold homogenization solution (e.g., 145 mM KCl, 8 mM SDS, and 0.25% acetic acid).[25]

  • Homogenize the tissue using a sonic dismembrator on ice.

  • Centrifuge the homogenate at 20,000 x g for 30 minutes at 4°C.

  • Collect the supernatant and filter it using a centrifugal filter with a low molecular weight cutoff (e.g., 3-10 kDa) to separate peptides from larger proteins.[25]

• LC-MS/MS Analysis:

  • Inject the filtered peptide extract onto a reverse-phase capillary LC column.

  • Separate the peptides using a gradient of increasing organic solvent (e.g., acetonitrile with 0.1% formic acid).

  • Elute the peptides directly into the ion source of a mass spectrometer (e.g., MALDI-TOF/TOF or ESI-Q-TOF).

  • Identify LER based on its specific mass-to-charge ratio (m/z) and fragmentation pattern (MS/MS).

  • Quantify LER by comparing its peak area to that of a known concentration of a stable-isotope-labeled internal standard.

Protocol: In Vivo Microdialysis for Measuring LER Release

Rationale: In vivo microdialysis is a powerful technique for sampling neurotransmitters and neuropeptides from the extracellular fluid of discrete brain regions in awake, behaving animals. This allows for the dynamic measurement of peptide release in response to specific stimuli, such as stress.

Caption: Experimental workflow for in vivo microdialysis.

Step-by-Step Methodology:

• Surgical Implantation:

  • Anesthetize the animal and place it in a stereotaxic frame.

  • Surgically implant a guide cannula aimed at the coordinates of the target brain region (e.g., basolateral amygdala).

  • Secure the cannula to the skull with dental cement and anchor screws.

  • Allow the animal to recover for at least one week.

• Microdialysis Experiment:

  • On the day of the experiment, gently insert a microdialysis probe (with a semi-permeable membrane of appropriate molecular weight cutoff) through the guide cannula into the target region.[27]

  • Connect the probe's inlet to a syringe pump and its outlet to a fraction collector.

  • Perfuse the probe with sterile artificial cerebrospinal fluid (aCSF) at a constant, low flow rate (e.g., 1-2 µL/min).[28]

  • After an equilibration period (e.g., 90-120 minutes), begin collecting dialysate samples at regular intervals (e.g., every 20 minutes).

  • To elicit release, a high potassium aCSF solution can be perfused through the probe to induce neuronal depolarization.[29]

  • Store collected samples at -80°C prior to analysis.

• Analysis:

  • Due to the low concentrations of neuropeptides in dialysates, a highly sensitive analytical method is required.[29] Radioimmunoassay (RIA) has traditionally been used, but LC-MS is increasingly preferred for its specificity.[26][30]

Protocol: Opioid Receptor Radioligand Binding Assay

Rationale: Competitive radioligand binding assays are the gold standard for determining the affinity (Kᵢ) of an unlabeled compound (like LER) for a specific receptor.[31][32] The assay measures the ability of the unlabeled ligand to compete with and displace a radiolabeled ligand of known affinity from the receptor.

Step-by-Step Methodology:

• Membrane Preparation:

  • Culture cells stably expressing the human opioid receptor of interest (e.g., HEK-293 cells expressing hDOR).

  • Harvest the cells and homogenize them in an ice-cold lysis buffer.

  • Centrifuge the homogenate at high speed (e.g., 40,000 x g) to pellet the cell membranes.[31]

  • Wash the membrane pellet and resuspend it in an assay buffer to a known protein concentration. Store aliquots at -80°C.

• Assay Setup (96-well plate format):

  • Total Binding: Add membrane preparation, a radiolabeled ligand (e.g., [³H]-naltrindole for DOR) at a concentration near its dissociation constant (Kₔ), and assay buffer.

  • Non-specific Binding (NSB): Add membrane preparation, the radioligand, and a high concentration of a non-radiolabeled, selective antagonist (e.g., 10 µM naloxone) to saturate all specific binding sites.

  • Competition Binding: Add membrane preparation, the radioligand, and varying concentrations of the unlabeled test compound (LER).

• Incubation and Filtration:

  • Incubate the plate (e.g., 60 minutes at 25°C) to allow binding to reach equilibrium.[31]

  • Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

  • Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification and Analysis:

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

  • Calculate the specific binding by subtracting the NSB from the total binding.

  • Plot the percentage of specific binding against the log concentration of LER to generate a competition curve.

  • Determine the IC₅₀ value (the concentration of LER that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + ([L]/Kₔ)), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.[31]

Translational Perspectives and Drug Development

The intricate role of LER and the broader enkephalinergic system in modulating stress and emotion makes it an attractive target for therapeutic intervention. Developing drugs that can selectively modulate DOR activity in specific brain circuits could offer novel treatments for anxiety disorders, depression, and stress-related pathologies. The challenge lies in designing molecules with favorable pharmacokinetic properties (e.g., stability against degradation, ability to cross the blood-brain barrier) and the desired signaling profile (e.g., biased agonism) to maximize therapeutic effects while minimizing side effects. The methodologies outlined in this guide are fundamental to the preclinical evaluation and development of such next-generation therapeutics.

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An In-Depth Technical Guide to the In Vivo Distribution of Leu-enkephalin-Arg in the Rodent Brain

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the methodologies used to investigate the in vivo distribution of Leu-enkephalin-Arg (LEA-R) in the rodent brain. This endogenous opioid peptide, while less studied than its pentapeptide counterpart Leu-enkephalin, plays a significant role in nociception and neuroendocrine regulation. Understanding its precise neuroanatomical localization and dynamics is crucial for elucidating its physiological functions and therapeutic potential.

This document moves beyond a simple recitation of protocols. It delves into the causal reasoning behind experimental choices, emphasizing the establishment of self-validating systems to ensure data integrity. Each section is grounded in authoritative scientific literature, providing a robust framework for experimental design and interpretation.

Foundational Principles: Biosynthesis and Degradation of Leu-enkephalin-Arg

A thorough understanding of the lifecycle of LEA-R is paramount for designing effective in vivo studies. LEA-R is derived from the precursor protein proenkephalin. The proenkephalin gene encodes for multiple copies of Met-enkephalin and a single copy of Leu-enkephalin.[1]

The biological activity of LEA-R is tightly regulated by rapid enzymatic degradation in the synaptic cleft. The primary enzymes responsible for its inactivation are Aminopeptidase N (APN) , which cleaves the N-terminal Tyrosine residue, and Neutral Endopeptidase (NEP, or neprilysin) , which cleaves the Gly-Phe bond.[2] The fleeting nature of this peptide necessitates specific considerations in experimental design, particularly for techniques like in vivo microdialysis, to prevent its rapid breakdown upon release.

Lifecycle of Leu-enkephalin-Arg

In Vivo Microdialysis for Real-Time Monitoring of LEA-R Release

In vivo microdialysis is a powerful technique for sampling the extracellular fluid of discrete brain regions in awake, freely moving animals, providing a near real-time assessment of neurotransmitter and neuropeptide release.[3]

Causality in Microdialysis Probe Selection and Perfusion

The choice of microdialysis probe and the composition of the perfusion fluid are critical for the successful recovery of neuropeptides like LEA-R.

• Probe Membrane: A membrane with a molecular weight cutoff (MWCO) of 20-30 kDa is typically suitable for neuropeptides. The probe's length should be selected to match the dimensions of the target brain region.

• Perfusion Fluid: The perfusion fluid should mimic the composition of artificial cerebrospinal fluid (aCSF) to minimize perturbations of the local environment. A standard aCSF composition is (in mM): 147 NaCl, 2.7 KCl, 1.2 CaCl2, and 1.0 MgCl2, buffered to a physiological pH of 7.4.

• Peptidase Inhibitors: Due to the rapid degradation of enkephalins, the inclusion of a cocktail of peptidase inhibitors in the aCSF is non-negotiable for accurate quantification. A combination of bestatin (an aminopeptidase inhibitor) and thiorphan (a neutral endopeptidase inhibitor) is commonly used.[4]

Step-by-Step Microdialysis Protocol

• Probe Construction and Calibration:

  • Construct or purchase a microdialysis probe with a suitable membrane length and MWCO.[5]

  • Calibrate the probe in vitro to determine the recovery rate for LEA-R. This is achieved by dialyzing a standard solution of known concentration and quantifying the amount recovered in the dialysate.

• Stereotaxic Surgery and Probe Implantation:

  • Anesthetize the rodent (e.g., with ketamine/xylazine) and place it in a stereotaxic frame.[6]

  • Using a brain atlas, determine the coordinates for the target brain region.

  • Drill a small hole in the skull and slowly lower the microdialysis probe to the desired depth.[6]

  • Secure the probe to the skull using dental cement.[6]

  • Allow the animal to recover from surgery for at least 24 hours before starting the experiment.

• Perfusion and Sample Collection:

  • Connect the probe inlet to a syringe pump and the outlet to a fraction collector.

  • Perfuse the probe with aCSF containing peptidase inhibitors at a low flow rate (typically 0.5-2.0 µL/min).[5][7]

  • Collect dialysate samples at regular intervals (e.g., every 20-30 minutes).[7]

  • Immediately acidify the collected samples (e.g., with acetic acid) and freeze them at -80°C to prevent degradation prior to analysis.

• Sample Analysis:

  • Quantify the concentration of LEA-R in the dialysate using a highly sensitive analytical method such as liquid chromatography-mass spectrometry (LC-MS) or a specific radioimmunoassay (RIA).

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Leu-enkephalin-arg interaction with other neuropeptide systems

An In-depth Technical Guide to the Interaction of Leu-enkephalin-Arg with Key Neuropeptide Systems

Authored by: Gemini, Senior Application Scientist

Abstract

Endogenous opioid peptides, such as Leu-enkephalin-Arg, are not isolated signaling molecules but are integral components of a complex and highly interconnected neurochemical network. Their physiological effects are profoundly shaped by their interactions with other neuropeptide systems. This technical guide provides an in-depth exploration of the molecular, cellular, and functional crosstalk between the Leu-enkephalin-Arg system and three critical neuropeptide families: the tachykinins (Substance P), the dynorphins (kappa-opioid system), and the hypothalamic peptides oxytocin and vasopressin. By synthesizing evidence from anatomical co-localization, signaling pathway analysis, and functional studies, this document offers researchers and drug development professionals a detailed understanding of these interactions. We will dissect the causality behind experimental choices, present validated protocols, and visualize complex pathways to illuminate the therapeutic potential of targeting these neuropeptidergic interfaces for pain, mood disorders, and neuroendocrine regulation.

Introduction to Leu-enkephalin-Arg and Neuropeptide Modulation

Neuropeptides are a diverse class of signaling molecules that typically consist of short chains of amino acids.[1] Unlike classical neurotransmitters that mediate rapid, direct synaptic transmission, neuropeptides generally exert slower, more prolonged modulatory effects on neuronal activity.[2][3] They are synthesized as larger precursor proteins, processed, and packaged into large dense-core vesicles.[1] Upon release, they can diffuse over considerable distances to act on G protein-coupled receptors (GPCRs), influencing a wide array of physiological functions including pain, mood, stress, and social behavior.[1][2]

Leu-enkephalin (Tyr-Gly-Gly-Phe-Leu) is a canonical endogenous opioid pentapeptide.[4][5] The addition of an arginine residue at the C-terminus (Leu-enkephalin-Arg) is a common extension found in its precursor, proenkephalin A.[6][7] Enkephalins are primary endogenous ligands for the delta-opioid receptor (δOR) and the mu-opioid receptor (μOR), with a higher affinity for the former.[4][5][8] Their actions are fundamental to the body's natural pain-relief mechanisms and are implicated in emotional regulation.[9] However, the ultimate physiological output of enkephalin signaling is not solely determined by its interaction with opioid receptors but is finely tuned by a dynamic crosstalk with other neuropeptide systems. This guide delves into these critical interactions.

The Enkephalin-Tachykinin Axis: A Bidirectional Crosstalk in Nociception and Beyond

The interaction between the enkephalin and tachykinin systems, particularly with Substance P (SP), represents one of the most well-characterized examples of neuropeptide interplay, primarily in the context of pain modulation.

Overview of the Tachykinin System

Substance P is a primary member of the tachykinin peptide family and a key mediator of nociceptive (pain) signals from the periphery to the central nervous system. It also plays significant roles in inflammation and anxiety. Its biological effects are mediated predominantly through the neurokinin-1 (NK1) receptor. Neurons expressing the gene for Substance P, Tac1, are crucial targets for opioid action.[10]

Anatomical and Biochemical Evidence for Interaction

The functional relationship between enkephalins and SP is underpinned by their close anatomical proximity and shared metabolic pathways.

• Neuronal Co-localization: A foundational study using double-labeling immunofluorescence in the rat spinal cord demonstrated significant co-localization of a marker for proenkephalin A neurons (Met-enkephalin-Arg6-Gly7-Leu8) and Substance P.[11] This co-existence is most prominent in the substantia gelatinosa (lamina II) of the dorsal horn, a critical region for processing pain signals.[11] This anatomical arrangement strongly suggests that SP and enkephalins can be released from and act upon the same or adjacent neurons.[11]

Spinal Cord Lamina	Percentage of SP-like Neurons also showing Enk-8-like Immunoreactivity	Percentage of Enk-8-like Neurons also showing SP-like Immunoreactivity
Substantia Gelatinosa (I-II)	> 95%	~ 45%
Laminae III-IV	~ 14%	~ 6%
Table 1: Co-localization of Substance P (SP) and Enkephalin (Enk-8) immunoreactivity in the rat lumbar spinal cord, adapted from Senba et al., 1988.[11]

• Shared Metabolism: Both Leu-enkephalin and Substance P can be hydrolyzed and inactivated by the same membrane-bound enzyme, neutral endopeptidase 24.11.[12] This shared degradation pathway implies that the local concentration and duration of action of both peptides can be coordinately regulated.

Molecular Mechanisms of Interaction

The crosstalk is bidirectional, with each peptide influencing the release and action of the other.

• Substance P Stimulates Enkephalin Release: In the spinal cord, application of Substance P triggers a calcium-dependent release of enkephalins.[13] This suggests that in response to a strong nociceptive stimulus that causes SP release, a compensatory, anti-nociceptive enkephalin release is initiated.[13]

• Enkephalins Inhibit Substance P Neurons: The primary analgesic mechanism of opioids involves the inhibition of pain-transmitting neurons. Enkephalins, by activating μ-opioid receptors (MORs), which are highly expressed on Tac1-positive neurons, can suppress the release of Substance P from presynaptic terminals and hyperpolarize the postsynaptic membrane, reducing the transmission of pain signals.[10][14] This interaction is critical not only for pain but also for opioid-induced respiratory depression, as MORs on Tac1 cells in the brainstem mediate this dangerous side effect.[10]

Figure 1: Enkephalin-Substance P interaction in the dorsal horn.

Functional Consequences

This interaction forms a classic negative feedback loop in pain processing. Enkephalins act as a brake on the Substance P-driven pain signal, and low doses of enkephalins can reduce SP-induced aversive behaviors without producing systemic analgesia, highlighting the localized nature of this modulation.[15]

Featured Experimental Protocol: Double-Labeling Immunofluorescence for Co-localization

This protocol is designed to visually confirm the co-existence of two neuropeptides within the same neuron in tissue sections.

Causality: The principle is to use two primary antibodies raised in different species, each specific to one peptide of interest (e.g., rabbit anti-Leu-enkephalin and mouse anti-Substance P). These are then detected by species-specific secondary antibodies conjugated to different colored fluorophores (e.g., anti-rabbit Alexa Fluor 488 [green] and anti-mouse Alexa Fluor 594 [red]). Neurons containing both peptides will appear yellow upon merging the images, providing direct visual evidence of co-localization.

Methodology:

• Tissue Preparation: Perfuse the animal with 4% paraformaldehyde, dissect the spinal cord, and cryoprotect the tissue in sucrose.

• Sectioning: Cut thin (e.g., 20 µm) sections on a cryostat and mount them on slides.

• Permeabilization & Blocking: Permeabilize the tissue with Triton X-100 and block non-specific antibody binding with normal serum (e.g., goat serum).

• Primary Antibody Incubation: Incubate sections overnight at 4°C with a cocktail of both primary antibodies (e.g., rabbit anti-Leu-enkephalin and mouse anti-Substance P) diluted in blocking buffer.

• Washing: Wash slides extensively with phosphate-buffered saline (PBS) to remove unbound primary antibodies.

• Secondary Antibody Incubation: Incubate sections for 1-2 hours at room temperature with a cocktail of fluorophore-conjugated secondary antibodies (e.g., goat anti-rabbit 488 and goat anti-mouse 594).

• Final Washes & Mounting: Wash again with PBS, counterstain nuclei with DAPI if desired, and coverslip with anti-fade mounting medium.

• Imaging: Visualize sections using a confocal microscope, capturing images in separate channels for each fluorophore and merging them to identify co-localization.

Figure 2: Workflow for double-labeling immunofluorescence.

The Opioid Yin-Yang: Enkephalin and Dynorphin Systems

The opioid system is internally complex, with different peptide families showing distinct receptor preferences and often opposing physiological effects. The interplay between the enkephalin system (acting on μOR/δOR) and the dynorphin system (acting on the kappa-opioid receptor, KOR) exemplifies this functional antagonism.

Overview of the Dynorphin/KOR System

Dynorphins are opioid peptides derived from the precursor prodynorphin.[16] They are the primary endogenous ligands for the KOR.[17] Unlike the rewarding and analgesic effects associated with μOR activation, KOR activation is typically associated with dysphoria, aversion, stress, and negative affective states.[16] The dynorphin/KOR system is therefore considered a natural "anti-reward" or "anti-opioid" system that counterbalances μOR signaling.[16][18]

Mechanisms of Interaction: A Circuit-Level Antagonism

The interaction between these two systems occurs primarily at the circuit level, particularly within the brain's reward and stress pathways (e.g., ventral tegmental area, nucleus accumbens, amygdala).

• Modulation of Dopamine: A key point of interaction is the regulation of dopamine release. Mu-opioid receptor activation by enkephalins generally increases dopamine release in the nucleus accumbens, contributing to feelings of reward and euphoria. Conversely, KOR activation by dynorphin inhibits dopamine release, leading to aversive states. This push-pull mechanism is crucial for motivational control.

• Stress and Dependence: Chronic exposure to μOR agonists (like morphine or heroin) can lead to an upregulation of the dynorphin/KOR system.[16] This neuroadaptive change is thought to contribute significantly to the negative emotional state experienced during withdrawal, promoting drug-seeking behavior to alleviate the dysphoria. KOR antagonists have shown promise in reducing ethanol consumption, particularly under conditions of stress or dependence.[16]

Figure 3: Opposing modulation of dopamine release by enkephalin and dynorphin.

Functional Consequences

The balance between the enkephalin/μOR and dynorphin/KOR systems is a critical determinant of mood and affective state. A tilt towards dynorphin/KOR activity is associated with depression and anxiety, while enkephalin/μOR activity is associated with analgesia and well-being. This homeostatic balance is a key target for developing novel therapeutics for addiction and mood disorders.

Featured Experimental Protocol: In Vivo Microdialysis

This technique allows for the measurement of neurotransmitter and neuropeptide concentrations in the extracellular fluid of specific brain regions in awake, behaving animals.

Causality: A microdialysis probe, which has a semi-permeable membrane at its tip, is surgically implanted into a target brain region (e.g., nucleus accumbens). The probe is continuously perfused with an artificial cerebrospinal fluid (aCSF). Molecules in the brain's extracellular space, including neuropeptides, diffuse across the membrane into the aCSF, which is then collected and analyzed (e.g., by radioimmunoassay or mass spectrometry) to quantify their concentration.

Methodology:

• Probe Implantation: Stereotaxically implant a guide cannula aimed at the target brain region. Allow the animal to recover.

• Probe Insertion: On the day of the experiment, insert the microdialysis probe through the guide cannula.

• Basal Collection: Begin perfusing the probe with aCSF at a slow, constant rate (e.g., 1 µL/min). Collect baseline samples for a set period (e.g., 2 hours).

• Pharmacological Challenge: Administer the drug of interest (e.g., a systemic injection of a μOR agonist).

• Post-Treatment Collection: Continue collecting dialysate samples at regular intervals (e.g., every 20 minutes) for several hours to measure changes in peptide/neurotransmitter levels over time.

• Behavioral Correlation: The procedure can be combined with behavioral tests (e.g., locomotor activity, place preference) to correlate neurochemical changes with behavioral outcomes.

• Analysis: Quantify the concentration of the analyte (e.g., dynorphin) in the collected samples using a sensitive analytical method.

Neuroendocrine Regulation: Enkephalin's Crosstalk with Oxytocin and Vasopressin

The interaction between enkephalins and the hypothalamic neuropeptides oxytocin and vasopressin highlights the role of the opioid system in modulating neuroendocrine functions, including social behavior, stress responses, and water balance.

Overview of the Oxytocin/Vasopressin System

Oxytocin (OXT) and arginine vasopressin (AVP) are structurally similar peptides synthesized in the magnocellular neurons of the hypothalamus and released from the posterior pituitary.[19] They are well-known for their roles in social bonding, childbirth, and blood pressure regulation. Their signaling is highly interconnected, with potential for receptor cross-reactivity.[20]

Anatomical and Biochemical Evidence for Interaction

Direct evidence places enkephalins in close contact with OXT and AVP neurons.

• Co-existence in Nerve Terminals: Immunoelectron microscopy has shown that enkephalins co-exist in the same nerve terminals as OXT and AVP in the neurohypophysis (posterior pituitary).[19] Specifically, Met-enkephalin immunoreactivity is often found in oxytocin-containing terminals, while Leu-enkephalin is frequently associated with vasopressin-containing terminals.[19]

Molecular Mechanisms of Interaction

The relationship is reciprocal, with opioids modulating pituitary hormone release and hypothalamic peptides influencing central opioid circuits.

• Enkephalins Inhibit OXT/AVP Release: A primary function of this interaction is the opioid-mediated inhibition of OXT and AVP release.[19] Leu-enkephalin can block the release of both hormones stimulated by angiotensin II.[21] This suggests that endogenous opioids can act as a brake on the hypothalamic-pituitary axis, potentially modulating responses to stress and dehydration. However, some studies on isolated pituitaries have shown no effect, indicating the interaction may occur primarily at the level of the hypothalamus rather than directly at the pituitary nerve terminals.[22]

• AVP Stimulates Enkephalin Release: In central pain pathways, the interaction is reversed. Microinjection of AVP into the periaqueductal gray (PAG), a key pain-modulating center, induces the local release of Leu-enkephalin, Met-enkephalin, and β-endorphin, leading to analgesia.[23] This effect is blocked by opioid antagonists, confirming that AVP's analgesic properties are mediated through the release of endogenous opioids.[23]

Figure 4: Reciprocal interaction between hypothalamic and enkephalin systems.

Functional Consequences

This crosstalk integrates the body's response to pain and stress. An external stressor might trigger AVP release, which in turn activates the endogenous opioid system in the PAG to produce stress-induced analgesia.[23] Simultaneously, opioid signaling can modulate the peripheral release of AVP and OXT, affecting cardiovascular tone and social-emotional processing.[19][24]

Conclusion and Future Directions

The functional activity of Leu-enkephalin-Arg is not an isolated event but the result of its integration within a broader network of neuropeptide signaling. Its interactions with the tachykinin, dynorphin, and hypothalamic peptide systems reveal a sophisticated level of neuromodulation that governs fundamental physiological processes.

• The enkephalin-tachykinin axis forms a critical feedback loop for controlling pain at the spinal level.

• The enkephalin-dynorphin balance is a key determinant of mood, motivation, and the development of substance use disorders.

• The enkephalin-OXT/AVP crosstalk links the central pain and stress response systems with peripheral neuroendocrine regulation.

For drug development professionals, understanding these interactions is paramount. The development of biased opioid agonists that selectively activate certain signaling pathways, or poly-pharmacological agents that simultaneously target opioid receptors and receptors of an interacting system (e.g., KOR antagonists or NK1 antagonists), holds immense promise. Such approaches could lead to the design of more potent analgesics with reduced side-effect profiles, as well as novel therapeutics for treating depression, anxiety, and addiction by restoring balance to these interconnected neuropeptide networks.

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• Nusbaum, M. P., & Blitz, D. M. (2012). Functional consequences of neuropeptide and small-molecule co-transmission. Nature Reviews Neuroscience, 13(9), 627-639. [Link]

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• Anderson, R. I., & Becker, H. C. (2017). Role of the Dynorphin/Kappa Opioid Receptor System in the Motivational Effects of Ethanol. Alcoholism, Clinical and Experimental Research, 41(7), 1294-1307. [Link]

• Fichna, J., & Janecka, A. (2017). Crosstalk between Opioid and Anti-Opioid Systems: An Overview and Its Possible Therapeutic Significance. Molecules, 22(5), 793. [Link]

• Williams, J. T., Ingram, S. L., Henderson, G., Chavkin, C., von Zastrow, M., Schulz, S., ... & Christie, M. J. (2013). Regulation of μ-opioid receptors: desensitization, phosphorylation, internalization, and tolerance. Pharmacological Reviews, 65(1), 223-254. [Link]

• National Center for Biotechnology Information. (n.d.). Leu-Enkephalin. PubChem Compound Database. [Link]

• Miyata, K., et al. (1984). Parallel distribution of methionine-enkephalin-Arg6-Gly7-Leu8 with methionine-enkephalin, leucine-enkephalin and methionine-enkephalin-Arg6-Phe7 in human and bovine brains. Neuropeptides, 4(2), 121-128. [Link]

• Aldrich, J. V., et al. (2020). The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. Molecules, 25(21), 5136. [Link]

• Al-Hasani, R., & Bruchas, M. R. (2023). Physiology, Enkephalin. In StatPearls. StatPearls Publishing. [Link]

• Takayanagi, Y., et al. (1980). Effect of enkephalin and substance P on sympathetic nerve transmission in mouse vas deferens. European Journal of Pharmacology, 68(2), 211-214. [Link]

• LaMotte, C. C., & deLanerolle, N. C. (1983). Ultrastructural localization and biochemical features of immunoreactive LEU-enkephalin in monkey dorsal horn. Brain Research, 274(1), 51-67. [Link]

• Wikipedia. (n.d.). Leu-enkephalin. [Link]

• Kodukula, S. S., & Zeng, S. (2018). Signal Crosstalk Between TLR4 and Opioid Receptor Pathways. Translational Perioperative and Pain Medicine, 5(1), 27-32. [Link]

• Gomes, I., et al. (2021). Regulation of Opioid Receptors by Their Endogenous Opioid Peptides. Frontiers in Pharmacology, 12, 680373. [Link]

• Tang, J., Chou, J., Yang, H. Y., & Costa, E. (1983). Substance P stimulates the release of Met5-enkephalin-Arg6-Phe7 and Met5-enkephalin from rat spinal cord. Neuropharmacology, 22(9), 1147-1150. [Link]

• Schaffer, R. I., & Schadt, J. C. (1982). Enkephalin effects on blood pressure, heart rate, and baroreceptor reflex. Peptides, 3(5), 839-844. [Link]

• Naranjo, J. R., Sanchez-Franco, F., Garzon, J., & Del Rio, J. (1988). Enkephalins interact with substance P-induced aversive behaviour in mice. Brain Research, 442(1), 191-194. [Link]

• Jurek, B., et al. (2021). Co-Stimulation of Oxytocin and Arginine-Vasopressin Receptors Affect Hypothalamic Neurospheroid Size. International Journal of Molecular Sciences, 22(16), 8464. [Link]

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Protocols & Analytical Methods

Solid-Phase Synthesis of Leu-enkephalin-Arg: A Detailed Protocol and Application Note

Introduction: The Significance of Leu-enkephalin-Arg and the Power of SPPS

Leu-enkephalin-Arg, a hexapeptide with the sequence Tyr-Gly-Gly-Phe-Leu-Arg, is an endogenous opioid peptide that plays a crucial role in pain modulation and neurotransmission. Its study is pivotal for the development of novel analgesics with potentially fewer side effects than traditional opioids. Solid-phase peptide synthesis (SPPS), a technique pioneered by Bruce Merrifield, offers an efficient and robust methodology for the chemical synthesis of such peptides.[1] This application note provides a comprehensive, step-by-step protocol for the synthesis of Leu-enkephalin-Arg using Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) chemistry, emphasizing the rationale behind each procedural choice to ensure a high yield and purity of the final product.

Strategic Overview of the Synthesis

The synthesis of Leu-enkephalin-Arg will be performed on a solid support resin, proceeding from the C-terminus (Arginine) to the N-terminus (Tyrosine).[1] The Fmoc group will serve as the temporary protecting group for the α-amino group of each amino acid, while acid-labile tert-butyl (tBu) and 2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl (Pbf) groups will protect the side chains of Tyrosine and Arginine, respectively.[2][3] Each cycle of amino acid addition involves two key steps: the removal of the Fmoc group with a mild base (piperidine) and the coupling of the next Fmoc-protected amino acid using a carbodiimide-based activation method.[4][5] Upon completion of the sequence assembly, the peptide will be cleaved from the resin, and the side-chain protecting groups will be simultaneously removed using a strong acid cocktail containing scavengers to prevent side reactions. The crude peptide will then be purified by reversed-phase high-performance liquid chromatography (RP-HPLC) and its identity confirmed by mass spectrometry.[6][7]

Materials and Reagents

Reagent	Purpose	Notes
Resins and Amino Acids
Rink Amide AM Resin	Solid support for peptide synthesis, yields a C-terminal amide.	100-200 mesh, ~0.5-0.7 mmol/g substitution.
Fmoc-Arg(Pbf)-OH	First amino acid to be coupled to the resin.	Pbf group protects the guanidino side chain of Arginine.[2]
Fmoc-Leu-OH	Second amino acid in the sequence.
Fmoc-Phe-OH	Third amino acid in the sequence.
Fmoc-Gly-OH	Fourth and fifth amino acid in the sequence.
Fmoc-Tyr(tBu)-OH	N-terminal amino acid.	tBu group protects the hydroxyl side chain of Tyrosine.[8]
Solvents
N,N-Dimethylformamide (DMF)	Primary solvent for washing, deprotection, and coupling.	High purity, peptide synthesis grade.
Dichloromethane (DCM)	Solvent for resin swelling and washing.	High purity, peptide synthesis grade.
Diethyl ether (cold)	For precipitation of the cleaved peptide.
Reagents
Piperidine	Base for the removal of the Fmoc protecting group.	20% (v/v) solution in DMF.
N,N'-Diisopropylcarbodiimide (DIC)	Carbodiimide coupling agent.
1-Hydroxybenzotriazole (HOBt)	Coupling additive to suppress racemization and improve efficiency.[9]
Trifluoroacetic acid (TFA)	Strong acid for cleavage and deprotection.	Reagent grade, >99% purity.
Triisopropylsilane (TIS)	Scavenger to quench reactive cationic species during cleavage.
Water (deionized)	Scavenger and solvent.

Experimental Protocols

Part 1: Peptide Chain Assembly

This part involves the sequential addition of amino acids to the resin. The process is cyclical, with each cycle consisting of deprotection and coupling steps.

1.1. Resin Preparation and First Amino Acid Coupling:

• Swell the Rink Amide AM resin (1 g, ~0.5 mmol) in DMF in a reaction vessel for 1 hour.

• Drain the DMF and wash the resin with DMF (3 x 10 mL).

• Fmoc Deprotection: Add 20% piperidine in DMF (10 mL) to the resin and agitate for 5 minutes. Drain. Add a fresh 10 mL of 20% piperidine in DMF and agitate for an additional 15 minutes.

• Wash the resin thoroughly with DMF (5 x 10 mL) to remove all traces of piperidine.

• Coupling of Fmoc-Arg(Pbf)-OH: In a separate vial, dissolve Fmoc-Arg(Pbf)-OH (3 eq.), HOBt (3 eq.), and DIC (3 eq.) in DMF. Add this solution to the deprotected resin.

• Agitate the reaction mixture for 2 hours at room temperature.

• Perform a Kaiser test to confirm the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction. If the test is positive (blue beads), repeat the coupling step.

• Wash the resin with DMF (3 x 10 mL) and DCM (3 x 10 mL).

1.2. Subsequent Amino Acid Coupling Cycles (Leu, Phe, Gly, Gly, Tyr):

Repeat the following deprotection and coupling cycle for each subsequent amino acid (Fmoc-Leu-OH, Fmoc-Phe-OH, Fmoc-Gly-OH, Fmoc-Gly-OH, and Fmoc-Tyr(tBu)-OH):

• Fmoc Deprotection: Add 20% piperidine in DMF (10 mL) to the peptide-resin and agitate for 5 minutes. Drain. Add a fresh 10 mL of 20% piperidine in DMF and agitate for an additional 15 minutes. The mechanism of Fmoc deprotection by piperidine involves a β-elimination reaction.[10][11]

• Wash the resin thoroughly with DMF (5 x 10 mL).

• Coupling: In a separate vial, dissolve the next Fmoc-amino acid (3 eq.), HOBt (3 eq.), and DIC (3 eq.) in DMF. Add this solution to the deprotected peptide-resin. The carbodiimide coupling mechanism proceeds through the formation of a highly reactive O-acylisourea intermediate.[5][12]

• Agitate the reaction mixture for 2 hours at room temperature.

• Perform a Kaiser test to confirm reaction completion.

• Wash the resin with DMF (3 x 10 mL) and DCM (3 x 10 mL).

1.3. Final Fmoc Deprotection:

After the final coupling of Fmoc-Tyr(tBu)-OH, perform one last Fmoc deprotection step as described in 1.2.1 to liberate the N-terminal amine.

Part 2: Cleavage and Deprotection

This step simultaneously cleaves the synthesized peptide from the resin and removes the side-chain protecting groups.

• Wash the fully assembled and N-terminally deprotected peptide-resin with DCM (5 x 10 mL) and dry under a stream of nitrogen.

• Prepare the cleavage cocktail: 95% TFA, 2.5% water, and 2.5% TIS. Caution: TFA is highly corrosive and should be handled in a fume hood with appropriate personal protective equipment.

• Add the cleavage cocktail (10 mL) to the dried resin.

• Agitate the mixture at room temperature for 2-3 hours. The Pbf protecting group on arginine may require a longer cleavage time for complete removal.[13]

• Filter the resin and collect the filtrate into a cold conical tube.

• Wash the resin with a small amount of fresh TFA (2 x 1 mL) and combine the filtrates.

• Precipitate the crude peptide by adding the TFA solution to cold diethyl ether (50 mL).

• Centrifuge the mixture to pellet the peptide, decant the ether, and wash the peptide pellet with cold diethyl ether twice.

• Dry the crude peptide pellet under vacuum.

Part 3: Purification and Analysis

3.1. Purification by RP-HPLC:

• Dissolve the crude peptide in a minimal amount of a suitable solvent, such as a mixture of mobile phase A (water with 0.1% TFA) and mobile phase B (acetonitrile with 0.1% TFA).[7]

• Purify the peptide using a preparative C18 RP-HPLC column.

• Use a linear gradient of increasing mobile phase B to elute the peptide. A typical gradient is 5% to 65% B over 30 minutes.[6]

• Monitor the elution at 220 nm and collect the fractions corresponding to the major peak.

• Analyze the purity of the collected fractions by analytical RP-HPLC. Pool the fractions with >95% purity and lyophilize to obtain the pure peptide as a white powder.

3.2. Analysis by Mass Spectrometry:

• Dissolve a small amount of the purified peptide in a suitable solvent for mass spectrometry.

• Analyze the sample using electrospray ionization mass spectrometry (ESI-MS).

• The expected monoisotopic mass for the protonated Leu-enkephalin-Arg ([M+H]⁺) is approximately 712.39 Da.

Visualization of the Workflow and Mechanisms

Overall Synthesis Workflow

Caption: Overall workflow for the solid-phase synthesis of Leu-enkephalin-Arg.

Mechanism of Fmoc Deprotection

Caption: Mechanism of DIC/HOBt-mediated peptide coupling.

Conclusion and Field-Proven Insights

This protocol provides a robust and reliable method for the synthesis of Leu-enkephalin-Arg using Fmoc-based solid-phase peptide synthesis. The choice of Rink Amide resin ensures the direct formation of the C-terminal amide, a common feature in many biologically active peptides. The use of DIC/HOBt for coupling offers a balance of efficiency and cost-effectiveness, while minimizing the risk of racemization. [5]The selection of Pbf for arginine and tBu for tyrosine side-chain protection is standard in Fmoc chemistry due to their acid lability, which is orthogonal to the base-labile Fmoc group. [2][14] A critical step for success is the cleavage and deprotection. The inclusion of scavengers like TIS and water in the TFA cocktail is essential to prevent the modification of sensitive residues by reactive carbocations generated during the cleavage process. For peptides rich in arginine, such as the target of this protocol, ensuring a sufficient cleavage time is paramount for the complete removal of the bulky Pbf group. [13] Finally, purification by RP-HPLC is a powerful technique for isolating the target peptide from synthesis-related impurities. [7]The use of a shallow gradient can improve the resolution of closely eluting species. The identity and purity of the final product should always be confirmed by mass spectrometry and analytical HPLC. By carefully following this detailed protocol and understanding the rationale behind each step, researchers can confidently synthesize Leu-enkephalin-Arg and other peptides for their research and drug development endeavors.

References

• Deprotecting Fmoc Group Mechanism | Organic Chemistry. (2022, January 7). YouTube. Retrieved from [Link]

• Carbodiimides and Additives. (2021, May 19). Aapptec Peptides. Retrieved from [Link]

• Fmoc-Removal with Pyrrolidine Expands the Available Solvent Space in Green Solid-Phase Peptide Synthesis. (2021, October 8). ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. (n.d.). SciELO México. Retrieved from [Link]

• Mechanism of the carbodiimide reaction. II. Peptide synthesis on the solid phase. (1974). Journal of the American Chemical Society, 96(5), 1606–1607.

• Mass spectrum of Leu-Enkephalin-Arg-Arg and the adduct of this peptide... (n.d.). ResearchGate. Retrieved from [Link]

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? (2018). Molecules, 23(7), 1645.

• Cleavage Cocktail for Peptides Containing Arg Residues (Reagent R). (n.d.). Aapptec. Retrieved from [Link]

• Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. (2013). Journal of the Brazilian Chemical Society.
• Preparation and Evaluation at the Delta Opioid Receptor of a Series of Linear Leu-Enkephalin Analogues Obtained by Systematic Replacement of the Amides. (2017). Journal of Medicinal Chemistry, 60(16), 7064–7079.

• Cleavage Cocktails; Reagent B. (n.d.). Aapptec. Retrieved from [Link]

• Tips & Tricks. (n.d.). American Peptide Society. Retrieved from [Link]

• Mechanism of peptide bond formation through carbodiimide. (2023).
• Mechanism of the carbodiimide reaction. II. Peptide synthesis on the solid phase. (1974). Journal of the American Chemical Society.
• Leucine enkephalin--a mass spectrometry standard. (2011). Mass Spectrometry Reviews, 30(6), 1188–1209.
• Advances in Fmoc solid‐phase peptide synthesis. (2011). Journal of Peptide Science, 17(4), 207-228.

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). CordenPharma. Retrieved from [Link]

• Methods and protocols of modern solid phase peptide synthesis. (2014). Methods in Molecular Biology, 1146, 3-26.

• Efficient Purification of Synthetic Peptides at High and Low pH. (n.d.). Agilent. Retrieved from [Link]

• How long should I let my cleavage reaction stir at room temperature? (2023, January 31). Biotage. Retrieved from [Link]

• Leucine enkephalin--a mass spectrometry standard. (2011). Semantic Scholar.

• HPLC Purification of Peptides. (2016, December 30). Protocols.io. Retrieved from [Link]

• Convergent solid phase peptide synthesis by reaction of two fragments bound to solid support. (2006).

• Mass spectrum of leucine enkephalin upon LID at 44 444 cm À1 . Full... (n.d.). ResearchGate. Retrieved from [Link]

• Peptide Purification. (n.d.). AAPPTec. Retrieved from [Link]

• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. (2007).

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. bachem.com [bachem.com]
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• 11. pubs.acs.org [pubs.acs.org]
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• 14. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]

Strategic Purification of Crude Leu-enkephalin-Arg via Reverse-Phase HPLC: From Analytical Method Development to Preparative Scale-Up

An Application Guide by a Senior Scientist

Abstract

This application note provides a comprehensive, in-depth guide to the purification of crude, synthetically derived Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg) using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). We move beyond a simple protocol, delving into the fundamental principles that govern the separation of the target hexapeptide from common synthesis-related impurities. The guide is structured to empower researchers, scientists, and drug development professionals with the rationale behind method development, enabling them to adapt and troubleshoot the process for optimal purity and yield. We will cover analytical method optimization, the logic of scaling to preparative chromatography, and best practices for fraction analysis and final product isolation.

Introduction: The Challenge of Peptide Purification

Leu-enkephalin-Arg is a hexapeptide with the sequence Tyr-Gly-Gly-Phe-Leu-Arg. As an extended analog of the endogenous opioid peptide Leu-enkephalin, it is of significant interest in neurological research. The primary route for its production is Solid-Phase Peptide Synthesis (SPPS). While highly efficient, SPPS invariably produces a crude product containing not only the desired full-length peptide but also a heterogeneous mixture of impurities.[1] These contaminants arise from incomplete reactions or side reactions during the synthesis cycles and must be removed to ensure the peptide's biological activity and safety are accurately assessed.

Common impurities include:

• Truncated sequences: Peptides missing one or more amino acids from the N-terminus.

• Deletion sequences: Peptides missing an internal amino acid.[1][2]

• Incompletely deprotected peptides: Sequences where side-chain protecting groups remain attached.[3]

• Modified peptides: Products of side reactions such as deamidation or oxidation.[2][3]

Reverse-phase HPLC is the gold standard for peptide purification due to its high resolving power, which can differentiate molecules with only minor structural differences.[4][5] The technique separates molecules based on their hydrophobicity, making it ideal for purifying peptides from both more polar (hydrophilic) and more nonpolar (hydrophobic) impurities.[6]

Foundational Principles: The Mechanics of RP-HPLC for Peptides

RP-HPLC operates on the principle of hydrophobic interaction.[6] The stationary phase, typically silica chemically modified with C18 (octadecyl) alkyl chains, is nonpolar. A polar mobile phase is used to elute the sample.

• Adsorption: When the crude peptide mixture is loaded onto the column in a highly aqueous mobile phase, the hydrophobic residues of the peptides (like Tyrosine, Phenylalanine, and Leucine in our target) adsorb to the nonpolar C18 stationary phase.[5]

• Elution: A gradient of increasing organic solvent (the organic modifier, typically acetonitrile) is applied.[7] As the mobile phase becomes more nonpolar, it competes more effectively for the hydrophobic peptides, causing them to desorb from the stationary phase and travel down the column. Peptides are eluted in order of increasing hydrophobicity.[8]

The Critical Role of the Mobile Phase Additive: Trifluoroacetic Acid (TFA)

The use of 0.1% Trifluoroacetic Acid (TFA) in both the aqueous and organic mobile phases is standard practice for peptide purification for several key reasons:[4][9]

• Ion Pairing: TFA acts as an ion-pairing reagent. It forms a neutral complex with the positively charged basic residues (like Arginine) on the peptide, masking their charge. This enhances the peptide's overall hydrophobic character and interaction with the stationary phase, leading to better retention and peak shape.

• pH Control: Maintaining a low pH (~2) ensures that the carboxylic acid groups (at the C-terminus and on Asp/Glu residues) are fully protonated and neutral, preventing unwanted ionic interactions.

• Silanol Suppression: The acidic environment suppresses the ionization of residual silanol groups on the silica support, which can otherwise cause peak tailing.[10]

dot graph TD { graph [bgcolor="#F1F3F4", fontname="Arial", fontsize=10, splines=ortho, nodesep=0.6, ranksep=0.6]; node [shape=box, style="filled,rounded", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=vee];

} enddot Figure 1: Conceptual diagram of RP-HPLC separation for peptides.

Experimental Strategy: A Two-Phase Approach

Our strategy is divided into two core phases: analytical method development for achieving optimal separation, followed by a direct scale-up to preparative purification for isolating the target peptide.

Phase 1: Analytical Method Development & Optimization

The goal of this phase is to establish the ideal gradient conditions that provide the best resolution between Leu-enkephalin-Arg and its closest-eluting impurities using a small-bore analytical column.

Table 1: HPLC System & Initial Analytical Conditions

Parameter	Recommendation	Rationale
Column	C18, 300Å pore size, 5 µm particle size, 4.6 x 250 mm	C18 provides the necessary hydrophobicity. A 300Å pore size is crucial for peptides to prevent size-exclusion effects and ensure access to the stationary phase surface.[11][12]
Mobile Phase A	0.1% (v/v) TFA in HPLC-grade Water	Standard aqueous mobile phase for peptide separations.[13]
Mobile Phase B	0.1% (v/v) TFA in HPLC-grade Acetonitrile (ACN)	Acetonitrile is the preferred organic modifier due to its low viscosity and UV transparency at low wavelengths.[10]
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID analytical column.[10]
Detection	UV at 214-220 nm	This wavelength range allows for the detection of the peptide backbone (amide bonds), ensuring all peptide fragments are observed.[7][13]
Column Temperature	30-40°C	Elevated temperatures can improve peak shape and alter selectivity. Consistency is key.[11][14]
Injection Volume	10-20 µL (of ~1 mg/mL crude solution)	A small volume to avoid overloading the analytical column.

• Crude Sample Preparation: Dissolve the crude lyophilized Leu-enkephalin-Arg in Mobile Phase A to a concentration of approximately 1 mg/mL. Filter through a 0.22 µm syringe filter to remove particulates.

• Initial Scouting Gradient: Run a broad linear gradient to determine the approximate %ACN at which the target peptide elutes.

  • Gradient: 5% to 65% B over 30 minutes.

• Analysis of Scouting Run: Identify the main peak corresponding to Leu-enkephalin-Arg (this should be confirmed with Mass Spectrometry if available). Note the retention time and the %B at the apex of this peak.

• Optimized Shallow Gradient: Design a new, shallower gradient centered around the elution point of the target peptide. A shallow gradient slope is critical for resolving closely related impurities.[10][15]

  • Example: If the target eluted at 35% B in the scouting run, a new gradient could be: 25% to 45% B over 40 minutes. This reduces the gradient slope, increasing the separation between peaks.[16]

• Verification: Run the optimized gradient. The goal is to achieve baseline or near-baseline resolution between the main peak and its adjacent impurities.

Phase 2: Preparative Scale-Up and Purification

Once the analytical method is optimized, it can be scaled to a preparative column to purify a larger quantity of the crude material.

Table 2: Preparative HPLC Conditions

Parameter	Recommendation	Rationale
Column	C18, 300Å pore size, 10 µm particle size, 21.2 x 250 mm or larger	Same chemistry and pore size as the analytical column to ensure consistent selectivity. Larger particle size is common to reduce backpressure.
Mobile Phases	Identical to analytical (A: 0.1% TFA/H₂O, B: 0.1% TFA/ACN)	Maintains the separation chemistry established during method development.
Gradient	Identical gradient slope (%B/min) as the optimized analytical method	Preserves the resolution achieved on the analytical scale.
Flow Rate	21.2 mL/min	Flow rate is scaled geometrically based on the column cross-sectional area: (Prep Radius² / Analytical Radius²) * Analytical Flow Rate.
Sample Loading	5-50 mg (dissolved in minimal Mobile Phase A or DMSO)	The loading amount depends on column capacity and crude purity. Dissolve in the weakest possible solvent to ensure tight binding at the column head.

• Crude Sample Preparation: Dissolve the desired amount of crude peptide (e.g., 50 mg) in a minimal volume of Mobile Phase A. If solubility is an issue, a small amount of DMSO can be used, but this may cause some peak distortion. Ensure the solution is fully dissolved and filtered.

• System Equilibration: Equilibrate the preparative column with the initial mobile phase conditions (e.g., 25% B) for at least 5-10 column volumes.

• Injection and Run: Inject the prepared sample and run the optimized shallow gradient method with the scaled flow rate.

• Fraction Collection: Collect fractions (e.g., 1-minute or volume-based fractions) across the entire elution profile of the target peptide peak. It is crucial to collect fractions from the beginning (upslope) to the end (downslope) of the peak.

• Post-Purification Analysis: Analyze small aliquots of the key fractions using the optimized analytical HPLC method to assess their purity.

• Pooling and Lyophilization: Combine the fractions that meet the desired purity specification (e.g., >98%). Freeze the pooled solution and lyophilize to remove the mobile phase solvents, yielding the purified peptide as a white, fluffy TFA salt.

dot graph G { graph [fontname="Arial", fontsize=10, splines=ortho]; node [shape=box, style="filled,rounded", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=vee];

} enddot Figure 2: Overall workflow for the purification of Leu-enkephalin-Arg.

Conclusion and Best Practices

The successful purification of Leu-enkephalin-Arg from a complex crude mixture is contingent upon a systematic and principled approach to RP-HPLC method development. By first defining the separation on an analytical scale with a shallow gradient, one can confidently scale the method to a preparative format to achieve high purity and yield. The use of a C18 wide-pore stationary phase in conjunction with a TFA-modified water/acetonitrile mobile phase system provides a robust and high-resolution platform for this application. Rigorous analysis of collected fractions is the final, critical step to ensure that only the purest material is taken forward for lyophilization and subsequent biological studies.

References

• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Advanced Chromatography Technologies. [URL: https://www.ace-hplc.com/products/applications/aguide-to-the-analysis-and-purification-of-proteins-and-peptides-by-reversed-phase-hplc.aspx]
• Reversed-Phase Chromatography Overview. Creative Proteomics. [URL: https://www.creative-proteomics.
• Principles and Practical Steps to Develop Robust Reversed Phase Separations of Peptides. Technology Networks. [URL: https://www.technologynetworks.
• Peptide Purification Process & Methods: An Overview. Bachem. [URL: https://www.bachem.
• Peak Capacity Optimization of Peptide Separations in Reversed-Phase Gradient Elution Chromatography: Fixed Column Format. National Institutes of Health (NIH). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2753396/]
• Formation Mechanisms and Mitigation Strategies of Common Peptide Impurities. Creative Peptides. [URL: https://www.creative-peptides.
• Classification of Impurities in Synthetic Peptide Drugs. Boc Sciences. [URL: https://www.bocsci.com/blog/classification-of-impurities-in-synthetic-peptide-drugs/]
• 6 peptide impurities that appear during the synthesis & storage of peptides. MolecularCloud. [URL: https://www.molecularcloud.org/news/6-peptide-impurities-that-appear-during-the-synthesis-storage-of-peptides]
• Peptide Synthesis & Impurity Profiling. Daicel Pharma Standards. [URL: https://daicelpharmastandards.com/blogs/peptide-synthesis-impurity-profiling]
• HPLC Tech Tip: Approach to Peptide Analysis. Phenomenex. [URL: https://www.phenomenex.com/documents/hplc-tech-tip-approach-to-peptide-analysis/]
• Reverse-phase HPLC Peptide Purification. Creative Peptides. [URL: https://www.creative-peptides.
• Solid Phase Synthesis. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/protein-biology/peptide-synthesis/solid-phase-synthesis]
• HPLC Analysis and Purification of Peptides. National Institutes of Health (NIH). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4413559/]
• Optimizing a mobile phase gradient for peptide purification using flash column chromatography. Biotage. [URL: https://www.biotage.
• Reverse Phased Chromatography (RPC) in Practice. Sigma-Aldrich. [URL: https://www.sigmaaldrich.
• The Role of Elution Gradient Shape in the Separation of Protein Therapeutics. Chromatography Online. [URL: https://www.chromatographyonline.
• Reversed-phase isolation of peptides. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/11480582/]
• Tips for optimization of peptides and proteins separation by reversed-phase. YMC CO., LTD. [URL: https://www.ymc.co.jp/en/columns/view/409]
• The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC. The Wolfson Centre for Applied Structural Biology. [URL: https://www.hembio.huji.ac.il/upload/HPLC_VYDAC_HANDBOOK.pdf]
• How to improve peptide purification by altering the mobile phase pH. Biotage. [URL: https://www.biotage.
• (D-Ala2)-leucine enkephalin-arg. PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/3806994]
• Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns. Agilent. [URL: https://www.agilent.
• Reversed-Phase Liquid Chromatography for the Separation and Purification of Peptides and Proteins. Chromatography Today. [URL: https://www.chromatographytoday.

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Application Notes and Protocols for the Development of a Radioimmunoassay for Leu-enkephalin-Arg Detection

Introduction: The Significance of Quantifying Leu-enkephalin-Arg

Leu-enkephalin-Arg, a hexapeptide endogenous opioid, plays a crucial role in neuromodulation and pain perception. As a member of the enkephalin family, its accurate quantification in biological matrices is paramount for research in neuroscience, pharmacology, and drug development. This document provides a comprehensive guide for establishing a robust and sensitive radioimmunoassay (RIA) for the detection of Leu-enkephalin-Arg. We will delve into the underlying principles of competitive immunoassays, provide detailed protocols for key experimental stages, and offer insights into assay validation and troubleshooting.

The core of this RIA is the competitive binding principle.[1][2][3][4][5] In this assay, a fixed amount of radiolabeled Leu-enkephalin-Arg (the "tracer") competes with the unlabeled Leu-enkephalin-Arg present in the sample for a limited number of specific antibody binding sites.[6] Consequently, the amount of radioactivity bound to the antibody is inversely proportional to the concentration of the unlabeled peptide in the sample.[6][7] This method is particularly well-suited for small molecules like peptides that cannot be simultaneously bound by two different antibodies, a requirement for sandwich-type immunoassays.[1]

I. Foundational Components: Reagents and Materials

Successful development of this RIA hinges on the quality and proper preparation of its core components.

Production of Anti-Leu-enkephalin-Arg Antibodies (Theoretical Framework)

Due to its small size, Leu-enkephalin-Arg is a hapten and must be conjugated to a larger carrier protein to elicit a robust immune response.[8][9] Bovine Serum Albumin (BSA) is a commonly used and effective carrier protein for this purpose.[8][9][10][11]

Expert Insight: The choice of carrier protein and the conjugation strategy are critical. Using a heterologous conjugate (a different carrier protein or linkage chemistry) for screening can help in selecting for antibodies specific to the hapten rather than the carrier or linker region. However, studies have also demonstrated that using the same conjugate for both immunization and screening can be successful.[8][10]

Protocol for Immunogen Preparation (Conceptual):

• Conjugation: Covalently link Leu-enkephalin-Arg to BSA using a suitable crosslinker, such as glutaraldehyde or a carbodiimide like EDC, which facilitates the formation of a stable bond between the peptide and the carrier protein.[9]

• Purification: Remove unconjugated peptide and excess crosslinker from the immunogen preparation, typically through dialysis or size-exclusion chromatography.

• Immunization: Immunize host animals (e.g., rabbits or guinea pigs) with the purified Leu-enkephalin-Arg-BSA conjugate mixed with an appropriate adjuvant to enhance the immune response.

• Titer Determination: Periodically collect serum from the immunized animals and determine the antibody titer using techniques like ELISA or a preliminary RIA to assess the strength of the immune response.

• Antibody Purification: Once a high titer is achieved, purify the polyclonal antibodies from the serum using affinity chromatography with Leu-enkephalin-Arg immobilized on a solid support. Commercially available anti-Leu-enkephalin antibodies can also be sourced.[12]

Radiolabeling of Leu-enkephalin-Arg: The Tracer

The sensitivity of the RIA is directly dependent on the specific activity of the radiolabeled tracer.[7] Iodine-125 (¹²⁵I) is a commonly used radioisotope for labeling peptides due to its suitable half-life and detectable gamma emissions.[13][14] The Chloramine-T method is a widely employed technique for radioiodination of peptides containing tyrosine residues.[13][15][16][17]

Expert Insight: The Chloramine-T method, while effective, is a strong oxidizing agent and can potentially damage the peptide.[13][17][18] Therefore, it is crucial to use the mildest possible conditions and to purify the radiolabeled peptide immediately after the reaction to remove any damaged products and unreacted radioiodine.[13]

Protocol for ¹²⁵I-Labeling of Leu-enkephalin-Arg:

• Safety Precautions: All procedures involving radioactive materials must be performed in a designated and appropriately shielded fume hood by personnel trained in radiation safety.

• Reagent Preparation:

  • Leu-enkephalin-Arg solution: Prepare a 1 mg/mL solution in 0.1 M phosphate buffer, pH 7.4.

  • Na¹²⁵I: Obtain a high-specific-activity solution.

  • Chloramine-T solution: Freshly prepare a 1 mg/mL solution in 0.05 M phosphate buffer, pH 7.4.

  • Sodium metabisulfite solution: Prepare a 2.5 mg/mL solution in 0.05 M phosphate buffer, pH 7.4, to quench the reaction.

• Iodination Reaction:

  • In a shielded microcentrifuge tube, combine 10 µg of Leu-enkephalin-Arg solution and 1 mCi of Na¹²⁵I.

  • Initiate the reaction by adding 10 µL of the Chloramine-T solution and gently mix for 30-60 seconds at room temperature.

  • Stop the reaction by adding 20 µL of the sodium metabisulfite solution.

• Purification of the Tracer:

  • Immediately purify the ¹²⁵I-Leu-enkephalin-Arg from the reaction mixture using a pre-packed gel filtration column (e.g., Sephadex G-10) equilibrated with assay buffer.

  • Collect fractions and measure the radioactivity in each fraction using a gamma counter.

  • Pool the peak fractions corresponding to the radiolabeled peptide.

• Assessment of Specific Activity: Determine the specific activity of the tracer, which is crucial for the sensitivity of the assay.

II. The Radioimmunoassay Protocol: A Step-by-Step Guide

This protocol outlines a competitive RIA in a solid-phase format, where the antibody is immobilized on the surface of microtiter plates.[19][20]

Materials:

• Anti-Leu-enkephalin-Arg antibody

• ¹²⁵I-labeled Leu-enkephalin-Arg (tracer)

• Leu-enkephalin-Arg standard

• Assay Buffer (e.g., 0.1 M phosphate buffer, pH 7.4, containing 0.1% BSA and 0.01% sodium azide)

• Coating Buffer (e.g., 0.05 M carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• 96-well microtiter plates

• Gamma counter

Experimental Workflow Diagram

Caption: Workflow of the solid-phase radioimmunoassay.

Detailed Protocol:

• Antibody Coating:

  • Dilute the anti-Leu-enkephalin-Arg antibody in coating buffer to the optimal concentration (determined by checkerboard titration).

  • Add 100 µL of the diluted antibody to each well of a 96-well plate.

  • Incubate overnight at 4°C.

• Blocking:

  • Wash the plate three times with wash buffer.

  • Add 200 µL of assay buffer (containing a higher concentration of BSA, e.g., 1%) to each well to block any remaining non-specific binding sites.

  • Incubate for 1-2 hours at room temperature.

• Standard Curve and Sample Addition:

  • Prepare serial dilutions of the Leu-enkephalin-Arg standard in assay buffer to create a standard curve (e.g., ranging from 1 pg/mL to 1000 pg/mL).

  • Prepare your unknown samples, diluting them in assay buffer if necessary to fall within the range of the standard curve.

  • Wash the plate three times with wash buffer.

  • Add 50 µL of standard or sample to the appropriate wells.

• Tracer Addition and Competitive Incubation:

  • Dilute the ¹²⁵I-Leu-enkephalin-Arg tracer in assay buffer to a concentration that yields a sufficient signal (e.g., 10,000-20,000 counts per minute per 50 µL).

  • Add 50 µL of the diluted tracer to all wells (except for blanks).

  • Incubate the plate for 18-24 hours at 4°C to allow for competitive binding to reach equilibrium.

• Washing and Counting:

  • Wash the plate five times with wash buffer to remove all unbound tracer.

  • Dry the plate and measure the radioactivity in each well using a gamma counter.

III. Data Analysis and Interpretation

Generating the Standard Curve

The standard curve is generated by plotting the percentage of bound radioactivity as a function of the unlabeled Leu-enkephalin-Arg concentration. A common method is to use the B/B₀ ratio.[6][21][22]

• B: The average counts per minute (CPM) for each standard concentration (after subtracting the non-specific binding).

• B₀: The maximum binding, which is the average CPM of the standard containing no unlabeled Leu-enkephalin-Arg (after subtracting non-specific binding).

Calculation of %B/B₀: %B/B₀ = (B / B₀) x 100

Plot the %B/B₀ (y-axis) against the corresponding standard concentrations on a logarithmic scale (x-axis). This will generate a sigmoidal dose-response curve. The concentration of Leu-enkephalin-Arg in the unknown samples can then be determined by interpolating their %B/B₀ values on this standard curve.[6]

Scatchard Plot Analysis (Optional)

A Scatchard plot can be used to determine the antibody's binding affinity (Kd) and the concentration of binding sites (Bmax).[23][24][25][26][27] It is a linear transformation of the binding data, plotting the ratio of bound to free radioligand against the concentration of bound radioligand.[23]

• Y-axis: Bound/Free (B/F)

• X-axis: Bound (B)

The slope of the line is -1/Kd, and the x-intercept is Bmax. While useful for visualizing binding characteristics, modern non-linear regression analysis of the raw data is generally preferred for more accurate determination of these parameters.[23]

IV. Assay Validation: Ensuring Robustness and Reliability

A thorough validation is essential to ensure the accuracy and reliability of the RIA.

Parameter	Description	Acceptance Criteria (Example)
Specificity / Cross-reactivity	The ability of the antibody to distinguish Leu-enkephalin-Arg from structurally similar peptides (e.g., Met-enkephalin, Leu-enkephalin).[28][29][30][31]	Cross-reactivity with closely related peptides should be less than 1%.[32]
Sensitivity (Limit of Detection, LOD)	The lowest concentration of Leu-enkephalin-Arg that can be reliably distinguished from the absence of the analyte.	The concentration corresponding to a signal two or three standard deviations from the zero standard.
Precision (Intra- and Inter-assay)	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple aliquots of a single homogeneous sample.	Coefficient of variation (CV) should be <10% for intra-assay and <15% for inter-assay variability.
Accuracy (Recovery)	The closeness of the measured value to the true value, assessed by spiking known amounts of Leu-enkephalin-Arg into a sample matrix.	Recovery should be within 85-115% of the expected value.
Linearity of Dilution	Assesses the proportionality of the measured concentration to the sample dilution, indicating the absence of matrix effects.	A plot of measured vs. expected concentrations after dilution should be linear with an R² > 0.99.

V. Troubleshooting Common RIA Issues

Problem	Potential Cause(s)	Suggested Solution(s)
High Non-Specific Binding (NSB)	- Inadequate blocking- Damaged tracer- Poor quality antibody	- Increase blocking time or use a different blocking agent.- Re-purify the tracer or perform a fresh radioiodination.- Test a different lot or source of antibody.[33]
Low Maximum Binding (B₀)	- Insufficient antibody concentration- Inactive antibody- Low specific activity of the tracer	- Optimize antibody coating concentration.- Use a fresh aliquot of antibody.- Prepare a new batch of tracer with higher specific activity.
Poor Precision (High CV)	- Pipetting errors- Inconsistent washing- Plate reader variability	- Use calibrated pipettes and ensure proper technique.- Standardize the washing procedure.- Ensure the gamma counter is functioning correctly.
Shift in Standard Curve	- Degradation of standards or tracer- Changes in incubation time or temperature- Different batch of reagents	- Prepare fresh standards and tracer.- Maintain consistent assay conditions.- Validate each new batch of reagents.[34]

VI. Conclusion

The development of a radioimmunoassay for Leu-enkephalin-Arg provides a powerful tool for its sensitive and specific quantification in various biological samples. By carefully optimizing each step of the protocol, from immunogen preparation and radiolabeling to the final assay procedure and data analysis, researchers can establish a reliable method to advance our understanding of the physiological and pathological roles of this important neuropeptide.

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Introduction: Unveiling the Receptor Affinity of an Endogenous Opioid Peptide

An In-Depth Guide to the In Vitro Opioid Receptor Binding Assay for Leu-enkephalin-Arg

The endogenous opioid system is a cornerstone of neuromodulation, influencing everything from pain perception to emotional states. This system comprises a family of G protein-coupled receptors (GPCRs)—primarily the µ (mu, MOP), δ (delta, DOP), and κ (kappa, KOP) opioid receptors—and a suite of endogenous peptide ligands derived from protein precursors like proenkephalin.[1][2] Leu-enkephalin (Tyr-Gly-Gly-Phe-Leu) is one of the most well-characterized of these peptides, known to act as an agonist with a preference for the δ-opioid receptor and moderate affinity for the µ-opioid receptor.[2]

However, the processing of proenkephalin can yield a variety of C-terminally extended peptides, including those with basic amino acid residues like arginine.[3] Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg) is one such peptide. The addition of a charged arginine residue can significantly alter a peptide's physicochemical properties and, consequently, its receptor binding affinity and selectivity profile. For instance, the related peptide Met-enkephalin-Arg-Phe has been shown to possess a high affinity for µ-receptors.[4]

This application note provides a comprehensive, field-proven protocol for determining the binding affinity and selectivity of Leu-enkephalin-Arg for the human µ, δ, and κ opioid receptors using a competitive radioligand binding assay. This method is the gold standard for quantifying the direct interaction between a test compound (the "competitor," in this case, Leu-enkephalin-Arg) and a target receptor.[5][6]

The core principle involves incubating a fixed concentration of a high-affinity radioligand with a source of opioid receptors (typically membranes from recombinant cell lines) in the presence of increasing concentrations of the unlabeled test compound. By measuring the displacement of the radioligand, we can determine the concentration of the test compound that inhibits 50% of the specific binding (the IC50 value). This value is then converted to the inhibition constant (Ki), a true measure of binding affinity.[3][7]

Principle of Competitive Radioligand Binding

The assay quantifies the ability of an unlabeled compound (the competitor, C ) to displace a labeled ligand (the radioligand, L *) from a receptor (R ). The reaction reaches equilibrium, and the amount of bound radioligand is measured. A higher affinity of the competitor for the receptor results in a lower concentration required to displace the radioligand, yielding a lower IC50 and Ki value.

Figure 2: Step-by-step experimental workflow.

Detailed Step-by-Step Protocol

This protocol is designed for a single opioid receptor subtype. To determine the full selectivity profile, the experiment must be repeated for each receptor (MOP, DOP, KOP) using the corresponding selective radioligand.

Part 1: Reagent Preparation

• Assay Buffer Preparation: Prepare a stock of 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4. On the day of the experiment, add BSA to a final concentration of 0.1% (w/v). Keep this buffer on ice.

  • Scientist's Insight: The pH of 7.4 mimics physiological conditions. Mg²⁺ ions are crucial cofactors for the proper conformation and signaling of many GPCRs, including opioid receptors.

• Test Compound Dilution: Prepare a 10-point serial dilution series of Leu-enkephalin-Arg in Assay Buffer. Start with a high concentration (e.g., 1 mM) and perform 1:10 dilutions. The final concentrations in the assay will range from approximately 10 µM to 1 pM. This wide range is essential to capture the full dose-response curve.

• Radioligand Preparation: Dilute the radioligand (e.g., [³H]-DAMGO for MOP) in Assay Buffer to a concentration that is 2x its final desired concentration. The final concentration should be at or below the radioligand's known dissociation constant (Kd) to ensure assay sensitivity. [8]For [³H]-DAMGO, a final concentration of 1 nM is typical.

• Non-Specific Binding (NSB) Control: Prepare a solution of a non-selective antagonist, such as Naloxone, at a high concentration (e.g., 10 µM final). This concentration should be at least 100-fold higher than the Kd of the radioligand to ensure it displaces all specific binding.

• Membrane Preparation: Thaw the receptor membrane aliquot on ice immediately before use. Dilute the membranes in ice-cold Assay Buffer to a concentration that provides a robust signal-to-noise ratio (typically 5-20 µg of protein per well). This must be optimized empirically for each batch of membranes.

Part 2: Assay Plate Setup (96-well format)

All additions should be performed on ice to prevent premature degradation of peptides and receptors.

• Layout: Design the plate map to include wells for Total Binding, Non-Specific Binding (NSB), and each concentration of Leu-enkephalin-Arg. Run all conditions in triplicate.

  • Total Binding Wells (n=3): 50 µL Assay Buffer

  • NSB Wells (n=3): 50 µL of 20 µM Naloxone (for 10 µM final)

  • Competitor Wells (n=3 per concentration): 50 µL of each Leu-enkephalin-Arg serial dilution.

• Add Radioligand: Add 50 µL of the 2x radioligand solution to all wells. The total volume is now 100 µL.

• Initiate Reaction: Add 100 µL of the diluted receptor membrane suspension to all wells. The final assay volume is 200 µL. Mix gently by tapping the plate.

Part 3: Incubation and Filtration

• Incubation: Seal the plate and incubate at 25°C for 60-90 minutes with gentle shaking. This allows the binding reaction to reach equilibrium.

• Harvesting: Pre-soak the GF/B filter plate with 0.5% polyethyleneimine (PEI) for at least 30 minutes to reduce non-specific binding of the positively charged radioligand to the negatively charged glass fibers.

• Filtration: Turn on the vacuum manifold. Quickly transfer the contents of the assay plate to the filter plate. The vacuum will pull the liquid through, trapping the membranes (and any bound radioligand) on the filter.

• Washing: Immediately wash each well 3 times with 200 µL of ice-cold Wash Buffer (50 mM Tris-HCl, pH 7.4). This step is critical to remove any unbound radioligand.

  • Scientist's Insight: The washing must be rapid and cold to prevent dissociation of the radioligand from the receptor during the wash steps.

Part 4: Detection and Data Analysis

• Drying: Dry the filter plate under a heat lamp or in a low-temperature oven (≤50°C) for 30-60 minutes.

• Scintillation Counting: Add 40-50 µL of liquid scintillation cocktail to each well. Seal the plate and allow it to sit for at least 1 hour in the dark.

• Read Plate: Count the radioactivity in each well using a liquid scintillation counter (e.g., MicroBeta or TopCount). The output will be in Counts Per Minute (CPM).

Data Analysis and Interpretation

• Calculate Specific Binding:

  • Average the CPM values for your triplicate wells.

  • Specific Binding (CPM) = Total Binding (CPM) - Non-Specific Binding (CPM).

  • For each competitor concentration, calculate the Percent Inhibition : 100 * (1 - [(CPM_competitor - CPM_NSB) / (CPM_Total - CPM_NSB)])

• Generate IC50 Curve: Plot the Percent Inhibition versus the log concentration of Leu-enkephalin-Arg. Use a non-linear regression model (sigmoidal dose-response, variable slope) in software like GraphPad Prism to fit the curve and determine the log(IC50). The IC50 is the concentration of Leu-enkephalin-Arg that inhibits 50% of the specific radioligand binding.

• Calculate the Ki Value: The IC50 is an experimental value that depends on the concentration of radioligand used. To find the intrinsic binding affinity (Ki), use the Cheng-Prusoff equation . [7] Ki = IC50 / (1 + ([L] / Kd))

  Where:

  • [L] = The exact concentration of the radioligand used in the assay.

  • Kd = The dissociation constant of the radioligand for the receptor (this value is typically provided by the radioligand manufacturer or can be determined via a separate saturation binding experiment).

  Scientist's Insight: The Ki is a constant for a given ligand-receptor pair and is independent of assay conditions, making it the universal standard for comparing binding affinities. [3]A lower Ki value indicates a higher binding affinity.

Expected Binding Affinity Profile

Based on the literature for related peptides, the following affinity profile for Leu-enkephalin-Arg can be hypothesized, which this protocol is designed to confirm and quantify.

Opioid Receptor	Expected Affinity (Ki)	Rationale
µ-Opioid (MOP)	Moderate to High	The parent peptide, Leu-enkephalin, has moderate µ-affinity. [2]The C-terminal Arg may increase affinity, similar to related peptides like MERF. [4]
δ-Opioid (DOP)	High	Leu-enkephalin is a potent δ-agonist, and this is expected to be the primary target. [2]
κ-Opioid (KOP)	Low / Negligible	Leu-enkephalin does not significantly interact with κ-receptors. [2]The Arg extension is unlikely to introduce high κ-affinity.

Opioid Receptor Signaling Pathway

Upon agonist binding, opioid receptors couple to inhibitory G proteins (Gi/o), triggering a downstream signaling cascade that ultimately leads to a reduction in neuronal excitability.

Figure 3: Canonical opioid receptor signaling cascade.

References

• Fricker, L. D., et al. (2021). Five Decades of Research on Opioid Peptides: Current Knowledge and Unanswered Questions. Molecular Pharmacology, 99(3), 209-223. Available at: [Link]

• Mosberg, H. I., et al. (2021). The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. Molecules, 26(11), 3184. Available at: [Link]

• Gomes, I., et al. (2021). Regulation of Opioid Receptors by Their Endogenous Opioid Peptides. eNeuro, 8(3), ENEURO.0032-21.2021. Available at: [Link]

• Kim, K. W., et al. (2000). Receptor selectivity of Met-enkephalin-Arg6-Phe7, an endogenous opioid peptide, in cerebral cortex of human and rat. Life Sciences, 66(26), PL361-6. Available at: [Link]

• GraphPad. (Resource). Nonspecific binding - GraphPad Prism 10 Curve Fitting Guide. Available at: [Link]

• Canadian Society of Pharmacology and Therapeutics (CSPT). (Resource). Cheng-Prusoff Equation. Available at: [Link]

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108. (Note: A direct link to the original paper is often behind a paywall, but the equation is widely cited and explained in resources like reference)[7].

• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual. Available at: [Link]

• Li, Q., et al. (2016). Visualizing endogenous opioid receptors in living neurons using ligand-directed chemistry. eLife, 5, e15758. Available at: [Link]

• Creative Bioarray. (Service Page). Radioligand Binding Assay. Available at: [Link]

• Gifford Bioscience. (Service Page). Radioligand Binding Assay. Available at: [Link]

• ChemHelpASAP. (Educational Video). Ki, IC50, & the Cheng-Prusoff equation. Available at: [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (Database). Opioid receptors. Available at: [Link]

Sources

• 1. Five Decades of Research on Opioid Peptides: Current Knowledge and Unanswered Questions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors | MDPI [mdpi.com]
• 3. Regulation of Opioid Receptors by Their Endogenous Opioid Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Receptor selectivity of Met-enkephalin-Arg6-Phe7, an endogenous opioid peptide, in cerebral cortex of human and rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. D-Tyr--Ser-Gly--Phe--Leu--Thr, a highly preferential ligand for delta-opiate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Guinea Pig Ileum Bioassay Featuring Leu-enkephalin-Arg

Introduction: Unveiling Opioid Activity with a Classic Pharmacological Tool

The guinea pig ileum bioassay stands as a cornerstone in pharmacology for the functional characterization of opioid receptor ligands. This ex vivo preparation, rich in enteric neurons expressing a mixed population of opioid receptors, provides a robust and physiologically relevant system to assess the agonist and antagonist properties of novel compounds.[1] Leu-enkephalin-Arg, an endogenous opioid peptide, serves as an important tool compound for investigating the nuances of opioid receptor function. This guide provides a comprehensive overview, detailed protocols, and expert insights for utilizing Leu-enkephalin-Arg in the guinea pig ileum bioassay, tailored for researchers in pharmacology and drug development.

The longitudinal muscle-myenteric plexus (LMMP) preparation of the guinea pig ileum is particularly sensitive to opioids. Electrical field stimulation of the intramural cholinergic nerves evokes twitch contractions of the smooth muscle. Opioid agonists inhibit this neurogenic contraction by acting on presynaptic receptors on cholinergic neurons, thereby reducing acetylcholine release. The magnitude of this inhibition serves as a quantifiable measure of the opioid agonist's potency and efficacy. The guinea pig ileum predominantly expresses μ (mu) and δ (delta) opioid receptors, making it a valuable tool for characterizing receptor selectivity.[1]

Scientific Rationale and Mechanism of Action

Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg) is a naturally occurring opioid peptide. The core Leu-enkephalin sequence (Tyr-Gly-Gly-Phe-Leu) is the pharmacophore responsible for binding to opioid receptors. The addition of the C-terminal arginine residue can influence the peptide's receptor affinity, selectivity, and metabolic stability. While Leu-enkephalin itself displays a degree of preference for δ-opioid receptors, the guinea pig ileum is a μ-receptor-rich tissue, and the inhibitory effects of enkephalins in this preparation are primarily mediated by μ-opioid receptors.[2]

The binding of Leu-enkephalin-Arg to presynaptic μ-opioid receptors on cholinergic neurons within the myenteric plexus initiates an intracellular signaling cascade. These receptors are G-protein coupled receptors (GPCRs), and their activation leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and the modulation of ion channel activity. The net effect is a reduction in the release of acetylcholine from the nerve terminals upon electrical stimulation, resulting in a diminished contraction of the ileal smooth muscle.

Visualizing the Signaling Pathway and Experimental Workflow

To elucidate the underlying mechanisms and the experimental procedure, the following diagrams are provided.

Caption: Signaling pathway of Leu-enkephalin-Arg in the guinea pig ileum.

Caption: Experimental workflow for the guinea pig ileum bioassay.

Detailed Protocols

Materials and Reagents

• Animals: Male Dunkin-Hartley guinea pigs (250-350 g) are recommended. Housing and experimental procedures should adhere to institutional and national guidelines for animal care.

• Krebs-Henseleit Solution: (in mM): NaCl 118, KCl 4.7, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, NaHCO3 25, Glucose 11. The solution should be freshly prepared and continuously gassed with 95% O2 / 5% CO2 to maintain a pH of 7.4.

• Leu-enkephalin-Arg: Prepare a stock solution (e.g., 1 mM) in distilled water and store at -20°C. Dilute to working concentrations in Krebs-Henseleit solution on the day of the experiment.

• Naloxone Hydrochloride: (for antagonist studies) Prepare a stock solution (e.g., 1 mM) in distilled water and store at 4°C.

• Equipment:

  • Organ bath system with temperature control (37°C) and aeration.

  • Isotonic force transducer.

  • Data acquisition system (e.g., PowerLab with LabChart software).

  • Electrical stimulator capable of delivering square-wave pulses.

  • Dissection tools.

Protocol 1: Preparation of the Guinea Pig Ileum LMMP Strip

• Euthanasia and Dissection: Humanely euthanize the guinea pig by a method approved by your institutional animal care and use committee. Open the abdominal cavity and locate the ileum, the terminal section of the small intestine.

• Isolation: Carefully excise a segment of the distal ileum (approximately 10-15 cm from the ileocecal junction).

• Cleaning: Gently flush the lumen of the isolated segment with warm Krebs-Henseleit solution to remove intestinal contents.

• Preparation of LMMP Strip: Place the ileal segment on a petri dish containing oxygenated Krebs-Henseleit solution. Gently slide a glass rod into the lumen. Using a cotton swab, gently stroke the outer surface of the ileum to separate the longitudinal muscle layer with the attached myenteric plexus from the underlying circular muscle and mucosa. This will result in a thin, translucent tube of the LMMP.

• Cutting the Strip: Cut the LMMP tube into segments of 2-3 cm in length.

Protocol 2: Agonist Potency Determination (IC50)

• Tissue Mounting: Tie one end of the LMMP strip to a tissue holder and the other end to an isotonic force transducer. Mount the tissue in an organ bath containing 10-20 mL of Krebs-Henseleit solution maintained at 37°C and continuously gassed with 95% O2 / 5% CO2.

• Equilibration: Apply an initial tension of 1 g to the tissue and allow it to equilibrate for at least 60 minutes. During this period, wash the tissue with fresh Krebs-Henseleit solution every 15 minutes.

• Electrical Stimulation: Position two platinum electrodes parallel to the tissue strip. Apply continuous electrical field stimulation with square-wave pulses of 1 ms duration at a frequency of 0.1 Hz and a supramaximal voltage. This should elicit consistent twitch contractions.

• Baseline Recording: Once the twitch responses are stable for at least 20-30 minutes, record a baseline.

• Cumulative Concentration-Response Curve: Add Leu-enkephalin-Arg to the organ bath in a cumulative manner, increasing the concentration by approximately half-log increments (e.g., 1 nM, 3 nM, 10 nM, 30 nM, etc.). Allow the response to each concentration to stabilize before adding the next.

• Data Acquisition: Record the inhibition of the twitch height at each concentration. The inhibition is expressed as a percentage of the pre-drug baseline twitch height.

• Data Analysis: Plot the percentage inhibition of the twitch response against the logarithm of the agonist concentration. Fit the data to a sigmoidal dose-response curve using a non-linear regression analysis program (e.g., GraphPad Prism) to determine the IC50 value (the concentration of agonist that produces 50% of its maximal inhibitory effect).

Protocol 3: Antagonist Characterization (pA2 Determination)

• Initial Agonist Curve: Following the procedure in Protocol 2, obtain a control concentration-response curve for Leu-enkephalin-Arg.

• Washout: Thoroughly wash the tissue with fresh Krebs-Henseleit solution until the twitch responses return to the baseline level.

• Antagonist Incubation: Add a known concentration of the antagonist, naloxone, to the organ bath and allow it to incubate with the tissue for a predetermined period (e.g., 20-30 minutes).

• Second Agonist Curve: In the continued presence of the antagonist, construct a second cumulative concentration-response curve for Leu-enkephalin-Arg.

• Repeat with Different Antagonist Concentrations: Repeat steps 1-4 using at least two other concentrations of naloxone.

• Data Analysis:

  • Calculate the dose ratio (DR) for each concentration of the antagonist. The dose ratio is the ratio of the IC50 of the agonist in the presence of the antagonist to the IC50 of the agonist in the absence of the antagonist.

  • Construct a Schild plot by plotting log(DR-1) on the y-axis against the negative logarithm of the molar concentration of the antagonist (-log[B]) on the x-axis.

  • The x-intercept of the linear regression of the Schild plot provides the pA2 value, which is a measure of the antagonist's affinity for the receptor. A slope of the Schild regression that is not significantly different from unity is indicative of competitive antagonism.

Data Presentation and Expected Results

The data obtained from these experiments can be effectively summarized in tables for clear comparison.

Table 1: Potency of Leu-enkephalin-Arg in the Guinea Pig Ileum Bioassay

Agonist	IC50 (nM)	95% Confidence Interval	n
Leu-enkephalin-Arg	Expected in the range of 10-100 nM	-	≥ 5

Note: The exact IC50 value should be determined experimentally and may vary depending on specific laboratory conditions.

Table 2: pA2 Value of Naloxone against Leu-enkephalin-Arg

Antagonist	Agonist	pA2	Schild Slope	n
Naloxone	Leu-enkephalin-Arg	Expected ~8.0-8.5	Expected ~1.0	≥ 5

Note: A pA2 value in this range would confirm the interaction is mediated by classical opioid receptors. A Schild slope of approximately 1 suggests competitive antagonism.

Troubleshooting and Expert Insights

• Tissue Viability: A decline in the twitch response over time may indicate tissue fatigue or damage. Ensure proper oxygenation and temperature control. Gentle handling during preparation is crucial.

• Variability: Biological variability between animals is expected. It is essential to perform experiments on tissues from multiple animals to ensure the robustness of the data.

• Spontaneous Contractions: If spontaneous contractions are observed, ensure the guinea pig has been fasted overnight with free access to water.

• Peptidase Degradation: Enkephalins are susceptible to degradation by peptidases present in the tissue preparation. While Leu-enkephalin-Arg may have some increased stability, for precise pharmacological characterization, the inclusion of a cocktail of peptidase inhibitors (e.g., bestatin, captopril, thiorphan) in the Krebs-Henseleit solution can be considered.

• Receptor Desensitization: Prolonged exposure to high concentrations of agonists can lead to receptor desensitization. A cumulative concentration-response curve design helps to minimize this effect. Ensure adequate washout periods between curves.

Conclusion

The guinea pig ileum bioassay remains a powerful and accessible tool for the pharmacological characterization of opioid peptides like Leu-enkephalin-Arg. By following the detailed protocols and incorporating the expert insights provided in this guide, researchers can obtain reliable and reproducible data on the potency, efficacy, and receptor interaction of their compounds of interest. This classic assay, when executed with precision, continues to provide invaluable information in the quest for novel and improved therapeutics targeting the opioid system.

References

• Erspamer, G. F., & Severini, C. (1992). Guinea-pig ileum (GPI) and mouse vas deferens (MVD) preparations in the discovery, discrimination and parallel bioassay of opioid peptides. Pharmacological Research, 26(2), 109-121. [Link]

• Gintzler, A. R., & Scalisi, J. A. (1982). Hypersensitivity of the opioid-tolerant guinea pig ileum to electrical stimulation after abrupt agonist removal. British Journal of Pharmacology, 75(1), 199–205. [Link]

• Hammond, M. D., & Christie, M. J. (2009). Pharmacological examination of contractile responses of the guinea-pig isolated ileum produced by μ-opioid receptor antagonists in the presence of, and following exposure to, morphine. British Journal of Pharmacology, 157(8), 1469–1479. [Link]

• Hughes, J., Smith, T. W., Kosterlitz, H. W., Fothergill, L. A., Morgan, B. A., & Morris, H. R. (1975). Identification of two related pentapeptides from the brain with potent opiate agonist activity. Nature, 258(5536), 577–580. [Link]

• Knoll, J. (1976). The isolated guinea-pig ileum as a tool for the investigation of the mechanism of action of narcotic analgesics. Neurochemical Research, 1(1), 77-88.

• Kosterlitz, H. W., & Watt, A. J. (1968). Kinetic parameters of narcotic agonists and antagonists, with particular reference to N-allylnoroxymorphone (naloxone). British Journal of Pharmacology and Chemotherapy, 33(2), 266–276. [Link]

• Lord, J. A., Waterfield, A. A., Hughes, J., & Kosterlitz, H. W. (1977). Endogenous opioid peptides: multiple agonists and receptors. Nature, 267(5611), 495–499. [Link]

• Paton, W. D. M. (1957). The action of morphine and related substances on contraction and on acetylcholine output of coaxially stimulated guinea-pig ileum. British Journal of Pharmacology and Chemotherapy, 12(1), 119–127. [Link]

• Schulz, R., & Cartwright, C. (1994). The guinea-pig ileum as a classical in-vitro model for studying opioid activities. Methods in Neurosciences, 20, 167-183.

• University of Strathclyde. (n.d.). Guinea Pig Ileum. Retrieved from [Link]]

Sources

• 1. Guinea-pig ileum (GPI) and mouse vas deferens (MVD) preparations in the discovery, discrimination and parallel bioassay of opioid peptides [pubmed.ncbi.nlm.nih.gov]
• 2. The effect of enkephalin and enkephalin analogs on the guinea-pig ileum and rat brain opilate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for Leu-enkephalin-Arg Administration in Animal Models of Neuropathic Pain

Introduction: Neuropathic pain, a debilitating condition arising from a lesion or disease of the somatosensory nervous system, presents a significant therapeutic challenge.[1][2][3] Current treatments, including conventional opioids, are often fraught with limited efficacy and severe side effects such as tolerance, dependence, and abuse liability.[4][5] This has spurred the investigation of endogenous opioid peptides, like enkephalins, as alternative analgesics. Leu-enkephalin (Tyr-Gly-Gly-Phe-Leu) and its extended form, Leu-enkephalin-Arg, are endogenous opioid peptides that primarily act as agonists at delta-opioid receptors (DOR) and mu-opioid receptors (MOR).[4][6] Their activation of these receptors can modulate pain signaling pathways, offering a potential avenue for potent pain relief with a potentially more favorable side effect profile compared to conventional opioids.[4][7][8]

However, the therapeutic application of native enkephalins is severely hampered by their rapid enzymatic degradation in plasma and their inability to effectively cross the blood-brain barrier (BBB).[4][8][9][10] This guide provides a comprehensive overview of the administration of Leu-enkephalin-Arg in a preclinical animal model of neuropathic pain, addressing these challenges and outlining robust protocols for its evaluation. We will focus on the Chronic Constriction Injury (CCI) model, a widely used and validated model that mimics features of human neuropathic pain conditions like complex regional pain syndrome.[1][2][11][12][13]

Part 1: Mechanistic Framework - Opioid Receptor Signaling

The analgesic effects of Leu-enkephalin-Arg are mediated through its interaction with opioid receptors, which are G-protein coupled receptors (GPCRs).[14][15][16] Upon binding, these receptors initiate intracellular signaling cascades that ultimately reduce neuronal excitability and inhibit the transmission of pain signals.

Core Signaling Pathways:

• G-Protein Pathway (Classical Pathway): This is the primary route for opioid-mediated analgesia.[14]

  • Activation: The binding of Leu-enkephalin-Arg to a DOR or MOR induces a conformational change in the receptor, leading to the activation of an associated inhibitory G-protein (Gi/o).[15][17]

  • Downstream Effects: The activated G-protein dissociates into Gαi/o and Gβγ subunits.[17]

    • The Gαi/o subunit inhibits the enzyme adenylyl cyclase, reducing the intracellular concentration of cyclic AMP (cAMP).[14][17] This decrease in cAMP leads to reduced activity of Protein Kinase A (PKA).

    • The Gβγ subunit directly interacts with ion channels. It promotes the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels, leading to potassium efflux and hyperpolarization of the neuron.[14] It also inhibits voltage-gated calcium channels (VGCCs), reducing calcium influx and subsequent neurotransmitter release (e.g., glutamate, substance P) from presynaptic terminals.[16][17][18]

• β-Arrestin Pathway: This pathway is primarily associated with receptor desensitization, internalization, and some side effects of opioids.[14][15] Biased agonists that preferentially activate the G-protein pathway over the β-arrestin pathway are a key area of modern opioid research.

The net effect of these signaling events is a reduction in the transmission of nociceptive signals from the periphery to higher brain centers, resulting in analgesia.[7]

Caption: Opioid Receptor Signaling Pathway.

Part 2: Experimental Model - Chronic Constriction Injury (CCI)

The CCI model is a robust and widely used model of peripheral neuropathic pain that involves loose ligation of the sciatic nerve, leading to inflammation, nerve compression, and subsequent pain hypersensitivity.[1][12][13]

Protocol 2.1: Induction of CCI in Rats

Materials:

• Male Sprague-Dawley rats (200-250g)

• Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

• Surgical scissors, forceps, and retractors

• 4-0 chromic gut or silk sutures[2][13]

• Wound clips or sutures for skin closure

• Betadine solution and 70% ethanol

• Sterile surgical drapes and gloves

• Heating pad to maintain body temperature

Procedure:

• Anesthesia and Preparation: Anesthetize the rat according to IACUC-approved protocols. Shave the fur on the lateral aspect of the mid-thigh of the chosen hind limb (typically the left).

• Surgical Site Sterilization: Disinfect the surgical area using alternating scrubs of Betadine and 70% ethanol.

• Incision: Make a small skin incision (~1.5 cm) on the lateral surface of the thigh.

• Sciatic Nerve Exposure: Bluntly dissect through the biceps femoris muscle to expose the common sciatic nerve.[1][2] The key is to separate the muscle planes without cutting the muscle fibers, minimizing tissue damage.

• Nerve Ligation: Proximal to the nerve's trifurcation, carefully free about 7 mm of the nerve from the surrounding connective tissue.[1][2]

• Suture Placement: Tie four loose ligatures of 4-0 chromic gut suture around the sciatic nerve with approximately 1 mm spacing between them.[13]

  • Causality: The ligatures should be tied just tight enough to cause a slight constriction and impede epineural blood flow but not arrest it completely.[13] This partial occlusion and irritation from the chromic gut material induces intraneural edema, focal ischemia, and a local inflammatory response, which are thought to be key drivers of the resulting neuropathic pain state.[1][2] A brief twitch in the hind limb is often used as an indicator of appropriate tightness.[2]

• Closure: Suture the muscle layer with a simple interrupted pattern. Close the skin incision with wound clips or sutures.

• Post-operative Care: Administer post-operative analgesics as required by the institutional animal care committee, but be aware that some analgesics may interfere with the development of neuropathic pain. House animals on soft bedding to prevent irritation to the surgical site. Monitor the animals daily for signs of distress and wound healing. Wound clips should be removed 7-10 days post-surgery.[11]

• Sham Control: For the control group, perform the exact same surgical procedure, including exposure of the sciatic nerve, but do not place the ligatures. This control is critical to ensure that observed behavioral changes are due to the nerve constriction and not the surgery itself.

Part 3: Test Article Administration

The primary challenge with systemic administration of Leu-enkephalin-Arg is its rapid degradation by peptidases and poor BBB permeability.[4][8] Therefore, formulation and route of administration are critical variables. Recent advances include the development of more stable prodrugs or encapsulation in nanoparticle delivery systems to enhance bioavailability and CNS penetration.[4][9][19]

Protocol 3.1: Preparation and Administration of Leu-enkephalin-Arg

Materials:

• Leu-enkephalin-Arg peptide (lyophilized powder)

• Sterile, pyrogen-free saline (0.9% NaCl) or appropriate vehicle

• Vortex mixer and sonicator (if needed for solubilization)

• Sterile syringes and needles (gauge appropriate for the route of administration)

Procedure:

• Reconstitution: On the day of the experiment, allow the lyophilized peptide to equilibrate to room temperature. Reconstitute the peptide in sterile saline to create a stock solution. For example, dissolve 1 mg of peptide in 1 ml of saline to make a 1 mg/ml stock. Gently vortex to mix.

• Dose Preparation: Dilute the stock solution with sterile saline to the final desired concentration for injection. Doses must be determined empirically through dose-response studies. Based on literature for related analogs, a starting range of 1-20 µmol/kg for subcutaneous administration could be explored.[10]

• Vehicle Control: The control group should receive an equivalent volume of the vehicle (sterile saline) via the same route of administration.

• Route of Administration (Select one):

  • Intraperitoneal (i.p.): The most common systemic route. Inject into the lower abdominal quadrant, avoiding the midline to prevent damage to the bladder or cecum.

  • Subcutaneous (s.c.): Inject into the loose skin over the back or scruff of the neck. This route provides slower absorption than i.p.

  • Intrathecal (i.t.): This route bypasses the BBB and delivers the compound directly to the spinal cord. It requires specialized surgical procedures (catheter implantation) and is technically demanding but provides direct evidence of spinal mechanisms of action.

• Timing: Administer the compound at a set time before behavioral testing to allow for absorption and distribution. A typical time point for peak effect might be 30-60 minutes post-injection, but this must be determined in pilot studies.

Part 4: Behavioral Assessment of Analgesia

Behavioral tests are used to quantify pain-like behaviors in rodents. The following protocols assess mechanical allodynia (pain from a non-painful stimulus) and thermal hyperalgesia (increased sensitivity to a painful heat stimulus), which are hallmark signs of neuropathic pain.[1][2]

Protocol 4.1: Von Frey Test for Mechanical Allodynia

Principle: This test measures the paw withdrawal threshold in response to a mechanical stimulus of increasing force.[20][21] Procedure:

• Habituation: Place the rat in an elevated testing chamber with a wire mesh floor and allow it to acclimate for at least 15-20 minutes.

• Stimulation: Apply calibrated von Frey filaments to the mid-plantar surface of the hind paw (the area innervated by the sciatic nerve).[13] Begin with a filament below the expected threshold and apply it with enough force to cause a slight bend.

• Response: A positive response is a sharp withdrawal, flinching, or licking of the paw.

• Threshold Determination: Use the "up-down" method to determine the 50% paw withdrawal threshold. The pattern of responses is used to calculate the threshold in grams.

• Testing: Test both the ipsilateral (injured) and contralateral (uninjured) paws. A significant decrease in the withdrawal threshold of the ipsilateral paw compared to the contralateral paw and baseline indicates mechanical allodynia.

Protocol 4.2: Hargreaves Plantar Test for Thermal Hyperalgesia

Principle: This test measures the latency of paw withdrawal from a radiant heat source.[13][20] Procedure:

• Habituation: Place the rat in a plexiglass enclosure on a glass floor and allow it to acclimate.

• Stimulation: Position a radiant heat source (e.g., a high-intensity lamp) beneath the glass floor, targeting the mid-plantar surface of the hind paw.

• Measurement: Activate the heat source and a timer simultaneously. The timer stops automatically when the rat withdraws its paw.

• Cut-off: A pre-set cut-off time (e.g., 20-30 seconds) must be used to prevent tissue damage.

• Testing: Record the withdrawal latency for both the ipsilateral and contralateral paws. A significant decrease in the withdrawal latency of the ipsilateral paw indicates thermal hyperalgesia.[13]

Part 5: Experimental Workflow and Data Summary

A well-designed experiment requires careful planning from surgery to data analysis.

Caption: Experimental Workflow Diagram.

Table 1: Summary of Experimental Parameters and Expected Outcomes

Parameter	Description	Rationale & Field Insights
Animal Model	Chronic Constriction Injury (CCI) in Sprague-Dawley Rats	Produces robust and stable pain hypersensitivity for at least one month, mimicking chronic nerve compression in humans.[1][2][11]
Test Article	Leu-enkephalin-Arg or stabilized analog	Endogenous opioid with potential for potent analgesia. Formulation (e.g., prodrug, nanoparticles) is key to overcoming stability issues.[4][19]
Administration	i.p., s.c., or i.t.	Route selection depends on the experimental question. Systemic routes (i.p., s.c.) test overall bioavailability, while i.t. isolates spinal effects.
Dosage Range	1 - 20 µmol/kg (s.c.) - starting point	Must be determined empirically. Dose-response curves are essential to identify the effective dose range and maximal effect.[10]
Primary Outcome	Reversal of mechanical allodynia (von Frey test)	Measures the effect on tactile hypersensitivity, a key symptom of neuropathic pain. An increase in paw withdrawal threshold indicates analgesia.[20][21]
Secondary Outcome	Reversal of thermal hyperalgesia (Hargreaves test)	Measures the effect on heat sensitivity. An increase in paw withdrawal latency indicates analgesia.[13]
Expected Outcome	Dose-dependent increase in paw withdrawal thresholds and latencies in the ipsilateral paw of CCI rats treated with Leu-enkephalin-Arg compared to vehicle-treated controls.	Successful administration should attenuate the established pain hypersensitivity. No significant effect is expected in sham-operated animals.

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Application Notes &amp; Protocols: A Comprehensive Guide to Assessing the Analgesic Effects of Leu-enkephalin-Arg in Mice

Introduction: The Therapeutic Potential of Leu-enkephalin-Arg in Pain Management

Endogenous opioid peptides are critical neuromodulators in the body's natural pain control pathways.[1] Among these, the enkephalins, specifically Leu-enkephalin (Leu-ENK), have garnered significant interest as potential alternatives to conventional opioid analgesics, which are often associated with severe side effects.[2][3] Leu-enkephalin primarily exerts its analgesic effects by acting as an agonist at delta-opioid receptors (δOR) and to a lesser extent, mu-opioid receptors (µOR).[4][5] The activation of these G-protein-coupled receptors initiates a signaling cascade that ultimately inhibits pain transmission.[6][7]

However, the therapeutic application of native Leu-ENK is hampered by its rapid degradation by peptidases and poor permeability across the blood-brain barrier.[2][8] Leu-enkephalin-Arg (LER), an extended form of Leu-enkephalin, is a naturally occurring intermediate in the processing of its precursor, proenkephalin.[9] This modification may offer altered stability and receptor interaction profiles, making it a compelling candidate for analgesic drug development.

This guide provides a detailed, evidence-based protocol for assessing the analgesic properties of LER in mice, a common and relevant preclinical model for pain research.[10][11][12] We will delve into the rationale behind the chosen experimental models—the tail-flick and hot plate tests—and provide step-by-step instructions to ensure the generation of robust and reproducible data. Adherence to strict ethical guidelines for animal research is paramount and will be emphasized throughout.[13][14][15][16][17]

Part 1: Foundational Knowledge & Pre-experimental Considerations

Mechanism of Action: Opioid Receptor Signaling

The analgesic effects of LER are predicated on its interaction with opioid receptors. Upon binding, these receptors trigger intracellular signaling pathways that reduce neuronal excitability and inhibit the release of pain-mediating neurotransmitters.[18][19][20]

The primary signaling cascade involves:

• G-protein Coupling: LER binding to δOR or µOR causes a conformational change, activating associated inhibitory G-proteins (Gi/Go).[6][20]

• Adenylyl Cyclase Inhibition: The activated Gα subunit inhibits adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels.[7]

• Ion Channel Modulation: The Gβγ subunit directly interacts with and opens G-protein-coupled inwardly rectifying potassium (GIRK) channels, leading to potassium efflux and hyperpolarization of the neuron. It also inhibits voltage-gated calcium channels, reducing calcium influx and subsequent neurotransmitter release.[7]

This cascade effectively dampens the transmission of nociceptive signals.

Caption: LER-mediated opioid receptor signaling cascade.

Animal Models: Ethical and Scientific Considerations

The use of animal models is indispensable for the preclinical evaluation of novel analgesics.[21][22] All procedures must be designed to minimize pain and distress and should be approved by an Institutional Animal Care and Use Committee (IACUC).[13][15]

• Species and Strain: C57BL/6 mice are a commonly used inbred strain for pain research due to their well-characterized genetics and consistent behavioral responses.[10]

• Housing and Acclimation: Mice should be housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water. A minimum acclimation period of one week to the facility and at least 30-60 minutes to the testing room before any procedure is crucial to reduce stress-induced variability.[23][24]

LER Formulation and Administration

The stability and solubility of LER are critical for accurate dosing.

• Vehicle Selection: Sterile, pyrogen-free saline (0.9% NaCl) is a suitable vehicle for LER.

• Route of Administration: Intraperitoneal (i.p.) injection is a common and effective route for systemic administration in mice. Intracerebroventricular (i.c.v.) or intrathecal (i.t.) injections can be used to investigate central analgesic effects specifically.

• Dose-Response Relationship: A dose-response study is essential to determine the optimal analgesic dose of LER. This involves testing a range of doses and a vehicle control.

Part 2: Experimental Protocols for Analgesic Assessment

The following protocols detail two standard methods for assessing thermal nociception in mice: the tail-flick test and the hot plate test. These tests measure the latency of a withdrawal reflex to a thermal stimulus, which is a reliable indicator of analgesic efficacy.[12]

Experimental Workflow

Caption: General workflow for analgesic testing in mice.

Protocol 1: Tail-Flick Test

The tail-flick test measures the latency of a mouse to withdraw its tail from a radiant heat source.[25][26] This is primarily a spinal reflex, making it a good measure of centrally acting analgesics.[27]

Materials:

• Tail-flick analgesia meter

• Mouse restrainers

• LER solution and vehicle

• Syringes and needles for injection

• Timer

Procedure:

• Acclimation: Acclimate the mice to the restrainers for 2-3 brief periods before the test day to reduce stress.[25][26]

• Baseline Measurement:

  • Gently place the mouse in a restrainer, allowing the tail to be free.

  • Position the tail over the radiant heat source of the tail-flick meter, typically 2-3 cm from the tip.[28]

  • Activate the heat source and start the timer simultaneously.

  • The timer will automatically stop when the mouse flicks its tail away from the heat.

  • Record the latency.

  • To prevent tissue damage, a cut-off time (e.g., 10-15 seconds) must be established. If the mouse does not respond within this time, the heat source should be turned off and the maximum latency recorded.[24]

  • Perform 2-3 baseline readings for each mouse with an inter-trial interval of at least 5 minutes.

• Drug Administration:

  • Administer the predetermined dose of LER or vehicle via the chosen route (e.g., i.p.).

• Post-Administration Testing:

  • At specified time points after administration (e.g., 15, 30, 60, 90, and 120 minutes), repeat the tail-flick measurement as described in step 2.

• Data Analysis:

  • Calculate the mean baseline latency for each mouse.

  • Express the post-administration latencies as a percentage of the maximum possible effect (%MPE) using the following formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100

Protocol 2: Hot Plate Test

The hot plate test assesses the response latency to a constant temperature surface and involves more complex, supraspinal behaviors such as paw licking or jumping.[27]

Materials:

• Hot plate apparatus set to a constant temperature (e.g., 52-55°C).[23][27]

• Plexiglass cylinder to confine the mouse to the hot plate surface.

• LER solution and vehicle

• Syringes and needles for injection

• Timer

Procedure:

• Acclimation: Allow mice to acclimate to the testing room for at least 30-60 minutes.[23]

• Baseline Measurement:

  • Gently place the mouse on the pre-heated hot plate within the plexiglass cylinder and start the timer.

  • Observe the mouse for nocifensive behaviors, such as hind paw licking, flicking, or jumping.[29]

  • Stop the timer as soon as a clear response is observed and record the latency.

  • Implement a cut-off time (e.g., 30-45 seconds) to prevent tissue injury.[23] If no response occurs, remove the mouse and record the cut-off time.

  • Obtain a stable baseline latency for each animal.

• Drug Administration:

  • Administer the appropriate dose of LER or vehicle.

• Post-Administration Testing:

  • At the designated time points post-injection, repeat the hot plate test as described in step 2.

• Data Analysis:

  • Calculate the %MPE as described for the tail-flick test.

Part 3: Data Interpretation and Presentation

Quantitative Data Summary

The collected data should be organized to clearly present the dose-response and time-course of LER's analgesic effect.

Table 1: Example Dose-Response Data for LER in the Hot Plate Test (at 30 min post-administration)

Treatment Group	Dose (mg/kg, i.p.)	N	Mean Latency (s) ± SEM	%MPE ± SEM
Vehicle	0	10	8.5 ± 0.7	0 ± 0
LER	1	10	12.3 ± 1.1	18.1 ± 5.2
LER	3	10	18.9 ± 1.5	50.7 ± 7.1
LER	10	10	25.6 ± 1.8	82.4 ± 8.5
Morphine (Positive Control)	5	10	28.2 ± 1.3	93.8 ± 6.2

Cut-off time = 30 seconds

Table 2: Example Time-Course Data for LER (10 mg/kg, i.p.) in the Tail-Flick Test

Time Point (min)	Mean Latency (s) ± SEM	%MPE ± SEM
Baseline	2.1 ± 0.2	0 ± 0
15	4.8 ± 0.4	34.2 ± 4.9
30	7.9 ± 0.6	73.4 ± 7.5
60	6.2 ± 0.5	51.9 ± 6.3
90	3.5 ± 0.3	17.7 ± 3.8
120	2.3 ± 0.2	2.5 ± 1.1

Cut-off time = 10 seconds

Statistical Analysis

Appropriate statistical analysis is crucial for validating the observed effects.

• Dose-Response: Use a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's) to compare the different LER doses to the vehicle control.

• Time-Course: A two-way repeated measures ANOVA is suitable for analyzing the effect of treatment over time.

Conclusion and Future Directions

This guide provides a robust framework for the preclinical assessment of the analgesic properties of Leu-enkephalin-Arg. The tail-flick and hot plate tests are reliable methods for determining the efficacy of novel analgesic compounds. By carefully following these protocols and adhering to ethical guidelines, researchers can generate high-quality, reproducible data to advance our understanding of LER's therapeutic potential. Future studies could explore the role of specific opioid receptor subtypes using selective antagonists, investigate different pain models (e.g., inflammatory or neuropathic pain), and assess the development of tolerance and other potential side effects.

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Application Notes and Protocols for Cell Culture-Based Signaling Studies of Leu-enkephalin-Arg

A Note on the Study of Leu-enkephalin-Arg

Leu-enkephalin-Arg (LER), the hexapeptide Tyr-Gly-Gly-Phe-Leu-Arg, represents a C-terminally extended form of the canonical endogenous opioid peptide, Leu-enkephalin (LE). While the parent compound, LE, is well-characterized in its interaction with opioid receptors, a comprehensive body of publicly available quantitative pharmacological data—specifically binding affinity (Ki), potency (EC50), and efficacy (Emax)—for LER is notably scarce. This scarcity presents a challenge in providing a definitive application note for this specific peptide.

However, the foundational principles of opioid receptor signaling, established through extensive research on LE and other enkephalin analogs, provide a robust framework for designing and interpreting experiments with LER. The addition of a C-terminal arginine residue may influence its pharmacokinetic and pharmacodynamic properties, such as receptor affinity, selectivity, and susceptibility to enzymatic degradation. Therefore, this guide will provide detailed protocols and theoretical background based on the well-understood signaling of Leu-enkephalin, offering researchers a solid starting point to meticulously characterize the signaling profile of Leu-enkephalin-Arg.

Introduction to Enkephalin Signaling

Leu-enkephalin is an endogenous pentapeptide (Tyr-Gly-Gly-Phe-Leu) that functions as a neurotransmitter and neuromodulator, primarily by activating opioid receptors. It exhibits a notable preference for the delta-opioid receptor (δOR) over the mu-opioid receptor (μOR), with minimal interaction with the kappa-opioid receptor (κOR)[1]. Opioid receptors are members of the G-protein coupled receptor (GPCR) superfamily. The activation of these receptors by agonists like Leu-enkephalin initiates a cascade of intracellular signaling events that are central to its physiological effects, including analgesia and mood regulation.

The primary signaling pathway engaged by δOR upon agonist binding is the Gαi/o pathway. This leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels. Concurrently, the liberation of the Gβγ subunit can modulate other effectors, such as ion channels. Beyond this canonical G-protein signaling, agonist-bound opioid receptors can also engage G-protein-independent pathways through the recruitment of β-arrestin proteins. This can lead to receptor desensitization, internalization, and the activation of other signaling cascades, including the mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway.

Key Signaling Pathways to Investigate

A thorough investigation of Leu-enkephalin-Arg's signaling profile in a cell culture model should encompass the quantification of its interaction with the target receptor and its functional consequences on the major downstream pathways.

Receptor Binding Affinity

Determining the binding affinity (Ki) of LER for both δOR and μOR is the foundational step. This is typically achieved through competitive radioligand binding assays, where the ability of unlabeled LER to displace a radiolabeled opioid ligand is measured.

G-Protein Activation

The functional consequence of LER binding to the receptor is the activation of G-proteins. This can be quantified by:

• cAMP Inhibition Assay: Measuring the inhibition of forskolin-stimulated cAMP production is a robust method to determine the potency (EC50) and efficacy (Emax) of LER in activating the Gαi/o pathway.

• [35S]GTPγS Binding Assay: This assay directly measures the binding of a non-hydrolyzable GTP analog, [35S]GTPγS, to Gα subunits upon receptor activation, providing a direct readout of G-protein engagement.

Downstream Signaling: MAPK/ERK Activation

Activation of the MAPK/ERK pathway is a common downstream event following opioid receptor activation and can be involved in both short-term and long-term cellular responses. The phosphorylation of ERK1/2 is a key indicator of pathway activation and can be measured by various techniques, including Western blotting and homogeneous time-resolved fluorescence (HTRF) assays.

β-Arrestin Recruitment

To explore the potential for biased agonism, it is crucial to quantify the recruitment of β-arrestin to the activated receptor. This can be accomplished using enzyme fragment complementation (EFC) assays, such as the PathHunter® system, or bioluminescence resonance energy transfer (BRET) assays.

Recommended Cell-Based Models

The choice of cell line is critical for obtaining reliable and reproducible data. Chinese Hamster Ovary (CHO) and Human Embryonic Kidney 293 (HEK293) cells are widely used for studying GPCR signaling due to their robust growth characteristics and low endogenous expression of many GPCRs. For the study of Leu-enkephalin-Arg, it is recommended to use CHO or HEK293 cells stably expressing the human delta-opioid receptor (CHO-δOR or HEK-δOR). To assess selectivity, cell lines expressing the human mu-opioid receptor (CHO-μOR or HEK-μOR) should also be utilized.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the key experiments outlined above.

Protocol 1: Cell Culture and Maintenance

Rationale: Consistent cell culture practices are fundamental to the reproducibility of signaling assays. Maintaining cells at an optimal density and passage number ensures consistent receptor expression levels and cellular health.

Materials:

• CHO-δOR or HEK-δOR cells

• Complete growth medium (e.g., DMEM/F-12 supplemented with 10% FBS, 1% penicillin-streptomycin, and a selection antibiotic like G418)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Cell culture flasks and plates

Procedure:

• Culture cells in a humidified incubator at 37°C with 5% CO2.

• Passage cells when they reach 80-90% confluency.

• For experiments, seed cells into appropriate plates (e.g., 96-well plates for cAMP and β-arrestin assays, 6-well or 10 cm plates for membrane preparation and Western blotting) and allow them to adhere and grow for 24-48 hours.

Protocol 2: Competitive Radioligand Binding Assay

Rationale: This assay determines the affinity of Leu-enkephalin-Arg for the delta-opioid receptor by measuring its ability to compete with a known high-affinity radioligand.

Materials:

• Cell membranes from CHO-δOR cells

• Radioligand (e.g., [3H]-Naltrindole for δOR)

• Leu-enkephalin-Arg

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding control (e.g., 10 µM Naloxone)

• Glass fiber filters

• Scintillation cocktail and counter

Procedure:

• Prepare cell membranes from a large batch of CHO-δOR cells.

• In a 96-well plate, add a fixed concentration of radioligand to each well.

• Add increasing concentrations of unlabeled Leu-enkephalin-Arg to the experimental wells.

• Add assay buffer to the total binding wells and the non-specific binding control to the non-specific binding wells.

• Add a consistent amount of cell membrane preparation to each well.

• Incubate at room temperature for a defined period (e.g., 60-90 minutes).

• Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold assay buffer.

• Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity.

• Calculate the specific binding at each concentration of Leu-enkephalin-Arg and determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Protocol 3: cAMP Inhibition Assay (HTRF)

Rationale: This assay measures the ability of Leu-enkephalin-Arg to inhibit adenylyl cyclase activity, a hallmark of Gαi/o-coupled receptor activation. Forskolin is used to stimulate cAMP production, creating a window to measure inhibition.

Materials:

• CHO-δOR cells seeded in a 96-well plate

• Leu-enkephalin-Arg

• Forskolin

• Phosphodiesterase inhibitor (e.g., IBMX)

• HTRF cAMP assay kit (containing cAMP-d2 and anti-cAMP-cryptate)

• HTRF-compatible plate reader

Procedure:

• On the day of the assay, replace the culture medium with a stimulation buffer containing a phosphodiesterase inhibitor and pre-incubate.

• Add varying concentrations of Leu-enkephalin-Arg to the wells.

• Stimulate the cells with a fixed concentration of forskolin (e.g., 1-10 µM).

• Include control wells with no forskolin (basal) and forskolin alone (maximum stimulation).

• Incubate for 30 minutes at 37°C.

• Lyse the cells and add the HTRF detection reagents according to the manufacturer's protocol.

• Incubate for 60 minutes at room temperature.

• Read the plate on an HTRF-compatible reader.

• Plot the cAMP levels as a function of the logarithm of the Leu-enkephalin-Arg concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax.

Protocol 4: MAPK/ERK Activation Assay (Western Blot)

Rationale: This protocol detects the phosphorylation of ERK1/2, a key downstream effector of opioid receptor signaling, providing a measure of the activation of this pathway.

Materials:

• CHO-δOR cells seeded in 6-well plates

• Leu-enkephalin-Arg

• Serum-free medium

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies (anti-phospho-ERK1/2 and anti-total-ERK1/2)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blotting equipment

Procedure:

• Serum-starve the cells for at least 4 hours prior to stimulation.

• Treat the cells with varying concentrations of Leu-enkephalin-Arg for different time points (e.g., 5, 10, 30 minutes).

• Wash the cells with ice-cold PBS and lyse them.

• Determine the protein concentration of the lysates.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and incubate with the anti-phospho-ERK1/2 antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate.

• Strip the membrane and re-probe with the anti-total-ERK1/2 antibody for normalization.

• Quantify the band intensities to determine the fold-change in ERK phosphorylation.

Data Presentation and Visualization

Quantitative Data Summary for Leu-enkephalin

The following table summarizes the reported pharmacological parameters for the parent peptide, Leu-enkephalin, at the delta- and mu-opioid receptors. This data serves as a benchmark for studies on Leu-enkephalin-Arg.

Parameter	Receptor	Value	Cell System	Reference
Ki	δOR	1.26 nM	HEK	[1]
μOR	1.7 nM	HEK	[1]
IC50 (cAMP)	δOR	~8.9 nM	HEK	[1]
μOR	~977 nM	HEK	[1]
Efficacy (cAMP)	δOR	Full Agonist	HEK	[1]
μOR	Partial Agonist	HEK	[1]

Signaling Pathway and Workflow Diagrams

Caption: Opioid receptor signaling cascade initiated by Leu-enkephalin-Arg.

Caption: Experimental workflow for the HTRF cAMP inhibition assay.

Considerations for Studying Leu-enkephalin-Arg

When adapting these protocols for Leu-enkephalin-Arg, researchers should consider the following:

• Peptide Stability: The C-terminal arginine may alter the peptide's stability in cell culture medium. It is advisable to minimize the pre-incubation time or to include peptidase inhibitors in the assay buffer, if appropriate for the specific assay.

• Potency and Efficacy: The addition of a charged amino acid at the C-terminus could significantly impact the peptide's affinity and efficacy at the opioid receptors. A wider concentration range may be necessary in the initial dose-response experiments to capture the full curve.

• Receptor Selectivity: The arginine extension may alter the selectivity profile of the peptide for δOR versus μOR. It is crucial to perform binding and functional assays on both receptor subtypes to determine the selectivity ratio.

• Biased Agonism: The structural change could influence the conformation of the receptor upon binding, potentially leading to a different G-protein/β-arrestin bias compared to Leu-enkephalin. A comprehensive analysis including both G-protein and β-arrestin assays is therefore highly recommended.

By employing the rigorous methodologies described in this guide and carefully considering the unique properties that the C-terminal arginine may confer, researchers can effectively elucidate the cell culture signaling applications of Leu-enkephalin-Arg.

References

• Cassell, R. J., et al. (2019). The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. Molecules, 24(24), 4542. [Link]

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• 1. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Radiolabeling Leu-enkephalin-arg for Receptor Studies

Introduction: The Significance of Radiolabeled Leu-enkephalin-arg in Opioid Receptor Research

Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg) is a crucial endogenous opioid peptide that exhibits a notable affinity for delta (δ) and mu (μ) opioid receptors.[1][2][3] Understanding its interaction with these receptors is fundamental to elucidating pain modulation pathways and developing novel analgesic therapies. Radiolabeling this hexapeptide provides an indispensable tool for researchers, enabling sensitive and specific quantification of receptor binding characteristics.[4][5]

These application notes provide a comprehensive guide to the techniques for radiolabeling Leu-enkephalin-Arg, with a focus on methods suitable for generating high-quality radioligands for receptor binding assays. We will delve into the rationale behind various experimental choices, present detailed, field-proven protocols, and discuss the critical quality control measures necessary to ensure data integrity.

Principles of Radiolabeling Leu-enkephalin-Arg

The primary goal of radiolabeling is to incorporate a radionuclide into the peptide structure without significantly altering its biological activity.[6] The choice of radionuclide and labeling strategy is dictated by the intended application, the desired specific activity, and the chemical nature of the peptide itself. For receptor binding studies, high specific activity is paramount to detect and characterize receptors present at low densities in biological samples.[7]

Key considerations for selecting a radiolabeling strategy include:

• Specific Activity: This is the amount of radioactivity per mole of the compound (e.g., Ci/mmol or GBq/µmol).[8][9] A higher specific activity allows for the use of lower radioligand concentrations in binding assays, which is crucial for accurately determining high-affinity binding constants (Kd).[7]

• Radiochemical Purity: This refers to the proportion of the total radioactivity in the desired chemical form.[10] High radiochemical purity (>95%) is essential to minimize non-specific binding and ensure that the observed binding is attributable to the radiolabeled peptide of interest.[11]

• Biological Activity: The radiolabeling process should not compromise the peptide's ability to bind to its target receptor. This is a critical consideration, as chemical modifications can alter the peptide's conformation and affinity.[6]

For Leu-enkephalin-Arg, several radiolabeling approaches are viable, primarily involving tritium (³H) and iodine-125 (¹²⁵I). Each method offers distinct advantages and requires specific experimental considerations.

Section 1: Tritium Labeling of Leu-enkephalin-Arg

Tritium (³H) is a beta-emitting isotope with a long half-life (12.3 years), making tritiated ligands convenient for long-term studies.[12] A significant advantage of tritium labeling is that it often results in a radioligand that is chemically identical to the parent compound, thereby preserving its biological activity.[6]

Rationale for Tritium Labeling

Tritium labeling of peptides can be achieved through several methods, including catalytic reduction of a halogenated or unsaturated precursor with tritium gas.[12][13] This approach is favored because it can yield high specific activities and results in a product with identical biological properties to the unlabeled peptide.[6] For Leu-enkephalin-Arg, a common strategy involves the synthesis of a precursor peptide containing a halogenated amino acid, such as 3,5-diiodotyrosine, which is then subjected to catalytic dehalogenation with tritium gas.[13]

Experimental Workflow for Tritium Labeling

Caption: Workflow for Tritium Labeling of Leu-enkephalin-Arg.

Detailed Protocol for Tritium Labeling

Materials and Reagents:

• Custom-synthesized Leu-enkephalin-Arg precursor with a halogenated tyrosine residue (e.g., [Tyr(3,5-I₂)]¹-Leu-enkephalin-Arg)

• Tritium gas (³H₂)

• Palladium on carbon (Pd/C) or Palladium(II) oxide on barium sulfate (PdO/BaSO₄) catalyst[6][14]

• Anhydrous, aprotic solvent (e.g., Dimethylformamide - DMF)

• Triethylamine (TEA)

• High-Performance Liquid Chromatography (HPLC) system with a radioactivity detector

• Liquid scintillation counter

• Appropriate safety equipment for handling radioactivity

Procedure:

• Preparation: In a specialized reaction vessel suitable for handling tritium gas, dissolve the precursor peptide (typically 1-2 mg) in anhydrous DMF.[14]

• Catalyst Addition: Add the palladium catalyst (e.g., 10 mg of PdO/BaSO₄) to the solution.[14]

• Tritiation Reaction: Introduce tritium gas into the reaction vessel and stir the mixture at room temperature. The reaction time can vary but is typically several hours.

• Reaction Quenching: After the desired reaction time, carefully remove the excess tritium gas according to safety protocols.

• Catalyst Removal: Filter the reaction mixture to remove the catalyst.

• Purification: Purify the crude radiolabeled peptide using reverse-phase HPLC. A gradient of acetonitrile in water with 0.1% trifluoroacetic acid is commonly used. Monitor the eluate with both a UV detector (to identify the peptide) and a radioactivity detector.

• Product Collection: Collect the radioactive peak corresponding to the tritiated Leu-enkephalin-Arg.

• Solvent Removal: Evaporate the solvent from the collected fraction, typically under a stream of nitrogen or by lyophilization.

• Storage: Store the purified [³H]Leu-enkephalin-Arg in a suitable solvent (e.g., ethanol:water mixture) at low temperature (-20°C or -80°C) to minimize radiolysis.[14]

Quality Control of [³H]Leu-enkephalin-Arg

Parameter	Method	Typical Specification	Rationale
Radiochemical Purity	Analytical HPLC with radioactivity detection	> 95%	Ensures that the binding signal is from the desired radioligand.[11]
Specific Activity	Liquid Scintillation Counting & UV Spectrophotometry	> 20 Ci/mmol	High specific activity is crucial for detecting low-density receptors.[7]

To determine specific activity:

• Quantify the total radioactivity of an aliquot of the purified product using a liquid scintillation counter.

• Determine the molar concentration of the peptide in the same aliquot using UV absorbance at 280 nm (for the tyrosine residue) against a standard curve of the unlabeled peptide.

• Calculate the specific activity by dividing the total radioactivity by the number of moles of the peptide.

Section 2: Iodination of Leu-enkephalin-Arg

Iodine-125 (¹²⁵I) is a gamma-emitting isotope with a half-life of approximately 60 days.[15] Iodination can produce radioligands with very high specific activities, which is advantageous for highly sensitive receptor assays.[7]

Rationale for Iodination

Direct iodination of tyrosine residues can be achieved using oxidizing agents like Chloramine-T or Iodogen.[16] However, these methods can be harsh and may damage the peptide.[17] An alternative and gentler approach is indirect iodination using the Bolton-Hunter reagent (N-succinimidyl 3-(4-hydroxyphenyl)propionate).[17][18] This method involves first iodinating the Bolton-Hunter reagent and then conjugating it to a primary amine on the peptide, such as the N-terminal amine or the epsilon-amine of a lysine residue. Since Leu-enkephalin-Arg lacks a lysine, this method would target the N-terminal tyrosine's alpha-amino group. This non-oxidative technique is less likely to damage the peptide.[18]

Experimental Workflow for Iodination (Bolton-Hunter Method)

Caption: Workflow for Iodination of Leu-enkephalin-Arg via the Bolton-Hunter Method.

Detailed Protocol for Iodination

Materials and Reagents:

• Leu-enkephalin-Arg

• Bolton-Hunter Reagent

• Sodium Iodide [¹²⁵I]

• Chloramine-T or Iodogen

• Sodium metabisulfite

• Borate buffer (pH 8.5)

• HPLC system with a gamma counter

• Appropriate shielding and handling equipment for gamma radiation

Procedure:

• Iodination of Bolton-Hunter Reagent:

  • In a shielded vial, combine the Bolton-Hunter reagent, Na¹²⁵I, and an oxidizing agent (e.g., Chloramine-T) in a suitable buffer.

  • Allow the reaction to proceed for a short period (typically 1-2 minutes).

  • Quench the reaction by adding sodium metabisulfite.

• Conjugation to Leu-enkephalin-Arg:

  • Add a solution of Leu-enkephalin-Arg in borate buffer (pH 8.5) to the iodinated Bolton-Hunter reagent mixture.

  • Incubate the reaction mixture, allowing the N-hydroxysuccinimide ester of the Bolton-Hunter reagent to react with the N-terminal amine of the peptide.[16][19]

• Purification:

  • Purify the reaction mixture using reverse-phase HPLC, similar to the method described for the tritiated peptide.

  • Monitor the eluate with a gamma counter to detect the ¹²⁵I-labeled peptide.

• Product Collection and Storage:

  • Collect the radioactive peak corresponding to [¹²⁵I]BH-Leu-enkephalin-Arg.

  • Store the purified product in a solution containing a carrier protein like bovine serum albumin (BSA) to prevent adsorption to vial surfaces, at 4°C or -20°C.

Quality Control of [¹²⁵I]BH-Leu-enkephalin-Arg

Parameter	Method	Typical Specification	Rationale
Radiochemical Purity	Analytical HPLC with gamma detection	> 95%	Essential for accurate and reproducible binding data.[10]
Specific Activity	Gamma Counting & Self-Displacement Assay	Approaching theoretical max (2200 Ci/mmol for mono-iodination)	Maximizes sensitivity in receptor binding assays.[7]

Section 3: Application in Receptor Binding Assays

Radiolabeled Leu-enkephalin-Arg is a powerful tool for characterizing opioid receptors in various biological preparations, such as brain homogenates or cultured cells expressing the receptor of interest.[20][21]

General Workflow for a Receptor Binding Assay

Caption: General Workflow for a Radioligand Receptor Binding Assay.

Protocol for a Saturation Binding Assay

This assay is used to determine the receptor density (Bmax) and the equilibrium dissociation constant (Kd) of the radioligand.[20][22]

Materials and Reagents:

• Purified radiolabeled Leu-enkephalin-Arg

• Receptor source (e.g., rat brain membranes)

• Assay buffer (e.g., Tris-HCl with appropriate ions)

• Unlabeled ("cold") Leu-enkephalin-Arg or another high-affinity opioid ligand (for determining non-specific binding)

• Glass fiber filters

• Filtration apparatus

• Scintillation counter or gamma counter

Procedure:

• Assay Setup: Prepare a series of tubes. For each concentration of radioligand, there will be a set for "total binding" and a set for "non-specific binding".[20]

• Total Binding: To these tubes, add the assay buffer, the receptor preparation, and increasing concentrations of the radiolabeled Leu-enkephalin-Arg. The concentration range should typically span from 0.1 to 10 times the expected Kd.[23]

• Non-Specific Binding: To these tubes, add the same components as for total binding, but also include a high concentration of an unlabeled ligand (e.g., 1000-fold excess) to saturate the specific binding sites.[7][23]

• Incubation: Incubate all tubes at a specific temperature (e.g., 25°C) for a duration sufficient to reach equilibrium.

• Separation: Rapidly filter the contents of each tube through a glass fiber filter under vacuum. This traps the receptor-bound radioligand on the filter while the unbound radioligand passes through.[21]

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters in vials and measure the radioactivity using a liquid scintillation counter (for ³H) or a gamma counter (for ¹²⁵I).

• Data Analysis:

  • Calculate "specific binding" by subtracting the non-specific binding from the total binding at each radioligand concentration.[20]

  • Plot the specific binding versus the concentration of the radioligand.

  • Use non-linear regression analysis to fit the data to a one-site binding hyperbola to determine the Bmax (maximal number of binding sites) and Kd (concentration of radioligand required to reach half-maximal binding).[20][24]

Protocol for a Competition Binding Assay

This assay is used to determine the affinity (Ki) of an unlabeled compound for the receptor by measuring its ability to compete with the radioligand for binding.[21]

Procedure:

• Assay Setup: Prepare tubes containing assay buffer, the receptor preparation, and a fixed concentration of radiolabeled Leu-enkephalin-Arg (typically at or below its Kd value).[7]

• Competition: Add increasing concentrations of the unlabeled test compound to the tubes.

• Controls: Include control tubes for total binding (no competitor) and non-specific binding (excess unlabeled ligand).

• Incubation, Separation, and Quantification: Follow the same steps as in the saturation binding assay.

• Data Analysis:

  • Plot the percentage of specific binding versus the log concentration of the competitor.

  • Use non-linear regression to fit the data to a sigmoidal dose-response curve to determine the IC50 (the concentration of competitor that inhibits 50% of the specific binding).

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation, which takes into account the concentration and Kd of the radioligand used in the assay.

Conclusion

The radiolabeling of Leu-enkephalin-Arg with tritium or iodine-125 provides researchers with high-quality tools essential for the detailed characterization of opioid receptors. The protocols outlined in these application notes, when coupled with rigorous quality control, will enable the generation of reliable and reproducible data in receptor binding studies. Careful consideration of the principles behind each step, from the choice of isotope to the design of the binding assay, is crucial for advancing our understanding of opioid pharmacology and facilitating the development of new therapeutics.

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Quantifying Leu-enkephalin-Arg in Cerebrospinal Fluid: A Detailed LC-MS Application Note and Protocol

Introduction: The Significance of Leu-enkephalin-Arg in Neurological Research

Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg) is a crucial endogenous opioid hexapeptide that plays a significant role in pain modulation, neuroendocrine regulation, and various other physiological processes within the central nervous system (CNS). As a derivative of the proenkephalin precursor, its concentration in cerebrospinal fluid (CSF) can serve as a valuable biomarker for studying neurological disorders, assessing the efficacy of therapeutic interventions, and understanding the intricate mechanisms of neurotransmission. The accurate and precise quantification of this peptide in such a complex biological matrix as CSF presents considerable analytical challenges, primarily due to its low endogenous concentrations, susceptibility to enzymatic degradation, and the presence of interfering substances.

This application note provides a comprehensive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of Leu-enkephalin-Arg in human CSF. The protocol detailed herein is designed for researchers, scientists, and drug development professionals, offering a self-validating system that ensures data of the highest scientific integrity. We will delve into the causality behind experimental choices, from sample handling and preparation to the optimization of LC-MS/MS parameters, providing a field-proven guide for reliable bioanalysis.

Analytical Challenges and Methodological Considerations

The quantification of Leu-enkephalin-Arg in CSF is fraught with challenges that necessitate a meticulously designed analytical workflow. The CSF matrix is a complex mixture of proteins, peptides, salts, and other endogenous molecules that can interfere with the analysis.[1] Furthermore, the concentration of Leu-enkephalin-Arg is typically in the low picogram to nanogram per milliliter range, demanding a highly sensitive analytical technique.[2]

A critical consideration is the enzymatic degradation of enkephalins in biological samples.[3] CSF contains various proteases that can rapidly degrade Leu-enkephalin-Arg, leading to inaccurate quantification.[4] Therefore, immediate and proper sample handling, including the addition of protease inhibitors, is paramount to maintain the integrity of the analyte.

LC-MS/MS is the technology of choice for this application due to its high sensitivity, selectivity, and specificity. The use of a stable isotope-labeled (SIL) internal standard is crucial for correcting for matrix effects and variabilities in sample preparation and instrument response, thereby ensuring accurate and precise quantification.[5]

Materials and Reagents

• Analytes and Internal Standard:

  • Leu-enkephalin-Arg (analytical standard)

  • Stable Isotope Labeled Leu-enkephalin-Arg (e.g., ¹³C₆, ¹⁵N₂-Arg) - custom synthesis or from a specialized vendor.

• Solvents and Reagents:

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Trifluoroacetic acid (TFA) (LC-MS grade)

  • Protease inhibitor cocktail (e.g., cOmplete™, Mini, EDTA-free)

• Solid-Phase Extraction (SPE):

  • Oasis HLB µElution Plate or 1 cc cartridges

• CSF Collection and Storage:

  • Polypropylene collection tubes

  • Low-protein binding microcentrifuge tubes

Experimental Protocols

CSF Sample Collection and Stability

To ensure the integrity of Leu-enkephalin-Arg, strict adherence to a standardized CSF collection protocol is essential.

Protocol:

• Collect CSF in polypropylene tubes to minimize peptide adsorption.

• Immediately upon collection, add a broad-spectrum protease inhibitor cocktail to the CSF sample. A recommended starting point is a commercially available cocktail designed for general protein protection.

• Centrifuge the CSF at 2000 x g for 10 minutes at 4°C to remove any cellular debris.

• Transfer the supernatant to a new set of low-protein binding polypropylene tubes.

• If not analyzed immediately, samples should be flash-frozen in liquid nitrogen and stored at -80°C. Avoid repeated freeze-thaw cycles.[6]

Sample Preparation: Solid-Phase Extraction (SPE)

A robust SPE protocol is critical for concentrating the analyte and removing interfering matrix components. The Oasis HLB sorbent is recommended due to its excellent retention of a wide range of compounds and its water-wettable nature, which simplifies the extraction process.[7]

Protocol:

• Sample Pre-treatment: Thaw CSF samples on ice. For every 500 µL of CSF, add 5 µL of a 100 ng/mL solution of the stable isotope-labeled Leu-enkephalin-Arg internal standard in water. Acidify the sample by adding 500 µL of 4% phosphoric acid in water. Vortex for 10 seconds.

• SPE Plate/Cartridge Conditioning (Optional for Oasis HLB): While the Oasis HLB sorbent is water-wettable and does not require conditioning for many applications, for maximum recovery of low-level endogenous peptides, a conditioning and equilibration step is recommended.

  • Add 200 µL of methanol to each well/cartridge.

  • Add 200 µL of water to each well/cartridge.

• Sample Loading: Load the pre-treated CSF sample onto the SPE plate/cartridge. Apply a gentle vacuum or positive pressure to slowly pass the sample through the sorbent.

• Washing: Wash the sorbent with 200 µL of 5% methanol in water to remove salts and other polar impurities.

• Elution: Elute the Leu-enkephalin-Arg and the internal standard with two aliquots of 50 µL of 90:10 acetonitrile/water with 0.1% formic acid.

• Final Sample Preparation: Dilute the eluate with 100 µL of water containing 0.1% formic acid before injection into the LC-MS/MS system.

Workflow Diagram for Sample Preparation:

Caption: Workflow for CSF sample preparation and analysis.

LC-MS/MS Analysis

The separation and detection of Leu-enkephalin-Arg are achieved using a high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

LC Parameters:

Parameter	Recommended Setting
Column	C18 Reversed-Phase, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	10 µL
Gradient	Time (min)
0.0
0.5
3.0
3.1
4.0
4.1
5.0

MS Parameters:

The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM). The exact MRM transitions and collision energies should be optimized for the specific instrument used.

Predicted MRM Transitions for Leu-enkephalin-Arg:

• Monoisotopic Mass of [M+H]⁺: 712.38 Da (C₃₄H₄₉N₉O₈)

• Predicted Precursor Ion (Q1): m/z 712.4

• Predicted Fragment Ions (Q3): The fragmentation of Leu-enkephalin-Arg is expected to be similar to that of Leu-enkephalin, with characteristic b- and y-type ions.[8][9]

  • y₁ ion (Arg): m/z 175.1

  • b₅ ion (Tyr-Gly-Gly-Phe-Leu): m/z 556.3

  • b₄ ion (Tyr-Gly-Gly-Phe): m/z 425.2

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Leu-enkephalin-Arg	712.4	175.1 (Quantifier)	50	Optimize
712.4	556.3 (Qualifier)	50	Optimize
SIL-Leu-enkephalin-Arg	[M+H]⁺ of SIL IS	Corresponding fragments	50	Optimize

Note: Collision energies must be empirically determined for the specific mass spectrometer being used.

LC-MS/MS Process Diagram:

Caption: Schematic of the LC-MS/MS analytical process.

Method Validation

A thorough method validation should be performed according to the guidelines from regulatory agencies such as the U.S. Food and Drug Administration (FDA).[10] Key validation parameters include:

• Linearity and Range: The calibration curve should be prepared by spiking known concentrations of Leu-enkephalin-Arg into a surrogate matrix (e.g., artificial CSF or stripped CSF). A linear range of 10 pg/mL to 2000 pg/mL is a typical target.

• Accuracy and Precision: Assessed by analyzing quality control (QC) samples at low, medium, and high concentrations within the calibration range. The mean accuracy should be within 85-115% (80-120% for the lower limit of quantification, LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).

• Selectivity and Specificity: Evaluated by analyzing blank CSF samples from multiple sources to ensure no significant interferences are observed at the retention time of the analyte and internal standard.

• Matrix Effect: Assessed to ensure that the ionization of the analyte is not suppressed or enhanced by the CSF matrix.

• Stability: The stability of Leu-enkephalin-Arg should be evaluated under various conditions, including freeze-thaw cycles, short-term bench-top stability, and long-term storage at -80°C.

Example Method Validation Data:

Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.998
Range	-	10 - 2000 pg/mL
LLOQ	S/N ≥ 10	10 pg/mL
Accuracy (Low QC)	80-120%	95.2%
Precision (Low QC, %CV)	≤ 20%	8.7%
Accuracy (Mid QC)	85-115%	102.5%
Precision (Mid QC, %CV)	≤ 15%	6.3%
Accuracy (High QC)	85-115%	98.9%
Precision (High QC, %CV)	≤ 15%	5.1%
Freeze-Thaw Stability	Within ±15% of nominal	Passes (3 cycles)

Results and Discussion

This LC-MS/MS method provides a robust and reliable means for the quantification of Leu-enkephalin-Arg in human CSF. The use of a stable isotope-labeled internal standard is paramount for achieving the high accuracy and precision required for clinical and research applications. The solid-phase extraction protocol effectively removes interfering matrix components and concentrates the analyte, enabling the achievement of a low LLOQ.

The chromatographic separation on a C18 column with a gradient elution provides good peak shape and resolution from other endogenous components. The MRM transitions are highly selective for Leu-enkephalin-Arg, minimizing the risk of interferences.

It is crucial to re-emphasize the importance of proper sample handling. The inherent instability of enkephalins in CSF necessitates the immediate addition of protease inhibitors and storage at ultra-low temperatures to prevent degradation and ensure the accuracy of the results.[3][6]

Conclusion

The detailed application note and protocol presented herein provide a comprehensive framework for the accurate and precise quantification of Leu-enkephalin-Arg in human cerebrospinal fluid using LC-MS/MS. By adhering to the described procedures for sample handling, solid-phase extraction, and LC-MS/MS analysis, researchers can obtain high-quality data suitable for a wide range of applications, from basic neuroscience research to clinical biomarker studies. The self-validating nature of this method, underscored by the use of a stable isotope-labeled internal standard and rigorous method validation, ensures the generation of trustworthy and reproducible results.

References

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• Waters Corporation. (n.d.). A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE). [Link]

• Lovelace, M. D., et al. (1993). Assay of preproenkephalin A processing enzymes in human lumbar cerebrospinal fluid. Analytical biochemistry, 215(1), 139–146. [Link]

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• Clementi, G., et al. (1984). Beta-endorphin-, leucine enkephalin- and methionine enkephalin-like immunoreactivity in human cerebrospinal fluid. Simultaneous determination and relation to neurological disorders. European neurology, 23(2), 73–81. [Link]

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Application Notes and Protocols for the Long-Term Stability Testing of Lyophilized Leu-enkephalin-Arg

Introduction: The Imperative for Stability Assessment of Lyophilized Leu-enkephalin-Arg

Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg), a hexapeptide with endogenous opioid activity, is a subject of significant interest in neuroscience and pharmacology for its potential therapeutic applications, including pain management. The inherent instability of peptides in aqueous solutions necessitates formulation strategies to ensure a viable shelf-life. Lyophilization, or freeze-drying, is a widely adopted technique that enhances the stability of peptides by removing water, thereby minimizing hydrolytic degradation pathways.[1][2] However, the lyophilized state does not confer absolute stability. Over time, even in the solid state, lyophilized Leu-enkephalin-Arg can be susceptible to degradation through various chemical and physical mechanisms, including oxidation, deamidation, aggregation, and cleavage.

The addition of the C-terminal arginine residue to the core Leu-enkephalin sequence (Tyr-Gly-Gly-Phe-Leu) can influence its physicochemical properties and degradation pathways. Notably, studies have indicated that Leu-enkephalin-Arg is degraded at a significantly higher rate in biological matrices compared to Leu-enkephalin, with angiotensin-converting enzyme (ACE) being a key player in its metabolism.[3] While enzymatic degradation is a primary concern in vivo, its chemical stability in a lyophilized formulation intended for long-term storage must be rigorously evaluated to ensure product quality, safety, and efficacy throughout its shelf life.

This application note provides a comprehensive framework and detailed protocols for conducting a long-term stability study of lyophilized Leu-enkephalin-Arg, in accordance with the International Council for Harmonisation (ICH) guidelines.[4][5] The methodologies described herein are designed to be a self-validating system, providing robust data to establish a re-test period or shelf life for the drug substance.

Part 1: Foundational Principles of the Stability Program

A successful long-term stability program is built on a thorough understanding of the molecule and the potential stressors it may encounter. The following principles guide the design of this study.

Physicochemical Properties of Leu-enkephalin-Arg

A foundational understanding of the physicochemical properties of Leu-enkephalin-Arg is crucial for designing a relevant stability study.

Property	Description	Implication for Stability
Amino Acid Sequence	Tyr-Gly-Gly-Phe-Leu-Arg	The presence of tyrosine and phenylalanine makes the peptide susceptible to photo-degradation and oxidation. The C-terminal arginine can influence solubility and potential salt bridge formation.
Molecular Weight	~707.8 g/mol	This relatively small size allows for straightforward analysis by RP-HPLC and mass spectrometry.
Isoelectric Point (pI)	Basic	The net positive charge at neutral pH will influence its behavior in solution and interaction with surfaces.
Hygroscopicity	Potential	Lyophilized peptides can be hygroscopic; moisture absorption can accelerate degradation.[6]

Potential Degradation Pathways

Forced degradation studies are instrumental in elucidating potential degradation pathways and validating the stability-indicating nature of analytical methods.[7] Based on the structure of Leu-enkephalin-Arg, the following degradation pathways are plausible:

• Hydrolysis: Cleavage of peptide bonds, particularly at the C-terminal side of the arginine residue.

• Oxidation: The tyrosine residue is susceptible to oxidation, leading to the formation of various oxidized species.[8]

• Deamidation: Although Leu-enkephalin-Arg does not contain asparagine or glutamine, which are most prone to deamidation, this pathway should not be entirely dismissed under certain stress conditions.

• Aggregation: Peptides can self-associate to form soluble or insoluble aggregates, which can impact efficacy and immunogenicity.[9]

• Photodegradation: Exposure to light, particularly UV, can induce degradation of aromatic residues like tyrosine and phenylalanine.

The following diagram illustrates the potential degradation pathways for Leu-enkephalin-Arg.

Caption: Potential degradation pathways for lyophilized Leu-enkephalin-Arg.

Part 2: Long-Term Stability Study Protocol

This protocol is designed to meet the requirements of ICH Q1A(R2) for stability testing of new drug substances.[10]

Materials and Equipment

• Lyophilized Leu-enkephalin-Arg (at least three primary batches)

• ICH-compliant stability chambers

• Validated stability-indicating RP-HPLC method

• LC-MS/MS system for peak identification

• Karl Fischer titrator

• Size-Exclusion Chromatography (SEC) system

• Dynamic Light Scattering (DLS) instrument

• pH meter

• Analytical balance

• Class A volumetric glassware

• Sterile, sealed vials for stability samples

Experimental Workflow

The overall workflow for the long-term stability study is depicted below.

Caption: Experimental workflow for the long-term stability study.

Storage Conditions and Time Points

In accordance with ICH Q1A(R2), the following storage conditions and testing frequencies are recommended.[10]

Study	Storage Condition	Minimum Duration	Testing Frequency
Long-Term	5°C ± 3°C	12 months (or longer)	0, 3, 6, 9, 12, 18, 24 months
Accelerated	25°C ± 2°C / 60% RH ± 5% RH	6 months	0, 3, 6 months
Stress	40°C ± 2°C / 75% RH ± 5% RH	6 months	0, 3, 6 months

Note: The long-term storage condition of 5°C ± 3°C is typical for refrigerated products. If room temperature storage is intended, 25°C ± 2°C / 60% RH ± 5% RH would be the long-term condition.

Analytical Methods

A suite of validated, stability-indicating analytical methods is essential for a comprehensive stability study.

2.4.1 Protocol: Purity and Degradation Product Analysis by RP-HPLC

This method is designed to separate Leu-enkephalin-Arg from its potential degradation products.

• Sample Preparation:

  • Carefully open the vial of lyophilized Leu-enkephalin-Arg.

  • Accurately weigh a sufficient amount of the lyophilized powder.

  • Reconstitute with a suitable solvent (e.g., water or a weak buffer) to a known concentration (e.g., 1 mg/mL).

  • Vortex gently to ensure complete dissolution.

  • Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 250 mm, 5 µm particle size.[11]

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient suitable for separating the main peak from impurities. For example, 5% to 60% B over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 220 nm.[11]

  • Injection Volume: 20 µL.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of Leu-enkephalin-Arg as the percentage of the main peak area relative to the total peak area.

  • Quantify any specified and unspecified degradation products.

2.4.2 Protocol: Identification of Degradation Products by LC-MS/MS

This method is used to identify the chemical structures of new peaks observed in the RP-HPLC analysis.

• Sample Preparation: As per the RP-HPLC protocol.

• LC-MS/MS Conditions:

  • Utilize the same LC conditions as the RP-HPLC method to ensure correlation of retention times.

  • The eluent from the LC is directed to a mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • MS Scan: Full scan mode to detect all ions.

  • MS/MS Scan: Product ion scan of the masses corresponding to the degradation peaks to obtain fragmentation patterns for structural elucidation.

• Data Analysis:

  • Compare the mass-to-charge ratio (m/z) of the degradation products with theoretical masses of potential degradation products (e.g., hydrolyzed fragments, oxidized forms).

  • Analyze the MS/MS fragmentation patterns to confirm the structure of the degradation products.

2.4.3 Protocol: Residual Moisture Content by Karl Fischer Titration

This method quantifies the amount of water remaining in the lyophilized cake.[12][13]

• Instrument Setup:

  • Use a coulometric Karl Fischer titrator for low moisture content.[14]

  • Ensure the titration vessel is dry and equilibrated.

• Sample Analysis:

  • In a low-humidity environment (e.g., a glove box), accurately weigh the entire content of a vial of lyophilized Leu-enkephalin-Arg.

  • Transfer the powder directly into the titration vessel.

  • Start the titration and record the amount of water detected.

• Calculation:

  • Calculate the percentage of residual moisture based on the amount of water detected and the weight of the sample.

2.4.4 Protocol: Aggregation Analysis by Size-Exclusion Chromatography (SEC)

This method separates aggregates from the monomeric form of the peptide.[15]

• Sample Preparation: As per the RP-HPLC protocol.

• Chromatographic Conditions:

  • Column: A suitable SEC column for the molecular weight range of Leu-enkephalin-Arg and its potential oligomers.

  • Mobile Phase: An aqueous buffer, e.g., phosphate-buffered saline (PBS), pH 7.4.

  • Flow Rate: Isocratic flow, typically 0.5-1.0 mL/min.

  • Detection Wavelength: 220 nm or 280 nm.

• Data Analysis:

  • Identify and quantify the percentage of high molecular weight species (aggregates) relative to the monomer.

Acceptance Criteria

The following are example acceptance criteria for the stability study. These should be finalized based on product development data.

Test	Acceptance Criteria
Appearance	White to off-white lyophilized cake
Purity (RP-HPLC)	≥ 98.0%
Individual Unspecified Impurity	≤ 0.5%
Total Impurities	≤ 2.0%
Residual Moisture (Karl Fischer)	≤ 2.0%
Aggregates (SEC)	≤ 1.0%
Assay	90.0% - 110.0% of initial value
Reconstitution Time	≤ 60 seconds

Part 3: Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables for easy comparison and trending over time.

Example Data Summary Table (Long-Term Stability at 5°C ± 3°C)

Time Point	Appearance	Purity (%)	Individual Impurity (%)	Total Impurities (%)	Moisture (%)	Aggregates (%)	Assay (%)
T=0	Pass	99.5	< 0.1	0.5	1.2	< 0.2	100.2
3 Months	Pass	99.4	< 0.1	0.6	1.3	< 0.2	99.8
6 Months	Pass	99.3	0.1	0.7	1.3	0.2	99.5
9 Months	Pass	99.2	0.1	0.8	1.4	0.2	99.1
12 Months	Pass	99.1	0.2	0.9	1.5	0.3	98.9

Data Interpretation and Shelf-Life Determination

The stability data should be statistically analyzed to identify any trends in degradation. If significant changes are observed under accelerated conditions, it may indicate the need for more stringent storage conditions. The shelf-life is determined by the time at which any of the stability-indicating parameters are projected to fall outside the acceptance criteria under the long-term storage conditions.

Conclusion

A well-designed long-term stability study is critical for ensuring the quality, safety, and efficacy of lyophilized Leu-enkephalin-Arg. The protocols and guidelines presented in this application note provide a robust framework for generating the necessary data to support regulatory filings and establish a scientifically justified shelf-life. By adhering to ICH guidelines and employing validated analytical methods, researchers and drug developers can confidently assess the stability of this promising therapeutic peptide.

References

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• Guideline for the Determination of Residual Moisture in Dried Biological Products. Regulations.gov. [Link]

• Understanding Lyophilisation: The Key to Peptide Preservation and Efficacy. UK Peptides. [Link]

• High Enkephalyl Peptide Degradation, Due to Angiotensin-Converting Enzyme-Like Activity in Human CSF. (1985). FEBS Letters. [Link]

• Lyophilized Peptide Stability Guidelines. Biolongevity. [Link]

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• Regulatory Guidelines for the Analysis of Therapeutic Peptides and Proteins. (2025). Molecules. [Link]

• Identification of leucine-enkephalin radical oxidation products by liquid chromatography tandem mass spectrometry. (2008). Journal of Mass Spectrometry. [Link]

• Stability Studies-Regulations, Patient Safety & Quality. (2024). Coriolis Pharma. [Link]

• Degradation kinetics of leucine5-enkephalin by plasma samples from healthy controls and various patient populations: in vitro drug effects. (1995). Journal of Laboratory and Clinical Medicine. [Link]

• Evaluating Stability of Lyophilized Biologics. StabilityStudies.in. [Link]

• Chemical and enzymatic stability as well as transport properties of a Leu-enkephalin analogue and ester prodrugs thereof. (2000). International Journal of Pharmaceutics. [Link]

• What Are the FDA Requirements for Peptide Characterization?. (2025). Biolongevity. [Link]

• The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. (2020). ACS Chemical Neuroscience. [Link]

• An Effective and Safe Enkephalin Analog for Antinociception. (2021). Molecules. [Link]

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• Acceptance criteria a for related substances in synthetic peptide drug... ResearchGate. [Link]

• (PDF) Identification of Leucine-Enkephalin Radical Oxidation Products by Liquid chromatography tandem mass spectrometry. ResearchGate. [Link]

• Analytical HPLC profiles of crude peptides Leu-enkephalin obtained by a... ResearchGate. [Link]

• Determination of methionine-enkephalin and leucine-enkephalin by LC-MS in human plasma: Study of pre-analytical stability. (2018). Analytical Biochemistry. [Link]

• Leu-enkephalin. Wikipedia. [Link]

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• Peptide Characterization by RP-HPLC for Regulatory Submissions. (2026). ResolveMass. [Link]

• HPLC Analysis and Purification of Peptides. Methods in Molecular Biology. [Link]

• Quantification and characterization of enkephalins in the upper part of the cat digestive tract and the coeliac ganglia. (1983). Neuroscience. [Link]

• Characterization of hydrolysis of [leu]enkephalin and D-ala2-[L-leu]enkephalin in rat plasma. (1985). Life Sciences. [Link]

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• Basic Peptide LC-MSMS Analysis: Overcoming Key Challenges. (2025). Anapharm Bioanalytics. [Link]

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Application Notes and Protocols for Assessing Blood-Brain Barrier Permeability of Leu-enkephalin-Arg Analogs

Introduction: The Challenge of Delivering Leu-enkephalin-Arg Analogs to the Central Nervous System

Leu-enkephalin-Arg and its analogs are promising therapeutic peptides, particularly for pain modulation, acting as endogenous opioids.[1][2] However, their clinical utility is significantly hampered by the formidable obstacle of the blood-brain barrier (BBB). The BBB is a highly selective, dynamic interface that protects the central nervous system (CNS) from harmful substances while regulating the passage of essential molecules.[3] For peptide-based therapeutics like enkephalin analogs, which are typically large and hydrophilic, crossing the BBB is a major challenge, limiting their efficacy for neurological applications.[4][5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the state-of-the-art methods to assess the BBB permeability of Leu-enkephalin-Arg analogs. We will delve into a multi-tiered approach, from high-throughput in vitro screening to complex in vivo validation, explaining the rationale behind each experimental choice to ensure scientific integrity and generate reliable, translatable data.

A Multi-Modal Strategy for Permeability Assessment

A robust assessment of BBB permeability should not rely on a single method. Instead, a hierarchical approach, starting with simple, high-throughput assays and progressing to more physiologically relevant but lower-throughput models, is recommended. This strategy allows for early identification of promising candidates and conserves resources.

Caption: iPSC-derived model of the neurovascular unit.

Protocol: iPSC-BCEC Permeability Assay

• Cell Differentiation and Culture:

  • Differentiate human iPSCs into BCECs using established protocols, which often involve a defined, serum-free medium. [6][7] * For co-culture models, differentiate iPSCs into astrocytes and pericytes separately.

  • Purify and seed the iPSC-BCECs onto collagen- and fibronectin-coated Transwell inserts. [8] * If using a co-culture system, seed astrocytes and pericytes on the bottom of the well.

• Barrier Maturation and Validation:

  • Culture the cells for several days to allow for the formation of a mature barrier.

  • Monitor TEER daily. Values can reach several thousand Ω·cm², indicating a very tight barrier. [7][9] * Confirm the expression of tight junction proteins (e.g., Claudin-5, Occludin, ZO-1) via immunocytochemistry.

• Permeability Assessment:

  • The permeability study is conducted similarly to the Caco-2 assay, using a transport buffer and analyzing samples from the apical and basolateral compartments over time.

  • The high integrity of this model allows for more sensitive detection of small differences in permeability among analogs.

Model	Advantages	Disadvantages	Relevance for Peptides
PAMPA-BBB	High-throughput, low cost, reproducible	Measures only passive diffusion, no transporters	Good for initial ranking based on lipophilicity
Caco-2	Well-established, expresses some efflux pumps	Not of brain origin, can have poor in vivo correlation [10]	Useful for identifying substrates of P-gp
iPSC-BCEC	Human origin, high physiological relevance, expresses key transporters [11]	Technically demanding, higher cost, potential variability between iPSC lines	Gold standard for in vitro prediction of human BBB permeability [8]

Part 3: Advanced Preclinical Validation

The most promising candidates from in vitro testing require validation in more complex systems that incorporate the physiological context of a living organism.

In Situ Brain Perfusion

The in situ brain perfusion technique offers a way to study brain uptake without the confounding effects of peripheral metabolism and clearance. [12][13]In this method, the blood supply to an anesthetized animal's brain is replaced with a controlled perfusion fluid containing the test compound. [14][15]This allows for a precise measurement of the rate of transport across the BBB over a short period.

Protocol: In Situ Rat Brain Perfusion

• Surgical Preparation:

  • Anesthetize a rat and expose the common carotid artery.

  • Ligate the external carotid artery and insert a cannula into the common carotid artery, pointing towards the brain.

• Perfusion:

  • Begin perfusing a warmed, oxygenated artificial blood-free buffer containing the radiolabeled or fluorescently tagged Leu-enkephalin-Arg analog at a constant rate. [14][16] * Include a vascular space marker (e.g., radiolabeled sucrose or dextran) in the perfusate to correct for the compound remaining in the brain's blood vessels.

• Sample Collection and Analysis:

  • After a short perfusion time (e.g., 30-60 seconds), decapitate the animal and collect the brain.

  • Homogenize the brain tissue and analyze for the concentration of the analog and the vascular marker.

  • Calculate the brain uptake clearance (K_in) or permeability-surface area (PS) product.

In Vivo Microdialysis

Microdialysis is a powerful in vivo technique for continuously sampling the extracellular fluid in a specific brain region of a freely moving animal. [17][18]It provides direct evidence of a compound's ability to cross the BBB and reach its target site in the brain parenchyma. [19] Protocol: In Vivo Microdialysis

• Probe Implantation:

  • Under anesthesia, stereotaxically implant a microdialysis probe into the target brain region (e.g., striatum or thalamus) of a rat or mouse.

  • Allow the animal to recover from surgery.

• Systemic Administration:

  • Administer the Leu-enkephalin-Arg analog systemically (e.g., intravenously or intraperitoneally).

• Sample Collection:

  • Perfuse the microdialysis probe with artificial cerebrospinal fluid (aCSF) at a low, constant flow rate.

  • Collect dialysate samples at regular intervals (e.g., every 20-30 minutes) for several hours.

• Analysis and Pharmacokinetics:

  • Analyze the concentration of the analog in the dialysate samples using a highly sensitive method like LC-MS/MS. [20] * Simultaneously collect blood samples to determine the plasma concentration of the analog.

  • Calculate the brain-to-plasma concentration ratio and other pharmacokinetic parameters to quantify BBB penetration.

Conclusion

Assessing the BBB permeability of Leu-enkephalin-Arg analogs requires a strategic, multi-faceted approach. By progressing from high-throughput in vitro screens like PAMPA-BBB to highly physiological models such as iPSC-BCECs and finally to in vivo validation with techniques like microdialysis, researchers can build a comprehensive understanding of a compound's potential to reach the CNS. This systematic and evidence-based methodology is crucial for identifying and optimizing peptide candidates, ultimately accelerating the development of novel and effective therapies for neurological disorders.

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• PubMed. (n.d.). Comparison of brain capillary endothelial cell-based and epithelial (MDCK-MDR1, Caco-2, and VB-Caco-2) cell-based surrogate blood-brain barrier penetration models. [Link]

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• Creative Bioarray. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. [Link]

• DiVA portal. (2020). Models of the blood-brain barrier using iPSC-derived cells. [Link]

• PubMed Central. (n.d.). Microdialysis Methods for in vivo Neuropeptide Measurement in the Stalk-Median Eminence in the Rhesus Monkey. [Link]

• University of Arizona. (n.d.). Permeability of the blood-brain barrier to peptides: An approach to the development of therapeutically useful analogs. [Link]

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• Hope Center for Neurological Disorders. (n.d.). In Vivo Microdialysis. [Link]

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• Springer. (2025). Prediction of blood–brain barrier and Caco-2 permeability through the Enalos Cloud Platform: combining contrastive learning and atom-attention message passing neural networks. [Link]

• PubMed Central. (2023). Development and validation of PAMPA-BBB QSAR model to predict brain penetration potential of novel drug candidates. [Link]

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• PubMed. (n.d.). Simultaneous analysis of methionine- and leucine-enkephalin from rat brain: quantification by liquid chromatography-electrochemistry. [Link]

• PubMed. (n.d.). Parallel distribution of methionine-enkephalin-Arg6-Gly7-Leu8 with methionine-enkephalin, leucine-enkephalin and methionine-enkephalin-Arg6-Phe7 in human and bovine brains. [Link]

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• PubMed. (n.d.). High-performance liquid chromatographic determination of leucine-enkephalin-like peptide in rat brain by pre-column fluorescence derivatization involving formylation followed by reaction with 1,2-diamino-4,5-dimethoxybenzene. [Link]

• CureFFI.org. (2013). Properties of CNS drugs vs. all FDA-approved drugs. [Link]

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• ResearchGate. (n.d.). vitro BBB permeability values obtained for the 27 CNS drugs under study.... [Link]

• MDPI. (n.d.). Enkephalins and Pain Modulation: Mechanisms of Action and Therapeutic Perspectives. [Link]

• PubMed. (2018). Determination of methionine-enkephalin and leucine-enkephalin by LC-MS in human plasma: Study of pre-analytical stability. [Link]

• MDPI. (2022). Targeted UHPLC-ESI-MS/MS Analysis of Selected Neurotransmitters, Tryptophan and Its Metabolite Kynurenine in Tau Transgenic Rat Brain Tissue: A Pivotal Study. [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Solid-Phase Synthesis of Leu-enkephalin-Arg

Welcome to the technical support center dedicated to resolving challenges in the solid-phase peptide synthesis (SPPS) of Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg). This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common issues, particularly low yield, encountered during this specific synthesis. By understanding the underlying chemical principles, you can effectively diagnose and resolve experimental hurdles.

Troubleshooting Guide: Low Yield and Impurities

Low yield is a frustratingly common issue in SPPS. The step-wise nature of the synthesis means that even small inefficiencies at each coupling and deprotection step can compound, leading to a significant reduction in the final amount of desired peptide.[1] This guide will walk you through the most probable causes of low yield and the appearance of impurities, with a focus on the unique challenges presented by the Leu-enkephalin-Arg sequence.

Question 1: My final crude product shows a very low yield after cleavage. What are the most likely causes?

Low overall yield can stem from issues at virtually any stage of the synthesis. A systematic approach to troubleshooting is crucial.

Potential Cause 1: Incomplete Fmoc Deprotection

• Expertise & Experience: Incomplete removal of the Fmoc protecting group from the N-terminus of the growing peptide chain is a primary cause of truncated sequences. This results in a lower yield of the full-length peptide. The piperidine solution used for deprotection can degrade over time, losing its efficacy.

• Trustworthiness: To validate your deprotection step, perform a small-scale test. After the deprotection step, take a few resin beads and perform a Kaiser test. A positive test (blue beads) indicates the presence of free primary amines, signifying successful Fmoc removal. If the beads remain yellow, the deprotection was incomplete.

Potential Cause 2: Inefficient Amino Acid Coupling

• Expertise & Experience: The formation of the amide bond between the incoming Fmoc-amino acid and the N-terminus of the resin-bound peptide is the core of SPPS. Incomplete coupling leads to deletion sequences, where one or more amino acids are missing from the final peptide. The bulky side chain of some amino acids can sterically hinder this process.

• Trustworthiness: A negative Kaiser test after the coupling step is a good indicator of a complete reaction. If the test is positive, it signifies that unreacted primary amines are still present on the resin, and a second coupling (a "double couple") is necessary.

Potential Cause 3: Issues with Arginine Coupling

• Expertise & Experience: The incorporation of Arginine, particularly Fmoc-Arg(Pbf)-OH, is notoriously challenging.[2] The bulky Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl) protecting group on the side chain can cause steric hindrance.[3] More significantly, the activated Fmoc-Arg(Pbf)-OH can undergo an intramolecular side reaction to form a stable six-membered δ-lactam, which is unreactive and prevents its incorporation into the peptide chain.[2][4] This leads to a significant population of des-Arg peptides (peptides missing the arginine residue).

• Trustworthiness: To mitigate lactam formation, in-situ activation of Fmoc-Arg(Pbf)-OH is highly recommended.[4][5] This involves adding the coupling reagents directly to the reaction vessel containing the resin and the protected amino acid, rather than pre-activating the amino acid. A double coupling strategy for arginine is also a common and effective practice to maximize its incorporation.[2][3]

Potential Cause 4: Peptide Aggregation

• Expertise & Experience: As the peptide chain elongates, it can fold back on itself and form intermolecular aggregates through hydrogen bonding. This is particularly common with hydrophobic sequences.[6] Aggregation can physically block reactive sites, leading to incomplete deprotection and coupling steps.

• Trustworthiness: Using solvents that can disrupt hydrogen bonding, such as a mixture of DMF and DMSO, can help to prevent aggregation.[7] Additionally, performing the synthesis at a slightly elevated temperature can sometimes improve solvation and reduce aggregation.

Potential Cause 5: Inefficient Cleavage and Deprotection

• Expertise & Experience: The final step of cleaving the peptide from the resin and removing the side-chain protecting groups is critical. Incomplete cleavage results in a lower yield of the free peptide. The Pbf protecting group on Arginine can be particularly stubborn to remove if the cleavage time is insufficient.[8]

• Trustworthiness: A standard cleavage cocktail for this peptide would be Trifluoroacetic acid (TFA) with scavengers like water and triisopropylsilane (TIS) (e.g., 95% TFA, 2.5% water, 2.5% TIS).[8] If you suspect incomplete cleavage, you can perform a "test cleavage" on a small amount of resin and analyze the supernatant by HPLC to optimize the cleavage time. For peptides with multiple arginine residues, extended cleavage times may be necessary.[8]

Question 2: My HPLC analysis of the crude product shows multiple peaks. How do I identify the impurities?

Expertise & Experience: HPLC is a powerful tool for assessing the purity of your crude peptide.[9][10][11][12] The presence of multiple peaks indicates a mixture of the desired product and various impurities. Mass spectrometry (MS) is essential for identifying these impurities.

Common Impurity	Expected Mass Difference from Target Peptide	Likely Cause
Deletion Sequence (e.g., missing Gly)	-57.05 Da	Incomplete coupling of a Glycine residue.
Deletion Sequence (e.g., missing Phe)	-147.17 Da	Incomplete coupling of the Phenylalanine residue.
Truncated Sequence (e.g., missing Tyr)	-163.18 Da	Incomplete deprotection of the N-terminal Glycine of the preceding residue.
des-Arg Peptide	-156.19 Da	δ-lactam formation during Arginine coupling.[2][4]
Peptide with Pbf group remaining	+252.32 Da	Incomplete cleavage/deprotection of the Arginine side chain.
Double incorporation of an amino acid	Varies depending on the amino acid	Impurities in the Fmoc-amino acid stock or procedural error.[5]

Question 3: I've identified the problem as incomplete coupling of Arginine. What is the best protocol to improve this step?

Expertise & Experience: As discussed, the coupling of Fmoc-Arg(Pbf)-OH is a frequent bottleneck. Here is a field-proven protocol to enhance its incorporation:

Optimized Protocol for Fmoc-Arg(Pbf)-OH Coupling

• Resin Swelling: Ensure the peptidyl-resin is adequately swelled in the reaction solvent (e.g., DMF) for at least 30 minutes before deprotection.

• Fmoc Deprotection: Perform the standard Fmoc deprotection using 20% piperidine in DMF.

• Washing: Thoroughly wash the resin with DMF to remove all traces of piperidine.

• In-Situ Coupling:

  • Add the Fmoc-Arg(Pbf)-OH (3-5 equivalents) and an activating agent like HOBt/HBTU (3-5 equivalents) or OxymaPure (3-5 equivalents) dissolved in a minimal amount of DMF to the resin.[4]

  • Add the coupling reagent, such as DIC (3-5 equivalents) or HATU (3-5 equivalents), to the reaction vessel.

  • Allow the reaction to proceed for 1-2 hours.

• Monitoring: Perform a Kaiser test. If the test is positive, proceed to the second coupling.

• Double Coupling: Repeat step 4.

• Washing: Thoroughly wash the resin with DMF.

• Capping (Optional but Recommended): To block any unreacted amines and prevent the formation of deletion sequences, you can "cap" the resin by treating it with a solution of acetic anhydride and a non-nucleophilic base like DIEA in DMF.

Frequently Asked Questions (FAQs)

Q1: What is the ideal resin for synthesizing Leu-enkephalin-Arg?

For a C-terminal arginine, a pre-loaded Wang resin or a 2-chlorotrityl chloride resin is a suitable choice. Wang resin is cleaved under strongly acidic conditions (e.g., high percentage of TFA), while 2-chlorotrityl chloride resin allows for cleavage under milder acidic conditions, which can be beneficial for sensitive peptides.

Q2: Can I use a different protecting group for Arginine?

While Pbf is the most common protecting group for Arginine in Fmoc-SPPS, other options like Pmc (2,2,5,7,8-pentamethylchroman-6-sulfonyl) and Mtr (4-methoxy-2,3,6-trimethylbenzenesulfonyl) exist. However, Pbf is generally preferred due to its relative ease of cleavage compared to Mtr.[8]

Q3: How can I confirm the identity of my final product?

The most reliable method is a combination of HPLC for purity assessment and mass spectrometry (e.g., ESI-MS or MALDI-TOF) to confirm the molecular weight of the desired peptide.

Q4: My purified peptide has low solubility. What can I do?

Peptides can sometimes be difficult to dissolve. Trying different solvent systems is the first step. Common solvents include water, dilute acetic acid, or acetonitrile/water mixtures.[13] If solubility remains an issue, consider lyophilizing the peptide from an acidic solution (e.g., 10% acetic acid) to obtain a more soluble salt form.

Visualizing the Workflow and Troubleshooting Logic

The following diagrams illustrate the standard SPPS workflow for Leu-enkephalin-Arg and a logical flow for troubleshooting low yield.

Caption: Solid-Phase Peptide Synthesis (SPPS) Workflow for Leu-enkephalin-Arg.

Caption: Troubleshooting Logic for Low Yield in Leu-enkephalin-Arg Synthesis.

References

• ResearchGate. (n.d.). Analytical HPLC profiles of crude peptides Leu-enkephalin. Retrieved from [Link]

• MDPI. (2021). The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Successful development of a method for the incorporation of Fmoc-Arg(Pbf)-OH in solid-phase peptide synthesis using N-butylpyrrolidinone (NBP) as solvent. Green Chemistry. Retrieved from [Link]

• PubMed. (1987). N-cyclo-[Leu5]enkephalin: A Rational Approach for the Synthesis of Conformationally Restricted Cyclic Pentapeptides. Retrieved from [Link]

• MDPI. (2021). Revisiting NO2 as Protecting Group of Arginine in Solid-Phase Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (2023). Why arginine should be coupled twice in SPPS?. Retrieved from [Link]

• Biotage. (2023). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Retrieved from [Link]

• PubMed. (1999). Analysis of leucine enkephalin by high-performance liquid chromatography using enzymatic derivatization by tyrosinase and electrochemical or fluorescence detection. Retrieved from [Link]

• ResearchGate. (n.d.). 67 questions with answers in SOLID PHASE PEPTIDE SYNTHESIS. Retrieved from [Link]

• PubMed. (2005). A new electrochemical HPLC method for analysis of enkephalins and endomorphins. Retrieved from [Link]

• PNAS. (1981). A highly potent 3200-dalton adrenal opioid peptide that contains [Met]enkephalin and [Leu]enkephalin sequences. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC chromatograms of Leu-enkephalin peptides containing His, Trp, and Cys. Retrieved from [Link]

• ResearchGate. (n.d.). Solid-phase synthesis of Leu-Enkephalin. Retrieved from [Link]

• Gyros Protein Technologies. (2020). Peptide Purity & Yield Optimizing in SPPS. Retrieved from [Link]

• ResearchGate. (2023). Insoluble peptide after deprotection and cleavage?. Retrieved from [Link]

• PubMed Central. (2015). Preparation and Evaluation at the Delta Opioid Receptor of a Series of Linear Leu-Enkephalin Analogues Obtained by Systematic Replacement of the Amides. Retrieved from [Link]

• ResearchGate. (1994). A new reagent for the cleavage of fully protected peptides synthesized on 2-chlorotrityl resin. Retrieved from [Link]

• PubMed Central. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Retrieved from [Link]

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• 4. Successful development of a method for the incorporation of Fmoc-Arg(Pbf)-OH in solid-phase peptide synthesis using N-butylpyrrolidinone (NBP) as solvent - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]
• 8. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. Analysis of leucine enkephalin by high-performance liquid chromatography using enzymatic derivatization by tyrosinase and electrochemical or fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A new electrochemical HPLC method for analysis of enkephalins and endomorphins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Optimizing HPLC Gradient for Leu-enkephalin-Arg Purification: A Technical Support Guide

Welcome to the technical support center dedicated to the reversed-phase high-performance liquid chromatography (RP-HPLC) purification of Leu-enkephalin-Arg. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with purifying this basic hexapeptide. The presence of a C-terminal arginine residue introduces specific chromatographic hurdles that require a nuanced approach to gradient optimization for achieving high purity and yield.

This resource provides in-depth, question-and-answer-based troubleshooting guides and frequently asked questions (FAQs). Each section is grounded in the fundamental principles of chromatography, offering not just solutions but also a deeper understanding of the underlying mechanisms.

Frequently Asked Questions (FAQs)

Q1: Why is Leu-enkephalin-Arg more challenging to purify by RP-HPLC than its precursor, Leu-enkephalin?

The primary challenge in purifying Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg) lies in the physicochemical properties of the C-terminal arginine residue. Arginine's guanidinium side chain is highly basic, with a pKa of approximately 12.5. This means that over a wide pH range, this side chain is protonated and carries a positive charge.[1] This positive charge can lead to several chromatographic issues:

• Secondary Ionic Interactions: The positively charged guanidinium group can interact with residual, negatively charged silanol groups on the surface of silica-based C18 columns. These interactions can cause significant peak tailing, reduced resolution, and in severe cases, irreversible adsorption of the peptide to the stationary phase.

• Reduced Retention: The addition of the highly polar arginine residue makes Leu-enkephalin-Arg more hydrophilic than Leu-enkephalin. In reversed-phase chromatography, where retention is based on hydrophobicity, this increased polarity can lead to early elution, potentially with co-eluting polar impurities.[2]

In contrast, Leu-enkephalin (Tyr-Gly-Gly-Phe-Leu) is a more neutral and hydrophobic peptide, leading to more predictable and straightforward retention behavior on reversed-phase columns.[3][4]

Q2: What is a good starting point for an HPLC gradient to purify Leu-enkephalin-Arg?

A systematic approach to gradient development is crucial for efficient purification. For a basic peptide like Leu-enkephalin-Arg, a shallow gradient is generally recommended to ensure adequate separation from closely related impurities. A good starting point for method development on an analytical C18 column (e.g., 4.6 x 150 mm, 5 µm) would be a linear gradient with a shallow slope.[1][5]

Here is a recommended starting gradient:

Time (min)	% Solvent B (Acetonitrile w/ 0.1% TFA)
0	5
5	5
35	65
40	95
45	95
50	5

Rationale:

• Initial Low %B: Starting at a low concentration of the organic solvent (Solvent B) allows for the peptide to be focused at the head of the column, leading to sharper peaks.

• Shallow Gradient Slope: A shallow gradient (in this case, 2% per minute) is generally effective for separating peptides with subtle differences in hydrophobicity.[5]

• High %B Wash Step: The ramp to a high percentage of Solvent B is to elute any strongly bound impurities from the column.

• Re-equilibration: A sufficient re-equilibration step at the initial conditions is critical for reproducible retention times in subsequent injections.

This starting gradient can then be optimized based on the initial results.

Q3: What is the role of trifluoroacetic acid (TFA) in the mobile phase, and what concentration should I use?

Trifluoroacetic acid (TFA) is a crucial mobile phase additive for peptide purification by RP-HPLC for several reasons:

• Ion-Pairing Agent: TFA acts as an ion-pairing reagent. It forms a neutral ion pair with the positively charged residues on the peptide, such as the N-terminal amine and the arginine side chain. This masking of the positive charges increases the overall hydrophobicity of the peptide, leading to increased retention on the reversed-phase column.

• Suppressing Silanol Interactions: The acidic nature of TFA (around pH 2) protonates the silanol groups on the silica-based stationary phase, minimizing their negative charge. This significantly reduces the undesirable secondary ionic interactions that cause peak tailing with basic peptides.

• Improving Peak Shape: By mitigating peak tailing, TFA leads to sharper, more symmetrical peaks, which in turn improves resolution and facilitates accurate quantification.

A concentration of 0.1% (v/v) TFA in both the aqueous (Solvent A: Water) and organic (Solvent B: Acetonitrile) mobile phases is the standard and most effective concentration for most peptide separations.[1]

Troubleshooting Guide

Problem 1: Poor Peak Shape (Tailing)

Scenario: The peak for Leu-enkephalin-Arg is broad and asymmetrical, with a distinct "tail."

Underlying Cause: This is a classic symptom of secondary ionic interactions between the positively charged arginine residue and negatively charged silanol groups on the column packing material.

Solutions:

• Ensure Adequate TFA Concentration: Verify that the concentration of TFA in both mobile phases is 0.1%. Insufficient TFA will not effectively suppress silanol interactions.

• Consider a Different Ion-Pairing Reagent: While TFA is the most common choice, other ion-pairing reagents can offer different selectivity. For particularly stubborn peak tailing, heptafluorobutyric acid (HFBA) can be used. HFBA is a stronger ion-pairing agent and can improve peak shape for very basic peptides. However, it is more difficult to remove from the final product.

• Use a High-Purity, End-Capped Column: Modern, high-purity silica columns that are thoroughly end-capped have fewer free silanol groups, reducing the potential for these secondary interactions.

• Lower the pH: If the mobile phase pH is not sufficiently low, some silanol groups may remain ionized. Ensuring the pH is around 2 will maximize the protonation of these groups.

Problem 2: Low Resolution/Co-elution with Impurities

Scenario: The Leu-enkephalin-Arg peak is not well-separated from other peaks in the chromatogram.

Underlying Cause: The gradient may be too steep, or the selectivity of the chromatographic system is insufficient to resolve the target peptide from impurities with similar hydrophobicities.

Solutions:

• Decrease the Gradient Slope: A shallower gradient provides more time for the separation to occur, often leading to improved resolution between closely eluting compounds. Try reducing the gradient slope to 1% or even 0.5% per minute in the region where the peptide elutes.

• Optimize the Mobile Phase:

  • Change the Organic Modifier: While acetonitrile is the most common organic solvent, switching to methanol or isopropanol can alter the selectivity of the separation and may improve the resolution of your target peptide from a critical impurity.

  • Adjust the pH: While low pH is generally preferred for basic peptides, slight adjustments within the acidic range (e.g., using formic acid for a slightly higher pH) can sometimes alter selectivity. Formic acid is also more compatible with mass spectrometry if that is the detection method.

• Screen Different Column Chemistries: If optimizing the mobile phase is not sufficient, trying a column with a different stationary phase (e.g., C8, Phenyl-Hexyl) can provide a different selectivity and potentially resolve the co-eluting peaks.

Problem 3: Irreproducible Retention Times

Scenario: The retention time of the Leu-enkephalin-Arg peak shifts between injections.

Underlying Cause: This issue often points to problems with the HPLC system, mobile phase preparation, or column equilibration.

Solutions:

• Ensure Proper Column Equilibration: The column must be thoroughly equilibrated with the initial mobile phase conditions before each injection. A minimum of 10-15 column volumes is recommended.

• Check for Leaks: Inspect all fittings and connections for any signs of leaks, which can cause pressure fluctuations and affect retention times.

• Verify Mobile Phase Composition: Inaccurate mobile phase preparation is a common cause of retention time drift. Prepare mobile phases carefully and ensure they are well-mixed.

• Degas Mobile Phases: Dissolved gases in the mobile phase can form bubbles in the pump heads, leading to inaccurate solvent delivery and fluctuating retention times. Degas the mobile phases before use.

• Control Column Temperature: Use a column oven to maintain a constant temperature. Fluctuations in ambient temperature can affect the viscosity of the mobile phase and the kinetics of the separation, leading to retention time shifts.

Experimental Protocols and Workflows

Protocol 1: Initial Gradient Screening

This protocol outlines a systematic approach to developing a purification method for Leu-enkephalin-Arg, starting with an analytical-scale separation.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm, 100-120 Å pore size).

• Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.

• Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm and 280 nm.

• Column Temperature: 30 °C.

• Injection Volume: 10-20 µL of a ~1 mg/mL solution of crude Leu-enkephalin-Arg dissolved in Mobile Phase A.

• Gradient:

  • 0-5 min: 5% B

  • 5-45 min: 5-65% B (linear gradient)

  • 45-50 min: 65-95% B (linear gradient)

  • 50-55 min: 95% B

  • 55-60 min: 5% B

Workflow for Gradient Optimization

The following diagram illustrates a systematic workflow for optimizing the initial gradient.

Caption: A systematic workflow for HPLC gradient optimization.

References

• Phenomenex. HPLC Tech Tip: Approach to Peptide Analysis. [Link]

• AAPPTec. Peptide Purification. [Link]

• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. In The Nucleus, 25(1), 1-25. [Link]

• Biotage. How to improve peptide purification by altering the mobile phase pH. (2023, January 30). [Link]

• Agilent Technologies. Efficient Purification of Synthetic Peptides at High and Low pH. (2021). [Link]

• Guo, D., Mant, C. T., Taneja, A. K., Parker, J. M., & Hodges, R. S. (1986). Effects of ion-pairing reagents on the prediction of peptide retention in reversed-phase high-performance liquid chromatography. Journal of Chromatography A, 359, 499-517. [Link]

• Waters Corporation. Peptide Isolation – Method Development Considerations. [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).

• Neuland Laboratories. Overcoming Challenges in Complex Peptide Purification. (2018, June 1). [Link]

• Meek, J. L., & Rossetti, Z. L. (1981). Factors affecting retention and resolution of peptides in high-performance liquid chromatography. Journal of Chromatography A, 211(1), 15-28. [Link]

• Wikipedia. Leu-enkephalin. [Link]

• Sano, K., & Kawata, M. (1983). Methionine-enkephalin and leucine-enkephalin in human sympathoadrenal system and pheochromocytoma. Biochemical and biophysical research communications, 112(2), 463-469. [Link]

• Gaveriaux, C., Cupo, A., & Castanas, E. (1986). Chromatographic identification of Met- and Leu-enkephalin in the human fetal spinal cord. Neuropeptides, 8(1), 33-44. [Link]

• Christensson-Nylander, I., Nyberg, F., Ragnarsson, U., & Terenius, L. (1986). A general procedure for analysis of proenkephalin B derived opioid peptides. Regulatory peptides, 14(4), 315-326. [Link]

• PubChem. Leu-Enkephalin. [Link]

• Hodges, R. S., & Mant, C. T. (1987). Requirements for prediction of peptide retention time in reversed-phase high-performance liquid chromatography: hydrophilicity/hydrophobicity of side-chains at the N-and C-termini of peptides. Journal of Chromatography A, 407, 1-13. [Link]

• PubChem. Leucine enkephalin. [Link]

• Ozalp, A., Barroso, B., Meijer, J., & van den Beld, C. (2018). Determination of methionine-enkephalin and leucine-enkephalin by LC-MS in human plasma: Study of pre-analytical stability. Analytical biochemistry, 559, 24-29. [Link]

• Hui, K. S., Wang, Y. J., & Lajtha, A. (1983). Characterization of hydrolysis of [leu] enkephalin and D-ala2-[L-leu] enkephalin in rat plasma. Neuropeptides, 3(5), 339-348. [Link]

• Tripet, B., & Hodges, R. S. (2006). Determination of intrinsic hydrophilicity/hydrophobicity of amino acid side chains in peptides in the absence of nearest-neighbor or conformational effects. Biopolymers, 81(6), 465-482. [Link]

• Capper, S. J., Venn, R. F., & Morley, J. S. (1986). A specific radioimmunoassay for [Leu] and [Met] enkephalin applied to a HPLC separation of human CSF. Neuropeptides, 8(1), 33-44. [Link]

• ResearchGate. RP-HPLC Retention time of peptide?. (2017, May 12). [Link]

• DiFiglia, M., Aronin, N., & Martin, J. B. (1982). Ultrastructural localization and biochemical features of immunoreactive LEU-enkephalin in monkey dorsal horn. Journal of Neuroscience, 2(3), 303-320. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. Prediction of peptides retention behavior in reversed‐phase liquid chromatography based on their hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Leu-enkephalin - Wikipedia [en.wikipedia.org]
• 4. Leu-Enkephalin | C28H37N5O7 | CID 461776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. HPLC Tech Tip: Approach to Peptide Analysis | Phenomenex [phenomenex.com]

Technical Support Center: Reducing Oxidation of Peptides During Storage and Handling

Introduction

Welcome to the technical support center focused on ensuring the stability of your peptides. For researchers, scientists, and professionals in drug development, maintaining the integrity of peptides is paramount. Peptide oxidation is a frequent yet often overlooked issue that can compromise experimental data, reduce therapeutic effectiveness, and affect overall product quality. This guide offers detailed technical insights, troubleshooting advice, and practical protocols to help you minimize peptide oxidation throughout storage and handling.

Understanding Peptide Oxidation: The "Why"

Peptide oxidation is the chemical alteration of amino acid residues within a peptide chain, primarily through reactions with reactive oxygen species (ROS).[1] This modification can change the peptide's structure, conformation, and biological function, resulting in inconsistent experimental results and a potential decrease in therapeutic efficacy.[1] Certain amino acid residues are especially vulnerable to oxidation.

Susceptible Amino Acid Residues:

• Methionine (Met) and Cysteine (Cys): The sulfur-containing amino acids, methionine and cysteine, are highly susceptible to oxidation.[2][3] Cysteine's thiol group can be oxidized to form various products, including disulfide bonds (cystine), which can lead to peptide dimerization or aggregation.[2] Methionine's thioether side chain readily oxidizes to methionine sulfoxide and then to methionine sulfone.[3]

• Tryptophan (Trp), Histidine (His), and Tyrosine (Tyr): These aromatic amino acids are also prone to oxidation, although generally to a lesser degree than Met and Cys.[4][5]

• Arginine (Arg), Proline (Pro), Lysine (Lys), and Threonine (Thr): The side chains of these amino acids can undergo carbonylation, a type of oxidation that introduces stable aldehyde or ketone groups.[6]

Several factors can accelerate the rate of peptide oxidation:

• Oxygen: The presence of atmospheric oxygen is a primary driver of oxidation.[7]

• Light: Exposure to UV and visible light can generate free radicals that initiate oxidation reactions.[7][8]

• Temperature: Higher temperatures increase the rate of chemical reactions, including oxidation.[7][8]

• Metal Ions: Trace metal ions, such as iron and copper, can catalyze oxidation.[4]

• pH and Buffer Composition: The pH of a solution and the type of buffer used can significantly impact peptide stability.[9][10]

Frequently Asked Questions (FAQs)

Q1: My peptide is stored as a lyophilized powder. Is it still at risk of oxidation?

A1: While lyophilization (freeze-drying) significantly slows chemical degradation by removing water, lyophilized peptides are not entirely immune to oxidation, particularly during long-term storage.[11][12] Residual moisture and exposure to atmospheric oxygen can still cause slow oxidation.[7][11] For optimal stability, store lyophilized peptides at low temperatures (-20°C or -80°C) in a tightly sealed container, ideally under an inert atmosphere like argon or nitrogen.[7][8][11]

Q2: I've observed a decline in my peptide solution's activity. Could oxidation be the cause?

A2: Yes, a loss of biological activity is a frequent outcome of peptide oxidation.[1] The oxidation of critical amino acid residues can alter the peptide's three-dimensional structure, which is often essential for its interaction with target receptors or enzymes.[1] Analytical methods like mass spectrometry (MS) or reverse-phase HPLC (RP-HPLC) can be used to check the purity of your peptide solution and identify any oxidized forms.[13][14]

Q3: Are there any visual indicators of peptide oxidation?

A3: Often, there are no clear visual signs of peptide oxidation in a solution. However, for peptides containing cysteine, you might notice the formation of precipitates due to the formation of intermolecular disulfide bonds and subsequent aggregation.[9] For lyophilized powders, a color change, such as yellowing, could suggest degradation, although this is not exclusive to oxidation.

Q4: Is it possible to reverse peptide oxidation?

A4: In some instances, oxidation can be reversed. For example, methionine sulfoxide can be reduced back to methionine.[15] However, this is often not feasible for routine experimental procedures and may not work for other types of oxidative damage.[3] The most effective approach is always prevention.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter and offers practical solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor solubility of a lyophilized peptide	Intermolecular disulfide bond formation (oxidation of Cys residues) during storage or reconstitution.	Reconstitute the peptide in a buffer containing a reducing agent like dithiothreitol (DTT) to break disulfide bonds.[16] For peptides with Cys, use degassed, acidic buffers (pH < 7) to slow oxidation.[16]
Inconsistent results in cell-based assays	Gradual oxidation of the peptide in the cell culture medium.	Prepare fresh peptide stock solutions for each experiment.[12] If pre-incubation in the medium is necessary, keep the time to a minimum.
Extra peaks in HPLC or Mass Spec analysis	Oxidation of susceptible amino acids (e.g., Met, Cys, Trp).[17]	Compare your results to a freshly prepared sample or a reference standard. A mass shift can often pinpoint the type of oxidation (e.g., +16 Da for methionine sulfoxide).[13]
Loss of peptide concentration over time in solution	Adsorption to the storage vial surface and/or oxidation.	Use low-protein-binding vials.[11] Store peptide solutions at -80°C in single-use aliquots to avoid repeated freeze-thaw cycles.[12][18] Prepare working solutions fresh and use them promptly.[12]

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Peptides to Minimize Oxidation

This protocol details the best practices for dissolving lyophilized peptides to maintain their integrity.[19][20]

Materials:

• Lyophilized peptide in a sealed vial

• High-purity, degassed solvent (e.g., sterile water, buffer)[16]

• Inert gas (e.g., argon or nitrogen)[11]

• Low-protein-binding microcentrifuge tubes[11]

• Calibrated pipettes

Procedure:

• Equilibration: Before opening, allow the vial of lyophilized peptide to reach room temperature in a desiccator to prevent moisture condensation.[11][16]

• Inert Gas Purge: If available, briefly purge the vial with a gentle stream of an inert gas to displace oxygen.[18]

• Solvent Addition: Add the required volume of a pre-chilled, degassed solvent to the vial. The choice of solvent will depend on the peptide's sequence and solubility.[16][21]

• Dissolution: Gently swirl or vortex the vial to dissolve the peptide.[19] Avoid vigorous shaking, which can introduce oxygen. Brief sonication in a water bath can assist dissolution if needed.[16]

• Aliquoting and Storage: Once fully dissolved, immediately divide the peptide solution into single-use, low-protein-binding tubes.[12] Purge the headspace of each tube with inert gas before sealing.[18] Store the aliquots at -80°C.[8]

Protocol 2: Assessing Peptide Oxidation using RP-HPLC

Reverse-phase high-performance liquid chromatography (RP-HPLC) is a powerful method for detecting and quantifying oxidized peptide species.[14]

Materials:

• Peptide sample

• RP-HPLC system with a UV detector

• C18 column

• Mobile phase A: 0.1% trifluoroacetic acid (TFA) in water

• Mobile phase B: 0.1% TFA in acetonitrile

• Reference standard (freshly prepared, unoxidized peptide)

Procedure:

• Sample Preparation: Prepare your peptide sample at a known concentration in a suitable solvent.

• Method Development: Create a gradient elution method that effectively separates the main peptide peak from any impurities. A typical gradient might range from 5% to 95% mobile phase B over 30 minutes.

• Analysis: Inject the reference standard and the test sample into the HPLC system.

• Data Interpretation: Compare the chromatograms. Oxidized peptide forms are typically more polar and will elute earlier than the parent peptide.[22] The presence of new peaks or a reduced main peak area in the test sample relative to the reference standard suggests oxidation.

Visualizing Key Concepts

Diagram 1: Factors Contributing to Peptide Oxidation

Caption: Key environmental factors that accelerate peptide oxidation.

Diagram 2: Workflow for Minimizing Peptide Oxidation

Caption: A systematic workflow to maintain peptide integrity.

References

• Mechanisms of Peptide Oxidation by Hydroxyl Radicals: Insight at the Molecular Scale. ACS Omega. Available at: [Link]

• Handling and Storage of Peptides - FAQ. AAPPTEC. Available at: [Link]

• Peptide Storage and Handling Guidelines. GenScript. Available at: [Link]

• Peptide Storage. Peptide Information. Available at: [Link]

• Best Practices for Storing Peptides: Maximizing Stability and Potency. LinkedIn. Available at: [Link]

• Commonly observed oxidative modifications of protein amino acids. ResearchGate. Available at: [Link]

• Impacts of Oxidation on Muscle Protein Functionality. American Meat Science Association. Available at: [Link]

• Electrochemical oxidation and cleavage of peptides analyzed with on‐line mass spectrometric detection. Scilit. Available at: [Link]

• Protein oxidation - Formation mechanisms, detection and relevance as biomarkers in human diseases. ScienceDirect. Available at: [Link]

• Determination of oxidative protein modifications using mass spectrometry. Portland Press. Available at: [Link]

• Oxidative Crosslinking of Peptides and Proteins: Mechanisms of Formation, Detection, Characterization and Quantification. MDPI. Available at: [Link]

• How to Reconstitute Peptides. JPT. Available at: [Link]

• Electrochemical oxidation and cleavage of peptides analyzed with on-line mass spectrometric detection. PubMed. Available at: [Link]

• Oxidation Resistance of the Sulfur Amino Acids: Methionine and Cysteine. Hindawi. Available at: [Link]

• Oxidant-Mediated Protein Amino Acid Conversion. MDPI. Available at: [Link]

• Main steps of the oxidation by OH radicals of a peptide containing Met and Tyr. ResearchGate. Available at: [Link]

• Mass Spectrometry Identification of Amino Acid Transformations during Oxidation of Peptides and Proteins: Modifications of Methionine and Tyrosine. ACS Publications. Available at: [Link]

• Identification of Peptide Oxidation by Tandem Mass Spectrometry. ResearchGate. Available at: [Link]

• Monitoring of On-column Methionine Oxidation as Part of a System Suitability Test During UHPLC–MS/MS Peptide Mapping. LCGC International. Available at: [Link]

• pH & Buffer Optimization for Protein Stability. Leukocare. Available at: [Link]

• Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. MDPI. Available at: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• Guidelines for Dissolving Peptides. GenScript. Available at: [Link]

• Rapid Quantification of Peptide Oxidation Isomers From Complex Mixtures. PubMed Central. Available at: [Link]

• Strategies for Improving Peptide Stability and Delivery. PubMed Central. Available at: [Link]

• Quantifying and Controlling the Proteolytic Degradation of Cell Adhesion Peptides. ACS Publications. Available at: [Link]

• Identifying Trending Issues in Assay of Peptide Therapeutics During Stability Study. Annex Publishers. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Protein oxidation - Formation mechanisms, detection and relevance as biomarkers in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. meatscience.org [meatscience.org]
• 5. Electrochemical oxidation and cleavage of peptides analyzed with on-line mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oxidant-Mediated Protein Amino Acid Conversion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jpt.com [jpt.com]
• 8. Peptide Storage Guide - Creative Peptides [creative-peptides.com]
• 9. Best Practices for Storing Peptides: Maximizing Stability and Potency - Peptide Partners [peptide.partners]
• 10. leukocare.com [leukocare.com]
• 11. peptide.com [peptide.com]
• 12. genscript.com [genscript.com]
• 13. Determination of oxidative protein modifications using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Oxidation Resistance of the Sulfur Amino Acids: Methionine and Cysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bachem.com [bachem.com]
• 17. researchgate.net [researchgate.net]
• 18. peptidesciences.com [peptidesciences.com]
• 19. jpt.com [jpt.com]
• 20. verifiedpeptides.com [verifiedpeptides.com]
• 21. genscript.com [genscript.com]
• 22. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Overcoming Poor Solubility of Synthetic Opioid Peptides

Welcome to the technical support center dedicated to addressing one of the most common and critical challenges in peptide research: poor solubility. This guide is specifically tailored for researchers, scientists, and drug development professionals working with synthetic opioid peptides. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to make informed decisions in your experiments. Poor solubility can hinder bioavailability, complicate formulation, and ultimately impact the therapeutic efficacy of your peptide candidates. This resource is designed to be a practical, in-depth guide to navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: Why is my synthetic opioid peptide not dissolving in aqueous buffers like PBS?

A1: The solubility of a peptide is fundamentally dictated by its amino acid sequence and resulting physicochemical properties[1][2]. Synthetic opioid peptides, like many other peptides, can exhibit poor aqueous solubility due to several factors:

• Hydrophobic Amino Acid Content: A high proportion of non-polar amino acids (e.g., Leucine, Isoleucine, Valine, Phenylalanine) is a primary driver of poor solubility in aqueous solutions[3][4]. These residues favor self-association to minimize contact with water, leading to aggregation.

• Peptide Length: Longer peptide chains tend to have lower solubility than shorter ones due to an increased number of hydrophobic interactions that can lead to aggregation and precipitation[3].

• Net Charge at a Given pH: A peptide's solubility is lowest at its isoelectric point (pI), the pH at which it has a net neutral charge. At the pI, electrostatic repulsion between peptide molecules is minimal, increasing the likelihood of aggregation.

• Secondary Structure Formation: Peptides can form secondary structures, such as beta-sheets, which can lead to the formation of insoluble aggregates.

Q2: What is the first solvent I should try for a new synthetic opioid peptide with unknown solubility?

A2: Always begin with a small aliquot of your peptide for solubility testing to avoid wasting your entire sample[3][5]. The initial solvent of choice should be sterile, distilled water[6][7]. If the peptide does not dissolve in water, the next step depends on the peptide's overall charge.

Q3: How do I determine the overall charge of my peptide?

A3: You can estimate the overall charge of your peptide at a neutral pH (around 7) by following these steps[5]:

• Assign a value of +1 to each basic amino acid residue (Lysine, Arginine, Histidine) and the N-terminus (if not acetylated).

• Assign a value of -1 to each acidic amino acid residue (Aspartic acid, Glutamic acid) and the C-terminus (if not amidated).

• Sum these values to determine the net charge.

Q4: Can I use sonication to help dissolve my peptide?

A4: Yes, sonication is a useful technique for breaking up small particles and aiding dissolution[3][7][8][9]. However, it's crucial to use it judiciously. Excessive sonication can generate heat, which may lead to peptide degradation[8]. It is recommended to sonicate in short bursts in a water bath to dissipate heat[2].

Q5: My peptide contains Cysteine. Are there any special considerations?

A5: Peptides containing Cysteine are susceptible to oxidation, especially at a pH greater than 7, which can lead to the formation of disulfide-bonded dimers[10]. To avoid this, dissolve Cysteine-containing peptides in degassed solvents, such as buffers with a pH below 7[10]. Avoid using dimethyl sulfoxide (DMSO) with peptides containing Cysteine, as it can cause oxidation[10][11].

Troubleshooting Guide: A Step-by-Step Approach to Solubilization

This section provides a systematic workflow for tackling solubility issues with your synthetic opioid peptides.

Initial Assessment and Solvent Selection

The first step is to characterize your peptide and select an appropriate starting solvent.

Diagram 1: Decision Tree for Initial Solvent Selection

Caption: A flowchart to guide the initial choice of solvent based on peptide properties.

Protocol 1: Solubilization of Charged Peptides

For Basic Peptides (Net Positive Charge):

• Initial Step: Attempt to dissolve the peptide in sterile water[3].

• If Insoluble: Add a small amount of 10% acetic acid dropwise while vortexing[3][9]. For highly basic peptides, a dilute solution of hydrochloric acid (HCl) can also be used.

• Final Dilution: Once the peptide is dissolved, it can be diluted to the desired concentration with your experimental buffer. Ensure the final pH is compatible with your assay.

For Acidic Peptides (Net Negative Charge):

• Initial Step: Attempt to dissolve the peptide in sterile water[3].

• If Insoluble: Add a small amount of 10% ammonium bicarbonate or a dilute ammonium hydroxide solution dropwise while vortexing[3][9].

• Final Dilution: After dissolution, dilute with your experimental buffer to the final concentration. Be mindful of the final pH.

Protocol 2: Solubilization of Hydrophobic and Neutral Peptides

Hydrophobic peptides often require organic solvents for initial solubilization[2][3][10].

• Initial Step: Dissolve the peptide in a minimal amount of an organic solvent such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), or acetonitrile (ACN)[2][10].

• Stepwise Dilution: Slowly add the dissolved peptide solution dropwise to your aqueous buffer while stirring[10].

• Monitor for Precipitation: If the solution becomes cloudy, you have exceeded the peptide's solubility limit in the final buffer composition[10].

• Final Organic Solvent Concentration: Aim to keep the final concentration of the organic solvent as low as possible, typically below 1% for cell-based assays, to avoid cytotoxicity[10].

Solvent	Use Cases	Considerations
Water (Sterile, Distilled)	First choice for all peptides.	-
10% Acetic Acid	Basic peptides.	Can be added dropwise to aid dissolution[3][9].
10% Ammonium Bicarbonate	Acidic peptides.	Can be added dropwise to aid dissolution[3][9].
DMSO	Hydrophobic/neutral peptides.	Avoid with Cysteine-containing peptides. Keep final concentration low in biological assays[10][11].
DMF	Hydrophobic/neutral peptides.	An alternative to DMSO, especially for Cysteine-containing peptides[10].
Acetonitrile (ACN)	Hydrophobic/neutral peptides.	Can be used for initial dissolution before dilution in aqueous buffer.

Protocol 3: Dealing with Highly Aggregated Peptides

For peptides that form visible aggregates or gels, more stringent methods may be necessary.

• Chaotropic Agents: Prepare a stock solution of 6 M guanidine hydrochloride or 8 M urea in your desired buffer[10]. These agents disrupt the hydrogen bonding networks that contribute to aggregation.

• Dissolution: Add a small volume of the chaotropic agent solution to the peptide and vortex until it dissolves[10].

• Dilution and Removal: The peptide solution should then be diluted into your experimental buffer. Depending on the assay, further purification steps like dialysis may be required to remove the chaotropic agent.

Diagram 2: Mechanism of Peptide Aggregation

Caption: A simplified diagram illustrating the process of peptide aggregation.

Advanced Strategies for Enhancing Solubility

For long-term projects or challenging sequences, consider these proactive strategies:

• Amino Acid Substitution: Strategically replacing hydrophobic amino acids with hydrophilic or charged ones can significantly improve solubility[8].

• Peptide Modification:

  • PEGylation: The attachment of polyethylene glycol (PEG) chains can increase the hydrophilicity and solubility of a peptide[8].

  • N-terminal Acetylation/C-terminal Amidation: These modifications can neutralize terminal charges, which can be beneficial for solubility depending on the overall sequence[6][11].

• Formulation Strategies:

  • Nanosuspensions: Reducing the peptide to submicron particles can increase the surface area and enhance the dissolution rate.

  • Encapsulation in Nanoparticles: This can protect the peptide from aggregation and improve its solubility profile.

Storage and Handling of Peptide Solutions

Proper storage is crucial to maintain the integrity of your peptide solutions.

• Lyophilized Peptides: Store at -20°C or -80°C in a desiccated environment for long-term stability[6][10].

• Peptide Solutions: Aliquot peptide solutions into single-use volumes and store at -20°C to avoid repeated freeze-thaw cycles[6]. Peptides in solution are less stable than in their lyophilized form[6].

• Equilibration: Before opening, allow the peptide vial to warm to room temperature in a desiccator to prevent condensation, as peptides are often hygroscopic[6][10][12].

By understanding the principles of peptide solubility and systematically applying these troubleshooting strategies, you can overcome the challenges associated with poorly soluble synthetic opioid peptides and advance your research with greater confidence and success.

References

• Peptide Solubilization. (n.d.). GenScript. Retrieved from [Link]

• How to dissolve, handle and store synthetic peptides. (n.d.). LifeTein. Retrieved from [Link]

• Best Practices for Peptide Storage and Handling. (n.d.). Genosphere Biotechnologies. Retrieved from [Link]

• What is the Best Way to Dissolve Peptides? (n.d.). AmbioPharm. Retrieved from [Link]

• Peptide Solubility. (n.d.). Bio Basic. Retrieved from [Link]

• Cunha, A. S., et al. (2014). Interpretation of the dissolution of insoluble peptide sequences based on the acid-base properties of the solvent. PubMed Central. Retrieved from [Link]

• Peptide solubility. (2023, May 2). Isca Biochemicals. Retrieved from [Link]

• Method for solubilising peptide mixtures. (n.d.). Google Patents.
• Lau, J. L., & Dunn, M. K. (2018). Strategies to improve the physicochemical properties of peptide-based drugs.Medicinal Research Reviews, 38(1), 87–130.

• Wang, G. (2018). Why do proteins aggregate? “Intrinsically insoluble proteins” and “dark mediators” revealed by studies on “insoluble proteins” solubilized in pure water. PubMed Central. Retrieved from [Link]

• Kumar, V., et al. (2021). Review of the current state of protein aggregation inhibition from a materials chemistry perspective. RSC Publishing. Retrieved from [Link]

• Kumar, S., et al. (2022). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PubMed Central. Retrieved from [Link]

• Peptide Solubility Guidelines - How to solubilize a peptide. (n.d.). Innovagen. Retrieved from [Link]

• Master Question List (MQL) for Synthetic Opioids. (2021, September 30). Homeland Security. Retrieved from [Link]

• The Impact of Composition, Aggregation, and Solubility on Glucagon-like peptide-1 Purification. (2024, August 1). Millennial Scientific. Retrieved from [Link]

• Storage Guidelines & Solubility Of Synthetic Peptides. (2016, November 6). Medium. Retrieved from [Link]

• How to increase the solubility of peptides? (n.d.). Omizzur. Retrieved from [Link]

Sources

• 1. Peptide Synthesis Knowledge Base [peptide2.com]
• 2. bachem.com [bachem.com]
• 3. jpt.com [jpt.com]
• 4. iscabiochemicals.com [iscabiochemicals.com]
• 5. biobasic.com [biobasic.com]
• 6. Best Practices for Peptide Storage and Handling [genosphere-biotech.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 9. What is the Best Way to Dissolve Peptides? | AmbioPharm | AmbioPharm [ambiopharm.com]
• 10. lifetein.com [lifetein.com]
• 11. News - How to increase the solubility of peptides? [gtpeptide.com]
• 12. medium.com [medium.com]

Technical Support Center: Enhancing the In Vivo Stability of Leu-enkephalin-Arg

Welcome to the technical support center for peptide therapeutics. This guide is designed for researchers, scientists, and drug development professionals actively working on enhancing the pharmacokinetic properties of endogenous peptides like Leu-enkephalin-Arg. Here, we address common challenges and provide in-depth, field-proven solutions in a direct question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My Leu-enkephalin-Arg analogue shows potent in vitro activity but disappears almost immediately in vivo. What is the underlying mechanism?

Answer:

This is a classic and expected challenge when working with native peptides. The extremely short in vivo half-life of Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg) is primarily due to rapid enzymatic degradation by a host of peptidases present in plasma, cerebrospinal fluid, and on the surface of various cells.[1][2][3] These enzymes efficiently cleave specific peptide bonds, inactivating the molecule within minutes.[4]

The primary enzymatic culprits include:

• Aminopeptidase N (APN): This enzyme cleaves the N-terminal tyrosine residue (Tyr¹-Gly² bond), which is essential for opioid receptor activation.[2][5][6][7] Its action is a major route of inactivation.

• Neprilysin (NEP; also known as Neutral Endopeptidase or Enkephalinase): NEP is a zinc-dependent metalloprotease that specifically targets and cleaves the Gly³-Phe⁴ bond in the enkephalin sequence.[2][5][8][9]

• Angiotensin-Converting Enzyme (ACE): While its primary role is in the renin-angiotensin system, ACE also exhibits dipeptidyl carboxypeptidase activity that can cleave the C-terminal dipeptide (Phe-Leu or Leu-Arg), contributing to degradation.[2][6][10]

• Carboxypeptidases: These enzymes cleave the C-terminal arginine residue, further contributing to the peptide's breakdown.[2][11]

The presence of the C-terminal arginine in Leu-enkephalin-Arg makes it particularly susceptible to degradation by certain enzymes at a rate reportedly 10-fold higher than Leu-enkephalin.[10]

Caption: Primary enzymatic cleavage sites in Leu-enkephalin-Arg.

FAQ 2: What are the most effective strategies to increase the in vivo half-life of Leu-enkephalin-Arg?

Answer:

To counteract rapid degradation and clearance, several proven strategies can be employed. These can be broadly categorized into structural modifications, bioconjugation, advanced formulation, and co-administration with inhibitors. The choice of strategy depends on the desired therapeutic outcome, target tissue, and acceptable complexity of synthesis.

A. Structural & Chemical Modifications

These approaches involve altering the peptide's primary structure to make it unrecognizable to or resistant to degrading enzymes.

• D-Amino Acid Substitution: Replacing a naturally occurring L-amino acid with its D-enantiomer at or near a cleavage site creates steric hindrance that prevents the peptidase from binding and cleaving the peptide bond. A common and highly effective modification for enkephalins is substituting the glycine at position 2 with D-alanine (e.g., [D-Ala², Leu⁵]-enkephalin or DADLE).[3][12] This single change dramatically reduces susceptibility to aminopeptidases.[6]

• N- and C-Terminal Capping: To block exopeptidases, the N-terminus can be acetylated (N-acetylation) and the C-terminus can be amidated (C-amidation).[13] These modifications prevent recognition by aminopeptidases and carboxypeptidases, respectively, significantly enhancing stability.

• Peptide Cyclization: Creating a covalent bond between the N- and C-termini or between amino acid side chains produces a conformationally constrained cyclic peptide.[14] This rigidity often improves metabolic stability by making cleavage sites inaccessible to enzymes.[14][15]

B. Bioconjugation to Increase Size and Alter Properties

This involves attaching larger molecules to the peptide to shield it from enzymes and, crucially, to increase its hydrodynamic radius beyond the threshold for renal filtration (~30-50 kDa).[16][17]

• PEGylation: The covalent attachment of polyethylene glycol (PEG), a non-toxic and non-immunogenic polymer, is a clinically validated method for extending the half-life of biologics.[18][19][20] PEGylation increases the molecule's size, reduces renal clearance, and sterically shields the peptide from enzymatic attack.[17][21]

• Lipidation: This strategy involves conjugating a lipid moiety, such as a long-chain fatty acid (e.g., palmitic acid), to the peptide.[22][23][24] The lipid tail promotes reversible binding to serum albumin, a large (~66 kDa) and abundant plasma protein with a long half-life of about 19 days.[24][25] The peptide effectively "piggybacks" on albumin, protecting it from both degradation and renal clearance.[22]

• Glycosylation: Attaching carbohydrate moieties (glycans) to the peptide can enhance its proteolytic stability, improve solubility, and in some cases, facilitate transport across biological barriers.[15][26] N-terminal glycation of Leu-enkephalin has been shown to increase its half-life in human serum from ~15 minutes to 14 hours.[27]

C. Advanced Formulation & Delivery Systems

Instead of modifying the peptide itself, this approach protects it using a carrier system.

• Nanoparticle Encapsulation: Encapsulating Leu-enkephalin in polymeric nanoparticles or liposomes can protect it from enzymatic degradation in the bloodstream.[1][28][29] This is a particularly powerful strategy for targeted delivery, including non-invasive nose-to-brain delivery, which bypasses the blood-brain barrier and protects the peptide from systemic degradation.[28][30]

D. Co-administration with Enzyme Inhibitors

This pharmacological approach involves administering the peptide along with specific inhibitors of the enzymes that degrade it. By blocking enkephalinases, the local and systemic concentration of the active peptide is increased.[31] Selective inhibitors for NEP and APN have been developed for this purpose.[5][32][33]

Caption: Overview of primary strategies for half-life extension.

FAQ 3: How do I select the most appropriate half-life extension strategy for my research goals?

Answer:

The optimal strategy is dictated by your specific experimental needs. There is no one-size-fits-all solution. Consider the following factors and use the comparative table below to guide your decision.

• Impact on Potency: Any modification carries the risk of altering the peptide's conformation and reducing its binding affinity for opioid receptors. It is critical to perform in vitro receptor binding and functional assays on any new analogue. For instance, glycosylation sites must be carefully chosen to avoid interfering with the N-terminal tyrosine pharmacophore.[15]

• Desired Duration of Action: Are you aiming for a modest increase to last several hours (e.g., for an acute pain model) or a significant extension for daily or weekly dosing? Lipidation or large PEG conjugation typically provides the longest duration.

• Synthetic Feasibility: Some modifications, like complex glycosylation or the synthesis of nanoparticle formulations, require specialized chemistry and equipment. D-amino acid substitution and terminal capping are generally more straightforward to implement using standard solid-phase peptide synthesis (SPPS).

• Target Compartment: If your target is the central nervous system (CNS), strategies that can improve blood-brain barrier penetration, such as glycosylation or intranasal nanoparticle delivery, are highly advantageous.[1][15][30]

Strategy	Mechanism of Action	Typical Half-Life Increase	Key Advantages	Key Disadvantages
D-Amino Acid Sub	Steric hindrance of peptidases	Moderate (Hours)	High potency often retained; relatively simple synthesis	May not protect against all peptidases
Terminal Capping	Blocks exopeptidases	Moderate (Hours)	Simple to implement in synthesis; often synergistic with other methods	Ineffective against endopeptidases like NEP
PEGylation	Increased size reduces renal clearance; steric shielding	High (Hours to Days)[34]	Clinically validated; significant half-life extension	Potential for reduced potency; concerns about PEG accumulation[25]
Lipidation	Reversible binding to serum albumin	Very High (Days)[24]	Clinically validated; extremely long half-life possible	Can increase hydrophobicity, causing solubility/aggregation issues[35]
Glycosylation	Steric shielding; improved solubility	High (Hours to Days)[27]	Can improve stability and BBB penetration[26]	Complex synthesis; site selection is critical to preserve activity
Nanoparticles	Physical protection from enzymes; targeted delivery	Variable (Depends on formulation)	Protects native peptide; enables targeted/CNS delivery[28][36]	Complex formulation and characterization; potential toxicity
Enzyme Inhibitors	Prevents degradation of the peptide	Moderate (Hours)	Potentiates the effect of the endogenous/exogenous peptide	Potential for off-target effects; requires co-administration

FAQ 4: Can you provide a high-level protocol for synthesizing a stabilized analogue and then testing its plasma stability?

Answer:

Certainly. Below is a conceptual workflow for synthesizing [D-Ala², Arg(Pbf)⁶]-Leu-enkephalin-NH₂ using Fmoc-based solid-phase peptide synthesis (SPPS) and a subsequent in vitro plasma stability assay.

Protocol 1: Synthesis of a Stabilized Analogue

Objective: To synthesize a Leu-enkephalin-Arg analogue with a D-amino acid substitution at position 2 and C-terminal amidation.

Methodology: Fmoc Solid-Phase Peptide Synthesis (SPPS)

• Resin Preparation: Start with a Rink Amide resin, which will yield a C-terminally amidated peptide upon cleavage. Swell the resin in a suitable solvent like dimethylformamide (DMF).

• Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin's amino group using a solution of 20% piperidine in DMF.

• First Amino Acid Coupling (Arg): Couple the first amino acid, Fmoc-Arg(Pbf)-OH, to the deprotected resin. Use a coupling reagent cocktail such as HBTU/HOBt or HATU in the presence of a base like DIPEA in DMF. Allow the reaction to proceed for 1-2 hours. Confirm completion with a Kaiser test.

• Capping (Optional): To terminate any unreacted chains, treat the resin with an acetic anhydride solution.

• Iterative Cycles: Repeat the deprotection (Step 2) and coupling (Step 3) steps for each subsequent amino acid in the sequence (Leu⁵, Phe⁴, Gly³, D-Ala², Tyr(tBu)¹). Use the appropriate side-chain protected Fmoc-amino acids (e.g., Fmoc-Tyr(tBu)-OH, Fmoc-D-Ala-OH).

• Final Deprotection: After coupling the final amino acid (Fmoc-Tyr(tBu)-OH), perform a final Fmoc deprotection step.

• Cleavage and Deprotection: Treat the resin with a cleavage cocktail (e.g., 95% Trifluoroacetic Acid (TFA), 2.5% water, 2.5% Triisopropylsilane (TIS)) for 2-3 hours. This cleaves the peptide from the resin and removes the side-chain protecting groups (Pbf from Arg, tBu from Tyr).

• Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final product using LC-MS to verify the correct molecular weight.

Protocol 2: In Vitro Plasma Stability Assay

Objective: To compare the stability of the native Leu-enkephalin-Arg with the modified analogue in plasma.

• Preparation: Obtain fresh plasma (e.g., rat or human) containing anticoagulants (e.g., heparin). Thaw on ice. Prepare stock solutions of both the native and modified peptides in an appropriate buffer.

• Incubation: Pre-warm the plasma to 37°C. Spike the plasma with a known concentration of the test peptide (e.g., 10 µM final concentration).

• Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the plasma-peptide mixture.

• Reaction Quenching: Immediately stop enzymatic degradation in the aliquot by adding a quenching solution, such as an equal volume of cold acetonitrile containing 1% TFA. This will also precipitate the plasma proteins.

• Sample Processing: Vortex the quenched sample vigorously, then centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to an HPLC vial. Analyze the sample using LC-MS/MS to quantify the remaining amount of intact peptide.

• Data Analysis: Plot the percentage of intact peptide remaining versus time. Calculate the half-life (t½) for each peptide from the degradation curve.

FAQ 5: How do I design an experiment to measure the in vivo pharmacokinetic (PK) profile of my new peptide analogue?

Answer:

A well-designed in vivo PK study is essential to determine key parameters like half-life (t½), clearance (CL), and volume of distribution (Vd).

Experimental Workflow for a Rodent PK Study:

• Animal Model: Select an appropriate animal model (e.g., Sprague-Dawley rats). Ensure animals are healthy and properly acclimatized. For studies requiring frequent blood sampling, surgical cannulation of a vessel (e.g., jugular vein) is recommended.

• Dosing: Prepare a sterile, pyrogen-free formulation of your peptide analogue. Administer the peptide via the intended clinical route (e.g., intravenous bolus for determining fundamental PK parameters, or subcutaneous/intraperitoneal for assessing bioavailability).

• Blood Sampling: Collect serial blood samples at predetermined time points (e.g., 2, 5, 15, 30, 60, 120, 240, 480 minutes post-dose) into tubes containing an anticoagulant and a protease inhibitor cocktail to prevent ex vivo degradation.

• Plasma Processing: Immediately process the blood samples by centrifuging at 4°C to separate the plasma.

• Bioanalysis (Quantification): Develop and validate a sensitive and specific bioanalytical method, typically Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), to quantify the concentration of your peptide in the plasma samples.

• Pharmacokinetic Analysis:

  • Plot the plasma concentration of the peptide versus time on a semi-logarithmic scale.

  • Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate the key PK parameters.

  • Half-life (t½): The time required for the plasma concentration to decrease by half.

  • Area Under the Curve (AUC): The total drug exposure over time.

  • Clearance (CL): The volume of plasma cleared of the drug per unit time.

  • Volume of Distribution (Vd): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

Caption: Experimental workflow for an in vivo pharmacokinetic study.

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• 29. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 30. How Nanoparticle Drug Delivery Could Solve the Opioid Crisis | Technology Networks [technologynetworks.com]
• 31. What are enkephalinase inhibitors and how do they work? [synapse.patsnap.com]
• 32. Protection of enkephalins from enzymatic degradation utilizing selective metal-chelating inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. Enkephalin-degrading enzyme inhibitors. Crucial role of the C-terminal residue on the inhibitory potencies of retro-hydroxamate dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 35. pubs.acs.org [pubs.acs.org]
• 36. assets-eu.researchsquare.com [assets-eu.researchsquare.com]

Technical Support Center: Enhancing Leu-enkephalin-arg (LEA) Potency and Efficacy

Welcome to the technical support center for Leu-enkephalin-arg (LEA) and its analogs. This guide is designed for researchers, scientists, and drug development professionals actively working to overcome the inherent challenges of this promising endogenous opioid peptide. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address common experimental hurdles and strategic decisions in enhancing the therapeutic potential of LEA.

Leu-enkephalin-arg (Tyr-Gly-Gly-Phe-Leu-Arg) is a naturally occurring opioid peptide that, like its more studied pentapeptide cousin Leu-enkephalin (LEA), holds significant promise for pain management with a potentially reduced side-effect profile compared to conventional opioids.[1][2] However, its therapeutic application is severely hampered by two primary obstacles: rapid enzymatic degradation and poor permeability across biological membranes like the blood-brain barrier (BBB).[1][3]

This guide synthesizes field-proven insights and established protocols to help you navigate these challenges effectively.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the development and testing of novel LEA analogs.

Q1: My LEA analog shows high in vitro receptor binding affinity but demonstrates low or no efficacy in cell-based functional assays (e.g., cAMP inhibition). What's going wrong?

A1: This discrepancy often points to an issue of functional activity versus simple binding. A high binding affinity (low Ki) does not guarantee that the compound is an agonist.

• Causality Explained: Your analog might be acting as an antagonist or a partial agonist . It can bind tightly to the opioid receptor (mu or delta) but fail to induce the conformational change necessary to activate the downstream G-protein signaling cascade (e.g., inhibition of adenylyl cyclase).[4] Partial agonists may only elicit a sub-maximal response even at saturating concentrations.

• Troubleshooting Steps & Protocol:

  • Run a Functional Assay: The gold-standard is a cAMP (cyclic adenosine monophosphate) inhibition assay. Opioid receptors (μ, δ, κ) are Gi/o-coupled, and their activation inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels.

  • Characterize the Analog: Determine the EC50 (potency) and the Emax (maximal efficacy) from the functional assay.

    • An antagonist will have no effect on cAMP on its own but will shift the dose-response curve of a known agonist (like LEA or DAMGO) to the right.

    • A partial agonist will have an Emax value significantly lower than the full agonist.

  • Consider Biased Agonism: The analog might preferentially activate one signaling pathway (e.g., G-protein) over another (e.g., β-arrestin recruitment). Assays for β-arrestin recruitment can clarify if your compound is a biased agonist, which can have significant implications for its side-effect profile.[5]

Q2: My modified LEA analog is rapidly degraded in a plasma stability assay. How can I pinpoint the liability and fix it?

A2: Native LEA is degraded within minutes by peptidases.[6][7] If your analog is also unstable, it's likely susceptible to cleavage at one or more peptide bonds. The primary culprits are aminopeptidases (cleaving the N-terminal Tyr-Gly bond) and neprilysin (cleaving the Gly-Gly bond).[6][8]

• Causality Explained: L-amino acid peptide bonds are natural substrates for a host of proteases in plasma and tissues. Without protection, the peptide is quickly inactivated.

• Troubleshooting & Optimization Workflow:

Caption: Workflow for troubleshooting LEA analog instability.

• Protocol: Plasma Stability Assay

  • Preparation: Prepare a stock solution of your LEA analog in a suitable solvent (e.g., DMSO).

  • Incubation: Spike the analog into fresh plasma (human, rat, or mouse) at a final concentration of 1-10 µM. Incubate in a water bath at 37°C.

  • Sampling: At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), take an aliquot of the plasma mixture.

  • Quenching: Immediately stop the enzymatic reaction by adding an equal volume of cold acetonitrile containing an internal standard.

  • Processing: Centrifuge to precipitate plasma proteins.

  • Analysis: Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.

  • Calculation: Plot the percentage of remaining compound versus time and calculate the half-life (t½).

Q3: My LEA analog is stable in plasma and potent in vitro, but it shows no analgesic effect after systemic administration (e.g., intravenous or intraperitoneal injection). Why?

A3: This is a classic drug development hurdle, most often caused by poor bioavailability and an inability to cross the blood-brain barrier (BBB).[1][3]

• Causality Explained: For centrally-mediated analgesia, the drug must reach opioid receptors in the brain and spinal cord. Peptides are typically large, polar molecules that cannot passively diffuse across the tightly-regulated BBB. Furthermore, even if stable in plasma, the analog might be rapidly cleared by the kidneys or sequestered in peripheral tissues.[9]

• Troubleshooting Steps:

  • Assess Lipophilicity: Determine the LogP or LogD of your analog. While increased lipophilicity can aid membrane permeability, a delicate balance is needed.[10] Excessive lipophilicity can lead to high protein binding and non-specific tissue distribution.

  • Conduct a Pharmacokinetic (PK) Study: Administer the analog to rodents and collect blood samples over time. Analyze plasma concentrations via LC-MS/MS to determine key PK parameters like Cmax, AUC (Area Under the Curve), and clearance rate. This will tell you if the drug is being cleared too quickly.

  • Confirm BBB Penetration (or lack thereof): A PK study that includes collection of cerebrospinal fluid (CSF) or brain tissue is the definitive way to measure brain exposure. The brain/plasma ratio is a key indicator of BBB penetration.[2]

  • Implement a BBB-crossing Strategy: If brain exposure is low, you must incorporate a specific strategy to improve it. Options include:

    • Lipidation: Covalently attaching a fatty acid can enhance BBB transit.[11]

    • Prodrug Approach: Masking polar groups to create a more lipophilic prodrug that can cross the BBB and then be converted back to the active peptide.[2][3]

    • Nanoparticle Delivery: Encapsulating the peptide in nanoparticles can facilitate transport, especially via alternative routes like intranasal delivery.[12]

Frequently Asked Questions (FAQs): Strategic Guide

This section covers broader strategic questions related to the design and development of next-generation LEA therapeutics.

Q4: What are the most effective chemical modification strategies to improve the stability and half-life of LEA?

A4: Several proven strategies exist, often used in combination. The choice depends on balancing stability gains with potential impacts on receptor affinity and selectivity.

Strategy	Mechanism of Action	Key Advantages	Potential Issues
D-Amino Acid Substitution	Replaces L-amino acids with non-natural D-isomers, which are not recognized by most proteases.[11][]	Highly effective at blocking specific cleavage sites (e.g., D-Ala at Gly2 blocks aminopeptidase).[9]	Can sometimes reduce receptor binding affinity; potential for accumulation of unnatural amino acids.[11]
Terminal Capping	N-terminal acetylation or C-terminal amidation blocks exopeptidases.[11]	Simple modification; generally well-tolerated.	Protects only the termini, not internal cleavage sites.
Cyclization / Stapling	Creates a cyclic peptide that is sterically hindered and conformationally constrained, making it resistant to proteases.[14][15]	Greatly enhances stability and can "lock in" an active conformation, improving affinity.	Can be synthetically challenging; may restrict flexibility needed for receptor binding.
PEGylation	Covalent attachment of polyethylene glycol (PEG) chains.[11][16]	Increases hydrodynamic size, reducing renal clearance and shielding from enzymes, thus dramatically extending half-life.[17]	Can significantly decrease binding affinity ("PEG shielding"); potential safety concerns with non-biodegradable PEG.[11]
Lipidation	Attachment of a lipid moiety (e.g., palmitic acid).[14]	Enhances binding to plasma albumin, creating a circulating reservoir and extending half-life; can improve membrane permeability.[11][17]	May increase non-specific binding and alter tissue distribution.

Q5: How can I design an LEA analog to be selective for the delta-opioid receptor (DOR) over the mu-opioid receptor (MOR)?

A5: Achieving receptor selectivity is crucial for developing analgesics with fewer MOR-associated side effects (like respiratory depression and high abuse liability).[18] Leu-enkephalin itself has a greater preference for DOR.[19] Selectivity is governed by subtle structural interactions within the receptor's binding pocket.

• Causality Explained: The binding pockets of MOR and DOR, while similar, have distinct residues and conformations. Modifications to the peptide can favor interaction with one receptor over the other. For instance, conformational rigidity is a key determinant.

• Design Strategies:

  • Conformational Constraint: Cyclization is a powerful tool. Cyclic analogs like DPDPE ([D-Pen2, D-Pen5]enkephalin) are highly selective DOR agonists because their rigid structure fits favorably into the DOR binding pocket while being sterically disfavored at the MOR pocket.[18]

  • Side Chain Modifications: Altering the side chains at positions 4 (Phe) and 5 (Leu) can modulate selectivity. For example, halogenation (e.g., p-Cl-Phe) at position 4 has been shown to alter receptor affinities.[10]

  • Systematic Screening: Synthesize a focused library of analogs with variations at key positions and screen them using competitive binding assays against both DOR and MOR to determine the selectivity index (Ki MOR / Ki DOR).

Q6: What are the most promising delivery systems to get LEA analogs into the brain?

A6: Overcoming the blood-brain barrier is a major focus of modern neuropeptide research.[1][3]

• Reversible Lipophilization (Prodrugs): This involves chemically modifying the peptide to make it more lipid-soluble, allowing it to pass through the BBB. Once in the brain, it is enzymatically or spontaneously converted back to the active peptide. The Fmoc (9-fluorenylmethoxycarbonyl) group has been used for this purpose with enkephalins.[3]

• Nanoparticle-based Systems: Encapsulating the LEA analog within polymeric nanoparticles protects it from degradation and can facilitate transport across the BBB. A particularly innovative approach is intranasal delivery . This route allows nanoparticles to travel along olfactory and trigeminal nerves, bypassing the BBB to directly enter the brain.[12] The drug candidate Envelta™ is a leucine-enkephalin formulation using this nanoparticle technology.[12]

Caption: Comparison of BBB penetration routes for LEA analogs.

References

• Therapeutic peptides: chemical strategies fortify peptides for enhanced disease treatment efficacy. (2025).
• How to Overcome 9 Key Peptide Drug Development Challenges. (n.d.). WuXi AppTec.
• Technical Support Center: Troubleshooting Solubility Issues with Synthetic Peptides. (n.d.). Benchchem.
• Strategies to improve the physicochemical properties of peptide-based drugs. (n.d.).
• Effective Strategies for Overcoming Challenges in Peptide Drug Development. (n.d.). BOC Sciences.
• How to Improve the Pharmacokinetic Properties of Peptides? (n.d.).
• Delivery of neuropeptides from the periphery to the brain: studies with enkephalin. (2010). PubMed.
• Peptide Lead Optimization—Strategies and Tactics. (n.d.). Royal Society of Chemistry.
• Phosphorylation of enkephalins enhances their proteolytic stability. (1996). PubMed.
• Overcoming the Challenges of Peptide Drug Development. (n.d.). Concept Life Sciences.
• Multifunctional Enkephalin Analogs with a New Biological Profile: MOR/DOR Agonism and KOR Antagonism. (2021). MDPI.
• Leu-Enkephalin. (n.d.). PubChem.
• Nanoparticle-Delivered Pain Medication Could Help Address the Opioid Crisis. (2025). Technology Networks.
• Leu-enkephalin. (n.d.). Wikipedia.
• Five decades of research on opioid peptides: Current knowledge and unanswered questions. (n.d.). Mount Sinai Scholars Portal.
• Modification and Delivery of Enkephalins for Pain Modul
• Five Decades of Research on Opioid Peptides: Current Knowledge and Unanswered Questions. (n.d.). PubMed Central.
• Opioid research: How scientists are using peptides to try to build a safer drug. (2023). Drug Discovery World.
• 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. (2024).
• Opioid Peptides. (n.d.). PubMed Central.
• C-terminal Modified Enkephalin-like Tetrapeptides with Enhanced Affinities at the Kappa Opioid Receptor and Monoamine Transporters. (n.d.).
• Opioid glycopeptide analgesics derived from endogenous enkephalins and endorphins. (n.d.). PubMed Central.
• A Novel Leu-Enkephalin Prodrug Produces Pain-Relieving and Antidepressant Effects. (2024).
• Challenges and new opportunities for detecting endogenous opioid peptides in reward. (n.d.). SpringerLink.
• An Effective and Safe Enkephalin Analog for Antinociception. (n.d.). PubMed Central.
• Stapling of leu-enkephalin analogs with bifunctional reagents for prolonged analgesic activity. (n.d.). Royal Society of Chemistry.
• Enkephalins and Pain Modulation: Mechanisms of Action and Therapeutic Perspectives. (n.d.). MDPI.

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• 3. Delivery of neuropeptides from the periphery to the brain: studies with enkephalin - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. Leu-enkephalin - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Leu-enkephalin-Arg Receptor Assays

A Senior Application Scientist's Guide to Mitigating Non-Specific Binding

Welcome to the technical support center for Leu-enkephalin-Arg receptor assays. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and robust protocols to ensure the generation of high-quality, reproducible data. As a Senior Application Scientist, my goal is to not only provide step-by-step instructions but to also explain the underlying principles that govern these experimental choices.

Troubleshooting Guide & FAQs: Non-Specific Binding

This section addresses common issues and questions related to non-specific binding in Leu-enkephalin-Arg receptor assays in a direct question-and-answer format.

Q1: What are the primary causes of high non-specific binding in my Leu-enkephalin-Arg radioligand assay?

High non-specific binding can stem from several factors, often related to the physicochemical properties of your radioligand and the assay components. The primary culprits include:

• Hydrophobic Interactions: Radioligands, especially those with high lipophilicity, can non-specifically adsorb to plasticware (tubes, plates), filter mats, and even the lipid bilayer of cell membranes.[4]

• Ionic Interactions: Charged residues on your radioligand can interact with oppositely charged surfaces on your assay components.[4]

• Low Affinity, High Capacity Binding Sites: These are non-receptor sites that bind the radioligand with low affinity but are present in high numbers, contributing significantly to the overall non-specific signal.

• Suboptimal Assay Conditions: Inappropriate buffer pH, ionic strength, or temperature can promote non-specific interactions.[5]

• Issues with Blocking Agents: Inadequate or inappropriate blocking agents can fail to saturate non-specific sites.[6]

Q2: How do I choose the right unlabeled ligand to define non-specific binding?

The choice of the unlabeled ligand is crucial for accurately determining non-specific binding. Ideally, you should use a chemically distinct compound that binds to the same receptor as your radioligand.[7] However, in many cases, the unlabeled version of the radioligand is used.[7]

A key consideration is the concentration of the unlabeled ligand. It should be high enough to saturate all specific receptor sites, effectively displacing the radioligand from these sites without causing other artifacts. A general rule of thumb is to use the unlabeled ligand at a concentration 100 times its Kd for the receptor, or 100 times the highest concentration of the radioligand used in the assay, whichever is greater.[7]

Q3: My non-specific binding is over 50% of the total binding. What are the immediate steps I can take to improve my assay?

If your non-specific binding constitutes more than half of your total binding, it can be challenging to obtain quality data.[7] Here are some immediate troubleshooting steps:

• Optimize Washing Steps: Increase the volume and/or number of washes with ice-cold wash buffer to more effectively remove unbound and non-specifically bound radioligand.[7][8] Consider using a warmer wash buffer, as this can sometimes reduce non-specific interactions.[7]

• Re-evaluate Your Blocking Agent: Ensure your blocking agent is appropriate for your assay system. Bovine Serum Albumin (BSA) and casein are commonly used to block non-specific sites.[4][5][9] You may need to optimize the concentration of your blocking agent.

• Check Your Filter Type: If using a filtration assay, the type of filter can significantly impact non-specific binding. Experiment with different filter materials (e.g., glass fiber, polyethyleneimine-treated) to find one that minimizes radioligand binding.[7]

• Reduce Radioligand Concentration: High concentrations of radioligand can lead to increased non-specific binding. If possible, use a radioligand concentration at or below the Kd for competition assays.[8][10]

Q4: Can you explain the role of buffer composition in controlling non-specific binding?

The composition of your assay buffer plays a critical role in modulating non-specific interactions:

• pH: The pH of the buffer can influence the charge of both the radioligand and the binding surfaces. Adjusting the pH to be near the isoelectric point of your peptide or to neutralize charged surfaces can help minimize charge-based non-specific binding.[4]

• Ionic Strength: Increasing the salt concentration (e.g., with NaCl) in your buffer can help to shield charged interactions between the radioligand and non-specific sites.[4]

• Additives:

  • BSA: Bovine serum albumin is a common additive used to block non-specific binding sites on assay tubes and filters.[4]

  • Non-ionic Surfactants: Low concentrations of non-ionic surfactants like Tween-20 can disrupt hydrophobic interactions that contribute to non-specific binding.[4]

  • Casein: Casein can be a more effective blocking agent than BSA or gelatin in some systems.[11]

Q5: How do incubation time and temperature affect non-specific binding?

Optimizing incubation time and temperature is a balancing act between achieving equilibrium for specific binding and minimizing non-specific interactions.

• Incubation Time: It is crucial to allow sufficient time for the specific binding to reach equilibrium. However, excessively long incubation times can sometimes lead to an increase in non-specific binding.[5] Time-course experiments are recommended to determine the optimal incubation period where specific binding is maximal and stable, while non-specific binding is minimized.[5]

• Temperature: Lower incubation temperatures (e.g., 4°C or room temperature) are often used to minimize the activity of proteases that could degrade the peptide ligand and to reduce the kinetics of non-specific binding. However, you must ensure that specific binding can still reach equilibrium at the chosen temperature.

Detailed Experimental Protocols

These protocols provide a framework for conducting robust Leu-enkephalin-Arg receptor binding assays. Remember to optimize these conditions for your specific receptor preparation and radioligand.

Protocol 1: Saturation Binding Assay

This assay is used to determine the receptor density (Bmax) and the equilibrium dissociation constant (Kd) of the radioligand.[12][13]

Materials:

• Receptor source (e.g., cell membranes expressing the target opioid receptor)

• Radiolabeled Leu-enkephalin-Arg analogue

• Unlabeled Leu-enkephalin-Arg analogue (for determining non-specific binding)

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4)

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

• 96-well plates

• Filtration apparatus with glass fiber filters (pre-soaked in a blocking agent like 0.3% polyethyleneimine)

• Scintillation fluid and counter

Procedure:

• Prepare Radioligand Dilutions: Prepare a series of dilutions of the radiolabeled ligand in assay buffer. The concentration range should typically span from 0.1 to 10 times the expected Kd.[8]

• Set up Assay Plates: For each concentration of radioligand, you will have triplicate wells for total binding and triplicate wells for non-specific binding.

• Add Reagents for Total Binding: To the "total binding" wells, add:

  • 50 µL of assay buffer

  • 50 µL of the appropriate radioligand dilution

  • 100 µL of the membrane preparation

• Add Reagents for Non-Specific Binding: To the "non-specific binding" wells, add:

  • 50 µL of a high concentration of the unlabeled ligand (e.g., 100-fold higher than its Kd)

  • 50 µL of the appropriate radioligand dilution

  • 100 µL of the membrane preparation

• Incubate: Incubate the plates at a defined temperature (e.g., room temperature or 30°C) for a predetermined time to reach equilibrium (e.g., 60-120 minutes).[14]

• Terminate the Assay: Rapidly terminate the binding reaction by vacuum filtration through the pre-soaked glass fiber filters.[8]

• Wash: Wash the filters multiple times (e.g., 3-4 times) with ice-cold wash buffer to remove unbound radioligand.[8]

• Measure Radioactivity: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate the average counts per minute (CPM) for the total and non-specific binding triplicates at each radioligand concentration.

  • Calculate specific binding: Specific Binding = Total Binding - Non-Specific Binding.

  • Plot specific binding as a function of the free radioligand concentration.

  • Use non-linear regression analysis to fit the data to a one-site binding model to determine the Bmax and Kd values.[14]

Parameter	Typical Range/Value	Purpose
Radioligand Concentration	0.1 - 10 x Kd	To saturate the receptors and determine binding affinity.
Unlabeled Ligand Concentration	100 x Kd of unlabeled ligand	To block all specific binding sites.
Membrane Protein	50 - 120 µg per well	To provide a sufficient number of receptors for a detectable signal.[14]
Incubation Time	60 - 120 minutes	To allow the binding reaction to reach equilibrium.
Incubation Temperature	Room Temperature or 30°C	To balance reaction kinetics and peptide stability.

Table 1: Typical parameters for a Leu-enkephalin-Arg saturation binding assay.

Protocol 2: Competitive Binding Assay

This assay is used to determine the binding affinity (Ki) of an unlabeled test compound by measuring its ability to compete with a fixed concentration of a radioligand for binding to the receptor.[10][12]

Materials:

• Same as for the Saturation Binding Assay, plus the unlabeled test compounds.

Procedure:

• Prepare Test Compound Dilutions: Prepare a serial dilution of your unlabeled test compound in the assay buffer.

• Set up Assay Plates: You will need wells for total binding, non-specific binding, and for each concentration of your test compound.

• Add Reagents:

  • Total Binding: Add 50 µL of assay buffer, 50 µL of a fixed concentration of radioligand (typically at or below its Kd), and 100 µL of the membrane preparation.

  • Non-Specific Binding: Add 50 µL of a high concentration of a standard unlabeled ligand, 50 µL of the radioligand, and 100 µL of the membrane preparation.

  • Test Compound: Add 50 µL of the appropriate test compound dilution, 50 µL of the radioligand, and 100 µL of the membrane preparation.

• Incubate, Terminate, Wash, and Count: Follow steps 5-8 from the Saturation Binding Assay protocol.

• Data Analysis:

  • Plot the percentage of specific binding as a function of the logarithm of the test compound concentration.

  • Use non-linear regression to fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[14]

Parameter	Typical Value	Purpose
Radioligand Concentration	≤ Kd	To ensure sensitive detection of competition.[10]
Test Compound Concentration Range	10^-11 to 10^-5 M	To generate a complete dose-response curve.
Incubation Time	As determined from saturation experiments	To ensure equilibrium is reached.

Table 2: Key parameters for a Leu-enkephalin-Arg competitive binding assay.

Visualizing Key Processes

Understanding the signaling pathway and the experimental workflow visually can aid in experimental design and troubleshooting.

Leu-enkephalin-Arg Signaling Pathway

Leu-enkephalin-Arg binds to and activates mu (µ) and delta (δ) opioid receptors, which are coupled to inhibitory G-proteins (Gi/o). This initiates a signaling cascade that ultimately leads to the modulation of neuronal excitability and neurotransmitter release.

Caption: Workflow for a receptor binding assay.

References

• Vertex AI Search. (2024-11-05).
• GraphPad Software. (2026). Nonspecific binding - GraphPad Prism 10 Curve Fitting Guide.
• AAT Bioquest. (2024-04-10).
• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual.
• Lukiw, W. J. (2006). Endogenous Signaling Complexity in Neuropeptides- Leucine- and Methionine-Enkephalin. Central Nervous System Agents in Medicinal Chemistry, 6(2), 123-126.
• BenchChem. (2025). An In-depth Technical Guide to the Mechanism of Action of 2-Arg-5-Leu-enkephalin.
• Cai, W., & Chen, Z. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-10.
• Revvity. (2024-04-03). Radioligand binding assays: from opiate receptors to drug discovery mainstay.
• Bio-Rad Antibodies. (n.d.). Tips for Step 8 - Block Non-specific Binding Sites.
• ResearchGate. (n.d.). Prevention of non-specific binding by different blocking reagents.
• Ehlert, F. J. (2016). SIGMA RECEPTOR BINDING ASSAYS. Current protocols in pharmacology, 75(1), 1-29.
• Wikipedia. (2023). Leu-enkephalin.
• Aldrich, J. V., et al. (2018). The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. Molecules, 23(10), 2663.
• Hawkes, R., Niday, E., & Gordon, J. (1982). Methods for reducing non-specific antibody binding in enzyme-linked immunosorbent assays. Analytical biochemistry, 119(1), 142-147.
• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual.
• Gifford, J. C. (n.d.). Radioligand Binding Assay Protocol. Gifford Bioscience.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
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• 8. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 10. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Methods for reducing non-specific antibody binding in enzyme-linked immunosorbent assays - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Enhancing Detection Sensitivity of Leu-enkephalin-arg in Biological Samples

Welcome to the technical support center dedicated to improving the detection sensitivity of Leu-enkephalin-arg (YGGFLR) in complex biological matrices. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and frequently asked questions (FAQs) to navigate the complexities of Leu-enkephalin-arg analysis. Our goal is to empower you with the scientific rationale behind experimental choices, ensuring robust and reproducible results.

Introduction to Leu-enkephalin-arg Analysis

Leu-enkephalin-arg is a crucial endogenous opioid peptide derived from its precursor, proenkephalin.[1][2] Its accurate quantification in biological samples like plasma and cerebrospinal fluid (CSF) is vital for neuroscience research and the development of novel therapeutics. However, its low physiological concentrations, susceptibility to rapid enzymatic degradation, and the complex nature of biological matrices present significant analytical challenges. This guide will address these challenges head-on, providing practical solutions grounded in established scientific principles.

Core Challenges in Leu-enkephalin-arg Detection

Understanding the primary obstacles is the first step toward overcoming them. Researchers commonly face the following issues:

• Low Endogenous Concentrations: Circulating levels of Leu-enkephalin-arg are often in the low picomolar to femtomolar range, demanding highly sensitive analytical instrumentation.

• Rapid Enzymatic Degradation: Enkephalins are rapidly broken down by peptidases in biological samples. A key enzyme responsible for the degradation of Leu-enkephalin-arg is angiotensin-converting enzyme (ACE).[3]

• Matrix Effects: Co-eluting endogenous components in plasma and CSF can suppress or enhance the ionization of Leu-enkephalin-arg in the mass spectrometer source, leading to inaccurate quantification.

• Poor Recovery During Sample Preparation: The peptide can be lost during extraction and cleanup steps due to adsorption to surfaces or inefficient elution.

• Analyte Stability: Leu-enkephalin-arg can degrade during sample collection, processing, and storage if not handled properly.[4][5]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Sample Collection and Handling

Question 1: My Leu-enkephalin-arg signal is non-existent or very low, even in spiked samples. Could the problem be my sample collection and storage procedure?

Answer: Absolutely. Pre-analytical variability is a major source of error in neuropeptide analysis. The stability of Leu-enkephalin-arg is critical from the moment of collection.

Causality and In-Depth Explanation: Leu-enkephalin-arg is highly susceptible to degradation by exopeptidases and endopeptidases present in blood and CSF.[3] Without immediate inhibition of this enzymatic activity, your analyte can be completely degraded before it even reaches the instrument.

Troubleshooting Protocol:

• Immediate Enzyme Inhibition: Collect blood samples directly into tubes containing a cocktail of protease inhibitors. A common and effective approach is to use tubes pre-loaded with a mixture of inhibitors. For plasma preparation, centrifugation should be carried out at 4°C as soon as possible after collection.

• Anticoagulant Choice: Use EDTA-coated tubes for plasma collection. EDTA chelates divalent cations like Zn²⁺, which are essential cofactors for many metalloproteases, including ACE.

• Acidification: Immediately after centrifugation, acidify the plasma or CSF sample with an appropriate acid, such as trifluoroacetic acid (TFA) or formic acid, to a final concentration of ~0.1%. This helps to further inactivate enzymes and improves the stability of the peptide.

• Storage Conditions: Flash-freeze your samples in liquid nitrogen immediately after processing and store them at -80°C. Avoid repeated freeze-thaw cycles, as this can lead to peptide degradation and adsorption to tube walls.[5] Long-term stability is generally better at -60°C or lower.[6]

dot

Caption: Pre-analytical workflow for preserving Leu-enkephalin-arg integrity.

Sample Preparation: Solid-Phase Extraction (SPE)

Question 2: I'm experiencing low and inconsistent recovery of Leu-enkephalin-arg after solid-phase extraction. What are the likely causes and how can I improve my SPE protocol?

Answer: Low recovery in SPE is a common issue when working with peptides. It often stems from suboptimal loading, washing, or elution conditions, or from the choice of sorbent itself.

Causality and In-Depth Explanation: Leu-enkephalin-arg is a relatively polar peptide. For effective retention on a reversed-phase (e.g., C18) SPE sorbent, the sample environment needs to be manipulated to maximize hydrophobic interactions. Conversely, elution requires a solvent strong enough to disrupt these interactions without co-eluting interfering matrix components.

Troubleshooting and Optimization Protocol for Reversed-Phase SPE:

• Sorbent Choice: For a peptide of this nature, a polymeric reversed-phase sorbent can sometimes offer better retention and recovery than a standard silica-based C18 sorbent.

• Sample Pre-treatment: Before loading onto the SPE cartridge, ensure your sample is acidified (e.g., with 0.1% TFA). This protonates the peptide, increasing its polarity, but also suppresses the ionization of acidic matrix components, which can improve binding to the sorbent.

• Conditioning and Equilibration:

  • Conditioning: Flush the cartridge with a water-miscible organic solvent like methanol or acetonitrile (1-2 column volumes). This wets the stationary phase and activates it for interaction.

  • Equilibration: Equilibrate the cartridge with an aqueous solution that mimics the pH and ionic strength of your sample (e.g., 0.1% TFA in water) for 1-2 column volumes. Crucially, do not let the sorbent bed dry out after this step.

• Sample Loading: Load the pre-treated sample slowly and consistently, at a flow rate of approximately 1 mL/min. A high flow rate can lead to breakthrough, where the analyte does not have sufficient time to interact with the sorbent.

• Washing Step Optimization: This is a critical step for removing interferences.

  • Start with a weak wash (e.g., 0.1% TFA in water) to remove salts and very polar impurities.

  • Follow with a slightly stronger organic wash (e.g., 5% methanol in 0.1% TFA in water). The percentage of organic solvent is key; too high, and you will prematurely elute your peptide. You may need to optimize this percentage.

• Elution Step Optimization:

  • Use an elution solvent with a higher concentration of organic solvent (e.g., 60-80% acetonitrile in 0.1% formic acid). Formic acid is often preferred in the elution step as it is more compatible with mass spectrometry.

  • Ensure you use a sufficient volume of elution solvent. Try eluting with two smaller aliquots rather than one large one to improve efficiency.

dot

Caption: A typical solid-phase extraction workflow for neuropeptides.

LC-MS/MS Method Development and Analysis

Question 3: I have a peak for Leu-enkephalin-arg, but the signal-to-noise ratio is poor and I'm struggling with sensitivity. How can I optimize my LC-MS/MS parameters?

Answer: Achieving low limits of detection requires careful optimization of both the liquid chromatography separation and the mass spectrometer settings.

Causality and In-Depth Explanation: Poor signal-to-noise can be due to inefficient ionization, suboptimal fragmentation, or co-eluting matrix components that cause ion suppression. A systematic approach to optimizing each of these factors is necessary.

LC-MS/MS Optimization Strategy:

• Chromatography:

  • Column Choice: Use a high-quality C18 column with a smaller particle size (e.g., ≤1.8 µm) to achieve better peak shape and resolution.

  • Mobile Phase: An acidic mobile phase (e.g., 0.1% formic acid in water and acetonitrile) is standard for positive ion mode ESI and helps to protonate the peptide.

  • Gradient Optimization: A shallow gradient can improve the separation of Leu-enkephalin-arg from closely eluting matrix components, reducing ion suppression.

• Mass Spectrometry (MS) Tuning and Optimization:

  • Internal Standard: The use of a stable isotope-labeled (SIL) internal standard for Leu-enkephalin-arg is highly recommended.[7][8] A SIL internal standard co-elutes with the analyte and experiences similar matrix effects, allowing for more accurate and precise quantification.

  • Source Parameters: Optimize the electrospray ionization (ESI) source parameters, including capillary voltage, source temperature, and gas flows, by infusing a standard solution of Leu-enkephalin-arg.

  • MRM Transition Selection and Optimization:

    • Precursor Ion (Q1): For Leu-enkephalin-arg (YGGFLR), the theoretical monoisotopic mass is 711.38 Da. In positive ion mode, you will primarily observe the singly charged precursor ion [M+H]⁺ at m/z 712.4.

    • Product Ions (Q3): Infuse a standard solution and perform a product ion scan to identify the most abundant and stable fragment ions. For peptides, these are typically b- and y-type ions.

    • Collision Energy (CE): For each selected MRM transition, optimize the collision energy to maximize the intensity of the product ion. This is a critical step for maximizing sensitivity.

Recommended Starting LC-MS/MS Parameters (for method development):

Parameter	Recommended Setting	Rationale
LC Column	C18, ≤1.8 µm particle size	High efficiency and good retention for peptides.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier for positive ion mode ESI.
Mobile Phase B	0.1% Acetonitrile with 0.1% Formic Acid	Organic solvent for elution.
Gradient	Start with a shallow gradient (e.g., 5-40% B over 10 min)	To separate from matrix interferences.
Ionization Mode	Positive Electrospray Ionization (ESI+)	Peptides readily form positive ions.
Precursor Ion (Q1)	m/z 712.4 [M+H]⁺	Expected singly charged precursor for Leu-enkephalin-arg.
Product Ions (Q3)	To be determined empirically	Perform product ion scan; select at least two intense fragments.
Collision Energy	Optimize for each transition	Critical for maximizing signal intensity.
Internal Standard	Stable Isotope-Labeled Leu-enkephalin-arg	Corrects for matrix effects and variability.[7]

dot

Caption: Key components for LC-MS/MS method optimization.

References

• Hook, V. Y. H., et al. (2009). Linear and accurate quantitation of proenkephalin-derived peptides by isotopic labeling with internal standards and mass spectrometry. Analytical Biochemistry, 389(2), 143-150. [Link]

• Bark, S. J., et al. (2009). Linear and accurate quantitation of proenkephalin-derived peptides by isotopic labeling with internal standards and mass spectrometry. Analytical Biochemistry, 389(2), 143-150. [Link]

• Lee, A. Y. T., et al. (2012). Quantitative Multiple Reaction Monitoring of Peptide Abundance Introduced via a Capillary Zone Electrophoresis-Electrospray Interface. Journal of the American Society for Mass Spectrometry, 23(10), 1740-1750. [Link]

• Gupta, V., et al. (1988). Synthesis of 17O isotope labeled Leu-enkephalin and 17O n.m.r. International Journal of Peptide and Protein Research, 32(1), 21-27. [Link]

• Ozalp, A., et al. (2018). Determination of methionine-enkephalin and leucine-enkephalin by LC-MS in human plasma: Study of pre-analytical stability. Analytical Biochemistry, 559, 24-29. [Link]

• Phenomenex. (n.d.). Sample Preparation. Retrieved from [Link]

• Waters Corporation. (2017, October 30). LC-MS/MS for Bioanalytical Peptide and Protein Quantification [Video]. YouTube. [Link]

• Lucarell, J. M., et al. (2016). Application of an LC-MS/MS Combined Protein Precipitation and Phospholipid Removal Extraction for the Determination of Endogenous Arginine and Ornithine in Human Plasma. Poster presented at the American Society for Mass Spectrometry Conference. [Link]

• Hersh, L. B. (1986). Characterization of enkephalin degradation in rat plasma. NIDA Research Monograph, 75, 263-266. [Link]

• Egleton, R. D., et al. (2000). Synthesis and evaluation of derivatives of leucine enkephalin as potential affinity labels for delta opioid receptors. Journal of Peptide Research, 55(4), 295-303. [Link]

• Silantes. (2025). Stable Isotope-Labeled Peptides via Solid Phase Synthesis. Retrieved from [Link]

• Gintzler, A. R., & Spector, S. (1980). Studies of the in vitro human plasma degradation of methionine-enkephalin. British Journal of Pharmacology, 70(3), 385-390. [Link]

• Shpak, A. V., et al. (2022). Development and Validation of an LC-MS/MS Method for Simultaneous Determination of Short Peptide-Based Drugs in Human Blood Plasma. Molecules, 27(22), 7831. [Link]

• Shpak, A. V., et al. (2022). Development and Validation of an LC-MS/MS Method for Simultaneous Determination of Short Peptide-Based Drugs in Human Blood Plasma. Molecules, 27(22), 7831. [Link]

• ResearchGate. (n.d.). MRM transitions, collision energy and retention time for the 42 analytes and surrogate. [Link]

• Bochet, C. G. (2016). Two Decades of Chromatic Orthogonality. Israel Journal of Chemistry, 56(2-3), 135-142. [Link]

• Schmidt, A. C., & Sombers, L. A. (2015). Electrochemical Quantification of Enkephalin Peptides Using Fast-Scan Cyclic Voltammetry. ACS Chemical Neuroscience, 6(11), 1833-1841. [Link]

• Van der Mijnsbrugge, A., et al. (n.d.). LC-MS based metabolomics and accurate mass measurements in complex extracts. Retrieved from [Link]

• Sztáray, J., et al. (2011). Leucine enkephalin--a mass spectrometry standard. Mass Spectrometry Reviews, 30(2), 298-312. [Link]

• Boyanton, B. L., & Blick, K. E. (2002). Stability of Selected Biochemical Analytes in Plasma Samples Stored at -60°C. Clinical Chemistry, 48(12), 2242-2245. [Link]

• Mandic, L., et al. (2022). Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. Molecules, 27(19), 6296. [Link]

• Locatelli, M., et al. (2023). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. Molecules, 28(18), 6683. [Link]

• van Vliet, E. O., et al. (2021). Important Lessons on Long-Term Stability of Amino Acids in Stored Dried Blood Spots. International Journal of Neonatal Screening, 7(4), 68. [Link]

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Technical Support Center: Refinement of Animal Dosing Protocols for Enkephalin Analogs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with enkephalin analogs. This guide is designed to provide in-depth technical assistance and field-proven insights to help you refine your animal dosing protocols, troubleshoot common experimental hurdles, and ensure the scientific integrity of your in vivo studies.

Troubleshooting Guide: Addressing Common Experimental Challenges

This section directly addresses specific issues you may encounter during your experiments with enkephalin analogs, providing a question-and-answer format to guide you through logical troubleshooting steps.

Question 1: My peripherally administered enkephalin analog is showing little to no analgesic effect in the hot plate or tail-flick test. What are the likely causes and how can I address this?

Answer:

This is a frequent challenge stemming from the inherent biochemical properties of many peptide-based compounds. The lack of a significant analgesic response can often be attributed to two primary factors: poor bioavailability and rapid metabolic degradation.

1. Blood-Brain Barrier (BBB) Penetration:

• The "Why": Native enkephalins and many of their analogs are peptides that struggle to cross the highly selective BBB to reach their target opioid receptors (mu, delta, and kappa) within the central nervous system (CNS).[1][2][3][4][5] Modifications like glucosylation have been shown to paradoxically decrease lipophilicity while promoting transport across the BBB, potentially via glucose transporters like GLUT-1.[1][2][3][4]

• Troubleshooting Steps:

  • Review the literature for your specific analog: Has BBB penetration been previously characterized?

  • Consider alternative routes of administration: For initial proof-of-concept studies, direct CNS administration (intracerebroventricular or intrathecal) can bypass the BBB and confirm central activity.[6]

  • Evaluate chemically modified analogs: If your research allows, consider analogs designed for improved BBB penetration, such as lipidized or glycosylated versions.[5][7][8]

2. In Vivo Stability and Metabolism:

• The "Why": Endogenous opioid peptides like Met-enkephalin have a very short half-life, often mere minutes, due to rapid breakdown by peptidases in the plasma and tissues.[9][10] This rapid degradation can prevent the compound from reaching its target receptors in sufficient concentrations to elicit a response.[11][12]

• Troubleshooting Steps:

  • Assess in vitro plasma stability: Incubate your analog in mouse or rat plasma to determine its degradation rate.[10][11]

  • Utilize stabilized analogs: Consider using analogs with modifications that confer resistance to enzymatic degradation, such as the substitution of D-amino acids.[13] For example, [D-Ala2, N-MePhe4, Gly-ol]-enkephalin (DAMGO) is a well-characterized, stable mu-opioid receptor agonist.[13][14]

  • Co-administration with peptidase inhibitors: While less common, co-administration with inhibitors of enzymes that degrade enkephalins can sometimes enhance their effects.[15]

Question 2: How do I systematically determine the optimal dose range for a novel enkephalin analog?

Answer:

Determining the optimal dose requires a systematic approach to establish a dose-response relationship for both efficacy (analgesia) and potential side effects.

Workflow for Dose-Response Assessment

Caption: Workflow for determining the optimal dose of an enkephalin analog.

Key Considerations:

• Dose-response curves are crucial for understanding the potency and efficacy of your analog.[16][17][18][19]

• A wide range of doses should be tested initially to capture the full dynamic range of the compound's effects.[18]

• The route of administration will significantly impact the required dosage. For instance, intravenous or intrathecal administration will require much lower doses than intraperitoneal or subcutaneous routes.[6][20][21]

Question 3: I am observing significant respiratory depression in my animal models. How can I mitigate this while still achieving analgesia?

Answer:

Respiratory depression is a serious and common side effect of mu-opioid receptor agonists.[22][23][24] Mitigating this requires a careful balancing act.

Strategies to Reduce Respiratory Depression:

• Dose Titration: The most straightforward approach is to carefully lower the dose. There may be a therapeutic window where analgesia is achieved without clinically significant respiratory depression.

• Investigate Receptor Selectivity:

  • The "Why": While analgesia can be mediated by both mu and delta-opioid receptors, severe respiratory depression is primarily associated with mu-receptor activation.[23] Enkephalin analogs with higher selectivity for the delta-opioid receptor may offer a safer therapeutic profile.

  • Actionable Advice: If possible, characterize the binding affinity and functional activity of your analog at both mu and delta-opioid receptors. Consider synthesizing or obtaining analogs with a mixed mu/delta profile or a delta-preferential profile.[25]

• Different Routes of Administration: Peripheral administration may sometimes result in a different side-effect profile compared to direct central administration.

• Use of Antagonists: In a research setting, co-administration with a peripherally restricted mu-opioid receptor antagonist can sometimes counteract peripheral side effects without blocking central analgesia.

Experimental Protocol: Assessing Respiratory Rate in Rodents

A simple and effective method is whole-body plethysmography, which measures respiratory parameters in conscious, unrestrained animals.

• Acclimatization: Allow the animal to acclimate to the plethysmography chamber for at least 30-60 minutes before taking baseline measurements.

• Baseline Measurement: Record the respiratory rate (breaths per minute) for a stable period before drug administration.

• Drug Administration: Administer the enkephalin analog via the chosen route.

• Post-Dosing Measurement: Continuously or intermittently record the respiratory rate at time points corresponding to the expected peak effect of the drug.

• Data Analysis: Compare the post-dosing respiratory rate to the baseline to quantify the degree of respiratory depression.

Frequently Asked Questions (FAQs)

Q1: What are the key differences between the hot plate and tail-flick tests for assessing analgesia?

A: Both are common thermal nociception assays, but they measure slightly different responses.[26]

Feature	Hot Plate Test	Tail-Flick Test
Apparatus	A heated metal plate enclosed in a transparent cylinder.[27][28][29]	A radiant heat source or hot water bath focused on the animal's tail.[6][30][31]
Behavioral Endpoint	Paw licking or jumping.[27][28][32]	A reflexive flick of the tail away from the heat source.[26][30][31]
Neural Pathway	Considered a supraspinally integrated response, involving higher brain centers.[28][33]	A spinal reflex, though it can be modulated by supraspinal pathways.[33]
Advantages	Can detect changes in pain reactivity at lower drug doses in some cases.[32]	Generally has low variability and is quick to perform.[30]
Considerations	A learning effect can occur; repeated testing on the same animal may be problematic.[28]	The intensity of the heat source must be carefully controlled to avoid tissue damage.[6][31]

Q2: Which route of administration is most appropriate for my study on enkephalin analogs?

A: The choice of administration route depends on the goals of your experiment.

Route	Abbreviation	Speed of Onset	Common Use Cases	Considerations
Intravenous	IV	Very Fast	Pharmacokinetic studies; when rapid, high bioavailability is needed.	Requires skill; smaller volumes are necessary.[21][34]
Intraperitoneal	IP	Fast	Common for systemic drug delivery in rodents; allows for larger volumes.[20][21]	Rapid absorption due to large surface area.[35] Risk of injection into abdominal organs.[35]
Subcutaneous	SC	Slower	Sustained release; less stressful than IV injections.	Absorption rate can be slower than other parenteral routes.[21][34]
Intracerebroventricular	ICV	Very Fast	Bypasses the BBB to directly target the CNS; proof-of-concept for central activity.	Invasive surgical procedure required.[6]
Intrathecal	IT	Very Fast	Targets the spinal cord to assess spinal-level analgesia.	Invasive surgical procedure required.[16][21]

For recommended injection volumes in mice, refer to institutional guidelines, which are often based on established standards.[21]

Q3: What are the advantages of using a stable, synthetic analog like DAMGO over native enkephalins?

A: While native enkephalins are crucial for understanding endogenous opioid systems, stable synthetic analogs like DAMGO ([D-Ala², N-MePhe⁴, Gly-ol]⁵-enkephalin) offer significant advantages for in vivo pharmacological studies.[13]

• Metabolic Stability: DAMGO is designed to resist degradation by peptidases, resulting in a much longer duration of action compared to native enkephalins.[13][36]

• Receptor Selectivity: DAMGO is a highly selective agonist for the mu-opioid receptor, which allows for the specific investigation of mu-receptor mediated effects.[13][14]

• Reproducibility: Its stability and selectivity lead to more consistent and reproducible experimental results.

Opioid Receptor Signaling Pathway

Caption: Simplified signaling pathway of a mu-opioid receptor agonist like DAMGO.

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• 30. meliordiscovery.com [meliordiscovery.com]
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• 36. In vivo photopharmacology with a caged mu opioid receptor agonist drives rapid changes in behavior - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Cryopreservation for Tissues Containing Leu-enkephalin-arg

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the cryopreservation of complex biological tissues, with a specialized focus on preserving the integrity of the neuropeptide Leu-enkephalin-arg. This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, field-proven insights and troubleshooting solutions to navigate the complexities of preserving tissue viability and molecular stability.

Section 1: Foundational Principles & Core Challenges

Cryopreservation is a process that maintains biological tissues in a state of suspended animation at cryogenic temperatures, typically -196°C in liquid nitrogen.[1] At these temperatures, all metabolic and chemical activities that lead to tissue decay are effectively stopped.[1] However, the transition to and from this frozen state is fraught with challenges that can compromise both cellular structure and the integrity of sensitive biomolecules like Leu-enkephalin-arg.

The primary hurdles in cryopreservation are the damaging effects of ice crystal formation and osmotic stress.

• Ice Crystal Damage : As water freezes, it forms ice crystals. Slow or uncontrolled freezing allows large, extracellular ice crystals to grow, which can exert mechanical stress, puncture cell membranes, and crush cells.[2][3][4] Conversely, very rapid freezing can lead to the formation of damaging intracellular ice crystals.[2][5] The goal of a successful protocol is to minimize or completely prevent the formation of these damaging crystals.[6]

• Osmotic Stress : When extracellular ice forms, it sequesters pure water, leading to a dramatic increase in the concentration of solutes in the remaining unfrozen liquid.[4] This hypertonic environment draws water out of the cells, causing them to dehydrate and shrink, which can be lethal.[4] A similar, but reverse, osmotic shock can occur during thawing if not managed correctly.

To combat these issues, cryopreservation protocols rely on the use of cryoprotective agents (CPAs) and precisely controlled cooling and warming rates.

Section 2: Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the cryopreservation of tissues containing Leu-enkephalin-arg.

Part A: Troubleshooting Common Experimental Failures

Q1: After thawing, histological analysis of my tissue shows large empty spaces, resembling a "Swiss cheese" effect. What is the likely cause?

A1: This morphology is a classic sign of significant ice crystal damage from slow freezing.[7] During a slow cooling process, large extracellular ice crystals form, physically displacing and damaging cells.[3][8]

• Causality : The cooling rate was likely too slow, allowing ample time for ice crystals to nucleate and grow to a damaging size. This can happen if the tissue sample is too large, the freezing container is not properly insulated for a controlled rate, or the initial temperature drop is not managed correctly.

• Solution :

  • Increase the Cooling Rate : For slow-freezing protocols, ensure you are using a controlled-rate freezer set to approximately -1°C per minute.[9][10]

  • Consider Vitrification : For smaller tissue samples, switching to a vitrification protocol, which uses ultra-rapid cooling, can prevent ice crystal formation altogether.[6][11] Vitrification solidifies the sample into a glass-like state without crystalline ice.[4][6]

  • Optimize Sample Size : Ensure tissue blocks are chopped into small, uniform pieces (e.g., approximately 1 mm³) to facilitate even and rapid heat transfer.[9]

Q2: My post-thaw cell viability is extremely low, but I don't see obvious ice crystal damage. What other factors could be at play?

A2: Low viability without significant mechanical damage often points to cryoprotectant toxicity or severe osmotic stress.[4]

• Causality :

  • CPA Toxicity : Cryoprotectants like Dimethyl Sulfoxide (DMSO) are essential but can be toxic to cells, especially at higher concentrations and warmer temperatures.[4][10] Prolonged exposure to the CPA solution before freezing begins can lead to cell death.[9]

  • Osmotic Stress : The addition and removal of CPAs must be done in a way that allows the cells to equilibrate, preventing them from shrinking or swelling beyond their osmotic tolerance limits.[4][12] A rapid dilution of the CPA during thawing can cause cells to swell and rupture.

• Solution :

  • Minimize CPA Exposure Time : Prepare the CPA solution fresh and keep it chilled (4°C).[9] The entire procedure, from placing the tissue in the CPA solution to starting the freezing process, should be efficient, ideally taking no more than 3-4 minutes.[9]

  • Optimize CPA Concentration : While 10% DMSO is common for neuronal tissue, this may not be optimal for all tissue types.[9][10] Consider titrating the DMSO concentration down to 5% and evaluating the outcome.[13] Some studies suggest that concentrations above 5% can be detrimental to cell tolerance.[13]

  • Stepwise CPA Removal : Upon thawing, do not immediately transfer the tissue to an isotonic medium. Instead, perform a stepwise dilution of the CPA. Transfer the vial contents into a larger volume of warm buffer (e.g., Hank's Buffered Salt Solution) and allow the tissue to settle before aspirating the supernatant.[9] This gradual reduction in CPA concentration mitigates osmotic shock.

Q3: I am concerned about the degradation of Leu-enkephalin-arg during the cryopreservation process. How can I minimize this?

A3: The stability of neuropeptides like Leu-enkephalin-arg is sensitive to pH, enzymatic activity, and oxidation.[14][15] While cryopreservation halts most chemical reactions, the pre-freezing and post-thawing steps are critical.

• Causality :

  • Enzymatic Degradation : Endogenous peptidases released from damaged cells can rapidly degrade enkephalins in plasma and tissue.[16][17]

  • pH Shifts : The process of freezing can cause shifts in the pH of the unfrozen liquid phase, potentially moving it away from the optimal pH for peptide stability (which for Leu-enkephalin is around 5.0).[14]

  • Oxidation : Methionine residues in related enkephalin peptides are susceptible to oxidation, which can occur during handling and storage.[15]

• Solution :

  • Rapid Tissue Handling : Process the tissue as quickly as possible after dissection to minimize warm ischemia and enzymatic degradation.[7]

  • Use a Buffered Freezing Medium : The freezing medium should be well-buffered to resist pH shifts. Hank's Buffered Salt Solution (HBSS) is a common and effective choice.[9]

  • Consider Peptidase Inhibitors : For applications where peptide integrity is paramount, consider adding a cocktail of peptidase inhibitors to the freezing and thawing media. While not standard in all cryopreservation protocols, this can offer an extra layer of protection.

  • Post-Thaw Analysis : To validate your protocol, quantify Leu-enkephalin-arg levels in fresh vs. cryopreserved tissue using a sensitive method like LC-MS/MS or a specific radioimmunoassay.[18][19]

Part B: Frequently Asked Questions (FAQs)

Q1: What is the difference between slow freezing and vitrification, and which should I choose?

A1: The choice depends primarily on the size and complexity of your tissue.

• Slow Freezing : This method involves cooling the tissue at a controlled, slow rate (e.g., -1°C/minute) in the presence of a low-to-moderate concentration of CPA (e.g., 5-10% DMSO).[9][10] It is generally more suitable for larger or more complex tissues where rapid and uniform heat exchange is difficult to achieve.[10] However, it is associated with a higher risk of extracellular ice formation.[11]

• Vitrification : This technique uses very high cooling rates and higher concentrations of CPAs to solidify the tissue into a non-crystalline, "glassy" state.[6][11] It completely avoids ice crystal formation and can lead to better preservation of cellular and stromal structures.[20][21] However, it is more technically demanding, carries a higher risk of CPA toxicity, and is generally limited to smaller samples where ultra-rapid cooling is feasible.[22][23]

The following diagram illustrates a decision-making workflow:

Caption: Decision workflow for cryopreservation method.

Q2: What are the best cryoprotectants for neuronal tissue containing neuropeptides?

A2: DMSO is the most commonly used and well-validated penetrating cryoprotectant for neuronal cells and tissues.[10] A concentration of 10% in a buffered salt solution is a standard starting point.[9] Other CPAs like ethylene glycol and glycerol are also used, sometimes in combination, as they can reduce overall toxicity while preventing ice formation.[12][24][25] The optimal choice and concentration can be tissue-specific, and empirical testing is often required.[13][26]

Cryoprotectant	Typical Starting Concentration	Key Characteristics
DMSO	5-10% (v/v)	Most common for neuronal tissue; highly effective but can be toxic.[10]
Glycerol	10-30% (v/v)	Widely used, generally less toxic than DMSO but penetrates cells more slowly.[2][25]
Ethylene Glycol	5-15% (v/v)	Penetrates cells rapidly, minimizing osmotic stress.[12] Often used in vitrification solutions.

Q3: How long can I store my tissues at -80°C versus in liquid nitrogen (-196°C)?

A3: For short-term storage (hours to a few days), -80°C is acceptable after the initial controlled freezing phase.[9] However, for long-term storage, liquid nitrogen (-196°C) is mandatory.[9] At -80°C, very slow molecular processes, such as ice recrystallization (where small ice crystals merge into larger, more damaging ones), can still occur over time, degrading the quality of the tissue.[27] Storage in liquid nitrogen effectively halts these processes, allowing for theoretically indefinite preservation.[1]

Section 3: Experimental Protocols

Protocol 1: Slow-Rate Freezing of Neuronal Tissue

This protocol is adapted from established methods for cryopreserving cortical tissue blocks.[9]

Materials:

• Hank's Buffered Salt Solution (HBSS), sterile, chilled to 4°C

• Dimethyl Sulfoxide (DMSO)

• Sterile razor blades, petri dishes, and forceps

• Cryovials (2.0 mL)

• Controlled-rate freezing container (e.g., "Mr. Frosty") containing isopropanol

• -80°C freezer and liquid nitrogen storage dewar

Procedure:

• Preparation : Prepare the freezing medium (10% DMSO in HBSS) fresh and chill to 4°C.[9] Aliquot 1 mL of the chilled freezing medium into each labeled cryovial and keep on ice.

• Tissue Dissection : On an ice pack, dissect the tissue of interest, cleaning it of any meninges or blood vessels.[9]

• Tissue Chopping : Transfer the cleaned tissue to a new petri dish on the ice pack. Using a sterile razor blade, rapidly chop the tissue into uniform blocks of approximately 1 mm³.[9]

• CPA Incubation : Quickly transfer the tissue blocks into the pre-prepared cryovials containing the chilled freezing medium. Ensure this entire process (steps 2-4) is completed rapidly to minimize CPA exposure at warmer temperatures.[9]

• Controlled Freezing : Immediately place the cryovials into the pre-cooled controlled-rate freezing container. Place the container in a -80°C freezer. This apparatus will ensure a cooling rate of approximately -1°C/minute.[9]

• Storage : After at least 4 hours (or overnight) at -80°C, transfer the cryovials to a liquid nitrogen dewar for long-term storage.[9]

Protocol 2: Thawing of Cryopreserved Tissue

Rapid thawing is critical to prevent ice recrystallization, which can damage cells.[10][27]

Procedure:

• Rapid Thawing : Remove the cryovial from liquid nitrogen and immediately place it in a 37°C water bath. Gently swirl the vial until only a small ice crystal remains.[9][28] This process should be very quick (typically under 60 seconds).

• CPA Dilution : Immediately spray the vial with 70% ethanol and move it to a sterile hood. Gently transfer the entire contents of the vial into a conical tube containing a larger volume (e.g., 10-15 mL) of warm (37°C) HBSS or culture medium.[9]

• Tissue Settling : Invert the tube gently 2-3 times and allow the tissue blocks to settle to the bottom by gravity. If the blocks are very small, a light centrifugation (~200 x g for 1-2 minutes) may be necessary.[9]

• Final Wash : Carefully aspirate the supernatant containing the diluted CPA. The tissue is now ready for downstream applications.

The following diagram outlines the key failure points in a cryopreservation workflow.

Caption: Key steps and potential failure points in a cryopreservation workflow.

References

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• MHPL. (n.d.). Tissue Freezing Methods for Cryostat sectioning. University of Florida. [Link]

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• Park, I. S., & Chun, I. K. (1994). Physicochemical Stability of Leucine Enkephalin and [D-Ala2]-Leucine Enkephalinamide in Buffered Aqueous Solution. Yakhak Hoeji, 38(5), 485-495. [Link]

• 10x Genomics. (2021). Visium Tissue Preparation Protocol | Flash Freezing Tissue. YouTube. [Link]

• Hughes, J., et al. (1977). THE DISTRIBUTION OF METHIONINE-ENKEPHALIN AND LEUCINE-ENKEPHALIN IN THE BRAIN AND PERIPHERAL TISSUES. British Journal of Pharmacology, 61(4), 639-647. [Link]

• Dana, R. C., & Martinez, J. L. Jr. (1986). Long-term effects of leucine-enkephalin on active avoidance responding in mice. Behavioral Neuroscience, 100(2), 185-189. [Link]

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• Gorenstein, C., & Snyder, S. H. (1986). Characterization of enkephalin degradation in rat plasma. NIDA Research Monograph, 75, 263-266. [Link]

• Fuller, B. J. (2004). Cryoprotectants: The essential antifreezes to protect life in the frozen state. CryoLetters, 25(6), 375-388. [Link]

• Kubota, Y., et al. (1986). An immunohistochemical study of methionine-enkephalin-Arg6-Gly7-Leu8-like immunoreactivity-containing liquor-contacting neurons (LCNs) in the rat spinal cord. Brain Research, 378(2), 365-370. [Link]

• Davila-Garcia, M. I., & Azmitia, E. C. (1989). Effects of acute and chronic administration of Leu-enkephalin on cultured serotonergic neurons: evidence for opioids as inhibitory neuronal growth factors. Brain Research, 490(1), 104-113. [Link]

• Gilmore, J. A., et al. (2000). Determination of optimal cryoprotectants and procedures for their addition and removal from human spermatozoa. Human Reproduction, 15(2), 335-345. [Link]

• Zamir, N., et al. (1985). Distribution of immunoreactive Met-enkephalin-Arg6-Gly7-Leu8 and Leu-enkephalin in discrete regions of the rat brain. Brain Research, 326(1), 1-8. [Link]

• Wester, K., et al. (2012). Effects of Long-Term Storage on the Detection of Proteins, DNA, and mRNA in Tissue Microarray Slides. Applied Immunohistochemistry & Molecular Morphology, 20(1), 74-82. [Link]

• Boarder, M. R., et al. (1983). Pro-enkephalin peptides possessing Met-enkephalin-Arg6-Gly7-Leu8-immunoreactivity in rat CSF, striatum and adrenal gland. Neuropeptides, 3(3), 181-189. [Link]

• Miragaia, R. J., et al. (2018). Determination of methionine-enkephalin and leucine-enkephalin by LC-MS in human plasma: Study of pre-analytical stability. Journal of Pharmaceutical and Biomedical Analysis, 160, 203-209. [Link]

• Kilbride, P., et al. (2017). Defining the optimal cryoprotectant and concentration for cryopreservation of limbal stem cells. PLoS One, 12(7), e0180638. [Link]

• Hambrook, J. M., et al. (1976). Characterization of hydrolysis of [leu]enkephalin and D-ala2-[L-leu]enkephalin in rat plasma. Nature, 262(5571), 782-783. [Link]

• Kim, H. J., & Lee, S. G. (2022). A Short Review on Cryoprotectants for 3D Protein Structure Analysis. Crystals, 12(1), 121. [Link]

• Sieme, H., et al. (2011). Optimal concentrations of cryoprotective agents for semen from stallions that are classified 'good' or 'poor' for freezing. Theriogenology, 76(8), 1460-1469. [Link]

• Wester, K., et al. (2012). Effects of Long-Term Storage on the Detection of Proteins, DNA, and mRNA in Tissue Microarray Slides. Applied immunohistochemistry & molecular morphology : AIMM, 20(1), 74–82. [Link]

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Technical Support Center: Enhancing the Permeability of Enkephalin Analogs for Nasal Delivery

Welcome to the technical support center dedicated to advancing your research in the nasal delivery of enkephalin analogs. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols. Our goal is to equip you with the necessary knowledge to overcome common challenges and optimize the nasal permeability of these promising therapeutic peptides.

Introduction: The Challenge and Promise of Nasal Enkephalin Delivery

Enkephalins, as endogenous opioid peptides, hold significant therapeutic potential. However, their clinical utility is often hampered by poor metabolic stability and low permeability across biological membranes.[1] Nasal delivery presents a non-invasive alternative to parenteral administration, offering rapid onset of action and bypassing first-pass metabolism.[2][3] Despite these advantages, the nasal mucosa poses significant barriers, including enzymatic degradation and the tight junctions of the epithelial layer, which limit the absorption of peptides like enkephalin analogs.[4][5][6] This guide will provide you with the technical insights and practical steps to navigate these challenges effectively.

Section 1: Troubleshooting Guide

This section addresses common issues encountered during the development and testing of nasally delivered enkephalin analogs.

Problem	Potential Causes	Suggested Solutions & Scientific Rationale
Low Bioavailability of Enkephalin Analog	1. Enzymatic Degradation: Aminopeptidases and other proteases in the nasal cavity can rapidly degrade the peptide.[4][5][7] 2. Poor Permeation: The hydrophilic nature and size of the peptide hinder its passage across the nasal epithelium.[4] 3. Rapid Mucociliary Clearance: The formulation is cleared from the nasal cavity before significant absorption can occur.[4]	1. Incorporate Enzyme Inhibitors: Co-formulate with protease inhibitors like bestatin or amastatin. These molecules competitively inhibit peptidases, thereby protecting the enkephalin analog from degradation.[8] 2. Utilize Permeation Enhancers: Include enhancers such as chitosan or cyclodextrins. These agents transiently and reversibly open the tight junctions between epithelial cells, facilitating paracellular transport of the peptide.[4][8] 3. Enhance Residence Time: Formulate with mucoadhesive polymers (e.g., hydroxypropyl methylcellulose, carbopol). These polymers increase the viscosity of the formulation and interact with the mucus layer, prolonging the contact time with the absorptive surface of the nasal mucosa.[2] 4. Chemical Modification: Synthesize analogs with D-amino acid substitutions or cyclization to increase resistance to enzymatic degradation.[9]
High Variability in Permeability Data	1. Inconsistent Ex Vivo Tissue Thickness: Variations in the thickness of excised nasal mucosa can lead to inconsistent permeability results.[10][11] 2. Inadequate Cell Monolayer Integrity in In Vitro Models: A leaky cell monolayer will result in artificially high permeability values. 3. Non-uniform Formulation Deposition: Inconsistent application of the nasal spray can lead to variable absorption.	1. Normalize for Tissue Thickness: Implement a numerical simulation-based method to normalize apparent permeability coefficients (Papp) to a standardized mucosal thickness.[10][11] 2. Monitor TEER: Regularly measure the Transepithelial Electrical Resistance (TEER) of your cell monolayers to ensure barrier integrity before and after permeability experiments.[12][13] 3. Standardize Administration Technique: In animal studies, ensure consistent positioning and administration volume. For in vitro studies, apply the formulation uniformly to the apical surface of the cell monolayer.
Peptide Aggregation in Formulation	1. Suboptimal pH: The formulation pH being close to the peptide's isoelectric point (pI) can minimize its solubility and promote aggregation. 2. Incompatible Excipients: Interactions between the peptide and other formulation components can lead to instability.[4] 3. Temperature Fluctuations: Freeze-thaw cycles or exposure to high temperatures can induce aggregation.[4]	1. pH Optimization: Adjust the formulation pH to be at least 1-2 units away from the peptide's pI to ensure sufficient charge and solubility.[4] 2. Excipient Compatibility Screening: Conduct compatibility studies with all formulation excipients. Utilize stabilizers like sugars (e.g., trehalose) or polyols (e.g., mannitol) to protect the peptide's structure.[14] 3. Controlled Storage Conditions: Store the formulation at recommended temperatures and avoid repeated freeze-thaw cycles.
Nasal Irritation or Toxicity	1. Harsh Excipients: Certain permeation enhancers or preservatives can irritate the nasal mucosa.[4] 2. Non-physiological pH or Osmolality: Formulations with pH or osmolality outside the physiological range can cause discomfort and damage to the nasal epithelium.[15][16][17]	1. Select Well-Tolerated Excipients: Opt for excipients with a proven safety record for nasal administration. 2. Formulation Optimization: Adjust the pH to between 4.5 and 6.5 and the osmolality to a near-isotonic range (300-700 mOsm/kg) to mimic physiological conditions.[4][16][18] 3. In Vitro Toxicity Assessment: Screen formulations for potential cytotoxicity using nasal epithelial cell models.

Section 2: Frequently Asked Questions (FAQs)

Formulation Development

• Q1: What is the ideal pH for a nasal spray formulation containing an enkephalin analog? A1: The ideal pH is a balance between peptide stability and physiological tolerance. Generally, a pH range of 4.5 to 6.5 is recommended for nasal formulations to avoid irritation and minimize the risk of microbial growth.[16][19] You should determine the pH at which your specific enkephalin analog exhibits maximum stability and formulate as close to that pH as possible within the tolerable range.

• Q2: How do I choose the right permeation enhancer for my enkephalin analog? A2: The choice depends on the properties of your peptide and the desired mechanism of enhancement. For paracellular transport, tight junction modulators like chitosan and its derivatives are effective. Cyclodextrins can enhance permeability by forming inclusion complexes with the peptide, increasing its solubility and partitioning into the cell membrane. It is advisable to screen a panel of enhancers at various concentrations to find the optimal balance between efficacy and safety.

• Q3: What are the advantages of a powder formulation over a liquid nasal spray? A3: Powder formulations can offer superior chemical stability for the peptide, as they are less susceptible to hydrolysis. They also eliminate the need for preservatives and can allow for the delivery of larger doses. However, they may be more challenging to administer consistently.[4]

Experimental Models

• Q4: What are the key differences between the RPMI 2650 cell line and primary nasal epithelial cells for in vitro permeability studies? A4: RPMI 2650 is a human nasal septum carcinoma cell line that is readily available and easy to culture. However, it forms a somewhat "leaky" epithelial barrier with lower TEER values (typically 60-180 Ω/cm²) compared to primary cells.[12][20] Primary olfactory and respiratory epithelial cells, often of porcine origin, form tighter barriers with higher TEER values (can exceed 1000 Ω/cm²) and better mimic the in vivo nasal mucosa, including mucus production and ciliary function.[12][21]

• Q5: When should I use an ex vivo nasal mucosa model? A5: Ex vivo models using excised animal nasal tissue (e.g., porcine, bovine, or ovine) are valuable when you need to assess the combined effects of the mucus layer, diverse cell types, and metabolic enzymes present in the nasal cavity.[22] They provide a more physiologically relevant barrier than cell culture models and are particularly useful for evaluating the efficacy of mucoadhesive and enzyme-inhibiting formulations.[10]

Analytical Methods

• Q6: What is the most suitable analytical method for quantifying enkephalin analogs in biological samples? A6: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard due to its high sensitivity and specificity.[23] This method allows for the accurate quantification of the peptide in complex matrices like plasma and nasal lavage fluid, even at low concentrations.

• Q7: How can I ensure the stability of my enkephalin analog in plasma samples before analysis? A7: Enkephalins are rapidly degraded by peptidases in blood. It is crucial to collect blood samples in tubes containing a cocktail of protease inhibitors (e.g., aprotinin, bestatin, and EDTA) and to process the samples at low temperatures (e.g., on ice) to minimize enzymatic activity.

Section 3: Detailed Experimental Protocols

In Vitro Permeability Assay Using RPMI 2650 Cells

Objective: To assess the permeability of an enkephalin analog across a human nasal epithelial cell monolayer.

Materials:

• RPMI 2650 cells

• Cell culture inserts (e.g., Transwell®)

• Culture medium (e.g., MEM with 10% FBS)

• Hanks' Balanced Salt Solution (HBSS)

• Enkephalin analog formulation

• LC-MS/MS system for analysis

Protocol:

• Seed RPMI 2650 cells onto the apical side of the cell culture inserts at a density of 1 x 10⁵ cells per insert.[12]

• Culture the cells for 21 days, establishing an air-liquid interface after 24 hours by removing the apical medium.[12]

• Measure the TEER of the cell monolayers to ensure barrier integrity (TEER > 30 Ωcm² is generally acceptable for this cell line).[13]

• Wash the cell monolayers with pre-warmed HBSS.

• Add the enkephalin analog formulation to the apical (donor) compartment and fresh HBSS to the basolateral (receiver) compartment.

• Incubate at 37°C and 5% CO₂.

• At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral compartment and replace with an equal volume of fresh, pre-warmed HBSS.

• At the end of the experiment, collect samples from the apical compartment.

• Quantify the concentration of the enkephalin analog in all samples using a validated LC-MS/MS method.

• Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C₀) Where dQ/dt is the flux of the drug across the monolayer, A is the surface area of the membrane, and C₀ is the initial concentration in the donor compartment.

Ex Vivo Permeability Study Using Franz Diffusion Cells

Objective: To evaluate the permeation of an enkephalin analog across excised nasal mucosa.

Materials:

• Freshly excised animal nasal mucosa (e.g., porcine)

• Franz diffusion cells

• Phosphate-buffered saline (PBS), pH 7.4

• Enkephalin analog formulation

• LC-MS/MS system for analysis

Protocol:

• Obtain fresh nasal tissue and carefully excise the mucosal membrane.

• Mount the nasal mucosa between the donor and receptor chambers of the Franz diffusion cell, with the epithelial side facing the donor compartment.[10]

• Fill the receptor chamber with pre-warmed PBS and ensure no air bubbles are trapped beneath the tissue. Maintain the temperature at 37°C with constant stirring.[10]

• Apply the enkephalin analog formulation to the donor chamber.

• At specified time intervals, withdraw samples from the receptor chamber and replace with an equal volume of fresh, pre-warmed PBS.

• Analyze the samples for the concentration of the enkephalin analog using LC-MS/MS.

• Plot the cumulative amount of drug permeated per unit area versus time and determine the steady-state flux (Jss) from the linear portion of the curve.

• Calculate the permeability coefficient (Kp) using the equation: Kp = Jss / C₀ Where Jss is the steady-state flux and C₀ is the initial concentration in the donor chamber.

Section 4: Visualization of Key Concepts

Diagram: Pathways of Nasal Drug Absorption

Caption: Major pathways for enkephalin analog absorption across the nasal mucosa.

Diagram: Experimental Workflow for Permeability Assessment

Caption: A typical workflow for assessing the nasal permeability of enkephalin analogs.

References

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• Luengen, L., et al. (2020). Figure 5: Comparison of FITC-dextran permeation and TEER value of nasal primary cells vs. RPMI 2650. ResearchGate. [Link]

• Hussain, M. A., et al. (1995). Nasal mucosal metabolism and absorption of pentapeptide enkephalin analogs having varying N-terminal amino acids. Journal of Pharmaceutical Sciences, 84(1), 62-64. [Link]

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• Luengen, L., et al. (2020). Improved In Vitro Model for Intranasal Mucosal Drug Delivery: Primary Olfactory and Respiratory Epithelial Cells Compared with the Permanent Nasal Cell Line RPMI 2650. ResearchGate. [Link]

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• Sibinovska, N., et al. (2019). Suitability of RPMI 2650 cell models for nasal drug permeability prediction. ResearchGate. [Link]

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• Gorenstein, C., & Snyder, S. H. (1980). Degradation of Enkephalins: The Search for an Enkephalinase. Life Sciences, 25(24-25), 2065-2070. [Link]

• Bonferoni, M. C., et al. (2022). Ex vivo propofol permeation across nasal mucosa: A proof-of-concept. University of Ferrara. [Link]

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• Zhao, S., et al. (2025). Improving Ex Vivo Nasal Mucosa Experimental Design for Drug Permeability Assessments: Correcting Mucosal Thickness Interference and Reevaluating Fluorescein Sodium as an Integrity Marker for Chemically Induced Mucosal Injury. Utrecht University Science Collection. [Link]

• StabilityStudies.in. (2024). SOP for Stability Studies of Nasal Formulations. StabilityStudies.in. [Link]

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• Ohwaki, T., et al. (1985). Effects of dose, pH, and osmolarity on nasal absorption of secretin in rats. Journal of Pharmaceutical Sciences, 74(5), 550-552. [Link]

• Ohwaki, T., et al. (1987). Effect of dose, pH, and osmolarity on nasal absorption of secretin in rats. III. In vitro membrane permeation test and determination of apparent partition coefficient of secretion. Journal of Pharmaceutical Sciences, 76(1), 22-25. [Link]

• Madden, S. (2022). Improving Nasal Drug Delivery With Permeation Enhancing Technology. Drug Development & Delivery. [Link]

• Singh, M., & Kumar, A. (2012). Formulation and characterization of nasal sprays. Pharmaceutical Technology. [Link]

• Patel, M. R., & Patel, N. R. (2017). Formulation and Product Development of Nasal Spray: An Overview. Scholars Academic Journal of Pharmacy, 6(10), 421-430. [Link]

• StabilityStudies.in. (2024). How to Implement Stability Testing for Orally Inhaled and Nasal Drug Products (OINDP) under FDA Guidelines. StabilityStudies.in. [Link]

• Zhao, S., et al. (2025). Improving Ex Vivo Nasal Mucosa Experimental Design for Drug Permeability Assessments: Correcting Mucosal Thickness Interference and Reevaluating Fluorescein Sodium as an Integrity Marker for Chemically Induced Mucosal Injury. Semantic Scholar. [Link]

• De Fraissinette, A., et al. (1998). Evaluation of the human cell line RPMI 2650 as an in vitro nasal model. Rhinology, 36(3), 115-120. [Link]

• Reichl, S., et al. (2002). RPMI 2650 epithelial model and three-dimensional reconstructed human nasal mucosa as in vitro models for nasal permeation studies. Journal of Pharmacy and Pharmacology, 54(9), 1197-1205. [Link]

• Bielinska, A. U., et al. (2012). Characterization of Stability and Nasal Delivery Systems for Immunization with Nanoemulsion-Based Vaccines. Journal of Nanomedicine & Nanotechnology, 3(4), 1000140. [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2014). Evaluation of Drug Permeation Enhancement by Using In Vitro and Ex Vivo Models. Journal of Pharmaceutical Sciences, 103(12), 3783-3791. [Link]

• Zhao, S., et al. (2025). evaluation-of-drug-permeability-across-ex-vivo-nasal-mucosa-a-simulation-based-approach-to-minimize-thickness-related-variability. Ask this paper | Bohrium. [Link]

• Schiller, P. W., et al. (1981). A Cyclic Enkephalin Analog With High in Vitro Opiate Activity. Biochemical and Biophysical Research Communications, 101(2), 337-343. [Link]

• Barot, T., & Patel, K. (2024). PEPTIDE DELIVERY VIA NASAL ROUTE: EXPLORING RECENT DEVELOPMENTS AND APPROACHES. ResearchGate. [Link]

• Ambrus, R., & Gáspár, R. (2021). Comparison of Modern In Vitro Permeability Methods with the Aim of Investigation Nasal Dosage Forms. Pharmaceutics, 13(6), 868. [Link]

• Chien, Y. W., et al. (2011). Strategies to Enhance Drug Absorption via Nasal and Pulmonary Routes. Journal of Pharmaceutical Sciences, 100(5), 1595-1616. [Link]

• ResearchGate. Sample preparation for the LC-MS/MS analyses for blood, saliva, and... ResearchGate. [Link]

• J, A., & P, G. (2023). Physiology, Enkephalin. StatPearls. [Link]

• Arora, P., et al. (2002). Permeability issues in nasal drug delivery. Drug Discovery Today, 7(18), 967-975. [Link]

• Arora, P., et al. (2002). Permeability issues in nasal drug delivery. ResearchGate. [Link]

• Arora, P., et al. (2002). Permeability issues in nasal drug delivery. Semantic Scholar. [Link]

• Di Poto, C., et al. (2020). Human Cerebrospinal Fluid Sample Preparation and Annotation for Integrated Lipidomics and Metabolomics Profiling Studies. Metabolites, 10(4), 153. [Link]

• Zhou, Y., et al. (2022). Development of LC-HRMS Untargeted Analysis Methods for Nasal Epithelial Lining Fluid Exposomics. International Journal of Molecular Sciences, 23(13), 7013. [Link]

• Liu, J., et al. (2023). A Novel Hybridization LC-MS/MS Methodology for Quantification of siRNA in Plasma, CSF and Tissue Samples. Pharmaceutics, 15(2), 551. [Link]

• Singh, G., et al. (2018). Understanding Sample Preparation Workflow: Semi-Automated Preparation of Serum Testosterone for Detection Using LC-MS/MS. Journal of Analytical & Bioanalytical Techniques, 9(4), 421. [Link]

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Technical Support Center: Troubleshooting Peptide Fragmentation in Mass Spectrometry

Welcome to the technical support center for mass spectrometry analysis. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with peptide fragmentation. As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions during your experiments. This resource is structured as a series of in-depth troubleshooting guides and frequently asked questions to directly address the complex issues that can arise during tandem mass spectrometry (MS/MS).

Section 1: Troubleshooting Guides

This section provides detailed answers to complex fragmentation problems. Each guide explains the potential causes and offers a systematic approach to resolving the issue.

Q1: My MS/MS spectra are dominated by the precursor ion with very low fragment ion intensity. What is happening and how do I fix it?

This is a classic and common issue that points to insufficient energy being transferred to the precursor ions to induce fragmentation. However, other factors related to the ion source or sample quality can produce similar results.

Primary Cause: Suboptimal Collision Energy The most frequent reason for poor fragmentation is that the collision energy (CE) is too low for the specific peptide's properties (its mass, charge, and composition).[1] Collision-Induced Dissociation (CID) and Higher-Energy Collisional Dissociation (HCD) rely on accelerating precursor ions into neutral gas molecules; if the kinetic energy transferred is insufficient, the peptide's backbone bonds will not break.[1]

Secondary Causes:

• In-Source Fragmentation: The precursor ion may be fragmenting within the ion source itself, before it is even isolated for MS/MS analysis.[2][3] This depletes the population of intact precursor ions available for the collision cell, leading to a weak MS/MS spectrum. This phenomenon occurs in the intermediate pressure region between the ESI source and the mass analyzer.[2][3]

• Poor Ionization or Ion Suppression: Issues with your sample preparation, such as the presence of salts, detergents, or contaminants like polyethylene glycols (PEGs), can severely suppress the ionization of your target peptides.[4][5] If the initial signal is weak, the resulting fragment ion signal will be even weaker. Using additives like trifluoroacetic acid (TFA) can also suppress ionization.[6]

Systematic Troubleshooting Approach:

• Optimize Collision Energy: This is the first and most critical step. Instead of using a single fixed CE, perform a collision energy optimization experiment for your specific peptide or for a representative set of peptides in your mixture.[1][7] This involves acquiring spectra at various CE values to find the optimal setting. For complex mixtures, using a "stepped" or "ramped" collision energy setting can improve fragmentation for a wider range of peptides in a single run.[1][8][9]

• Investigate In-Source Fragmentation: Check your full scan (MS1) spectra for the presence of your expected fragment ions. If you see them, it's a strong indicator of in-source fragmentation.[3] To mitigate this, reduce the energy in the ion source by lowering the cone voltage, fragmentor voltage, or declustering potential.[2][6] You can also try lowering the ion source temperature, as higher temperatures can contribute to analyte dissociation.[2]

• Review Sample Preparation and Chromatography: Ensure your sample is properly desalted and free of contaminants.[4][5][10] Peptides generally ionize and fragment more efficiently than intact proteins, making proper enzymatic digestion crucial.[10][11] If you suspect ion suppression, dilute your sample or improve chromatographic separation to reduce matrix effects.[12]

Q2: I'm getting poor sequence coverage with large gaps in my b- and y-ion series. How can I improve this?

Incomplete fragmentation leads to gaps in your sequence coverage, which can prevent confident peptide identification or localization of post-translational modifications (PTMs).[13][14] This issue is often dependent on both the peptide's intrinsic properties and the fragmentation method used.

Causality Explained:

• Peptide Sequence Effects: The amino acid sequence itself heavily influences fragmentation. The presence of proline, for instance, can lead to enhanced cleavage at its N-terminal side, potentially dominating the spectrum and suppressing other fragments.[15] The position of basic residues (arginine, lysine, histidine) also directs fragmentation; tryptic peptides, which end in a basic residue, typically produce strong y-ion series because the charge is localized at the C-terminus.[16]

• Insufficient Fragmentation Energy Spread: A single collision energy value may be optimal for cleaving certain bonds but suboptimal for others within the same peptide, especially for larger peptides which require more energy.[1][17] This can result in a fragmented "middle" of the peptide while the ends remain intact.

• Fragmentation Method Limitations: Different fragmentation methods cleave different bonds. CID and HCD are "slow heating" methods that tend to break the weakest bonds, primarily producing b- and y-ions.[18][19] Electron Transfer Dissociation (ETD), on the other hand, cleaves the N-Cα bond and is less dependent on sequence, often providing complementary fragments (c- and z-ions) that can fill in the gaps left by CID/HCD.[15][18]

Strategies for Improving Sequence Coverage:

• Employ Stepped Collision Energy (SCE): Using a stepped or ramped collision energy fragments the precursor ion at multiple different energy levels within a single MS/MS scan.[8][9] The resulting composite spectrum contains fragments that may only be produced at lower or higher energies, significantly improving overall sequence coverage.[1]

• Utilize an Orthogonal Fragmentation Method: If available, analyze your sample using a different fragmentation technique.

  • HCD: Often provides richer fragmentation than ion trap CID, especially for lower m/z fragments.[18][20]

  • ETD: This is particularly powerful for longer peptides ( >15-20 residues) and those with high charge states (z ≥ 3), where CID/HCD can be inefficient.[21] It is the method of choice for preserving labile PTMs.[15][18] Combining data from both CID/HCD and ETD analyses of the same sample can provide near-complete sequence coverage.[20][22]

• Validate Digestion Efficiency: Review your protein digestion protocol. Incomplete digestion can result in "missed cleavages," producing longer peptides that are inherently more difficult to fragment completely.[4]

Q3: My spectra show intense, unexpected neutral loss peaks that are complicating identification. What causes this and how should I interpret it?

Neutral losses occur when a fragment ion loses a small, uncharged molecule (like water or ammonia). While common, dominant neutral loss peaks can sometimes suppress the desired backbone fragment ions and complicate spectral interpretation.

Scientific Rationale: The tendency for a peptide to undergo neutral loss is highly dependent on its amino acid composition and proton mobility.[23]

• Amino Acid Residues: Certain amino acid side chains are particularly prone to neutral loss. For example, phosphorylated serine and threonine readily lose phosphoric acid (98 Da) during CID, while aspartic acid can also promote specific fragmentation pathways.[23][24]

• Proton Mobility: The "mobile proton model" suggests that for fragmentation to occur along the peptide backbone, a proton must be free to move to different amide bonds.[16] In peptides with low proton mobility (where the number of basic residues equals or exceeds the charge state), the protons are sequestered. This makes charge-remote fragmentation, such as neutral losses from side chains, more favorable.[23][24]

Troubleshooting and Interpretation:

• Recognize Common Neutral Losses: Be aware of the common neutral losses associated with specific amino acids or PTMs. This knowledge can turn a confusing peak into a diagnostic tool. For example, a strong loss of 98 Da from a precursor is a classic indicator of a phosphopeptide.[25]

• Use Appropriate Fragmentation for PTMs: If you are analyzing peptides with labile PTMs like phosphorylation or glycosylation, CID is likely to generate a dominant neutral loss peak, often obscuring the sequence ions needed to localize the modification. In these cases, ETD is highly recommended as it cleaves the backbone while leaving most PTMs intact on the fragment ions.[15][18]

• Adjust Database Search Parameters: Ensure your search algorithm is configured to consider relevant neutral losses. Most modern search engines have options to include common losses from water, ammonia, and specific PTMs, which will improve the scoring and confidence of your peptide-spectrum matches (PSMs).

Section 2: Frequently Asked Questions (FAQs)

Question	Answer
What are the main differences between CID, HCD, and ETD?	CID (Collision-Induced Dissociation) occurs in an ion trap and primarily produces b- and y-ions by breaking amide bonds.[19] HCD (Higher-Energy Collisional Dissociation) is a beam-type CID that occurs in a separate cell, also producing b- and y-ions but often with higher resolution and better fragmentation of low-mass ions.[18][19] ETD (Electron Transfer Dissociation) involves a chemical reaction with reagent anions, breaking the N-Cα backbone bond to produce c- and z-ions. It is non-ergodic and preserves labile PTMs.[15][18]
How does peptide charge state affect fragmentation?	Higher charge states generally require lower collision energy to fragment.[1] This is because the increased charge repulsion within the peptide makes the backbone bonds more labile. Peptides with a charge state of +3 or higher are often excellent candidates for ETD fragmentation.
Why do my tryptic peptides primarily show y-ions?	Trypsin cleaves after lysine (K) and arginine (R), which are basic residues. In positive ion mode, one of these residues will be at the C-terminus of the peptide, where it readily sequesters a proton. This localization of charge favors fragmentation that retains the charge on the C-terminal fragment, leading to a dominant y-ion series.[16]
When should I use stepped or ramped collision energy?	You should use these approaches when analyzing complex mixtures containing peptides with diverse sizes, charge states, and compositions.[1] They are also beneficial when trying to maximize sequence coverage for a single peptide of interest or when analyzing PTMs, as different energy levels may be required to fragment the peptide backbone versus the modification itself.[8][9]
How can I validate a questionable peptide-spectrum match (PSM)?	The gold standard for validation is to compare the experimental spectrum and retention time to that of a synthetic peptide of the same sequence.[26][27] If the fragmentation patterns and retention times match, you can have high confidence in the identification. Visually inspecting the spectrum for a continuous series of b- and/or y-ions and the absence of many intense, unexplained peaks is also a crucial validation step.[27]

Section 3: Key Experimental Protocols

Protocol: Systematic Evaluation of Collision Energy

This protocol describes how to perform a collision energy optimization experiment, a fundamental step in troubleshooting poor fragmentation. This is particularly useful for targeted proteomics but the principle applies to discovery experiments as well.

Objective: To determine the optimal collision energy (or a range of energies) that maximizes the intensity of information-rich fragment ions for a peptide of interest.

Materials:

• Mass spectrometer with MS/MS capability

• Purified synthetic peptide standard (or a well-characterized complex sample)

• Appropriate solvents for infusion or LC-MS analysis

Methodology:

• Instrument Setup (Direct Infusion Method): a. Prepare a solution of your peptide standard at an appropriate concentration (e.g., 1-10 pmol/µL). b. Infuse the sample directly into the mass spectrometer at a stable flow rate. c. In the instrument control software, create an MS/MS method targeting the precursor m/z of your peptide. d. Set the instrument to acquire product ion spectra.

• Collision Energy Ramp Acquisition: a. Set up a series of experiments where each one uses a different collision energy setting. b. Start at a low energy (e.g., 5-10 eV or normalized CE of 15%) and increase it in small increments (e.g., 2-3 eV or 2% NCE) for each subsequent experiment.[7] c. Continue this ramp until you reach a high energy level where fragmentation is complete and only very small fragments are observed (e.g., 50-60 eV or NCE of 45-50%).[1] d. Ensure you acquire data for a sufficient duration at each step to obtain a high-quality averaged spectrum.

• Data Analysis: a. Import the acquired data files into a data analysis program. b. For each CE value, extract the intensities of several key, information-rich fragment ions (e.g., representative b- and y-ions). c. Create a plot of fragment ion intensity versus collision energy for each fragment. This is your collision energy profile. d. The optimal collision energy is the value that produces the highest intensity for the desired product ions.[1] For general sequencing, you may want an energy that produces a good balance of fragments across the mass range.

• Application to LC-MS/MS: a. Once the optimal CE (or stepped CE range) is determined, apply this setting to your LC-MS/MS method for analyzing your complex samples. b. For discovery proteomics where individual optimization is not feasible, an alternative is to use an equation to predict the optimal CE based on the precursor's m/z and charge, which can be refined with empirical data from a standard set of peptides.[7]

Section 4: Visual Guides & Diagrams

Troubleshooting Workflow for Low Fragment Ion Intensity

Caption: A logical workflow for diagnosing the root cause of low fragment ion intensity.

Section 5: References

• Benchchem. (n.d.). Technical Support Center: Optimizing Collision Energy for Peptide Fragmentation in Tandem Mass Spectrometry. Retrieved from

• Kertesz-Farkas, A., et al. (2019). Optimizing Information Content in Collision-Induced Fragmentation Spectra of Peptides for Better Sequencing. ResearchGate. Retrieved from

• MacLean, B., et al. (2010). Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry. Analytical Chemistry, 82(24), 10116–10124. Retrieved from [Link]

• Liao, Y., et al. (2023). Optimization of Higher-Energy Collisional Dissociation Fragmentation Energy for Intact Protein-Level Tandem Mass Tag Labeling. Journal of Proteome Research, 22(2), 555–562. Retrieved from [Link]

• Liao, Y., et al. (2023). Optimization of Higher-Energy Collisional Dissociation Fragmentation Energy for Intact Protein-level Tandem Mass Tag Labeling. PMC, NIH. Retrieved from [Link]

• Proteomics & Metabolomics News. (2025). Peptide Fragmentation Patterns in Mass Spectrometry. Retrieved from

• Meistermann, H., et al. (2013). Sample Preparation Guide for Mass Spectrometry–Based Proteomics. Spectroscopy Online. Retrieved from [Link]

• Christ, M. (2019). Answer to "Some advice about how to reduce the fragmentation in ESI mass spectrometry?". ResearchGate. Retrieved from [Link]

• Organomation. (n.d.). Mass Spectrometry Sample Preparation Guide. Retrieved from [Link]

• LinkedIn Post. (2023). Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. Retrieved from [Link]

• Wikipedia. (n.d.). Sample preparation in mass spectrometry. Retrieved from [Link]

• Tabb, D. L., et al. (2003). Investigation of neutral loss during collision induced dissociation of peptide ions. Journal of the American Society for Mass Spectrometry, 14(5), 543–555. Retrieved from [Link]

• Cydzik, M., et al. (2021). Analysis of Fragmentation Pathways of Peptide Modified with Quaternary Ammonium and Phosphonium Group as Ionization Enhancers. Molecules, 26(11), 3329. Retrieved from [Link]

• Searle, B. C., et al. (2018). Neutral Loss is a Very Common Occurrence in Phosphotyrosine-containing Peptides Labeled with Isobaric Tags. Molecular & Cellular Proteomics, 17(1), 145–155. Retrieved from [Link]

• Fellers, R. T., et al. (2015). Characterizing Peptide Neutral Losses Induced by Negative Electron-Transfer Dissociation (NETD). Journal of the American Society for Mass Spectrometry, 26(9), 1549–1557. Retrieved from [Link]

• Ruggles, K. V., et al. (2020). Peptide–Spectrum Match Validation with Internal Standards (P–VIS). Journal of Proteome Research, 19(9), 3793–3802. Retrieved from [Link]

• Wu, S., et al. (2012). CID, ETD and HCD Fragmentation to Study Protein Post-Translational Modifications. Walsh Medical Media. Retrieved from [Link]

• Lee, K. A., et al. (2015). Common errors in mass spectrometry-based analysis of post-translational modifications. Experimental & Molecular Medicine, 47(1), e134. Retrieved from [Link]

• Wang, L., et al. (2015). Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics. Analytical Chemistry, 87(12), 5898–5902. Retrieved from [Link]

• Chambers, E. (2017). Peptide Sample Prep Optimization and Troubleshooting. YouTube. Retrieved from [Link]

• Paša-Tolić, L., et al. (2000). Neutral loss of amino acid residues from protonated peptides in collision-induced dissociation generates N- or C-terminal sequence ladders. Journal of the American Society for Mass Spectrometry, 11(4), 318–326. Retrieved from [Link]

• Ma, B. (2005). Tutorial on de novo peptide sequencing using MS/MS mass spectrometry. Retrieved from [Link]

• Stein, S. E. (2017). Collision-Induced Dissociation of Deprotonated Peptides. Relative Abundance of Side-Chain Neutral Losses. Journal of the American Society for Mass Spectrometry, 29(1), 147–157. Retrieved from [Link]

• Tabb, D. L., et al. (2007). Verification of automated peptide identifications from proteomic tandem mass spectra. Nature Protocols, 2(4), 828–836. Retrieved from [Link]

• Kapp, E. A., et al. (2003). Influence of Basic Residue Content on Fragment Ion Peak Intensities in Low-Energy Collision-Induced Dissociation Spectra of Peptides. Analytical Chemistry, 75(22), 6251–6264. Retrieved from [Link]

• Gutteridge, A., et al. (2022). The impact of noise and missing fragmentation cleavages on de novo peptide identification algorithms. BMC Bioinformatics, 23(1), 108. Retrieved from [Link]

• Lippincott, J. (2021). CID, ETD, HCD, and Other Fragmentation Modes in Scaffold. Proteome Software Technical Help Center. Retrieved from [Link]

• Michalski, A., et al. (2011). Improved peptide identification by targeted fragmentation using CID, HCD and ETD on an LTQ-Orbitrap Velos. Journal of Proteome Research, 10(5), 2377–2388. Retrieved from [Link]

• Yu, C., et al. (2021). Use of Multiple Ion Fragmentation Methods to Identify Protein Cross-links and Facilitate Comparison of Data Interpretation Algorithms. Molecular & Cellular Proteomics, 20, 100085. Retrieved from [Link]

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• 7. Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Optimization of Higher-Energy Collisional Dissociation Fragmentation Energy for Intact Protein-level Tandem Mass Tag Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Sample Preparation for Mass Spectrometry | Thermo Fisher Scientific - TW [thermofisher.com]
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• 17. The impact of noise and missing fragmentation cleavages on de novo peptide identification algorithms - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. Common errors in mass spectrometry-based analysis of post-translational modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Use of Multiple Ion Fragmentation Methods to Identify Protein Cross-links and Facilitate Comparison of Data Interpretation Algorithms - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Investigation of neutral loss during collision induced dissociation of peptide ions - PMC [pmc.ncbi.nlm.nih.gov]
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• 27. Verification of automated peptide identifications from proteomic tandem mass spectra - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Leu-enkephalin-Arg and Met-enkephalin Analgesic Potency: A Technical Guide for Researchers

This guide provides an in-depth, objective comparison of the analgesic potencies of two endogenous opioid peptides, Leu-enkephalin-Arg and Met-enkephalin. Designed for researchers, scientists, and professionals in drug development, this document synthesizes experimental data to elucidate the key differences in their efficacy and underlying mechanisms of action. We will delve into their receptor binding affinities, the critical role of enzymatic stability, and provide standardized protocols for assessing their analgesic effects.

Introduction to Endogenous Opioid Peptides

Leu-enkephalin-Arg and Met-enkephalin are members of the enkephalin family, a class of endogenous pentapeptides that play a crucial role in pain modulation.[1] These peptides are derived from the precursor protein proenkephalin A and exert their effects by binding to opioid receptors in the central and peripheral nervous systems.[1] While structurally similar, the subtle difference in their C-terminal amino acid and the presence of an additional arginine residue in Leu-enkephalin-Arg can significantly impact their analgesic potency and receptor interaction. Understanding these differences is paramount for the development of novel, potent, and safe analgesics.

Comparative Analgesic Potency

Direct comparative studies on the analgesic potency of Leu-enkephalin-Arg versus Met-enkephalin are limited in publicly available literature. However, research on a closely related heptapeptide, Met-enkephalin-Arg-Phe, provides valuable insights. This peptide is also derived from proenkephalin A and shares a similar C-terminal extension. Experimental data demonstrates that Met-enkephalin-Arg-Phe is a significantly more potent analgesic than its pentapeptide counterpart, Met-enkephalin.

A key study found that when administered directly into the cerebral ventricles of mice, Met-enkephalin-Arg-Phe exhibited an analgesic effect that was eight times more potent than that of Met-enkephalin.[2] The median effective dose (ED50) for Met-enkephalin-Arg-Phe was determined to be 38.5 nanomoles per mouse.[2] This suggests that the C-terminal extension of Arg-Phe dramatically enhances the peptide's ability to produce analgesia.

Peptide	Relative Potency (vs. Met-enkephalin)	ED50 (Intracerebroventricular, mouse)	Reference
Met-enkephalin	1x	~308 nmol/mouse (calculated)	[2]
Met-enkephalin-Arg-Phe	8x	38.5 nmol/mouse	[2]
Leu-enkephalin (with peptidase inhibitors)	-	EC50 of 0.16 nmol (intrathecal, rat)	[3]

Note: The ED50 for Met-enkephalin is calculated based on the reported 8-fold higher potency of Met-enkephalin-Arg-Phe. The data for Leu-enkephalin is presented as an EC50 from a different study and administration route, highlighting its high intrinsic activity when protected from degradation.

Mechanism of Action: A Tale of Two Factors

The analgesic potency of these peptides is governed by two primary factors: their affinity for opioid receptors and their stability against enzymatic degradation.

Opioid Receptor Binding Affinity

Both Leu-enkephalin and Met-enkephalin primarily exert their analgesic effects through the activation of delta (δ) and mu (μ) opioid receptors, which are G-protein coupled receptors (GPCRs).[1] Generally, enkephalins exhibit a higher affinity for δ-opioid receptors than for μ-opioid receptors.

• Met-enkephalin is a potent agonist at δ-opioid receptors and to a lesser extent at μ-opioid receptors.[4]

• Leu-enkephalin also demonstrates high affinity for δ-opioid receptors and slightly lower affinity for μ-opioid receptors. For instance, one study reported Ki values of 1.26 nM for δ-opioid receptors and 1.7 nM for μ-opioid receptors.[5]

• Met-enkephalin-Arg-Phe , the heptapeptide analog, has been shown to possess a high affinity for μ-receptors.[6] Another proenkephalin-derived peptide containing both Met- and Leu-enkephalin sequences, Peptide E, has been identified as a potent kappa (κ) opioid receptor agonist.[7] This suggests that the C-terminal extension can modulate receptor selectivity.

Peptide	δ-Opioid Receptor (Ki)	μ-Opioid Receptor (Ki)	κ-Opioid Receptor Affinity
Leu-enkephalin	1.26 nM[5]	1.7 nM[5]	Low
Met-enkephalin	High Affinity[4]	Moderate Affinity[4]	Low
Met-enkephalin-Arg-Phe	-	High Affinity[6]	-
Peptide E	-	-	Potent Agonist[7]

Lower Ki values indicate higher binding affinity.

Enzymatic Degradation: The Achilles' Heel

A critical determinant of the in vivo analgesic potency of enkephalins is their rapid degradation by peptidases. Enzymes such as aminopeptidase N, neutral endopeptidase (neprilysin), and dipeptidyl peptidase III quickly hydrolyze these peptides, leading to a very short biological half-life.[1]

The enhanced potency of Met-enkephalin-Arg-Phe may be partially attributed to increased resistance to degradation compared to Met-enkephalin. The C-terminal extension could sterically hinder the access of degradative enzymes. Studies on another extended enkephalin, Met-enkephalin-Arg-Gly-Leu, have shown that its antinociceptive effect is dramatically increased—by more than 1000-fold—when co-administered with a cocktail of peptidase inhibitors.[8] This underscores the profound impact of enzymatic degradation on the observed analgesic activity of these peptides.

Experimental Protocols for Assessing Analgesic Potency

To ensure the reproducibility and validity of research findings, standardized experimental protocols are essential. The following are detailed step-by-step methodologies for two common in vivo assays used to evaluate the analgesic effects of opioid peptides.

Hot-Plate Test

The hot-plate test measures the latency of a thermal pain response and is indicative of supraspinally organized pain responses.

Methodology:

• Apparatus: A commercially available hot-plate apparatus with a surface temperature maintained at a constant 52-55°C.

• Animal Acclimation: Acclimate mice or rats to the testing room for at least 30-60 minutes before the experiment.

• Baseline Latency: Gently place each animal on the hot plate and start a timer. Record the latency to the first sign of nociception, which can be paw licking, shaking, or jumping. A cut-off time (e.g., 30-45 seconds) must be established to prevent tissue damage. Remove the animal immediately after the response or at the cut-off time.

• Compound Administration: Administer the test compound (e.g., Leu-enkephalin-Arg or Met-enkephalin) and any peptidase inhibitors via the desired route (e.g., intracerebroventricular, intrathecal, or intravenous).

• Post-treatment Latency: At predetermined time points after administration, place the animal back on the hot plate and measure the response latency as described in step 3.

• Data Analysis: The analgesic effect is typically expressed as the percentage of the maximum possible effect (%MPE), calculated using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100.

Tail-Flick Test

The tail-flick test is a measure of a spinally mediated reflex to a thermal stimulus.

Methodology:

• Apparatus: A tail-flick analgesia meter that focuses a beam of high-intensity light on the animal's tail.

• Animal Acclimation and Restraint: Acclimate the animals to the testing environment. Gently restrain the mouse or rat, leaving the tail exposed.

• Baseline Latency: Position the tail over the light source and activate the stimulus. The apparatus will automatically record the time it takes for the animal to flick its tail away from the heat. A cut-off time (e.g., 10-15 seconds) is crucial to prevent burns.

• Compound Administration: Administer the test compounds as described for the hot-plate test.

• Post-treatment Latency: Measure the tail-flick latency at various time points after drug administration.

• Data Analysis: Calculate the %MPE as described for the hot-plate test.

Visualizing the Mechanism: Signaling and Workflow

To provide a clearer understanding of the molecular and experimental processes, the following diagrams have been generated using Graphviz.

Opioid Receptor Signaling Pathway

Upon binding of an enkephalin to a μ- or δ-opioid receptor, a cascade of intracellular events is initiated, leading to an overall reduction in neuronal excitability and neurotransmitter release, which underlies the analgesic effect.

Caption: Opioid receptor signaling cascade initiated by enkephalin binding.

Experimental Workflow for Analgesic Potency Assessment

The following diagram outlines the logical flow of an in vivo experiment to compare the analgesic potency of Leu-enkephalin-Arg and Met-enkephalin.

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A Comparative Analysis of the Receptor Binding Affinities of Leu-enkephalin and Leu-enkephalin-Arg

An In-Depth Guide for Researchers in Opioid Signaling and Drug Development

This guide provides a detailed comparison of the binding affinities of two closely related endogenous opioid peptides: Leu-enkephalin and its C-terminally extended analogue, Leu-enkephalin-Arg. Understanding the nuances of how these peptides interact with opioid receptors is critical for researchers developing novel analgesics and exploring the complexities of endogenous pain modulation.

Introduction: The Significance of Enkephalin Receptor Affinity

Enkephalins are endogenous pentapeptides that play a crucial role in pain perception, emotional regulation, and autonomic function.[1] They exert their effects by binding to and activating opioid receptors, primarily the mu (µ) and delta (δ) subtypes, which are members of the G-protein coupled receptor (GPCR) family.[1][2][3] The binding affinity of a ligand for its receptor is a fundamental determinant of its potency and physiological effect. Subtle changes in the peptide structure, such as the addition of a single amino acid, can significantly alter this affinity and receptor selectivity, thereby influencing its pharmacological profile.

Leu-enkephalin (Tyr-Gly-Gly-Phe-Leu) is one of the two primary forms of enkephalin, demonstrating a notable affinity for the δ-opioid receptor and a slightly lower affinity for the µ-opioid receptor.[4][5] Leu-enkephalin-Arg is a naturally occurring, C-terminally extended form of Leu-enkephalin. The central question for researchers is how this additional arginine residue impacts the peptide's interaction with opioid receptors.

Comparative Binding Affinity: A Quantitative Look

The binding affinity of a ligand is typically quantified by its inhibition constant (Kᵢ), which represents the concentration of a competing ligand that will bind to half of the receptors at equilibrium in a competition radioligand binding assay. A lower Kᵢ value indicates a higher binding affinity.

While direct, side-by-side comparisons in the literature are sparse, the available data suggests that the addition of the arginine residue in Leu-enkephalin-Arg can modulate its binding profile. Generally, Leu-enkephalin is recognized for its preference for the δ-opioid receptor.[4][5]

Table 1: Representative Binding Affinities (Kᵢ in nM) of Leu-enkephalin for Opioid Receptors

Peptide	µ-Opioid Receptor (Kᵢ, nM)	δ-Opioid Receptor (Kᵢ, nM)	Source
Leu-enkephalin	1.7 - 1.9	0.9 - 1.26	[4][5]

Note: The exact Kᵢ values can vary between studies depending on the experimental conditions, such as the tissue preparation and radioligand used.

Experimental Methodology: Determining Binding Affinity via Competitive Radioligand Assay

The gold standard for determining the binding affinity of a novel or uncharacterized ligand is the competitive radioligand binding assay.[4][7][8] This technique allows for the precise measurement of a ligand's ability to displace a radiolabeled ligand of known affinity from a receptor.

Causality Behind Experimental Choices:

• Choice of Radioligand: A radioligand with high affinity and selectivity for the target receptor is chosen to ensure a robust signal. For µ-opioid receptors, [³H]-DAMGO is a common choice, while [³H]-DPDPE is often used for δ-receptors.[3]

• Competition Format: A competition assay is used because it allows for the determination of the affinity of an unlabeled ligand (the "competitor," e.g., Leu-enkephalin) by measuring its ability to prevent the binding of the radioligand. This is more versatile than a saturation binding assay, which only determines the affinity of the radioligand itself.[8]

• Membrane Preparation: The assay is typically performed using membranes isolated from cells or tissues that express the receptor of interest.[9][10] This provides a concentrated source of the receptor in a near-native lipid environment.

• Separation of Bound and Free Ligand: Rapid filtration is the most common method to separate the receptor-bound radioligand from the unbound radioligand in the solution.[9] This is a critical step to ensure that only the bound radioactivity is measured.

Detailed Protocol: Competitive Radioligand Binding Assay for Opioid Receptors

This protocol provides a framework for comparing the binding affinities of Leu-enkephalin and Leu-enkephalin-Arg for the µ-opioid receptor.

1. Materials and Reagents:

• Cell membranes expressing the human µ-opioid receptor.

• Radioligand: [³H]-DAMGO (a µ-selective agonist).

• Unlabeled Ligands: Leu-enkephalin, Leu-enkephalin-Arg, and a known µ-agonist (e.g., DAMGO for positive control).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂.[9]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Glass fiber filters (e.g., GF/C) pre-soaked in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific binding.[9]

• Scintillation cocktail.

• 96-well plates.

2. Experimental Workflow:

Caption: Workflow for a competitive radioligand binding assay.

3. Step-by-Step Procedure:

• Prepare Ligand Dilutions: Create a series of concentrations for both Leu-enkephalin and Leu-enkephalin-Arg, typically spanning from 10⁻¹² M to 10⁻⁵ M.[11]

• Set up Assay Plate: In a 96-well plate, add the assay components in the following order: assay buffer, the unlabeled competitor ligand at various concentrations, and the receptor membrane preparation.[9]

• Define Controls:

  • Total Binding: Wells containing only buffer, receptor membranes, and radioligand.

  • Non-specific Binding: Wells containing a high concentration of an unlabeled agonist (e.g., 10 µM DAMGO) to saturate all specific binding sites, in addition to receptor membranes and radioligand.[11]

• Initiate Reaction: Add the radioligand ([³H]-DAMGO) to all wells to start the binding reaction. The final concentration should be close to its Kₔ value.

• Incubation: Incubate the plate for a defined period (e.g., 60 minutes) at a controlled temperature (e.g., 30°C) to allow the binding to reach equilibrium.[9]

• Termination and Filtration: Rapidly terminate the reaction by vacuum filtering the contents of each well through the pre-soaked glass fiber filters. Immediately wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[9]

• Quantification: Place the filters into scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

4. Data Analysis:

• Calculate the specific binding for each concentration by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the competitor concentration.

• Use a non-linear regression analysis to fit a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of the competitor that inhibits 50% of the specific binding).

• Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation :

  • Kᵢ = IC₅₀ / (1 + [L]/Kₔ)

  • Where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Downstream Signaling Pathways: From Binding to Cellular Response

The binding of an enkephalin to a µ- or δ-opioid receptor initiates a cascade of intracellular events.[2][3] These receptors are coupled to inhibitory G-proteins (Gᵢ/G₀).[12][13]

Key Signaling Events:

• G-Protein Activation: Ligand binding causes a conformational change in the receptor, leading to the activation of the associated G-protein. The Gα subunit exchanges GDP for GTP and dissociates from the Gβγ dimer.[12][14]

• Inhibition of Adenylyl Cyclase: The activated Gαᵢ subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[3]

• Modulation of Ion Channels: The Gβγ subunit can directly interact with ion channels. This typically results in the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels, causing membrane hyperpolarization, and the inhibition of voltage-gated calcium channels, which reduces neurotransmitter release.[3][12]

Caption: Canonical opioid receptor signaling pathway.

Implications for Research and Drug Development

The comparative binding affinities of Leu-enkephalin and Leu-enkephalin-Arg have direct implications for their potential therapeutic applications. A higher affinity for a specific receptor subtype could translate to greater potency and selectivity, which are desirable properties for drug candidates. For instance, a ligand with high selectivity for the δ-opioid receptor might offer analgesic effects with a different side-effect profile compared to µ-selective agonists like morphine.

By understanding how the C-terminal arginine affects binding, researchers can gain insights into the structure-activity relationships of enkephalins. This knowledge is invaluable for the rational design of synthetic peptide analogues with improved affinity, selectivity, and metabolic stability.

Conclusion

While Leu-enkephalin's binding profile is well-characterized, with a preference for the δ-opioid receptor, the precise impact of the C-terminal arginine extension in Leu-enkephalin-Arg requires further direct comparative studies. The competitive radioligand binding assay remains the cornerstone for elucidating these critical affinity parameters. A thorough understanding of these binding characteristics, coupled with knowledge of the downstream signaling pathways, is essential for advancing the field of opioid pharmacology and developing the next generation of pain therapeutics.

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• Meta Substituted Phe 4 Analogs of Leu-enkephalin Increase Affinity at δOR and. (n.d.).
• Binding to opioid receptors of enkephalin derivatives taking alpha-helical conformation and its dimer - PubMed. (n.d.).
• Opioid Receptor Interacting Proteins and the Control of Opioid Signaling - PMC - PubMed Central. (n.d.).
• Exploring the activation pathway and Gi-coupling specificity of the μ-opioid receptor - PNAS. (2020, October 5).
• The Meta-Position of Phe4 in Leu-enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors | bioRxiv. (2019, September 1).
• Regulator of G-Protein Signaling (RGS) Protein Modulation of Opioid Receptor Signaling as a Potential Target for Pain Management - Frontiers. (2020, January 23).
• Biased signaling by endogenous opioid peptides - PNAS. (n.d.).
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• The principle of the delta opioid receptor – ligand binding assay... - ResearchGate. (n.d.).
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A Researcher's Guide to Delta-Opioid Receptor Selectivity of Enkephalin Analogs

Introduction: The Quest for Selective Pain Relief

The opioid system is a cornerstone of pain management, yet its therapeutic potential is often shadowed by the severe side effects associated with conventional analgesics like morphine. These drugs primarily target the mu-opioid receptor (MOR), which, while effective for pain relief, also mediates undesirable effects such as respiratory depression, tolerance, and addiction.[1] This has propelled a decades-long search for safer alternatives, with the delta-opioid receptor (DOR) emerging as a highly promising target.

Endogenous opioid peptides, known as enkephalins, naturally exhibit a preference for the DOR. There are two primary forms: Leu-enkephalin (Tyr-Gly-Gly-Phe-Leu) and Met-enkephalin (Tyr-Gly-Gly-Phe-Met). While they possess intrinsic analgesic properties, their therapeutic utility is hampered by poor metabolic stability and only moderate selectivity for DOR over MOR.[2][3] The strategic chemical modification of the enkephalin scaffold has therefore become a critical endeavor in modern medicinal chemistry. The goal is to engineer analogs with vastly improved selectivity and drug-like properties, unlocking the potential for potent analgesia without the classical MOR-associated liabilities.[3]

This guide provides an in-depth comparison of key enkephalin analogs, focusing on the structural modifications that confer high DOR selectivity. We will delve into the experimental methodologies used to quantify this selectivity, offering detailed protocols and explaining the causal relationships behind experimental design choices.

The Structural Architecture of DOR Selectivity

The transformation of the flexible, short-lived native enkephalin pentapeptide into a highly selective pharmacological tool is a story of rational drug design. The key lies in introducing specific structural constraints and modifications that lock the molecule into a conformation preferentially recognized by the DOR.

Conformational Constraint: The Power of Cyclization

The native enkephalin peptide is highly flexible, capable of adopting numerous conformations in solution. This flexibility is a liability, as only a specific conformation is "active" at the receptor. The breakthrough in achieving high DOR selectivity came from rigidifying the peptide backbone.

The quintessential example is [D-Pen²,D-Pen⁵]enkephalin (DPDPE) , the first synthetic, highly selective DOR agonist.[4] The innovation in DPDPE was the substitution of the glycine at position 2 and the leucine/methionine at position 5 with D-penicillamine (Pen) residues. The thiol groups of the two Pen residues form an intramolecular disulfide bond, creating a constrained 14-membered ring.[4] This cyclization dramatically reduces the molecule's conformational freedom, forcing it into a folded structure that presents the key pharmacophoric elements—the N-terminal tyrosine (the "message") and the phenylalanine at position 4—in an optimal orientation for high-affinity binding to the DOR, while being poorly recognized by the MOR.[5] This structural pre-organization is a fundamental principle for enhancing receptor selectivity.

Fine-Tuning via Phenylalanine (Phe⁴) Substitution

With a conformationally stable scaffold like DPDPE, the Phe⁴ residue becomes a critical locus for fine-tuning receptor affinity and selectivity.

• Halogenation: Introducing halogens (e.g., fluorine, chlorine, bromine) at the para-position of the Phe⁴ aromatic ring can significantly enhance DOR affinity and selectivity.[6][7] For example, [p-ClPhe⁴]DPDPE was found to be approximately 5-fold more selective for the DOR than the parent DPDPE molecule in radioligand binding assays.[6] This is likely due to altered electronic and steric interactions within the receptor's binding pocket.

• Topographical Modification: Even subtle steric changes can have profound effects. The addition of a methyl group to the beta-carbon of the Phe⁴ residue in DPDPE created some of the most selective DOR ligands ever reported. The analog [(2S,3S)-beta-MePhe⁴]DPDPE demonstrates an astonishing 1800-fold selectivity in binding to the DOR over the MOR.[8] This highlights the exquisite sensitivity of the DOR binding pocket to the precise shape and volume of the ligand.

Backbone Isosterism: Interrogating the Amide Bonds

The peptide backbone itself is not immutable. Systematically replacing the amide bonds (–CO–NH–) with non-hydrolyzable mimics, such as a trans-alkene (–CH=CH–), serves two purposes: it increases resistance to peptidase degradation and probes the structural importance of each amide bond for receptor interaction. Studies on Leu-enkephalin have shown that replacing the Tyr¹-Gly² amide bond with an E-alkene is well-tolerated, maintaining biological activity.[3] However, the same modification at the Gly²-Gly³ position is highly detrimental, indicating that this specific amide bond is critical for establishing intra- or intermolecular interactions essential for receptor binding and activation.[3]

Quantitative Comparison of Enkephalin Analog Selectivity

The efficacy of these structural modifications is quantified through rigorous in vitro assays. The primary metric for selectivity is the ratio of binding affinities for the MOR versus the DOR. A higher ratio signifies greater DOR selectivity.

Compound	MOR Affinity (Ki, nM)	DOR Affinity (Ki, nM)	Selectivity Ratio (Ki MOR / Ki DOR)	Reference(s)
Leu-Enkephalin	~25	~5	~5	[9]
DPDPE	~2600	~1.5	~1700	[6]
[p-ClPhe⁴]DPDPE	~8600	~1.5	~5700	[6]
[(2S,3S)-β-MePhe⁴]DPDPE	~3800	~2.1	~1800	[8]
Deltorphin II	~1800	~0.2	~9000	[10]

Note: Ki values can vary between studies based on experimental conditions (e.g., tissue preparation, radioligand used). The data presented is for comparative purposes.

Experimental Guide: Methodologies for Determining Selectivity

A comprehensive pharmacological characterization relies on a multi-assay approach. Binding assays determine affinity, while functional assays measure the biological consequence of that binding, providing a complete picture of a compound's profile.

Caption: Overall workflow for characterizing enkephalin analog selectivity.

Method 1: Radioligand Binding Assays (The Gold Standard for Affinity)

Causality: Radioligand binding assays are the definitive method for quantifying the affinity of a compound for a specific receptor.[11] The principle is competitive displacement: the unlabeled test compound (your enkephalin analog) competes with a known, radioactively labeled ligand ([³H]-ligand) for binding to the receptor. The concentration of the test compound that displaces 50% of the radioligand is its IC₅₀. This value is then converted to the equilibrium dissociation constant (Ki), which reflects the true affinity of the ligand for the receptor.

Detailed Protocol: Competitive Binding Assay

• Materials & Reagents:

  • Receptor Source: Cell membranes from stable cell lines (e.g., HEK-293, CHO) recombinantly expressing either the human mu-opioid receptor (hMOR) or delta-opioid receptor (hDOR).[11][12]

  • DOR Radioligand: [³H]-DPDPE or [³H]-Naltrindole (a DOR antagonist).

  • MOR Radioligand: [³H]-DAMGO (a selective MOR agonist).[11]

  • Non-specific Binding Control: Naloxone (a non-selective opioid antagonist) at a high concentration (e.g., 10 µM).[12]

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.[12]

  • Apparatus: 96-well plates, cell harvester with glass fiber filters, liquid scintillation counter.[12]

• Procedure:

  • Membrane Preparation: Thaw frozen cell membranes on ice and resuspend in ice-cold assay buffer to a final protein concentration of 10-20 µg per well.[12]

  • Assay Setup (in a 96-well plate, in triplicate):

    • Total Binding: Add assay buffer, radioligand (at a concentration near its Kd, e.g., 0.5-1.0 nM), and membrane suspension.

    • Non-specific Binding (NSB): Add Naloxone (10 µM final concentration), radioligand, and membrane suspension. This determines the amount of radioligand that binds to non-receptor components.

    • Competitive Binding: Add assay buffer, radioligand, varying concentrations of the test enkephalin analog (typically from 10⁻¹¹ to 10⁻⁵ M), and membrane suspension.[12]

  • Incubation: Incubate the plate at room temperature (or 30 °C) for 60-120 minutes to allow the binding to reach equilibrium.[12][13]

  • Filtration: Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound. Wash the filters multiple times with ice-cold assay buffer.[13]

  • Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Plot the percent specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve (variable slope) using software like GraphPad Prism to determine the IC₅₀ value.

  • Calculate the Ki value using the Cheng-Prusoff equation : Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[13]

Method 2: Functional Assays (Measuring Biological Response)

Binding does not always equate to function. Functional assays are crucial to determine if the analog acts as an agonist (activates the receptor), antagonist (blocks the receptor), or partial agonist.

Caption: Key signaling pathways following DOR activation by an agonist.

A) cAMP Inhibition Assay

Causality: The DOR is canonically coupled to inhibitory G-proteins (Gαi/o).[14] When an agonist binds, the activated Gαi subunit inhibits the enzyme adenylyl cyclase. This leads to a measurable decrease in the intracellular concentration of the second messenger, cyclic adenosine monophosphate (cAMP). This assay directly measures the primary, G-protein-dependent signaling output of the receptor.

Detailed Protocol: Forskolin-Stimulated cAMP Assay

• Materials & Reagents:

  • Cell Line: HEK-293 or CHO cells stably expressing the hDOR.

  • Stimulant: Forskolin (a direct activator of adenylyl cyclase used to create a high baseline cAMP level to measure inhibition against).

  • cAMP Detection Kit: A commercial kit based on HTRF (Homogeneous Time-Resolved Fluorescence) or a bioluminescent reporter like GloSensor™.[15][16]

  • Assay Plates: White, opaque 96- or 384-well plates suitable for luminescence/fluorescence detection.[16]

• Procedure:

  • Cell Seeding: Plate the cells in the assay plates and incubate overnight to allow for adherence.[16]

  • Agonist Treatment: Remove the culture medium and replace it with buffer containing various concentrations of the enkephalin analog. Incubate for 10-15 minutes at room temperature.

  • Stimulation: Add forskolin to all wells (except for a negative control) to a final concentration that elicits a submaximal cAMP response (typically 1-10 µM, must be optimized).[16] Incubate for 15-20 minutes.

  • Lysis and Detection: Lyse the cells and measure intracellular cAMP levels according to the manufacturer's protocol for your chosen detection kit.[17]

• Data Analysis:

  • Normalize the data: Set the signal from cells treated with forskolin alone as 0% inhibition and the signal from unstimulated cells as 100% inhibition.

  • Plot the percent inhibition of the forsklin response against the log concentration of the enkephalin analog.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (the concentration that produces 50% of the maximal inhibitory effect) and the Emax (maximal effect).

B) β-Arrestin Recruitment Assay

Causality: Beyond G-protein signaling, agonist binding can trigger G protein-coupled receptor kinases (GRKs) to phosphorylate the receptor's intracellular domains. This phosphorylated receptor acts as a docking site for β-arrestin proteins.[1][18] β-arrestin recruitment mediates receptor internalization and can initiate distinct, G-protein-independent signaling cascades, which have been implicated in some of the undesirable effects of opioid agonists.[1] This assay is critical for identifying "biased agonists"—ligands that preferentially activate one pathway (e.g., G-protein) over another (β-arrestin).[19]

Detailed Protocol: Enzyme Fragment Complementation (EFC) Assay

• Materials & Reagents:

  • Cell Line: A specialized cell line (e.g., PathHunter®) co-expressing the hDOR fused to a small enzyme fragment (ProLink™) and β-arrestin 2 fused to the larger, complementary enzyme fragment (Enzyme Acceptor).[18]

  • Detection Reagents: Substrate solution provided with the commercial assay kit.

  • Assay Plates: White, opaque 96- or 384-well plates.

• Procedure:

  • Cell Seeding: Plate the engineered cells according to the manufacturer's protocol.

  • Agonist Treatment: Add varying concentrations of the enkephalin analog to the wells.

  • Incubation: Incubate the plate for 60-90 minutes at 37°C to allow for receptor activation and β-arrestin recruitment. When β-arrestin binds to the receptor, the two enzyme fragments are brought into proximity, forming an active enzyme.

  • Detection: Add the substrate solution to all wells and incubate for a further 60 minutes in the dark. The active enzyme will process the substrate, generating a chemiluminescent signal.

  • Measurement: Read the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Normalize the data to a reference full agonist (e.g., DPDPE).

  • Plot the luminescent signal against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Emax for β-arrestin 2 recruitment.

Conclusion and Future Outlook

The development of highly selective DOR agonists from the native enkephalin template is a triumph of medicinal chemistry and pharmacology. Through strategic structural modifications—primarily conformational constraint via cyclization and fine-tuning at the Phe⁴ position—researchers have created powerful molecular tools with selectivity ratios thousands of times greater than the endogenous peptides.

A rigorous and multi-faceted approach to characterization is non-negotiable. Radioligand binding assays provide the foundational data on receptor affinity, while a suite of functional assays, including cAMP inhibition and β-arrestin recruitment, is essential to build a complete picture of a compound's pharmacological signature. This detailed understanding, particularly of signaling bias, is critical for advancing the next generation of DOR-targeted therapeutics, which hold the promise of providing potent pain relief with a significantly improved safety profile.

References

• Mosberg, H. I., Hurst, R., Hruby, V. J., Gee, K., Yamamura, H. I., Galligan, J. J., & Burks, T. F. (1983). Bis-penicillamine enkephalins possess highly improved specificity toward delta opioid receptors. Proceedings of the National Academy of Sciences, 80(19), 5871-5874. [Link]

• Shenderovich, M. D., et al. (1995). [D-Pen2,D-Pen5]enkephalin analogues with increased affinity and selectivity for delta opioid receptors. Journal of Medicinal Chemistry, 38(17), 3478-3484. [Link]

• Liao, S., et al. (1998). De novo design, synthesis, and biological activities of high-affinity and selective non-peptide agonists of the delta-opioid receptor. Journal of Medicinal Chemistry, 41(24), 4767-4776. [Link]

• Mollica, A., et al. (1997). Cyclic enkephalin analogues with exceptional potency and selectivity for delta-opioid receptors. Journal of Medicinal Chemistry, 40(24), 3957-3962. [Link]

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• Mosberg, H. I., et al. (1995). [Cyclic] [D-Pen2,D-Pen5]enkephalin analogs with increased affinity and selectivity for .delta.-opioid receptors. Journal of Medicinal Chemistry, 38(17), 3478-3484. [Link]

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• Chaillet, P., et al. (1988). A Highly Selective Ligand for Brain Delta Opiate Receptors, a cyclopropyl(E)Phe(4)-enkephalin Analog, Suppresses Mu Receptor-Mediated Thermal Analgesia by Morphine. FEBS Letters, 233(2), 289-293. [Link]

• Lequin, O., et al. (2010). Exploring the Backbone of Enkephalins To Adjust Their Pharmacological Profile for the δ-Opioid Receptor. ACS Chemical Neuroscience, 1(10), 680-691. [Link]

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• Mosberg, H. I., et al. (1983). Bis-penicillamine enkephalins possess highly improved specificity toward delta opioid receptors. PubMed. [Link]

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• Lee, Y. S., et al. (2012). C-terminal Modified Enkephalin-like Tetrapeptides with Enhanced Affinities at the Kappa Opioid Receptor and Monoamine Transporters. ACS Medicinal Chemistry Letters, 3(9), 759-763. [Link]

• Qian, X., et al. (1994). Topographically designed analogues of [D-Pen,D-Pen5]enkephalin. Journal of Medicinal Chemistry, 37(12), 1746-1757. [Link]

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• Erspamer, V., et al. (1993). Synthesis and binding characteristics of the highly delta-specific new tritiated opioid peptide, [3H] deltorphin II. Peptides, 14(4), 885-888. [Link]

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• Lee, Y. S., et al. (2010). Development of novel enkephalin analogues which have enhanced opioid activities at both μ and δ opioid receptors. Bioorganic & Medicinal Chemistry Letters, 20(17), 5099-5102. [Link]

• Stoeber, M., et al. (2020). Mechanism of β-arrestin recruitment by the μ-opioid G protein-coupled receptor. Proceedings of the National Academy of Sciences, 117(28), 16644-16653. [Link]

• Bennett, M. A., et al. (2021). Modulating β-arrestin 2 recruitment at the δ- and μ-opioid receptors using peptidomimetic ligands. RSC Medicinal Chemistry, 12(9), 1546-1553. [Link]

• Bennett, M. A., et al. (2021). Modulating β-Arrestin-2 Recruitment at the δ- and μ-Opioid Receptors Using Peptidomimetic Ligands. RSC Medicinal Chemistry, 12(9), 1546-1553. [Link]

• Balboni, G., et al. (2017). Opioid Receptor Activity and Analgesic Potency of DPDPE Peptide Analogues Containing a Xylene Bridge. Molecules, 22(10), 1649. [Link]

• Bennett, M. A., et al. (2020). The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. Molecules, 25(23), 5649. [Link]

• Mosberg, H. I., et al. (1983). [d-Pen2,d-Pen5]enkephalin, the standard delta opioid agonist, induces morphine-like behaviors in mice. Semantic Scholar. [Link]

• Poole, T. M., et al. (2020). Identification of a Novel Delta Opioid Receptor Agonist Chemotype with Potential Negative Allosteric Modulator Capabilities. Molecules, 25(24), 5961. [Link]

• Traynor, J., & Ondachi, P. (2023). Enkephalins and Pain Modulation: Mechanisms of Action and Therapeutic Perspectives. International Journal of Molecular Sciences, 24(13), 10892. [Link]

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A Senior Application Scientist's Guide to the Validation of Leu-enkephalin-Arg Activity via Naloxone Inhibition

This guide provides an in-depth, objective comparison of the opioid peptide Leu-enkephalin-Arg's performance against other well-established opioid receptor agonists. We will delve into the experimental validation of its activity at the mu (µ)-opioid receptor, focusing on a naloxone-based inhibition assay. This document is intended for researchers, scientists, and drug development professionals seeking to understand the functional characteristics of this and other opioid peptides.

Introduction: The Significance of Leu-enkephalin-Arg and its Validation

Endogenous opioid peptides are crucial neuromodulators in pain perception, mood regulation, and various physiological processes. Leu-enkephalin-Arg is an endogenous opioid peptide that, like other enkephalins, is derived from the precursor proenkephalin. Its activity is primarily mediated through the µ-opioid receptor (MOR), a G-protein coupled receptor (GPCR). Activation of the µ-opioid receptor by an agonist, such as Leu-enkephalin-Arg, initiates a signaling cascade that inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

Validating the activity of a potential µ-opioid receptor agonist and confirming its mechanism of action is a critical step in drug discovery and pharmacological research. The use of a competitive antagonist, such as naloxone, allows for the definitive characterization of the receptor-mediated effects of the agonist. A naloxone inhibition assay provides robust evidence that the observed cellular response is indeed due to the specific interaction of the agonist with the µ-opioid receptor.

This guide will provide a comprehensive framework for validating the activity of Leu-enkephalin-Arg, comparing its functional potency with that of other known µ-opioid receptor agonists: DAMGO, Endomorphin-1, and β-Endorphin. We will detail the experimental protocols for both competitive binding and functional assays, present comparative data, and visualize the underlying molecular pathways and experimental workflows.

The Molecular Basis of Leu-enkephalin-Arg Activity and its Inhibition by Naloxone

The interaction of Leu-enkephalin-Arg with the µ-opioid receptor and its subsequent inhibition by naloxone can be understood through the following signaling pathway:

Caption: Workflow for binding and functional assays.

Detailed Protocol: Competitive Radioligand Binding Assay

This protocol is designed to determine the binding affinity (Ki) of Leu-enkephalin-Arg for the µ-opioid receptor.

Materials:

• CHO-K1 cells stably expressing the human µ-opioid receptor

• [3H]-Naloxone (radioligand)

• Unlabeled Naloxone (for determining non-specific binding)

• Leu-enkephalin-Arg

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Glass fiber filters

• Scintillation cocktail

• Liquid scintillation counter

Procedure:

• Membrane Preparation:

  • Culture CHO-K1-µ-opioid receptor cells to confluency.

  • Harvest the cells and homogenize in ice-cold buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed to pellet the membranes.

  • Resuspend the membrane pellet in fresh buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and competitor concentrations.

  • Total Binding: Add [3H]-Naloxone and binding buffer.

  • Non-specific Binding: Add [3H]-Naloxone, a high concentration of unlabeled Naloxone (e.g., 10 µM), and binding buffer.

  • Competitor Binding: Add [3H]-Naloxone, varying concentrations of Leu-enkephalin-Arg, and binding buffer.

  • Add the cell membrane preparation to all wells to initiate the binding reaction.

  • Incubate at room temperature for a specified time (e.g., 60-120 minutes) to reach equilibrium.

• Filtration and Counting:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters several times with ice-cold binding buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the Leu-enkephalin-Arg concentration.

  • Determine the IC50 value (the concentration of Leu-enkephalin-Arg that inhibits 50% of the specific binding of [3H]-Naloxone) from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Detailed Protocol: Functional cAMP Inhibition Assay with Naloxone

This assay measures the ability of Leu-enkephalin-Arg to inhibit adenylyl cyclase and decrease cAMP levels, and the reversal of this effect by naloxone. A TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) based assay, such as the LANCE® Ultra cAMP kit, is recommended for its sensitivity and high-throughput compatibility. [1][2][3][4] Materials:

• CHO-K1 cells stably expressing the human µ-opioid receptor

• Leu-enkephalin-Arg

• Naloxone

• Forskolin (an adenylyl cyclase activator)

• Cell culture medium

• Stimulation buffer (e.g., HBSS with HEPES and a phosphodiesterase inhibitor like IBMX)

• cAMP detection kit (e.g., LANCE® Ultra cAMP kit)

• TR-FRET compatible plate reader

Procedure:

• Cell Preparation:

  • Seed the CHO-K1-µ-opioid receptor cells in a 384-well white opaque microplate and culture overnight.

• Naloxone Inhibition (Antagonist Mode):

  • Prepare serial dilutions of Naloxone.

  • Pre-incubate the cells with the different concentrations of Naloxone for a defined period (e.g., 15-30 minutes) at room temperature.

• Agonist Stimulation:

  • Prepare serial dilutions of Leu-enkephalin-Arg.

  • Add a fixed concentration of Forskolin (predetermined to elicit a submaximal stimulation of cAMP production) and the varying concentrations of Leu-enkephalin-Arg to the wells (including those pre-treated with naloxone).

  • Incubate for 30 minutes at room temperature.

• cAMP Detection:

  • Following the manufacturer's protocol for the cAMP detection kit, add the lysis buffer containing the Eu-cAMP tracer and the ULight™-anti-cAMP antibody.

  • Incubate for 60 minutes at room temperature to allow for cell lysis and the competitive binding reaction to occur.

• Data Acquisition and Analysis:

  • Read the plate using a TR-FRET plate reader, measuring the emission at 665 nm and 615 nm.

  • Calculate the TR-FRET ratio (665 nm / 615 nm).

  • For the agonist dose-response curve (without naloxone), plot the TR-FRET ratio against the log concentration of Leu-enkephalin-Arg to determine its EC50 value.

  • For the naloxone inhibition data, perform a Schild analysis by plotting the log(dose ratio - 1) against the log concentration of naloxone. The x-intercept of the linear regression will provide the pA2 value for naloxone, which is an estimate of its antagonist potency.

Conclusion

The validation of Leu-enkephalin-Arg's activity through a naloxone inhibition assay is a fundamental step in its pharmacological characterization. The protocols outlined in this guide provide a robust framework for determining its binding affinity and functional potency at the µ-opioid receptor. By comparing its performance to established opioid agonists like DAMGO and Endomorphin-1, researchers can gain valuable insights into its potential as a therapeutic agent or a research tool. The competitive antagonism demonstrated by naloxone in these assays provides unequivocal evidence of a µ-opioid receptor-mediated mechanism of action, a cornerstone of rigorous pharmacological investigation.

References

• Partial agonistic activity of naloxone on the opioid receptors expressed from complementary deoxyribonucleic acids in Chinese hamster ovary cells. PubMed. Available from: [Link]

• The effects of endomorphin-1 and endomorphin-2 in CHO cells expressing recombinant mu-opioid receptors and SH-SY5Y cells. PubMed. Available from: [Link]

• [3H]naloxone as an opioid receptor label: analysis of binding site heterogeneity and use for determination of opioid affinities of casomorphin analogues. PubMed. Available from: [Link]

• Selective opioid agonist and antagonist competition for [3H]-naloxone binding in amphibian spinal cord. PubMed Central. Available from: [Link]

• Higher naloxone dosing in a quantitative systems pharmacology model that predicts naloxone-fentanyl competition at the opioid mu receptor level. PubMed Central. Available from: [Link]

• Fluorescein-labeled naloxone binding to mu opioid receptors on live Chinese hamster ovary cells using confocal fluorescent microscopy. ResearchGate. Available from: [Link]

• Long‐term antagonism and allosteric regulation of mu opioid receptors by the novel ligand, methocinnamox. PubMed Central. Available from: [Link]

• Differential involvement of mu(1)-opioid receptors in endomorphin- and beta-endorphin-induced G-protein activation in the mouse pons/medulla. PubMed. Available from: [Link]

• Endogenous Opioid Peptides and Alternatively Spliced Mu Opioid Receptor Seven Transmembrane Carboxyl-Terminal Variants. PubMed Central. Available from: [Link]

• [3H]Naloxone binding curves in the presence of unlabeled ligands in intact HEK-cell suspensions. ResearchGate. Available from: [Link]

• A Caged Enkephalin Optimized for Simultaneously Probing Mu and Delta Opioid Receptors. eScholarship.org. Available from: [Link]

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• Distinct Profiles of Desensitization of µ-Opioid Receptors Caused by Remifentanil or Fentanyl: In Vitro Assay with Cells and Three-Dimensional Structural Analyses. PubMed Central. Available from: [Link]

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• Enkephalin receptors and receptor-mediated signal transduction in cultured human lymphocytes. PubMed. Available from: [Link]

• Pharmacological and genetic manipulations at the µ-opioid receptor reveal arrestin-3 engagement limits analgesic tolerance and physical dependence. Nature. Available from: [Link]

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A Comparative In Vivo Analysis: Leu-enkephalin-arg vs. Morphine Efficacy

An In-Depth Technical Guide for Researchers and Drug Development Professionals

In the landscape of analgesic drug development, the pursuit of potent pain relief with a minimized side-effect profile remains a paramount objective. Morphine, the archetypal opioid analgesic, has long served as the gold standard for managing severe pain. However, its clinical utility is often hampered by significant adverse effects, including respiratory depression, tolerance, and dependence. This has spurred the investigation of endogenous opioid peptides and their synthetic analogues as potentially safer therapeutic alternatives. Among these, Leu-enkephalin-arg, a naturally occurring opioid peptide, has garnered interest. This guide provides a comprehensive in vivo comparison of the efficacy of Leu-enkephalin-arg relative to morphine, with a focus on analgesic potency, duration of action, and key adverse effect liabilities. Where direct data for Leu-enkephalin-arg is limited, this guide will draw upon findings from closely related Leu-enkephalin analogues to provide a robust comparative framework.

Mechanistic Divergence: A Tale of Two Opioids

The distinct pharmacological profiles of Leu-enkephalin-arg and morphine are rooted in their differential interactions with the opioid receptor subtypes: mu (µ), delta (δ), and kappa (κ).

Morphine , a phenanthrene alkaloid, primarily exerts its analgesic effects through potent agonism of the µ-opioid receptor (MOR)[1][2]. Activation of MORs, which are G-protein coupled receptors (GPCRs), initiates a signaling cascade that leads to neuronal hyperpolarization and reduced neurotransmitter release, thereby dampening the transmission of pain signals[1].

Leu-enkephalin , an endogenous pentapeptide, and by extension its C-terminally extended form Leu-enkephalin-arg, exhibit a more mixed receptor binding profile with a notable affinity for both µ- and δ-opioid receptors (DOR)[3]. This dual agonism is a key differentiator from morphine and is hypothesized to contribute to a potentially distinct efficacy and side-effect profile.

Figure 1: Simplified signaling pathways of Morphine and Leu-enkephalin-arg.

In Vivo Analgesic Efficacy: A Head-to-Head Comparison

The analgesic properties of novel compounds are typically evaluated in preclinical rodent models using thermal nociceptive assays such as the hot plate and tail flick tests. These assays measure the latency of a withdrawal response to a thermal stimulus, with an increase in latency indicating an analgesic effect.

Hot Plate Test

The hot plate test assesses the supraspinally mediated analgesic response. In this assay, animals are placed on a heated surface, and the time taken to exhibit a nocifensive response (e.g., paw licking or jumping) is recorded.

Compound	Animal Model	Route of Administration	Dose Range	Peak Effect (Time)	% Maximum Possible Effect (%MPE)	Reference
Morphine	Mouse	s.c.	10 mg/kg	30-60 min	~70-80%	[4]
Leu-enkephalin Analogue (KK-103)	Mouse	s.c.	13 mg/kg	30-60 min	~60-70%	[4]

Note: Data for a stabilized Leu-enkephalin analogue (KK-103) is presented due to the rapid in vivo degradation of native Leu-enkephalin and its arg-extended form.

Tail Flick Test

The tail flick test primarily evaluates spinally mediated analgesia. A focused beam of heat is applied to the animal's tail, and the latency to flick the tail away from the heat source is measured.

Compound	Animal Model	Route of Administration	Dose Range	Peak Effect (Time)	Increase in Latency (s)	Reference
Morphine	Rat	i.t.	1-10 µg	30 min	Dose-dependent increase	[5]
Leu-enkephalin	Rat	i.t.	10-100 µg	15-30 min	Potentiates morphine analgesia	[5]
D-Ala2-D-Leu5-enkephalin (DADL)	Rat	i.t.	10-50 µg	15-30 min	Dose-dependent increase	[6]

Intraperitoneal or subcutaneous administration of Leu-enkephalin has been shown to enhance morphine-induced analgesia in the tail-flick assay[3]. This suggests a synergistic interaction between the two compounds, potentially through the combined activation of µ- and δ-opioid receptors[5].

Adverse Effect Profile: The Critical Differentiator

While analgesic efficacy is crucial, a favorable side-effect profile is what truly distinguishes a promising therapeutic candidate.

Respiratory Depression

Opioid-induced respiratory depression is the most serious adverse effect and the primary cause of overdose-related fatalities. This effect is predominantly mediated by the activation of µ-opioid receptors in the brainstem respiratory centers.

Studies comparing µ- and δ-opioid agonists have suggested that while µ-agonists like morphine are potent respiratory depressants, δ-agonists may have a wider therapeutic window[7]. A comparative study in rats demonstrated that the ratio between the dose required to induce respiratory depression and the dose required for analgesia was significantly higher for a µ-agonist compared to a δ-agonist, suggesting a greater separation of analgesic and respiratory depressant effects for the latter[7]. Given Leu-enkephalin-arg's affinity for δ-receptors, it is plausible that it may exhibit a reduced liability for respiratory depression compared to the µ-selective morphine.

Tolerance

Chronic administration of opioids leads to the development of tolerance, necessitating dose escalation to maintain analgesic efficacy. The mechanisms underlying tolerance are complex but involve receptor desensitization and downregulation.

Research indicates that chronic intrathecal infusion of the δ-opioid agonist DADL can induce cross-tolerance to the analgesic effects of morphine[6]. However, some studies suggest that the development of tolerance may differ between µ- and δ-opioid receptor agonists[2].

Experimental Methodologies: A Guide to In Vivo Assessment

Reproducible and robust in vivo data are the cornerstone of preclinical drug development. The following are standardized protocols for the key assays discussed in this guide.

Hot Plate Analgesia Assay

Figure 2: Experimental workflow for the Hot Plate Analgesia Assay.

Protocol:

• Acclimatization: Allow rodents (mice or rats) to acclimate to the testing room for at least 30-60 minutes before the experiment.

• Baseline Measurement: Determine the baseline latency for each animal by placing it on the hot plate apparatus (maintained at a constant temperature, e.g., 55 ± 0.5°C) and recording the time until a nocifensive response is observed (paw licking or jumping). A cut-off time (e.g., 30-45 seconds) should be established to prevent tissue damage.

• Drug Administration: Administer the test compound (Leu-enkephalin-arg or morphine) or vehicle via the desired route (e.g., subcutaneous, intraperitoneal, or intracerebroventricular).

• Post-treatment Testing: At predetermined time points after drug administration (e.g., 15, 30, 60, 90, and 120 minutes), place the animal back on the hot plate and record the response latency.

• Data Analysis: The analgesic effect is often expressed as the percentage of the Maximum Possible Effect (%MPE), calculated using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100.

Tail Flick Analgesia Assay

Protocol:

• Acclimatization and Baseline: Similar to the hot plate test, acclimatize the animals and determine the baseline tail flick latency using a tail flick analgesiometer. The heat source is focused on the distal portion of the tail.

• Drug Administration: Administer the test compounds or vehicle.

• Post-treatment Testing: Measure the tail flick latency at various time points after drug administration.

• Data Analysis: The increase in tail flick latency is a direct measure of the analgesic effect.

Assessment of Respiratory Depression

Protocol:

• Whole-Body Plethysmography: Place the animal in a whole-body plethysmography chamber to allow for non-invasive measurement of respiratory parameters.

• Baseline Recording: Record baseline respiratory rate, tidal volume, and minute ventilation for a set period.

• Drug Administration: Administer the test compound or vehicle.

• Post-treatment Recording: Continuously monitor and record respiratory parameters for a defined period after drug administration.

• Data Analysis: Compare the post-treatment respiratory parameters to the baseline values to quantify the degree of respiratory depression.

Conclusion and Future Directions

The available in vivo evidence suggests that Leu-enkephalin-arg and its analogues hold promise as potent analgesics. Their distinct mechanism of action, involving both µ- and δ-opioid receptors, may confer a more favorable side-effect profile compared to morphine, particularly with respect to respiratory depression. However, the inherent metabolic instability of endogenous peptides necessitates the development of stabilized analogues or novel delivery systems to enhance their therapeutic potential.

Further head-to-head in vivo studies directly comparing the analgesic efficacy, respiratory effects, and tolerance liability of stabilized Leu-enkephalin-arg analogues with morphine are warranted. Such studies will be instrumental in elucidating the true therapeutic index of these compounds and their potential to usher in a new era of safer and more effective pain management.

References

• Vertex AI Search. (2016). Morphine - eDrug.
• News-Medical.Net. (n.d.). Morphine Pharmacology.
• PubMed. (1980). The potentiation of spinal analgesia by leucine enkephalin.
• PubMed. (1982). Tolerance and cross tolerance to morphine after chronic spinal D-Ala2-D-Leu5-enkephalin infusion.
• PubMed. (1985). A comparative study in rats of the respiratory depression and analgesia induced by mu- and delta-opioid agonists.
• PubMed Central. (2020). An Effective and Safe Enkephalin Analog for Antinociception.
• PubMed. (1979). Differential effects of leucine and methionine enkephalin on morphine-induced analgesia, acute tolerance and dependence.
• Melior Discovery. (n.d.). Tail Flick Test.
• Frontiers in Behavioral Neuroscience. (2018).
• Journal of Clinical and Diagnostic Research. (2014).
• PubMed. (2023).
• ResearchGate. (2023).
• scireq. (n.d.).
• PubMed Central. (2019).
• Accurate Clinic. (2006).
• ResearchGate. (n.d.). Two hypothetical models of opioid tolerance. In the Progressive Model...
• NIH. (2021).
• PubChem. (n.d.). Leu-Enkephalin.
• PubMed. (1980). The potentiation of spinal analgesia by leucine enkephalin.
• PubMed. (1982). Tolerance and cross tolerance to morphine after chronic spinal D-Ala2-D-Leu5-enkephalin infusion.
• PubMed. (1985). A comparative study in rats of the respiratory depression and analgesia induced by mu- and delta-opioid agonists.
• PubMed Central. (2020). An Effective and Safe Enkephalin Analog for Antinociception.
• PubMed. (1979). Differential effects of leucine and methionine enkephalin on morphine-induced analgesia, acute tolerance and dependence.
• Melior Discovery. (n.d.). Tail Flick Test.
• Frontiers in Behavioral Neuroscience. (2018).
• Journal of Clinical and Diagnostic Research. (2014).
• PubMed. (2023).
• ResearchGate. (2023).
• scireq. (n.d.).
• PubMed Central. (2019).
• Accurate Clinic. (2006).
• ResearchGate. (n.d.). Two hypothetical models of opioid tolerance. In the Progressive Model...
• NIH. (2021).

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• 5. The potentiation of spinal analgesia by leucine enkephalin - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Head-to-Head Comparison of Synthetic vs. Endogenous Leu-enkephalin-Arg: A Guide for Researchers

For researchers in neuropharmacology and drug development, the pentapeptide Leu-enkephalin-Arg (Tyr-Gly-Gly-Phe-Leu-Arg) stands as a critical endogenous opioid. Its synthesis in the laboratory is a routine yet crucial process that demands rigorous validation to ensure its biological equivalence to the native peptide. This guide provides a comprehensive head-to-head comparison of a de novo synthetically produced Leu-enkephalin-Arg against a well-characterized, high-purity reference standard, which serves as a proxy for the endogenous molecule. We will delve into the nuances of synthesis, purification, and bio-characterization, offering field-proven insights and detailed experimental protocols to validate the integrity and activity of your synthetic peptide.

I. The Foundation: Synthesis and Structural Verification

The journey begins with the chemical synthesis of Leu-enkephalin-Arg. While endogenous Leu-enkephalin is derived from the precursor protein proenkephalin, the laboratory synthesis typically employs Solid-Phase Peptide Synthesis (SPPS).

A. Solid-Phase Peptide Synthesis (SPPS) of Leu-enkephalin-Arg

The method of choice for synthesizing Leu-enkephalin-Arg is Fmoc (9-fluorenylmethyloxycarbonyl) based SPPS. This technique involves the sequential addition of protected amino acids to a growing peptide chain anchored to a solid resin support. The use of Fmoc chemistry is favored for its mild deprotection conditions, which helps in preserving the integrity of the peptide.[1]

Experimental Protocol: Fmoc-Based Solid-Phase Peptide Synthesis of Leu-enkephalin-Arg

• Resin Selection and Preparation: Start with a pre-loaded Fmoc-Arg(Pbf)-Wang resin. The Wang resin is a popular choice for peptides with a C-terminal carboxylic acid. Swell the resin in dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc protecting group from the arginine residue by treating the resin with 20% piperidine in DMF for 20 minutes.

• Amino Acid Coupling: Activate the next Fmoc-protected amino acid (Fmoc-Leu-OH) using a coupling reagent like HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) in the presence of a base such as DIPEA (N,N-diisopropylethylamine). Allow the coupling reaction to proceed for 1-2 hours.

• Washing: After each deprotection and coupling step, thoroughly wash the resin with DMF and dichloromethane (DCM) to remove excess reagents and by-products.

• Repeat Cycles: Repeat the deprotection, coupling, and washing steps for the remaining amino acids in the sequence: Fmoc-Phe-OH, Fmoc-Gly-OH, Fmoc-Gly-OH, and finally Boc-Tyr(tBu)-OH. Note the use of a Boc protecting group for the N-terminal tyrosine to prevent side reactions during the final cleavage.

• Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups simultaneously using a cleavage cocktail, typically a mixture of trifluoroacetic acid (TFA), water, and triisopropylsilane (TIS) (e.g., 95:2.5:2.5 v/v/v).

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge to collect the pellet, and then purify it using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the synthesized peptide using mass spectrometry (MS) and analytical RP-HPLC.

B. Structural Integrity: A Critical Checkpoint

A key differentiator between a high-quality synthetic peptide and a potentially flawed one lies in its structural integrity. Endogenous peptides are products of precise enzymatic cleavage, resulting in a homogenous population. Synthetic peptides, however, can be subject to side reactions and incomplete couplings, leading to impurities.

Table 1: Potential Structural Impurities in Synthetic Leu-enkephalin-Arg and their Detection

Impurity Type	Description	Primary Detection Method
Deletion Sequences	Peptides missing one or more amino acid residues due to incomplete coupling.	Mass Spectrometry (MS)
Truncated Sequences	Peptides that are shorter than the full-length sequence due to premature termination of synthesis.	Mass Spectrometry (MS), RP-HPLC
Racemization	Conversion of L-amino acids to D-amino acids, which can alter biological activity.	Chiral Amino Acid Analysis
Side-Chain Modifications	Unwanted chemical modifications of amino acid side chains during synthesis or cleavage.	Mass Spectrometry (MS)

A rigorous comparison requires that the synthetic peptide's mass and HPLC profile match those of the reference standard.

II. Functional Equivalence: Biological Assays

Once the structural identity of the synthetic Leu-enkephalin-Arg is confirmed, the next crucial step is to assess its biological activity. This is where a head-to-head comparison with a reference standard becomes paramount. Endogenous Leu-enkephalin-Arg primarily acts as an agonist at the delta-opioid receptor (δOR) and to a lesser extent at the mu-opioid receptor (μOR).[2][3]

A. Receptor Binding Affinity

The initial interaction of Leu-enkephalin-Arg with its target receptors is a critical determinant of its biological effect. Radioligand binding assays are employed to determine the binding affinity (Ki) of the synthetic peptide and the reference standard to the δOR and μOR.

Experimental Protocol: Opioid Receptor Radioligand Binding Assay

• Membrane Preparation: Prepare cell membranes from Chinese Hamster Ovary (CHO) cells stably expressing either the human δ-opioid receptor or μ-opioid receptor.

• Competition Binding: In a 96-well plate, incubate the cell membranes with a fixed concentration of a radiolabeled ligand (e.g., [³H]-naltrindole for δOR or [³H]-DAMGO for μOR) and varying concentrations of the synthetic Leu-enkephalin-Arg or the reference standard.

• Incubation and Filtration: Incubate the mixture at room temperature for 1-2 hours to reach equilibrium. Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester to separate bound from free radioligand.

• Scintillation Counting: Place the filtermats in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Use non-linear regression analysis to determine the IC50 (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation.

Table 2: Representative Receptor Binding Affinities (Ki) for Leu-enkephalin-Arg

Receptor	Synthetic Leu-enkephalin-Arg (Expected Ki, nM)	Reference Standard Leu-enkephalin-Arg (Expected Ki, nM)
δ-Opioid Receptor	1 - 5	1 - 5
μ-Opioid Receptor	10 - 50	10 - 50

Note: The expected Ki values are based on literature and may vary depending on experimental conditions.

A statistically insignificant difference in the Ki values between the synthetic peptide and the reference standard is the first indication of functional equivalence.

B. G-Protein Activation: Functional Efficacy

Opioid receptors are G-protein coupled receptors (GPCRs). Agonist binding triggers a conformational change in the receptor, leading to the activation of intracellular G-proteins. The [³⁵S]GTPγS binding assay is a direct measure of G-protein activation and thus a reliable indicator of the functional efficacy of the synthetic peptide.

Experimental Protocol: [³⁵S]GTPγS Binding Assay

• Membrane Preparation: Use the same receptor-expressing cell membranes as in the binding assay.

• Assay Setup: In a 96-well plate, combine the cell membranes, GDP, [³⁵S]GTPγS, and varying concentrations of either the synthetic Leu-enkephalin-Arg or the reference standard.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Filtration and Counting: Terminate the reaction by rapid filtration through a filtermat and measure the incorporated [³⁵S]GTPγS using a scintillation counter.

• Data Analysis: Plot the stimulated [³⁵S]GTPγS binding against the logarithm of the agonist concentration. Use a sigmoidal dose-response curve to determine the EC50 (the concentration of the agonist that produces 50% of the maximal response) and the Emax (the maximum response).

Table 3: Representative Functional Efficacy (EC50 and Emax) for Leu-enkephalin-Arg

Parameter	Synthetic Leu-enkephalin-Arg (Expected)	Reference Standard Leu-enkephalin-Arg (Expected)
EC50 (nM)	10 - 100	10 - 100
Emax (% of max stimulation)	90 - 100%	100% (by definition)

The EC50 and Emax values for the synthetic peptide should closely mirror those of the reference standard, confirming that it not only binds to the receptor but also effectively initiates the downstream signaling cascade.

C. In Vivo Analgesic Effects

The ultimate test of a synthetic peptide's biological activity is its effect in a living organism. For an opioid peptide like Leu-enkephalin-Arg, assessing its analgesic properties is a key in vivo validation step. However, endogenous enkephalins are rapidly degraded in vivo, which presents a challenge for systemic administration.[4] Therefore, intracerebroventricular (i.c.v.) administration is often employed in animal models to bypass the blood-brain barrier and rapid peripheral metabolism.

Experimental Protocol: Hot Plate Test in Mice

• Animal Acclimation: Acclimate male C57BL/6 mice to the testing environment.

• Baseline Latency: Determine the baseline pain response latency by placing each mouse on a hot plate maintained at 55°C and recording the time until it exhibits a pain response (e.g., licking a hind paw or jumping).

• Peptide Administration: Administer either the synthetic Leu-enkephalin-Arg, the reference standard, or a vehicle control (saline) via i.c.v. injection.

• Post-Treatment Latency: At various time points after injection (e.g., 15, 30, 60 minutes), re-measure the pain response latency on the hot plate.

• Data Analysis: Calculate the maximum possible effect (%MPE) for each animal at each time point using the formula: %MPE = [(post-drug latency - baseline latency) / (cut-off time - baseline latency)] x 100. A cut-off time (e.g., 60 seconds) is used to prevent tissue damage.

The dose-response curves and the time course of the analgesic effect for the synthetic and reference peptides should be superimposable.

III. Visualization of Workflows and Pathways

To provide a clearer understanding of the experimental processes and the underlying biological mechanisms, the following diagrams are provided.

A. Experimental Workflow for Peptide Validation

Caption: Workflow for the synthesis, purification, and multi-level validation of synthetic Leu-enkephalin-Arg.

B. Opioid Receptor Signaling Pathway

Caption: Simplified signaling pathway of Leu-enkephalin-Arg upon binding to opioid receptors.

IV. Conclusion: Ensuring Equivalence for Reliable Research

The synthesis of endogenous peptides like Leu-enkephalin-Arg is a powerful tool for research, but it comes with the responsibility of rigorous validation. A head-to-head comparison with a high-purity reference standard is not merely a quality control step; it is a fundamental requirement for ensuring the scientific validity of any subsequent experiments. By systematically evaluating the structural integrity, receptor binding affinity, functional efficacy, and in vivo effects, researchers can be confident that their synthetic peptide is a true and reliable representation of its endogenous counterpart. This meticulous approach is essential for generating reproducible and translatable data in the quest for novel therapeutics targeting the opioid system.

V. References

• Sivanandaiah, K. M., Gurusiddappa, S., & Rangaraju, N. S. (Year). Synthesis and biological activity of some new leucine-enkephalin analogues. Journal of Biosciences.

• MDPI. (Year). The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. MDPI.

• ACS Publications. (Year). Exploring Conformational Preferences of Leu-enkephalin Using the Conformational Search and Double-Hybrid DFT Energy Calculations. ACS Omega.

• PubMed. (Year). A Novel Leu-Enkephalin Prodrug Produces Pain-Relieving and Antidepressant Effects. PubMed.

• PubMed. (Year). Synthesis and evaluation of derivatives of leucine enkephalin as potential affinity labels for delta opioid receptors. PubMed.

• PubMed. (Year). Binding to opioid receptors of enkephalin derivatives taking alpha-helical conformation and its dimer. PubMed.

• PubMed. (Year). Plasma uptake and in vivo metabolism of [Leu]enkephalin following its intraperitoneal administration to rats. PubMed.

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• 4. Plasma uptake and in vivo metabolism of [Leu]enkephalin following its intraperitoneal administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Differential Effects of Leu-enkephalin-Arg on Mu vs. Delta Opioid Receptors

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the intricate landscape of opioid pharmacology, understanding the nuanced interactions of endogenous peptides with their receptors is paramount for the development of novel therapeutics with improved efficacy and safety profiles. This guide provides an in-depth, objective comparison of the differential effects of the endogenous opioid peptide Leu-enkephalin-Arg on the mu-opioid receptor (MOR) and the delta-opioid receptor (DOR). While direct comparative data for Leu-enkephalin-Arg is limited, this guide will leverage data from its closely related and extensively studied parent peptide, Leu-enkephalin, and its stable analog, [D-Ala2, D-Leu5]-enkephalin (DADLE), to provide a robust comparative analysis.

We will dissect the binding affinities, functional potencies, and downstream signaling pathways elicited by these peptides at both MOR and DOR. This comprehensive guide is designed to equip researchers and drug development professionals with the foundational knowledge and detailed experimental protocols necessary to investigate the distinct pharmacological profiles of opioid peptides.

Unveiling the Molecular Landscape: Mu vs. Delta Opioid Receptors

The mu- and delta-opioid receptors, both members of the G protein-coupled receptor (GPCR) superfamily, are the primary targets for endogenous enkephalins.[1] While they share significant sequence homology, their distinct anatomical distribution and signaling cascades upon activation lead to different physiological and behavioral effects. Activation of MOR is classically associated with potent analgesia but also with undesirable side effects such as respiratory depression and dependence.[2] Conversely, DOR activation also produces analgesia, often with a more favorable side-effect profile, including anxiolytic and antidepressant effects.[3]

Binding Affinity: A Tale of Two Receptors

The initial and critical step in opioid action is the binding of the ligand to the receptor. The binding affinity, typically expressed as the inhibition constant (Ki), quantifies the strength of this interaction. A lower Ki value indicates a higher affinity.

Due to the limited availability of direct comparative binding studies on Leu-enkephalin-Arg, we present data for its stable analog, DADLE, which provides valuable insight into the preferential binding of Leu-enkephalin derivatives.

Table 1: Comparative Binding Affinities (Ki in nM) of DADLE at Opioid Receptors

Ligand	Mu-Opioid Receptor (MOR) Ki (nM)	Delta-Opioid Receptor (DOR) Ki (nM)	Reference
DADLE	3.29	~1-4	[4]

As the data indicates, DADLE exhibits a significantly higher affinity for the delta-opioid receptor compared to the mu-opioid receptor, highlighting the delta-preferring nature of Leu-enkephalin and its analogs.

Experimental Protocol: Radioligand Binding Assay

The determination of binding affinity is a cornerstone of pharmacological characterization. The competitive radioligand binding assay is a robust and widely accepted method for this purpose.

Objective: To determine the binding affinity (Ki) of a test compound (e.g., Leu-enkephalin-Arg) for the mu- and delta-opioid receptors.

Principle: This assay measures the ability of an unlabeled test compound to compete with a radiolabeled ligand for binding to the receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50, which can then be converted to the Ki value using the Cheng-Prusoff equation.

Materials:

• Cell membranes from a stable cell line expressing the recombinant human mu-opioid receptor (hMOR) or delta-opioid receptor (hDOR).

• Radioligand:

  • For MOR: [³H]-DAMGO (a selective MOR agonist)

  • For DOR: [³H]-DPDPE (a selective DOR agonist)

• Test Compound: Leu-enkephalin-Arg

• Non-specific Binding Control: Naloxone (a non-selective opioid antagonist) at a high concentration (e.g., 10 µM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: A cell harvester with glass fiber filters.

• Scintillation Counter.

Procedure:

• Membrane Preparation: Thaw the frozen cell membranes on ice and resuspend them in ice-cold assay buffer to a final protein concentration of 10-20 µg per well.

• Assay Setup: In a 96-well plate, add the following components in triplicate:

  • Total Binding: Assay buffer, radioligand, and membrane suspension.

  • Non-specific Binding: Assay buffer, radioligand, Naloxone (10 µM), and membrane suspension.

  • Competitive Binding: Assay buffer, radioligand, varying concentrations of Leu-enkephalin-Arg, and membrane suspension.

• Incubation: Incubate the plate at room temperature for 60-120 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Potency: Eliciting a Cellular Response

Beyond binding, the functional consequence of receptor activation is a critical aspect of a ligand's profile. This is typically assessed by measuring the ligand's ability to stimulate downstream signaling pathways. For Gi/o-coupled receptors like MOR and DOR, a common functional readout is the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

While direct comparative cAMP data for Leu-enkephalin-Arg is scarce, a study on a bifunctional MOR/DOR cyclic peptide, CycloAnt, provides illustrative EC50 values. The EC50 represents the concentration of a ligand that produces 50% of its maximal effect.

Table 2: Functional Potency (EC50 in nM) in cAMP Assay

Ligand	MOR EC50 (nM)	DOR EC50 (nM)	Reference
CycloAnt	14.0	3.36	[5]

This data demonstrates that CycloAnt is more potent at the delta-opioid receptor in inhibiting cAMP production, consistent with the binding affinity profile of many enkephalin-based peptides.

Experimental Protocol: cAMP Inhibition Assay

This assay quantifies the ability of an agonist to inhibit the production of cAMP, a key second messenger.

Objective: To determine the functional potency (EC50) of Leu-enkephalin-Arg at mu- and delta-opioid receptors by measuring the inhibition of forskolin-stimulated cAMP production.

Principle: Forskolin is a direct activator of adenylyl cyclase. In cells expressing Gi/o-coupled receptors, activation by an agonist will inhibit this forskolin-stimulated cAMP production in a dose-dependent manner.

Materials:

• HEK293 or CHO cells stably expressing the opioid receptor of interest (hMOR or hDOR).

• Forskolin.

• Test Compound: Leu-enkephalin-Arg.

• cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based).

• Cell culture reagents.

Procedure:

• Cell Culture: Seed the cells in a 96-well plate and grow to confluency.

• Pre-treatment: Starve the cells in serum-free media for a few hours before the assay.

• Agonist Stimulation: Add varying concentrations of Leu-enkephalin-Arg to the wells.

• Forskolin Stimulation: Add a fixed concentration of forskolin to all wells (except for the basal control) to stimulate cAMP production.

• Incubation: Incubate for a specified time (e.g., 15-30 minutes) at 37°C.

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP assay kit according to the manufacturer's instructions.

• Data Analysis: Plot the cAMP levels against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Downstream Signaling: Beyond G-protein Coupling

The activation of opioid receptors initiates a cascade of intracellular signaling events. While the canonical pathway involves G-protein-mediated inhibition of adenylyl cyclase, alternative pathways, such as the activation of the mitogen-activated protein kinase (MAPK) cascade, particularly the extracellular signal-regulated kinases 1 and 2 (ERK1/2), have gained significant attention.[6] The differential activation of these pathways by various ligands is termed "biased agonism" and is a critical area of investigation for developing safer opioids.[7][8]

A study on Leu-enkephalin has shown that its administration can lead to the phosphorylation of ERK2 in the spinal cord, an effect mediated through delta2-opioid receptors.[9] This highlights that enkephalins can engage signaling pathways beyond the canonical G-protein coupling.

Experimental Protocol: ERK1/2 Phosphorylation Assay (Western Blot)

This assay is used to detect the activation of the ERK signaling pathway by measuring the phosphorylation of ERK1/2.

Objective: To determine if Leu-enkephalin-Arg induces ERK1/2 phosphorylation via mu- and delta-opioid receptors.

Principle: Upon activation, ERK1/2 are phosphorylated. This phosphorylated form can be specifically detected using antibodies, typically via Western blotting.

Materials:

• Cells expressing the opioid receptor of interest.

• Test Compound: Leu-enkephalin-Arg.

• Cell lysis buffer.

• SDS-PAGE gels and electrophoresis apparatus.

• Western blotting apparatus.

• Primary antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Cell Treatment: Treat the cells with varying concentrations of Leu-enkephalin-Arg for different time points (e.g., 5, 10, 15 minutes).

• Cell Lysis: Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

• Western Blotting: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody against phospho-ERK1/2.

  • Wash the membrane and then incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody against total-ERK1/2 to normalize for protein loading.

• Data Analysis: Quantify the band intensities and express the results as the ratio of phosphorylated ERK to total ERK.

Visualizing the Signaling Cascades

To provide a clearer understanding of the molecular events following receptor activation, the following diagrams illustrate the canonical G-protein signaling pathway and the ERK/MAPK signaling pathway.

Canonical G-protein signaling pathway for MOR and DOR.

Simplified ERK/MAPK signaling pathway activated by opioid receptors.

Conclusion and Future Directions

The endogenous opioid peptide Leu-enkephalin and its derivatives, including Leu-enkephalin-Arg, exhibit a preference for the delta-opioid receptor over the mu-opioid receptor in terms of binding affinity and functional potency. This differential activity underscores the potential for developing DOR-selective agonists as a novel class of analgesics with an improved side-effect profile.

The exploration of biased agonism, where a ligand preferentially activates one signaling pathway over another, represents a promising frontier in opioid drug discovery.[2][10] A thorough characterization of how Leu-enkephalin-Arg and other endogenous peptides engage G-protein versus β-arrestin-mediated pathways at both MOR and DOR is crucial. This will require a multi-faceted experimental approach, combining binding assays, functional cAMP and ERK phosphorylation assays, and potentially more advanced techniques like BRET and FRET to probe protein-protein interactions in real-time.

This guide provides a foundational framework and detailed methodologies for researchers to embark on these investigations. By systematically dissecting the differential effects of endogenous opioids like Leu-enkephalin-Arg, the scientific community can pave the way for the rational design of next-generation analgesics that are both potent and safe.

References

• Identification and Pharmacological Characterization of a Low-Liability Antinociceptive Bifunctional MOR/DOR Cyclic Peptide. National Institutes of Health. Available from: [Link]

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• The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. PubMed Central. Available from: [Link]

• The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. MDPI. Available from: [Link]

• The mu rather than the delta subtype of opioid receptors appears to be involved in enkephalin-induced analgesia. PubMed. Available from: [Link]

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A Comparative Guide to Validating the Antinociceptive Effects of Leu-enkephalin-Arg in Diverse Pain Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the performance of Leu-enkephalin-Arg (LEA) across various preclinical pain models. As Senior Application Scientists, our goal is to synthesize technical accuracy with field-proven insights to empower your research and development efforts in the crucial area of pain management.

Endogenous opioid peptides are critical modulators of pain perception within the central and peripheral nervous systems.[1][2][3] Leu-enkephalin, an endogenous pentapeptide, demonstrates agonistic activity at both µ (mu) and δ (delta) opioid receptors, with a greater preference for the latter.[4][5] The addition of an arginine residue to the C-terminus, creating Leu-enkephalin-Arg, can alter its binding affinity and antinociceptive profile, making it a compound of significant interest for therapeutic development. This guide will explore the methodologies for validating its efficacy and compare its effects in models of acute thermal pain, inflammatory pain, and mechanical allodynia.

Mechanism of Action: Leu-enkephalin-Arg and Opioid Receptor Signaling

Leu-enkephalin and its analogs exert their effects by binding to and activating opioid receptors, which are G-protein coupled receptors (GPCRs).[6] This binding initiates a downstream signaling cascade that ultimately leads to a reduction in neuronal excitability and neurotransmitter release, thereby producing analgesia. The primary opioid receptors involved in pain modulation are the mu (µ), delta (δ), and kappa (κ) receptors.[1][2][3] Leu-enkephalin primarily targets the δ-opioid receptor, though it also has affinity for the µ-opioid receptor.[4]

The activation of these receptors by LEA leads to:

• Inhibition of adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels.

• Activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels, leading to hyperpolarization of the neuronal membrane.

• Inhibition of voltage-gated calcium channels, which reduces the influx of calcium and subsequent release of excitatory neurotransmitters like substance P.[7]

This concerted action at the cellular level translates to a dampening of nociceptive signals at both the spinal and supraspinal levels.

Caption: Leu-enkephalin-Arg (LEA) signaling pathway leading to antinociception.

Comparative Analysis of Antinociceptive Effects in Different Pain Models

To comprehensively evaluate the antinociceptive properties of Leu-enkephalin-Arg, a battery of well-established pain models is employed. Each model assesses a different facet of pain, providing a more complete picture of the compound's therapeutic potential.

Experimental Workflow for Comparative Analysis

Caption: General experimental workflow for comparing LEA's antinociceptive effects.

Data Summary: Comparative Efficacy of Leu-enkephalin-Arg

The following table summarizes hypothetical yet plausible data illustrating the antinociceptive effects of LEA in different pain models compared to a vehicle control and a standard analgesic, morphine.

Pain Model	Measured Parameter	Vehicle Control	Leu-enkephalin-Arg (Dose)	Morphine (Dose)
Hot Plate Test	Latency to Paw Lick/Jump (s)	5.2 ± 0.8	10.5 ± 1.2 (10 mg/kg)	15.8 ± 1.5 (5 mg/kg)
Tail-Flick Test	Latency to Tail Flick (s)	2.8 ± 0.4	6.1 ± 0.7 (10 mg/kg)	8.9 ± 0.9 (5 mg/kg)
Formalin Test (Phase I)	Licking/Flinching Time (s)	65 ± 8	42 ± 6 (10 mg/kg)	25 ± 5 (5 mg/kg)
Formalin Test (Phase II)	Licking/Flinching Time (s)	150 ± 15	75 ± 10 (10 mg/kg)	50 ± 8 (5 mg/kg)
Von Frey Test	Paw Withdrawal Threshold (g)	4.5 ± 0.5	9.8 ± 1.1 (10 mg/kg)	12.3 ± 1.3 (5 mg/kg)

Values are represented as Mean ± SEM. Doses are illustrative and should be determined empirically.

Detailed Experimental Protocols

Hot Plate Test: Assessing Supraspinal Response to Thermal Pain

The hot plate test is a classic method for evaluating the efficacy of centrally acting analgesics.[8][9] It measures the reaction time of an animal to a thermal stimulus applied to its paws, reflecting a supraspinally integrated response.[9]

Protocol:

• Apparatus: A commercially available hot plate apparatus with a controlled temperature surface and a transparent observation cylinder.

• Acclimation: Place the animal on the unheated plate for a few minutes on consecutive days prior to testing to minimize stress-induced analgesia.

• Baseline Measurement: Set the hot plate temperature to a constant, non-tissue-damaging level (e.g., 55 ± 0.5°C). Place the animal on the heated surface and start a timer.

• Endpoint: Record the latency (in seconds) for the animal to exhibit a nociceptive response, such as licking a hind paw or jumping.[8] To prevent tissue damage, a cut-off time (e.g., 30-45 seconds) must be established.

• Treatment: Administer Leu-enkephalin-Arg or the vehicle control via the desired route (e.g., intraperitoneal, intravenous).

• Post-treatment Measurement: At predetermined time points after administration (e.g., 15, 30, 60, and 90 minutes), repeat the hot plate test to determine the peak effect and duration of action.

Tail-Flick Test: Evaluating Spinal Reflexes to Thermal Pain

The tail-flick test is another common method for assessing the antinociceptive effects of compounds, primarily reflecting a spinal reflex to a thermal stimulus.[10][11]

Protocol:

• Apparatus: A tail-flick analgesia meter that focuses a high-intensity light beam on the animal's tail.

• Habituation: Gently restrain the animal, allowing its tail to be positioned in the apparatus. Allow for a brief habituation period.

• Baseline Measurement: Apply the radiant heat source to the ventral surface of the tail (approximately 3-4 cm from the tip) and measure the latency for the animal to flick its tail away from the heat.[10][12]

• Cut-off Time: A cut-off time (e.g., 10-12 seconds) is crucial to prevent tissue damage.

• Treatment: Administer Leu-enkephalin-Arg or the vehicle.

• Post-treatment Measurement: Assess the tail-flick latency at various time points post-administration to determine the analgesic effect.

Formalin Test: A Model of Inflammatory Pain

The formalin test is a robust model of tonic, localized inflammatory pain.[13][14][15] Subcutaneous injection of a dilute formalin solution into the hind paw elicits a biphasic pain response.[13][14][15][16]

• Phase I (0-5 minutes): An acute, neurogenic pain resulting from the direct activation of nociceptors.[13][15]

• Phase II (15-40 minutes): A tonic, inflammatory pain mediated by the release of inflammatory mediators and central sensitization.[13][14][15]

Protocol:

• Acclimation: Place the animal in a clear observation chamber for at least 30 minutes to acclimate.

• Formalin Injection: Gently restrain the animal and inject a small volume (e.g., 20-50 µL) of dilute formalin (e.g., 2.5-5%) into the plantar surface of one hind paw.

• Observation: Immediately after injection, return the animal to the observation chamber and start a timer.

• Data Collection: Record the cumulative time the animal spends licking, biting, or flinching the injected paw during Phase I (e.g., 0-5 minutes) and Phase II (e.g., 15-40 minutes).

• Treatment: Administer Leu-enkephalin-Arg or the vehicle at a predetermined time before the formalin injection.

Von Frey Test: Quantifying Mechanical Allodynia

The von Frey test is used to assess mechanical allodynia, a condition where a normally non-painful stimulus is perceived as painful. This is particularly relevant for neuropathic pain models.

Protocol:

• Apparatus: A set of calibrated von Frey filaments or an electronic von Frey anesthesiometer.

• Acclimation: Place the animal in an enclosure with a wire mesh floor that allows access to the plantar surface of the paws. Allow for acclimation.

• Stimulation: Apply the von Frey filaments perpendicularly to the mid-plantar surface of the hind paw with sufficient force to cause the filament to bend.[17][18][19]

• Threshold Determination: The "up-down" method is commonly used to determine the 50% paw withdrawal threshold.[19] Start with a mid-range filament. If there is a positive response (paw withdrawal), the next smaller filament is used. If there is no response, the next larger filament is used.

• Treatment: Administer Leu-enkephalin-Arg or the vehicle.

• Post-treatment Measurement: Determine the paw withdrawal threshold at various time points after treatment. An increase in the threshold indicates an antiallodynic effect.

References

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• Menendez, L., Lastra, A., Hidalgo, A., & Baamonde, A. (2002). Unilateral hot plate test: a simple and sensitive method for detecting central and peripheral hyperalgesia in mice. Journal of neuroscience methods, 113(1), 91-97.
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• Lavich, T. R., Cordeiro, R. S., Silva, P. M., & Martins, M. A. (2005). A novel hot-plate test sensitive to hyperalgesic stimuli and non-opioid analgesics. Brazilian journal of medical and biological research, 38(3), 445-451.
• BenchChem. (2025). Application Notes and Protocols for the Formalin-Induced Inflammatory Pain Model and the Use of Morazone.
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• Lishmanov, I. B., Maslov, L. N., & Titov, M. I. (1985). [Mechanism of the antistressor effect of D-Ala(2)-Leu(5)-Arg(6)-enkephalin]. Biulleten' eksperimental'noi biologii i meditsiny, 100(9), 268-270.
• Sasaki, Y., et al. (1991). Binding to opioid receptors of enkephalin derivatives taking alpha-helical conformation and its dimer. International journal of peptide and protein research, 38(4), 378-384.
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• Miura, M., et al. (2000). Great increase in antinociceptive potency of [Leu5]enkephalin after peptidase inhibition. British journal of pharmacology, 129(8), 1673-1679.
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Comparison of Leu-enkephalin-arg with other proenkephalin-derived peptides

An In-Depth Comparative Guide to Proenkephalin-Derived Peptides: Profiling Leu-enkephalin-Arg Against Its Endogenous Relatives

Authored by a Senior Application Scientist

This guide provides a detailed comparison of Leu-enkephalin-Arg with other key peptides derived from the proenkephalin precursor. It is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced pharmacological differences imparted by post-translational processing and subtle structural modifications. We will explore receptor binding, functional activity, and metabolic stability, supported by experimental data and protocols.

The Proenkephalin Precursor: A Fount of Opioid Activity

Endogenous opioid peptides are synthesized as large, inactive precursor proteins that are proteolytically cleaved to yield biologically active fragments.[1] One of the primary precursors is proenkephalin (also known as proenkephalin A), a polypeptide that contains the sequences for multiple opioid peptides.[2] The processing of proenkephalin is a tissue-specific event, leading to a diverse array of products with distinct pharmacological profiles.[1]

The primary opioid products of proenkephalin A cleavage are four copies of Met-enkephalin and one copy of Leu-enkephalin.[3] Additionally, larger C-terminally extended fragments containing the Met-enkephalin sequence, such as Met-enkephalin-Arg⁶-Phe⁷ and Met-enkephalin-Arg⁶-Gly⁷-Leu⁸, are generated.[2][3] Other significant large fragments include Peptide E and Bovine Adrenal Medulla (BAM) peptides.[2]

It is a critical point of clarification that while Leu-enkephalin is a product of proenkephalin A, the hexapeptide Leu-enkephalin-Arg is more commonly described in the literature as a product derived from a different precursor, prodynorphin (formerly proenkephalin B).[4] However, its structural similarity—differing from Leu-enkephalin only by a C-terminal arginine extension—makes it an invaluable tool for understanding how such modifications impact receptor interaction and stability, and it will be compared in that context.

Fig. 2: Canonical Gαi/o-coupled opioid receptor signaling pathway.

Functional Potency & Efficacy

Functional potency (EC₅₀ or IC₅₀) measures the concentration of a ligand required to elicit a half-maximal response in a functional assay, such as a cAMP inhibition assay. While binding affinity indicates how well a peptide binds, functional potency reveals how effectively it initiates a cellular response.

The extended peptides generally show high potency and, importantly, a longer duration of action in vivo compared to Met- and Leu-enkephalin. [5]This suggests that while the core Tyr-Gly-Gly-Phe "message" sequence is crucial for activity, the extended C-terminal "address" sequence significantly modifies the overall pharmacological effect, likely by enhancing metabolic stability and potentially altering receptor interactions.

Peptide	Functional Assay	Potency (IC₅₀/EC₅₀) - Representative Values
Met-Enkephalin	cAMP Inhibition	Agonist at δ and μ receptors. [6]
Leu-Enkephalin	cAMP Inhibition	δOR IC₅₀: 1.2 nM [7]μOR IC₅₀: 1.9 nM [7]
Leu-Enkephalin-Arg	cAMP Inhibition	Expected to be a potent agonist, particularly at μ-receptors.
Met-Enk-Arg-Phe	GTPγS Binding	Potent μ-receptor agonist activity. [8]
BAM22P	Guinea Pig Ileum	IC₅₀: 1.3 nM (Opioid activity)

Table 2: Comparison of Functional Potency. Values are synthesized from literature and serve as examples. Direct comparison requires assays to be run under identical conditions.

Metabolic Stability

A major limitation for the therapeutic use of native enkephalins is their extremely short half-life. They are rapidly degraded in plasma and synaptic clefts by peptidases, primarily aminopeptidase N (which cleaves the Tyr¹-Gly² bond) and neutral endopeptidase (also known as angiotensin-converting enzyme), which cleaves the Gly³-Phe⁴ bond. [9] The addition of a C-terminal arginine in Leu-enkephalin-Arg is expected to confer increased resistance to degradation by certain peptidases, thereby prolonging its half-life and duration of action compared to Leu-enkephalin. Studies on the related heptapeptide Met-enkephalin-Arg-Phe have shown that its metabolic pathway is distinct from that of the pentapeptides, relying on cleavage by angiotensin-converting enzyme to release Met-enkephalin. [9]This demonstrates that C-terminal extensions fundamentally alter how these peptides are processed in vivo.

Key Experimental Methodologies

To generate the comparative data discussed above, specific and validated experimental workflows are required. Below are foundational protocols for assessing receptor binding and functional activity.

Radioligand Competition Binding Assay

This assay determines the binding affinity (Kᵢ) of a test compound (e.g., Leu-enkephalin-Arg) by measuring its ability to compete with a radiolabeled ligand of known affinity for a specific receptor.

Protocol Steps:

• Membrane Preparation: Homogenize brain tissue or cultured cells expressing the opioid receptor of interest (e.g., CHO-μOR cells) in an ice-cold buffer (e.g., 50 mM Tris-HCl). Centrifuge the homogenate to pellet the cell membranes. Wash and resuspend the membrane pellet in the assay buffer.

• Assay Setup: In a 96-well plate, add the cell membrane preparation, a fixed concentration of a selective radioligand (e.g., [³H]-DAMGO for MOR), and varying concentrations of the unlabeled test peptide.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a set time (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Termination & Filtration: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand from the unbound.

• Quantification: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand. Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test peptide. Use non-linear regression to fit the data to a one-site competition model and calculate the IC₅₀. Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.

Fig. 3: Workflow for a radioligand competition binding assay.

cAMP Inhibition Assay

This functional assay measures an agonist's ability to inhibit adenylyl cyclase, a key step in opioid receptor signaling. It is used to determine functional potency (IC₅₀) and efficacy.

Protocol Steps:

• Cell Culture: Plate cells stably expressing the opioid receptor of interest (e.g., HEK293-DOR) in a multi-well plate and grow to confluence.

• Pre-treatment: Starve the cells of serum for a few hours. Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor like IBMX to prevent cAMP degradation.

• Agonist Stimulation: Add varying concentrations of the test opioid peptide to the wells.

• Adenylyl Cyclase Activation: Add a fixed concentration of an adenylyl cyclase activator, such as Forskolin, to all wells (except the negative control). This stimulates a high basal level of cAMP production.

• Incubation: Incubate for a defined period (e.g., 15-30 minutes) at 37°C to allow for cAMP accumulation.

• Cell Lysis & Detection: Lyse the cells and measure the intracellular cAMP concentration using a detection kit, such as a Homogeneous Time-Resolved Fluorescence (HTRF) or ELISA-based assay.

• Data Analysis: Plot the measured cAMP levels against the log concentration of the test peptide. The data will show a dose-dependent inhibition of the Forskolin-stimulated cAMP signal. Use non-linear regression to determine the IC₅₀ (potency) and the maximal inhibition (efficacy).

Fig. 4: Workflow for a Forskolin-stimulated cAMP inhibition assay.

Conclusion and Future Directions

The family of peptides derived from proenkephalin A represents a fascinating example of molecular diversification. While the pentapeptides Met-enkephalin and Leu-enkephalin serve as the foundational δ-preferring opioid agonists, their utility is limited by poor metabolic stability. C-terminal extensions, as exemplified by comparison with Leu-enkephalin-Arg and other fragments like Met-enkephalin-Arg-Phe , fundamentally alter the pharmacological profile, often enhancing μ-receptor affinity and increasing the peptide's lifespan in vivo.

The larger fragments, such as Peptide E and BAM peptides , represent yet another layer of complexity, acting as potent, long-lasting opioids in their own right. Understanding these structure-activity relationships is paramount for the rational design of novel peptide-based therapeutics. Future research should focus on obtaining direct, side-by-side comparative data for these peptides in standardized binding and functional assays to build a more precise quantitative picture. Furthermore, exploring the potential for biased agonism—whereby a ligand preferentially activates one signaling pathway (e.g., G-protein) over another (e.g., β-arrestin)—within this family of peptides could unlock the door to developing safer and more effective analgesics with fewer side effects.

References

• Benyhe, S. (1994). Separate metabolic pathways for Leu-enkephalin and Met-enkephalin-Arg(6)-Phe(7) degradation by rat striatal synaptosomal membranes. Neurochemical Research, 19(2), 237–243. [Link]

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A Comparative Analysis of Leu-enkephalin-arg and Endomorphins: A Guide for Researchers

In the intricate landscape of endogenous opioid peptides, Leu-enkephalin-arg (LEA) and the endomorphin family represent two distinct classes of ligands with significant implications for neuroscience research and drug development. While both interact with opioid receptors to modulate a range of physiological processes, most notably pain, their structural, biochemical, and pharmacological profiles exhibit critical differences. This guide provides an in-depth comparative analysis of LEA and endomorphins, offering researchers a comprehensive resource supported by experimental data and detailed methodologies.

Introduction: Two Families of Endogenous Opioids

The discovery of endogenous opioid peptides in the 1970s revolutionized our understanding of pain, addiction, and emotional regulation.[1] Among these, the enkephalins were among the first to be isolated.[2][3] Leu-enkephalin-arg (Tyr-Gly-Gly-Phe-Leu-Arg) is a C-terminally extended form of Leu-enkephalin, derived from the precursor protein proenkephalin. In contrast, the endomorphins, endomorphin-1 (Tyr-Pro-Trp-Phe-NH2) and endomorphin-2 (Tyr-Pro-Phe-Phe-NH2), were discovered much later in 1997 and are distinguished by their remarkably high affinity and selectivity for the µ-opioid receptor (MOR).[4][5] A key distinguishing feature is that the precursor protein for endomorphins remains unknown.[4]

This guide will dissect the key differences and similarities between LEA and endomorphins, focusing on their biosynthesis, receptor pharmacology, signaling mechanisms, and physiological functions.

Biosynthesis and Distribution: Knowns and Unknowns

A fundamental distinction between these two peptide families lies in their origins.

Leu-enkephalin-arg is a product of the post-translational processing of proenkephalin . This precursor protein contains multiple copies of Met-enkephalin and a single copy of Leu-enkephalin, which can be extended at the C-terminus to form peptides like LEA and Met-enkephalin-Arg-Phe.[3][6][7] The biosynthesis of these peptides involves proteolytic cleavage by specific enzymes within the secretory pathway.[3][8] Enkephalins, including their extended forms, are widely distributed throughout the central and peripheral nervous systems, with high concentrations found in areas associated with pain modulation, such as the periaqueductal gray, rostral ventromedial medulla, and the spinal cord.[9]

Endomorphins , on the other hand, have an enigmatic origin. Despite their well-characterized structure and function, the gene encoding their precursor protein has not been identified.[4] This presents a significant gap in our understanding of their regulation and physiological roles. Endomorphin-1 is predominantly found in the brain and upper brainstem, while endomorphin-2 is more concentrated in the spinal cord and lower brainstem.[10]

Receptor Pharmacology: A Tale of Affinity and Selectivity

The pharmacological profiles of LEA and endomorphins at opioid receptors are a cornerstone of their distinct physiological effects. Opioid receptors, including the µ (mu), δ (delta), and κ (kappa) subtypes, are G-protein coupled receptors (GPCRs).[2]

Leu-enkephalin-arg , like its parent molecule Leu-enkephalin, exhibits a mixed affinity for both µ- and δ-opioid receptors, with a preference for the δ-opioid receptor.[11][12][13] This dual agonism contributes to a broader range of physiological effects.

Endomorphins are renowned for their exceptional affinity and selectivity for the µ-opioid receptor.[4][5][14] Endomorphin-1, for instance, has a subnanomolar binding affinity for the MOR, with over 4,000-fold selectivity over the δ-opioid receptor and 15,000-fold over the κ-opioid receptor.[4] This high selectivity makes them valuable tools for studying MOR-specific functions.

Quantitative Comparison of Receptor Binding Affinities (Ki)

Ligand	µ-Opioid Receptor (Ki, nM)	δ-Opioid Receptor (Ki, nM)	κ-Opioid Receptor (Ki, nM)	Reference
Leu-enkephalin	~1.7	~1.26	>1000	[15]
[D-Arg2,Leu5]enkephalin	~10% of Leu-enkephalin activity	-	-	[11]
Endomorphin-1	~0.36	>1440	>5400	[4]
Endomorphin-2	~0.69	>9000	>5200	[4]

Note: Data for Leu-enkephalin-arg is limited; data for the closely related Leu-enkephalin and a synthetic analogue are provided for comparison.

Signaling Pathways: Divergence in G-Protein Activation

Upon binding to their respective receptors, both LEA and endomorphins initiate intracellular signaling cascades through the activation of heterotrimeric G-proteins. However, nuances in their coupling to specific G-protein subtypes lead to distinct downstream effects.

Both µ- and δ-opioid receptors primarily couple to inhibitory G-proteins of the Gi/o family.[16][17] Activation of these G-proteins leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[16][18] The dissociated Gβγ subunits can also directly modulate ion channels, leading to the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels and the closing of voltage-gated calcium channels.[19][20] This culminates in neuronal hyperpolarization and reduced neurotransmitter release.

Differential G-Protein Coupling:

Studies have shown that endomorphins and enkephalins can differentially activate various G-protein α subunits. For instance, endomorphin-1 and -2 have been shown to activate Gαi1, Gαi2, and Gαi3 subunits.[21] Interestingly, the analgesic effect of endomorphin-1 is not affected by the blockade of Gαi2, whereas the effect of endomorphin-2 is.[21] Both endomorphins also activate GαoA.[1] This differential coupling may contribute to the subtle differences observed in their physiological effects.

Signaling Pathway Diagram

Caption: Workflow for a radioligand binding assay.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize tissues or cells expressing the opioid receptor of interest (e.g., CHO cells transfected with MOR or DOR) in a suitable buffer. Centrifuge the homogenate to pellet the membranes, which are then resuspended in assay buffer. [22]2. Incubation: In a multi-well plate, incubate the membrane preparation with a constant concentration of a radiolabeled opioid ligand (e.g., [³H]diprenorphine) and varying concentrations of the unlabeled competitor peptide (LEA or endomorphin). [18]3. Filtration: Terminate the reaction by rapid filtration through glass fiber filters to separate the membrane-bound radioligand from the free radioligand. [22]4. Quantification: Measure the radioactivity retained on the filters using a scintillation counter. [22]5. Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The concentration of the competitor that inhibits 50% of the specific binding of the radioligand is the IC50 value. The Ki value is then calculated using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

This functional assay measures the ability of the peptides to activate G-proteins.

Step-by-Step Methodology:

• Membrane Preparation: Prepare cell membranes as described for the radioligand binding assay. [23]2. Incubation: Incubate the membranes with a constant concentration of [³⁵S]GTPγS, GDP, and varying concentrations of the agonist peptide (LEA or endomorphin). [6][23]3. Filtration: Separate bound from free [³⁵S]GTPγS by rapid filtration. [23]4. Quantification: Measure the radioactivity on the filters.

• Data Analysis: Plot the stimulated [³⁵S]GTPγS binding against the agonist concentration to determine the EC50 (concentration for half-maximal stimulation) and Emax (maximal effect). [24] cAMP Assay

This assay measures the inhibition of adenylyl cyclase activity.

Step-by-Step Methodology:

• Cell Culture: Use cells expressing the opioid receptor of interest (e.g., HEK293 or CHO cells). [12]2. Stimulation: Pre-treat the cells with a phosphodiesterase inhibitor, then stimulate them with forskolin (to activate adenylyl cyclase) in the presence of varying concentrations of the opioid peptide. [25]3. Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF or GloSensor cAMP assay). [12][26]4. Data Analysis: Plot the inhibition of forskolin-stimulated cAMP production against the peptide concentration to determine the EC50 and Emax. [13]

In Vivo Assays

Hot Plate Test

This test assesses the analgesic effect of the peptides against thermal pain.

Step-by-Step Methodology:

• Acclimatization: Acclimatize the animals (typically mice) to the testing room and apparatus. [27]2. Baseline Measurement: Determine the baseline latency for the animal to react (e.g., paw licking or jumping) when placed on a hot plate maintained at a constant temperature (e.g., 52-55°C). [27][28]A cut-off time is used to prevent tissue damage. [29]3. Drug Administration: Administer the test peptide (LEA or endomorphin) or a vehicle control via the desired route (e.g., intracerebroventricular or intrathecal injection).

• Post-treatment Measurement: At various time points after administration, place the animal back on the hot plate and measure the reaction latency. [30]5. Data Analysis: Compare the post-treatment latencies to the baseline and vehicle control values to determine the analgesic effect.

Tail Flick Test

This assay also measures the response to a thermal stimulus.

Step-by-Step Methodology:

• Acclimatization: Acclimatize the animals (typically rats or mice) to the restraining device. [15]2. Baseline Measurement: Measure the baseline latency for the animal to flick its tail away from a focused beam of radiant heat or from immersion in hot water. [10][15]A cut-off time is employed. [31]3. Drug Administration: Administer the peptide or vehicle.

• Post-treatment Measurement: Measure the tail-flick latency at different time points after administration. [22]5. Data Analysis: Analyze the data to determine the analgesic effect of the peptide.

Conclusion: Distinct Peptides, Diverse Potential

Leu-enkephalin-arg and the endomorphins, while both endogenous opioid peptides, present a compelling case of functional divergence stemming from distinct structural and pharmacological properties. LEA, with its mixed µ/δ receptor profile and known biosynthetic pathway, likely plays a broad, modulatory role in the nervous system. In contrast, the endomorphins, with their exceptional µ-receptor selectivity and mysterious origins, represent highly specialized signaling molecules.

For researchers in pain, addiction, and affective disorders, a thorough understanding of these differences is paramount. The high selectivity of endomorphins makes them invaluable pharmacological tools for dissecting µ-opioid receptor function. The continued exploration of LEA and other proenkephalin-derived peptides may yet reveal further complexities in the endogenous opioid system. The development of novel analgesics with improved side-effect profiles may well depend on harnessing the unique properties of these and other endogenous opioid peptides.

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A Comparative Guide to the Cross-Species Physiological Effects of Leu-enkephalin-Arg

Abstract

Leu-enkephalin-Arg (LER) is a naturally occurring opioid peptide derived from the precursor molecule proenkephalin.[1] As an endogenous ligand for opioid receptors, LER plays a significant role in modulating a variety of physiological processes.[2] Its effects, however, are not uniform across the animal kingdom, exhibiting considerable species-specific variations in receptor affinity, signal transduction, and ultimate physiological response. This guide provides a comparative analysis of LER's effects across different species, with a focus on its interactions with the cardiovascular, nervous, and immune systems. We will delve into the underlying mechanisms, present comparative experimental data, and provide detailed protocols for key assays, offering researchers, scientists, and drug development professionals a comprehensive resource for understanding and investigating this multifaceted neuropeptide.

Introduction to Leu-enkephalin-Arg

The enkephalins, including Leu-enkephalin and Met-enkephalin, were among the first endogenous opioid peptides discovered.[3] These peptides are widely distributed throughout the central and peripheral nervous systems of vertebrates and invertebrates, suggesting a phylogenetically conserved and vital role in animal physiology.[2][4] Leu-enkephalin-Arg is an extended form of Leu-enkephalin, and its physiological functions are mediated primarily through its interaction with delta (δ) and mu (μ) opioid receptors.[5][6] These receptors are G-protein coupled receptors (GPCRs) that, upon activation, initiate intracellular signaling cascades that modulate neuronal activity and cellular function.[7][8] Understanding the comparative physiology of LER is crucial for translating findings from animal models to human pathophysiology and for the development of novel therapeutics targeting the opioid system.

Mechanism of Action: Receptor Binding and Signaling

The physiological effects of Leu-enkephalin-Arg are initiated by its binding to δ- and μ-opioid receptors.[5][6] These receptors are coupled to inhibitory G-proteins (Gαi/o).[7] Upon agonist binding, a conformational change in the receptor leads to the dissociation of the G-protein subunits, Gαi/o and Gβγ.[7]

The dissociated Gαi/o subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[9] The Gβγ subunit can directly interact with and modulate the activity of various ion channels, most notably activating G-protein-coupled inwardly rectifying potassium (GIRK) channels and inhibiting voltage-gated calcium channels.[10] The cumulative effect of these actions is a hyperpolarization of the cell membrane and a reduction in neurotransmitter release, leading to an overall inhibitory effect on neuronal excitability.[8]

Beyond this classical G-protein signaling, opioid receptors can also signal through β-arrestin pathways, which are involved in receptor desensitization, internalization, and activation of other signaling cascades like the mitogen-activated protein kinase (MAPK) pathway.[7][11]

Caption: Generalized signaling pathway of Leu-enkephalin-Arg upon binding to opioid receptors.

Comparative Receptor Binding Affinity

The affinity of Leu-enkephalin-Arg for opioid receptors can vary significantly across different species. This variation is a key determinant of the observed physiological effects. The table below summarizes the binding affinities (Ki values) of Leu-enkephalin and related peptides for δ and μ opioid receptors in different species. A lower Ki value indicates a higher binding affinity.

Peptide	Receptor	Species	Tissue	Ki (nM)	Reference
Leu-enkephalin	δ (delta)	Human	CHO Cells	1.26	[12]
Leu-enkephalin	μ (mu)	Human	CHO Cells	1.7	[12]
Leu-enkephalin	-	Rat	Brain	-	[13]
[D-Arg2,Leu5]enkephalin	μ (mu)	Rat	Brain	~10% of Leu-enkephalin	[14]
Leu-enkephalin derivative	δ (delta)	Bovine	Brain	-	[15]

Cross-Species Comparison of Physiological Effects

Cardiovascular System

The cardiovascular effects of Leu-enkephalin-Arg are complex and can be contradictory depending on the species and the site of administration.

• Rats: Microinjection of Leu-enkephalin into the nucleus tractus solitarius of rats induces hypotension and bradycardia.[6] These effects are mediated by both δ- and μ-opioid receptors.[6] In contrast, intravenous and intracerebroventricular administration in rats can lead to an increase in blood pressure.[16] This hypertensive effect is particularly pronounced in spontaneously hypertensive rats.[16]

• Cats: Intravenous administration of Leu-enkephalin in pentobarbital-anesthetized cats produces a biphasic blood pressure response: a transient increase followed by a more prolonged decrease.[17]

• Dogs: In conscious dogs, intravenous administration of proenkephalin A-derived peptides, including Met-enkephalin and Leu-enkephalin, typically increases heart rate and systemic arterial pressure.[18] However, in some individuals, a hypotensive response is observed, suggesting the involvement of non-opiate mechanisms.[18]

Nervous System

In the nervous system, enkephalins are well-known for their role as neuromodulators, particularly in pain perception.

• General: Across many species, activation of δ- and μ-opioid receptors by enkephalins produces analgesic effects.[5][19] The distribution of enkephalins and their receptors is largely conserved in pain-modulating pathways of the brain and spinal cord in vertebrates.[4][19]

• Lizards (Varanus exanthematicus): Immunohistochemical studies have shown the presence of Leu-enkephalin-immunoreactive cell bodies and fibers in the brain stem and spinal cord, suggesting a role in sensory information processing.[20]

• Rats and Guinea Pigs: The distribution of proenkephalin-derived peptides has been mapped in the respiratory tracts of rats and guinea pigs, with some species-specific differences in the density of immunoreactive nerve fibers in smooth muscle and mucous glands.[21]

Immune System

Emerging evidence points to a significant immunomodulatory role for proenkephalin-derived peptides, a function that appears to be conserved from invertebrates to vertebrates.

• General: Proenkephalin-derived peptides can act as antibacterial and immune-stimulatory molecules.[22]

• Mice: Leu-enkephalin has been shown to have protective effects in mice with murine leukemia and can stimulate lymphocyte blastogenesis.[23]

• Rats: In rats, enkephalins exhibit a dual, dose-dependent effect on the immune response, with high doses being suppressive and low doses being potentiating.[24] Leu-enkephalin in the striatum has been shown to modulate cellular immunity.[25]

• Invertebrates and Vertebrates: Peptides derived from proenkephalin appear immediately after tissue trauma in both invertebrates and vertebrates, highlighting a conserved role in the initial response to injury and infection.[22]

Experimental Methodologies

Radioligand Binding Assay for Receptor Affinity

This protocol describes a competitive binding assay to determine the binding affinity (Ki) of a test compound (e.g., Leu-enkephalin-Arg) for a specific opioid receptor subtype.

Objective: To quantify the interaction between a ligand and its receptor.

Caption: Workflow for a radioligand binding assay.

Step-by-Step Protocol:

• Membrane Preparation:

  • Culture cells expressing the opioid receptor of interest (e.g., HEK293 cells with human μ-opioid receptor).

  • Harvest the cells and wash with ice-cold PBS.

  • Lyse the cells in a hypotonic buffer and homogenize.

  • Centrifuge the homogenate at high speed to pellet the membranes.

  • Resuspend the membrane pellet in an appropriate assay buffer and determine the protein concentration.[26]

• Binding Assay:

  • In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and competition binding.

  • Total Binding: Add membrane preparation, a fixed concentration of radioligand (e.g., [³H]DAMGO), and assay buffer.[26]

  • Non-specific Binding: Add membrane preparation, radioligand, and a high concentration of a known non-radiolabeled antagonist (e.g., Naloxone) to saturate the receptors.[26]

  • Competition Binding: Add membrane preparation, radioligand, and serial dilutions of the unlabeled test compound (Leu-enkephalin-Arg).[26]

  • Incubate the plate at a specified temperature (e.g., 25°C) for a set time (e.g., 60 minutes) to reach equilibrium.[26]

• Filtration and Quantification:

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.[26]

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[26]

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.[26]

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Use non-linear regression analysis to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Isolated Guinea Pig Ileum (GPI) Assay for Bioactivity

The GPI assay is a classic pharmacological preparation used to assess the functional activity of opioid agonists and antagonists. The myenteric plexus of the guinea pig ileum is rich in opioid receptors, and their activation inhibits electrically-evoked muscle contractions.

Objective: To measure the inhibitory potency of an opioid agonist on smooth muscle contraction.

Step-by-Step Protocol:

• Tissue Preparation:

  • Humanely euthanize a guinea pig and dissect a segment of the ileum.

  • Clean the ileal segment and mount it in an isolated organ bath containing Krebs solution, maintained at 37°C and aerated with 95% O2 / 5% CO2.

  • Attach one end of the tissue to a fixed point and the other to an isometric force transducer to record contractions.

• Experimental Procedure:

  • Apply electrical field stimulation to induce regular, twitch-like contractions of the ileum.[27]

  • Once a stable baseline of contractions is established, add the test compound (Leu-enkephalin-Arg) to the organ bath in a cumulative, concentration-dependent manner.

  • Record the inhibition of the electrically-evoked contractions at each concentration.[27]

• Data Analysis:

  • Express the inhibitory effect as a percentage of the maximal inhibition achievable.

  • Plot the percentage of inhibition against the logarithm of the agonist concentration.

  • Determine the IC50 value, which represents the concentration of the agonist that produces 50% of its maximal inhibitory effect. This value is a measure of the agonist's potency.[27]

Discussion and Conclusion

The physiological effects of Leu-enkephalin-Arg are diverse and exhibit significant variability across species. These differences can be attributed to variations in opioid receptor subtype expression, distribution, and binding affinities, as well as differences in downstream signaling pathways and metabolic degradation of the peptide.

The observed species-specific cardiovascular responses highlight the caution required when extrapolating data from animal models to humans. For instance, the pressor effect seen in some rat models contrasts with the depressor or biphasic responses in other species, underscoring the complex central and peripheral mechanisms governing cardiovascular regulation by opioids.

In the nervous system, the fundamental role of enkephalins in nociception appears to be highly conserved. However, subtle differences in the distribution and function of these peptides in specific neural circuits likely contribute to species-specific behavioral and physiological traits.

The immunomodulatory actions of enkephalins represent a rapidly evolving field of research. The conservation of this function from invertebrates to vertebrates suggests a primitive and fundamental link between the nervous and immune systems.

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